4-Isopropoxybenzoyl chloride

• CAS: 36823-82-2

Core Science & Biosynthesis

An In-depth Technical Guide to 4-Substituted Benzoyl and Benzyl Chlorides: Addressing Nomenclature and Synthetic Utility

A Senior Application Scientist's Field Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of organic synthesis and medicinal chemistry, precision in nomenclature is paramount. The query for "4-Isopropoxybenzoyl chloride" highlights a common point of ambiguity between structurally similar, yet distinct, chemical entities. This guide will first clarify the distinctions between isopropoxy, isopropylbenzoyl, and isopropylbenzyl functionalities. Subsequently, it will provide a comprehensive technical overview of the two most probable compounds of interest: 4-Isopropylbenzoyl chloride and 4-Isopropylbenzyl chloride . These compounds, while related, offer different synthetic applications and pathways, crucial for their effective use in research and development.

Part 1: Clarification of Chemical Nomenclature

The subtle differences in naming correspond to significant structural and reactive differences:

• 4-Isopropoxybenzoyl chloride: This name specifies an isopropoxy group (-O-CH(CH₃)₂) attached to the fourth position of a benzoyl chloride backbone. This compound is less common in commercial databases, suggesting it is more of a specialty chemical.

• 4-Isopropylbenzoyl chloride (CAS: 21900-62-9): Here, an isopropyl group (-CH(CH₃)₂) is directly bonded to the fourth carbon of the benzene ring of a benzoyl chloride molecule.[1][2] This acyl chloride is a reactive intermediate used for acylation reactions.[1][3]

• 4-Isopropylbenzyl chloride (CAS: 2051-18-5): This compound features an isopropyl group at the para position of a benzene ring, with a chloromethyl group (-CH₂Cl) attached to the first position.[4][5][6][7] It is a key intermediate for introducing the 4-isopropylbenzyl moiety.[4][8]

Given the prevalence and extensive documentation for the latter two compounds, this guide will focus on providing in-depth technical information for 4-Isopropylbenzoyl chloride and 4-Isopropylbenzyl chloride .

Part 2: 4-Isopropylbenzoyl Chloride (CAS: 21900-62-9)

4-Isopropylbenzoyl chloride is a valuable acylating agent in organic synthesis, enabling the introduction of the 4-isopropylbenzoyl group into various molecules.[3] Its reactivity is centered around the electrophilic carbonyl carbon, making it susceptible to nucleophilic attack.[1][3]

Chemical and Physical Properties

Property	Value	Source(s)
CAS Number	21900-62-9	[1][2][9]
Molecular Formula	C₁₀H₁₁ClO	[2][10]
Molecular Weight	182.65 g/mol	[2][9]
Appearance	Colorless to pale yellow liquid	[1]
Odor	Pungent	[1]

Synthesis of 4-Isopropylbenzoyl Chloride

A common synthetic route to 4-isopropylbenzoyl chloride involves a two-step process starting from p-isopropylbenzaldehyde.[11]

Step 1: Oxidation of p-Isopropylbenzaldehyde to 4-Isopropylbenzoic Acid

• Principle: The aldehyde is oxidized to a carboxylic acid using a strong oxidizing agent like potassium permanganate.[11]

Step 2: Chlorination of 4-Isopropylbenzoic Acid

• Principle: The carboxylic acid is converted to the more reactive acyl chloride using a chlorinating agent such as thionyl chloride (SOCl₂), often with a catalytic amount of dimethylformamide (DMF).[11]

Experimental Protocol: Synthesis of 4-Isopropylbenzoyl Chloride [11]

• Oxidation:

  • Dissolve p-isopropylbenzaldehyde in a suitable solvent (e.g., acetone).

  • Slowly add a solution of potassium permanganate in sulfuric acid at a low temperature, maintaining the reaction mixture below a specified temperature to control the exotherm.

  • Monitor the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

  • Work up the reaction mixture to isolate the 4-isopropylbenzoic acid.

• Chlorination:

  • Suspend the dried 4-isopropylbenzoic acid in an inert solvent (e.g., toluene).

  • Add a catalytic amount of DMF.

  • Slowly add thionyl chloride to the mixture at room temperature.

  • Heat the reaction mixture under reflux until the evolution of gas ceases.

  • Remove the excess thionyl chloride and solvent under reduced pressure to obtain crude 4-isopropylbenzoyl chloride.

  • Purify the product by vacuum distillation.

Applications in Drug Development and Organic Synthesis

4-Isopropylbenzoyl chloride is a versatile intermediate in the synthesis of a variety of compounds, including:

• Pharmaceuticals: It serves as a building block for active pharmaceutical ingredients (APIs). The 4-isopropylbenzoyl moiety can be found in various drug candidates and is introduced using this reactive precursor.

• Agrochemicals: It is used in the synthesis of pesticides and herbicides.[1]

• Fine Chemicals: It is also used in the production of dyes and other specialty chemicals.[1]

The primary reaction of 4-isopropylbenzoyl chloride is nucleophilic acyl substitution, where it reacts with nucleophiles such as alcohols to form esters and amines to form amides.[1][3]

Safety and Handling

4-Isopropylbenzoyl chloride is a reactive and corrosive compound that should be handled with care in a well-ventilated fume hood.[1]

• Hazards: Causes irritation to the skin, eyes, and respiratory system.[1]

• Personal Protective Equipment (PPE): Wear appropriate protective clothing, gloves, and eye/face protection.

• Storage: Store in a cool, dry place away from moisture.

Part 3: 4-Isopropylbenzyl Chloride (CAS: 2051-18-5)

4-Isopropylbenzyl chloride is a key intermediate used to introduce the 4-isopropylbenzyl group in a variety of chemical syntheses.[4][8]

Chemical and Physical Properties

Property	Value	Source(s)
CAS Number	2051-18-5	[4][5][6][7]
Molecular Formula	C₁₀H₁₃Cl	[5][6][12]
Molecular Weight	168.66 g/mol	[5][12]
Appearance	Colorless to pale yellow liquid	[4][13]
Density	1.5230 g/mL at 25 °C	[5]
Boiling Point	107-112 °C at 15 mmHg	[5][12]
Refractive Index	n20/D 1.5230	[5]

Synthesis of 4-Isopropylbenzyl Chloride

A well-documented method for the synthesis of 4-isopropylbenzyl chloride starts from 4-isopropylbenzaldehyde.[5][12]

Step 1: Reduction of 4-Isopropylbenzaldehyde to (4-Isopropylphenyl)methanol

• Principle: The aldehyde is reduced to the corresponding alcohol using a reducing agent like sodium borohydride (NaBH₄).[5][12]

Step 2: Chlorination of (4-Isopropylphenyl)methanol

• Principle: The alcohol is converted to the benzyl chloride by reaction with thionyl chloride (SOCl₂).[5][12]

Experimental Protocol: Synthesis of 4-Isopropylbenzyl Chloride [5][12]

• Reduction:

  • To a solution of 4-isopropylbenzaldehyde (1.0 mol) in tetrahydrofuran (THF, 1000 ml), add sodium borohydride (1.0 mol).

  • Cool the mixture to 0-5 °C and add methanol (500 ml) dropwise over 5 hours with vigorous stirring.

  • Allow the mixture to stir overnight at room temperature.

  • Evaporate the solvent under vacuum.

  • Acidify the residue with 2 M HCl to pH ~1.

  • Extract the product, (4-isopropylphenyl)methanol, with dichloromethane.

  • Dry the combined organic extracts over Na₂SO₄ and evaporate the solvent.

• Chlorination:

  • Dissolve the resulting alcohol in dichloromethane (1000 ml).

  • Cool the solution to +5 °C and add thionyl chloride (1.0 mol) dropwise.

  • Stir the reaction mixture overnight at room temperature.

  • Evaporate the solvent to dryness.

  • Dissolve the residue in dichloromethane and wash with water.

  • Dry the organic layer over Na₂SO₄, filter, and evaporate the solvent.

  • Purify the crude product by vacuum distillation to yield 4-isopropylbenzyl chloride as a colorless liquid (84% yield).[5][12]

Applications in Drug Development and Organic Synthesis

4-Isopropylbenzyl chloride is a versatile building block in the synthesis of more complex molecules.[4][8][13]

• Pharmaceuticals: It is used as an intermediate in the synthesis of various pharmaceutical compounds.[8][13] The benzyl chloride functionality allows for facile substitution reactions with a wide range of nucleophiles.

• Agrochemicals: It is also employed in the production of certain agrochemicals.[13]

• Organic Synthesis: It serves as a precursor for introducing the 4-isopropylbenzyl group, which can be a key structural motif in target molecules.[4][8]

Safety and Handling

4-Isopropylbenzyl chloride is a corrosive and lachrymatory compound that must be handled with appropriate safety precautions.[14][15][16]

• Hazards: Causes severe skin burns and eye damage.[7][14][15][17] May cause respiratory irritation.[14]

• Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face protection.[15] Use only outdoors or in a well-ventilated area.[14]

• Storage: Store in a well-ventilated place and keep the container tightly closed.[14] Store locked up.[14][15]

Part 4: Visualizations

Chemical Structures

Caption: Chemical structures of related benzoyl and benzyl chlorides.

Synthesis Workflow for 4-Isopropylbenzyl Chloride

Caption: Synthetic pathway from 4-isopropylbenzaldehyde to 4-isopropylbenzyl chloride.

References

• Thermo Fisher Scientific. (2025). 4-Isopropylbenzyl chloride - SAFETY DATA SHEET.

• LookChem. (n.d.). 4-Isopropylbenzyl chloride. Retrieved from [Link]

• DC Chemicals. (n.d.). 4-Isopropylbenzoyl chloride | CAS 21900-62-9. Retrieved from [Link]

• ChemWhat. (n.d.). 4-ISOPROPYLBENZYL CHLORIDE CAS#: 2051-18-5.

• PubChem. (n.d.). 4-Isopropylbenzyl chloride. Retrieved from [Link]

• ChemicalBook. (2025). Chemical Safety Data Sheet MSDS / SDS - 4-ISOPROPYLBENZYL CHLORIDE.

• PubChem. (n.d.). 4-Isopropylbenzoyl chloride. Retrieved from [Link]

• Google Patents. (n.d.). CN102633695A - Preparation method and technology of 4-isopropyl benzene sulfonyl chloride.
• Thermo Fisher Scientific. (2025). SAFETY DATA SHEET - 4-Isopropylbenzyl chloride.
• ChemicalBook. (2025). SAFETY DATA SHEET - 4-ISOPROPYLBENZYL CHLORIDE.
• SynQuest Laboratories, Inc. (2019). 2,4,6-Tris(isopropyl)benzoyl chloride Safety Data Sheet.
• Sigma-Aldrich. (2025). SAFETY DATA SHEET - Benzoyl chloride.

• PrepChem.com. (n.d.). Synthesis of p-isopropylbenzoyl chloride. Retrieved from [Link]

• Xiamen Aeco Chemical Co., Ltd. (2024). Exploring the Versatility and Applications of 4-Vinylbenzyl Chloride in Modern Chemistry.

• Veckridge Chemical. (2025). What is Benzoyl Chloride Used For? Applications, Benefits & Industry Insights. Retrieved from [Link]

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An In-depth Technical Guide to 4-Isopropoxybenzoyl Chloride: Structure, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Isopropoxybenzoyl chloride is a valuable acyl chloride intermediate characterized by the presence of an isopropoxy group at the para position of the benzoyl chloride moiety. This structural feature imparts specific electronic and steric properties that are leveraged in the synthesis of a variety of organic molecules, particularly in the fields of medicinal chemistry and materials science. This technical guide provides a comprehensive overview of the molecular structure, synthesis, reactivity, and analytical characterization of 4-isopropoxybenzoyl chloride. Drawing upon established chemical principles and experimental data, this document aims to serve as a practical resource for researchers engaged in the design and execution of synthetic strategies involving this versatile reagent. Emphasis is placed on elucidating the causality behind synthetic choices and providing self-validating protocols to ensure scientific integrity.

Molecular Structure and Physicochemical Properties

4-Isopropoxybenzoyl chloride, with the CAS number 36823-82-2, possesses the molecular formula C₁₀H₁₁ClO₂ and a molecular weight of 198.64 g/mol .[1] Its IUPAC name is 4-propan-2-yloxybenzoyl chloride.[1] The molecule consists of a central benzene ring substituted with a reactive acyl chloride group (-COCl) and an isopropoxy group (-OCH(CH₃)₂) at positions 1 and 4, respectively.

The presence of the electron-donating isopropoxy group at the para position influences the reactivity of the acyl chloride. Through resonance, the oxygen atom of the isopropoxy group donates electron density to the aromatic ring, which can moderate the electrophilicity of the carbonyl carbon in the acyl chloride group. This electronic effect can influence the reaction kinetics and substrate scope in nucleophilic acyl substitution reactions.

A summary of its key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of 4-Isopropoxybenzoyl Chloride

Property	Value	Source
CAS Number	36823-82-2	[1]
Molecular Formula	C₁₀H₁₁ClO₂	[1]
Molecular Weight	198.64 g/mol	[1]
IUPAC Name	4-propan-2-yloxybenzoyl chloride	[1]

Synthesis of 4-Isopropoxybenzoyl Chloride

The synthesis of 4-isopropoxybenzoyl chloride typically proceeds from the corresponding 4-isopropoxybenzoic acid. The conversion of a carboxylic acid to an acyl chloride is a standard transformation in organic synthesis, most commonly achieved by treatment with a chlorinating agent such as thionyl chloride (SOCl₂) or oxalyl chloride ((COCl)₂).

Rationale for Reagent Selection

Thionyl chloride is often the reagent of choice for this transformation due to its cost-effectiveness and the fact that the byproducts of the reaction, sulfur dioxide (SO₂) and hydrogen chloride (HCl), are gaseous and can be easily removed from the reaction mixture, simplifying purification. The reaction is typically performed in an inert solvent, such as dichloromethane or toluene, and may be catalyzed by a small amount of a tertiary amine or N,N-dimethylformamide (DMF). The catalyst facilitates the reaction by forming a more reactive intermediate.

Experimental Protocol: Synthesis from 4-Isopropoxybenzoic Acid

Materials:

• 4-Isopropoxybenzoic acid

• Thionyl chloride (SOCl₂)

• Anhydrous dichloromethane (DCM)

• N,N-Dimethylformamide (DMF) (catalytic amount)

• Rotary evaporator

• Magnetic stirrer and stir bar

• Ice bath

• Condenser with a drying tube (filled with calcium chloride)

• Nitrogen or argon gas supply

Procedure:

• To a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar and a condenser under a nitrogen atmosphere, add 4-isopropoxybenzoic acid.

• Add anhydrous dichloromethane to dissolve the starting material.

• Cool the reaction mixture to 0 °C using an ice bath.

• Slowly add thionyl chloride (typically 1.5-2.0 equivalents) to the stirred solution via a dropping funnel.

• Add a catalytic amount of N,N-dimethylformamide.

• After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

• Heat the reaction mixture to reflux and monitor the progress of the reaction by thin-layer chromatography (TLC) or by observing the cessation of gas evolution.

• Once the reaction is complete, carefully remove the excess thionyl chloride and solvent under reduced pressure using a rotary evaporator.

• The crude 4-isopropoxybenzoyl chloride can be purified by vacuum distillation to yield the final product.

Caption: Workflow for the synthesis of 4-isopropoxybenzoyl chloride.

Reactivity and Mechanistic Considerations

As an acyl chloride, 4-isopropoxybenzoyl chloride is a highly reactive electrophile that readily undergoes nucleophilic acyl substitution reactions. The carbonyl carbon is susceptible to attack by a wide range of nucleophiles, leading to the formation of esters, amides, and other carbonyl derivatives.

Caption: General mechanism of nucleophilic acyl substitution.

Esterification

Reaction with alcohols in the presence of a non-nucleophilic base, such as pyridine or triethylamine, yields the corresponding esters. The base serves to neutralize the HCl byproduct, driving the reaction to completion.

Amidation

Reaction with primary or secondary amines readily forms amides. Typically, two equivalents of the amine are used; one acts as the nucleophile, and the second acts as a base to sequester the HCl generated.

Analytical Characterization

The identity and purity of 4-isopropoxybenzoyl chloride are confirmed using standard analytical techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons, the methine proton of the isopropoxy group, and the methyl protons of the isopropoxy group. The chemical shifts and coupling patterns provide definitive structural information.

• ¹³C NMR: The carbon NMR spectrum will display distinct resonances for the carbonyl carbon, the aromatic carbons (with variations in chemical shifts due to the substituents), and the carbons of the isopropoxy group.

• IR Spectroscopy: The IR spectrum will be dominated by a strong absorption band in the region of 1750-1800 cm⁻¹, characteristic of the C=O stretching vibration of an acyl chloride. The C-O stretching of the ether linkage will also be present.

• Mass Spectrometry: Mass spectrometry will show the molecular ion peak corresponding to the molecular weight of the compound, as well as characteristic fragmentation patterns.

Applications in Drug Discovery and Development

The 4-isopropoxybenzoyl moiety is a structural motif found in a number of biologically active compounds. The utility of 4-isopropoxybenzoyl chloride in drug discovery stems from its ability to introduce this fragment into lead compounds to modulate their pharmacological properties. The isopropoxy group can enhance metabolic stability, improve pharmacokinetic profiles by increasing lipophilicity, and engage in specific interactions with biological targets. While specific examples of its use in marketed drugs are not as prevalent as for other benzoyl chloride derivatives, its role as a versatile building block in the synthesis of novel therapeutic agents is significant in a research and development context.

Safety and Handling

4-Isopropoxybenzoyl chloride is a corrosive and moisture-sensitive compound. It should be handled in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, must be worn. It is classified as causing serious eye irritation and being harmful to aquatic life with long-lasting effects.[1] In case of contact with skin or eyes, flush immediately with copious amounts of water and seek medical attention. Store in a cool, dry place under an inert atmosphere to prevent decomposition.

References

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• PubChem. 4-Isopropylbenzoyl chloride. National Center for Biotechnology Information. [Link]

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• PrepChem. Synthesis of p-isopropylbenzoyl chloride. [Link]

• ResearchGate. (PDF) Analysis of Residual Products in Benzyl Chloride Used for the Industrial Synthesis of Quaternary Compounds by Liquid Chromatography with Diode-Array Detection. [Link]

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An In-depth Technical Guide to the Synthesis of 4-Isopropoxybenzoyl Chloride from 4-Isopropoxybenzoic Acid

This guide provides a comprehensive technical overview for the synthesis of 4-isopropoxybenzoyl chloride, a crucial intermediate in the development of novel therapeutics and advanced organic materials. Designed for researchers, chemists, and drug development professionals, this document delves into the mechanistic underpinnings, practical execution, and critical safety considerations of converting 4-isopropoxybenzoic acid into its highly reactive acyl chloride derivative.

Strategic Overview: Activating the Carboxyl Group

The conversion of a carboxylic acid to an acyl chloride is a fundamental activation step in organic synthesis. Carboxylic acids are relatively unreactive towards nucleophilic acyl substitution because the hydroxyl group (-OH) is a poor leaving group. The primary objective is to transform this hydroxyl moiety into a superior leaving group, thereby rendering the carbonyl carbon significantly more electrophilic and susceptible to nucleophilic attack.[1][2] 4-Isopropoxybenzoyl chloride, with its activated carbonyl center, serves as a versatile precursor for the synthesis of corresponding esters, amides, and anhydrides, which are common motifs in pharmacologically active molecules.

Several reagents can effect this transformation, including phosphorus pentachloride (PCl₅), oxalyl chloride ((COCl)₂), and thionyl chloride (SOCl₂).[3][4] Among these, thionyl chloride is frequently the reagent of choice for its efficacy and the convenient nature of its byproducts. The reaction produces gaseous sulfur dioxide (SO₂) and hydrogen chloride (HCl), which are readily expelled from the reaction mixture, helping to drive the equilibrium towards the product according to Le Châtelier's principle.[3][5]

Mechanistic Rationale: The Role of Thionyl Chloride

The reaction between a carboxylic acid and thionyl chloride proceeds through a well-established nucleophilic acyl substitution pathway.[1][6]

• Activation: The mechanism initiates with the nucleophilic attack of the carboxylic acid's carbonyl oxygen onto the electrophilic sulfur atom of thionyl chloride.[2][7]

• Intermediate Formation: This attack forms an unstable intermediate, which quickly rearranges. A chloride ion is eliminated from the sulfur atom, and a proton is lost from the hydroxyl group, resulting in the formation of a highly reactive acyl chlorosulfite intermediate. This step effectively converts the original hydroxyl group into a much better leaving group.[2][6]

• Nucleophilic Attack and Substitution: A chloride ion (either from the previous step or another molecule of thionyl chloride) then acts as a nucleophile, attacking the electrophilic carbonyl carbon of the acyl chlorosulfite intermediate.[6]

• Product Formation: A tetrahedral intermediate is formed, which subsequently collapses. This collapse expels the stable leaving group, which fragments into gaseous sulfur dioxide and a chloride ion, yielding the final 4-isopropoxybenzoyl chloride product.[7][8]

The use of a catalytic amount of N,N-dimethylformamide (DMF) can accelerate this reaction. DMF reacts with thionyl chloride to form the Vilsmeier reagent, a more potent acylating agent, which then participates in the catalytic cycle.[9][10]

Caption: Reaction mechanism for the conversion of a carboxylic acid to an acyl chloride using thionyl chloride.

Detailed Experimental Protocol

This protocol details a laboratory-scale synthesis of 4-isopropoxybenzoyl chloride. All operations must be conducted within a certified chemical fume hood due to the hazardous nature of the reagents.

Materials and Equipment

• Reagents: 4-Isopropoxybenzoic acid, Thionyl chloride (SOCl₂), N,N-Dimethylformamide (DMF, anhydrous), and an appropriate anhydrous solvent such as toluene or dichloromethane (optional, as the reaction can be run neat).

• Apparatus: A round-bottom flask, reflux condenser, magnetic stirrer and stir bar, heating mantle, gas outlet adapter connected to a gas scrubber (containing a sodium hydroxide solution to neutralize HCl and SO₂ gases), and a vacuum distillation setup. All glassware must be oven-dried prior to use to eliminate any moisture.

Procedure

• Reaction Setup: Assemble the dry round-bottom flask with a magnetic stir bar and attach the reflux condenser under an inert atmosphere (e.g., nitrogen or argon).

• Charging the Flask: Charge the flask with 4-isopropoxybenzoic acid. If using a solvent, add it at this stage.

• Reagent Addition: Slowly add an excess of thionyl chloride (typically 2-3 molar equivalents if a solvent is used, or a larger excess if used as the solvent) to the stirred suspension of the carboxylic acid at room temperature.[11] A dropping funnel may be used for controlled addition.

• Catalyst Addition: Add a catalytic amount of DMF (e.g., 1-2 drops) to the reaction mixture.[10] Effervescence (evolution of HCl and SO₂) should become noticeable.

• Reaction: Heat the mixture to reflux (the boiling point of thionyl chloride is approximately 79 °C).[12] Maintain reflux for 2-4 hours, or until the evolution of gases ceases, indicating the completion of the reaction. The solution should become clear and homogeneous.

• Work-up: After cooling the reaction mixture to room temperature, remove the excess thionyl chloride and any solvent under reduced pressure using a rotary evaporator. Care must be taken as thionyl chloride is corrosive.[11]

• Purification: The crude 4-isopropoxybenzoyl chloride is purified by vacuum distillation to yield a clear, colorless to pale yellow liquid.[13][14]

Caption: Step-by-step workflow for the synthesis of 4-isopropoxybenzoyl chloride.

Quantitative Data

The following table provides an example of reagent quantities for a representative synthesis.

Compound	Molecular Wt. ( g/mol )	Molar Eq.	Amount	Density (g/mL)
4-Isopropoxybenzoic Acid	180.20	1.0	18.02 g	N/A
Thionyl Chloride (SOCl₂)	118.97	3.0	26.0 mL	~1.63
DMF (catalyst)	73.09	cat.	~0.2 mL	~0.944
Product (Expected)
4-Isopropoxybenzoyl Chloride	198.65	~85-95%	~17.8 g	~1.15

Critical Safety & Handling Protocols

Adherence to strict safety protocols is paramount during this synthesis due to the hazardous nature of the chemicals involved.

• Thionyl Chloride (SOCl₂):

  • Hazards: Highly toxic, corrosive, and a lachrymator. It reacts violently with water, releasing large quantities of toxic HCl and SO₂ gases.[15][16][17] Causes severe skin burns and eye damage.[12]

  • Handling: Must be handled exclusively in a well-ventilated chemical fume hood.[15] Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves (e.g., butyl rubber), a lab coat, and chemical splash goggles in combination with a face shield.[16][18] Ensure an emergency eyewash station and safety shower are immediately accessible.[15]

  • Storage & Disposal: Store in a cool, dry, well-ventilated area away from water and incompatible materials like bases and alcohols.[15][16] Unused or waste thionyl chloride must be quenched carefully by slow addition to a large excess of a stirred, cold neutralizing solution (e.g., sodium bicarbonate or calcium hydroxide).

• 4-Isopropoxybenzoyl Chloride:

  • Hazards: As an acyl chloride, it is corrosive and moisture-sensitive. It will hydrolyze upon contact with atmospheric moisture to release HCl.

  • Handling: Handle under an inert atmosphere whenever possible. Avoid inhalation of vapors and contact with skin and eyes.

Product Characterization

The identity and purity of the synthesized 4-isopropoxybenzoyl chloride should be confirmed using standard analytical techniques.

• Infrared (IR) Spectroscopy: Expect a strong C=O stretching band for the acyl chloride at approximately 1780-1815 cm⁻¹, shifted to a higher wavenumber compared to the starting carboxylic acid.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Will show characteristic signals for the isopropoxy group (a doublet and a septet) and the aromatic protons.

  • ¹³C NMR: The carbonyl carbon signal will appear in the characteristic region for acyl chlorides (~165-175 ppm). Spectroscopic data for similar compounds can be found in spectral databases.[19]

Conclusion

The synthesis of 4-isopropoxybenzoyl chloride from its corresponding carboxylic acid using thionyl chloride is a robust and efficient method. The key to a successful synthesis lies in the rigorous exclusion of moisture, controlled reaction conditions, and strict adherence to safety protocols. This guide provides the foundational knowledge and practical steps for researchers to confidently and safely produce this valuable synthetic intermediate.

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Spectroscopic Characterization of 4-Isopropoxybenzoyl Chloride: A Technical Guide

This guide provides an in-depth analysis of the spectroscopic properties of 4-isopropoxybenzoyl chloride, a key intermediate in the synthesis of various pharmaceuticals and fine chemicals. Due to the limited availability of published spectra for this specific acyl chloride, this document presents a comprehensive characterization of its immediate precursor, 4-isopropoxybenzoic acid, and provides expert-driven predictions for the corresponding spectra of 4-isopropoxybenzoyl chloride. This approach offers researchers and drug development professionals a robust framework for the synthesis, purification, and identification of this important chemical entity.

Introduction: The Significance of Spectroscopic Analysis

In the realm of drug development and materials science, the precise structural elucidation of chemical intermediates is paramount. 4-Isopropoxybenzoyl chloride serves as a critical building block, and its purity and structural integrity directly impact the outcome of subsequent synthetic steps. Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) are indispensable tools for verifying the identity and purity of such reactive intermediates. This guide delves into the expected spectroscopic signatures of 4-isopropoxybenzoyl chloride, providing a valuable resource for scientists working with this compound.

The conversion of a carboxylic acid to an acyl chloride is a fundamental transformation in organic synthesis. This process involves the substitution of the hydroxyl (-OH) group of the carboxylic acid with a chloro (-Cl) group, a change that significantly alters the electronic environment of the molecule and, consequently, its spectroscopic properties.

Synthesis of 4-Isopropoxybenzoyl Chloride from 4-Isopropoxybenzoic Acid

The most common and efficient method for the preparation of acyl chlorides from carboxylic acids is the reaction with thionyl chloride (SOCl₂), often with a catalytic amount of N,N-dimethylformamide (DMF).[1]

Experimental Protocol:

• To a stirred solution of 4-isopropoxybenzoic acid (1.0 equivalent) in an inert solvent such as dichloromethane or toluene, add a catalytic amount of N,N-dimethylformamide (DMF).

• Slowly add thionyl chloride (SOCl₂, typically 1.2-1.5 equivalents) to the mixture at room temperature.

• The reaction mixture is then stirred at room temperature or gently heated until the evolution of sulfur dioxide and hydrogen chloride gas ceases.

• The excess thionyl chloride and solvent are removed under reduced pressure to yield the crude 4-isopropoxybenzoyl chloride, which can be further purified by distillation or used directly in the next synthetic step.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule.

¹H NMR Spectroscopy

The ¹H NMR spectrum provides information about the different types of protons and their neighboring environments.

Table 1: ¹H NMR Data of 4-Isopropoxybenzoic Acid and Predicted Data for 4-Isopropoxybenzoyl Chloride (in CDCl₃)

Assignment	4-Isopropoxybenzoic Acid Chemical Shift (δ, ppm) [2]	Predicted 4-Isopropoxybenzoyl Chloride Chemical Shift (δ, ppm)	Multiplicity	Integration
-CH(**CH₃)₂	1.37	~1.40	Doublet	6H
-CH (CH₃)₂	4.65	~4.70	Septet	1H
Aromatic H (ortho to -OⁱPr)	6.91	~7.00	Doublet	2H
Aromatic H (ortho to -COOH/-COCl)	8.03	~8.15	Doublet	2H
-COOH	~11-13 (broad)	N/A	Singlet	1H

Expertise & Experience: The conversion of the carboxylic acid to the acyl chloride is expected to have a minor deshielding effect on the neighboring aromatic protons due to the increased electron-withdrawing nature of the carbonyl chloride group compared to the carboxylic acid. The most significant change will be the disappearance of the broad carboxylic acid proton signal. The signals for the isopropoxy group will be largely unaffected.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum provides information about the carbon skeleton of the molecule.

Table 2: ¹³C NMR Data of 4-Isopropoxybenzoic Acid and Predicted Data for 4-Isopropoxybenzoyl Chloride (in CDCl₃)

Assignment	4-Isopropoxybenzoic Acid Chemical Shift (δ, ppm) [3]	Predicted 4-Isopropoxybenzoyl Chloride Chemical Shift (δ, ppm)
-CH(C H₃)₂	21.9	~22.0
-C H(CH₃)₂	70.3	~70.5
Aromatic C (ortho to -OⁱPr)	115.4	~116.0
Aromatic C (ipso to -COOH/-COCl)	123.6	~125.0
Aromatic C (ortho to -COOH/-COCl)	132.2	~133.0
Aromatic C (ipso to -OⁱPr)	162.8	~163.0
-C OOH / -C OCl	172.0	~168-170

Expertise & Experience: The carbonyl carbon of an acyl chloride is typically found slightly upfield (at a lower ppm value) compared to the corresponding carboxylic acid.[4] This is somewhat counterintuitive given the electron-withdrawing nature of the chlorine atom, but it is a well-documented phenomenon. The aromatic carbons will experience slight shifts due to the change in the electronic nature of the substituent.

Experimental Protocol for NMR Data Acquisition:

• Dissolve a small amount of the sample (5-10 mg) in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃).

• Transfer the solution to a 5 mm NMR tube.

• Acquire the ¹H and ¹³C NMR spectra on a spectrometer operating at a suitable frequency (e.g., 400 MHz for ¹H).

• Process the data, including Fourier transformation, phase correction, and baseline correction.

• Reference the spectra to the residual solvent peak (e.g., CDCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C).

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule based on their vibrational frequencies.

Table 3: Key IR Absorption Bands for 4-Isopropoxybenzoic Acid and Predicted Bands for 4-Isopropoxybenzoyl Chloride

Vibrational Mode	4-Isopropoxybenzoic Acid Frequency (cm⁻¹) [5]	Predicted 4-Isopropoxybenzoyl Chloride Frequency (cm⁻¹)	Intensity
O-H Stretch (Carboxylic Acid)	2500-3300	N/A	Broad, Strong
C-H Stretch (Aromatic & Aliphatic)	2850-3000	2850-3000	Medium-Strong
C=O Stretch (Carboxylic Acid Dimer)	~1680	N/A	Strong
C=O Stretch (Acyl Chloride)	N/A	~1770-1800	Very Strong
C=C Stretch (Aromatic)	~1600, ~1500	~1600, ~1500	Medium
C-O Stretch	~1250, ~1170	~1250, ~1170	Strong

Expertise & Experience: The most dramatic change in the IR spectrum upon conversion of the carboxylic acid to the acyl chloride is the disappearance of the broad O-H stretch and the appearance of a very strong C=O stretching band at a significantly higher frequency. The C=O stretch of an acyl chloride is typically found in the range of 1770-1815 cm⁻¹, which is a highly characteristic absorption.[6][7][8]

Experimental Protocol for IR Data Acquisition (ATR):

• Ensure the Attenuated Total Reflectance (ATR) crystal is clean.

• Record a background spectrum.

• Place a small amount of the solid or liquid sample directly on the ATR crystal.

• Acquire the sample spectrum.

• Clean the crystal thoroughly after the measurement.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule.

Table 4: Mass Spectrometry Data for 4-Isopropoxybenzoic Acid and Predicted Data for 4-Isopropoxybenzoyl Chloride

Ion	4-Isopropoxybenzoic Acid (m/z) [5]	Predicted 4-Isopropoxybenzoyl Chloride (m/z)	Notes
[M]⁺	180	198/200	Molecular ion peak. The two peaks for the acyl chloride are due to the ³⁵Cl and ³⁷Cl isotopes in an approximate 3:1 ratio.
[M - CH₃]⁺	165	183/185	Loss of a methyl group.
[M - C₃H₇]⁺	138	156/158	Loss of the isopropyl group.
[M - COOH]⁺	135	N/A	Loss of the carboxylic acid group.
[M - COCl]⁺	N/A	135	Loss of the acyl chloride group.
[C₇H₇O]⁺	121	121	Fragment corresponding to the p-hydroxybenzoyl cation.

Expertise & Experience: The molecular ion peak of 4-isopropoxybenzoyl chloride will be observed at m/z 198 and 200, corresponding to the two main isotopes of chlorine. A key fragmentation pathway will be the loss of the chlorine radical to form the acylium ion at m/z 163. Another significant fragmentation will be the loss of the entire acyl chloride group to give a fragment at m/z 135.

Experimental Protocol for Mass Spectrometry Data Acquisition (EI):

• Introduce a small amount of the sample into the mass spectrometer, typically via a direct insertion probe or after separation by gas chromatography.

• Ionize the sample using electron impact (EI).

• Separate the resulting ions based on their mass-to-charge ratio in a mass analyzer.

• Detect the ions to generate the mass spectrum.

Conclusion

This technical guide provides a comprehensive spectroscopic analysis of 4-isopropoxybenzoyl chloride, a crucial intermediate in chemical synthesis. By presenting the empirical data for its precursor, 4-isopropoxybenzoic acid, and offering scientifically grounded predictions for the spectroscopic characteristics of the final product, this document equips researchers, scientists, and drug development professionals with the necessary information to confidently synthesize, purify, and characterize 4-isopropoxybenzoyl chloride. The detailed protocols and interpretation guidelines serve as a practical resource for ensuring the quality and identity of this important chemical compound.

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An In-Depth Technical Guide to the Reactivity and Mechanisms of 4-Isopropoxybenzoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Isopropoxybenzoyl chloride is a vital acylating agent and a key intermediate in the synthesis of a wide array of organic compounds, particularly within the pharmaceutical and agrochemical sectors. Its unique combination of a reactive acyl chloride group and a bulky, electron-donating isopropoxy substituent imparts a distinct reactivity profile. This guide provides a comprehensive exploration of the electronic and steric factors governing its behavior, detailed mechanisms of its primary reactions, and practical, field-tested protocols for its synthesis and use.

Molecular Profile and Physicochemical Properties

Understanding the fundamental properties of 4-isopropoxybenzoyl chloride is the first step in harnessing its synthetic potential.

Property	Value
Molecular Formula	C₁₀H₁₁ClO₂
Molar Mass	198.65 g/mol
Appearance	Colorless to pale yellow liquid
Boiling Point	~275 °C (decomposes)
Density	~1.15 g/cm³
CAS Number	13523-74-7

Note: Physical properties can vary slightly based on purity.

The Heart of Reactivity: Electronic and Steric Effects

The chemical behavior of 4-isopropoxybenzoyl chloride is dictated by the interplay of electronic and steric effects originating from its isopropoxy group and the acyl chloride moiety.

Electronic Effects

The isopropoxy group is a moderately activating substituent on the benzene ring.[1] It exerts two opposing electronic influences:

• +R (Resonance) Effect: The oxygen atom's lone pairs can be delocalized into the aromatic π-system, increasing electron density on the ring. This electron-donating effect enhances the nucleophilicity of the ring itself, though this is less critical for the reactions at the acyl chloride group.

• -I (Inductive) Effect: Due to the high electronegativity of the oxygen atom, it withdraws electron density from the benzene ring through the sigma bond.[2]

The resonance effect generally outweighs the inductive effect, making the isopropoxy group an overall electron-donating group (EDG).[3][4] This has a subtle but important consequence for the acyl chloride's reactivity: the increased electron density on the ring can slightly reduce the electrophilicity of the carbonyl carbon compared to unsubstituted benzoyl chloride.

Steric Effects

The branched isopropoxy group presents significant steric bulk. This hindrance can influence the approach of nucleophiles to the carbonyl carbon and can also direct the regioselectivity in reactions involving the aromatic ring, such as Friedel-Crafts acylation.

Core Reaction Mechanisms and Applications

The primary utility of 4-isopropoxybenzoyl chloride lies in its role as an acylating agent, participating in a range of reactions, most notably nucleophilic acyl substitution.

A. Nucleophilic Acyl Substitution

This is the cornerstone of 4-isopropoxybenzoyl chloride's reactivity, where a nucleophile replaces the chloride leaving group. The reaction proceeds via a two-step addition-elimination mechanism involving a tetrahedral intermediate.[5][6] The high reactivity of acyl chlorides makes these reactions rapid and often exothermic.[7]

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The Isopropoxy Group's Dual Influence on Benzoyl Chloride Reactivity: A Technical Guide

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Abstract

The reactivity of the benzoyl chloride scaffold is of paramount importance in organic synthesis, underpinning the formation of countless esters, amides, and ketones. Introducing substituents to the aromatic ring provides a powerful tool for modulating this reactivity. This guide offers an in-depth analysis of the role of the para-isopropoxy group, a substituent that presents a fascinating dichotomy of electronic and steric effects. We will dissect how its electron-donating resonance, electron-withdrawing inductive effects, and significant steric bulk collectively decrease the electrophilicity of the carbonyl carbon, thereby attenuating the molecule's reactivity towards nucleophiles. This guide provides researchers, scientists, and drug development professionals with a rigorous framework for understanding and predicting the chemical behavior of isopropoxy-substituted benzoyl chlorides, supported by mechanistic insights, detailed experimental protocols, and comparative data.

Foundational Principles: Reactivity of the Benzoyl Chloride Core

The high reactivity of benzoyl chloride stems from two primary features:

• An Electrophilic Carbonyl Carbon: The carbonyl carbon is bonded to two highly electronegative atoms, oxygen and chlorine. Both atoms pull electron density away from the carbon, rendering it significantly electron-deficient (electrophilic) and a prime target for nucleophilic attack.

• An Excellent Leaving Group: The chloride ion (Cl⁻) is a superb leaving group due to its ability to stabilize the negative charge effectively, a consequence of its high electronegativity and large atomic size.

The archetypal reaction is a nucleophilic acyl substitution . This process involves the attack of a nucleophile on the carbonyl carbon, leading to a transient tetrahedral intermediate. This intermediate then collapses, expelling the chloride ion to yield the final substituted product. The rate of this reaction is highly sensitive to the electronic properties of the aromatic ring.[1] Substituents that withdraw electron density from the ring enhance the carbonyl carbon's electrophilicity, accelerating the reaction. Conversely, electron-donating groups diminish this electrophilicity, slowing the reaction down.[2]

This relationship between substituent electronic properties and reaction rates is often quantified by the Hammett equation :

log(k/k₀) = σρ

Where:

• k is the rate constant for the substituted reactant.

• k₀ is the rate constant for the unsubstituted reactant.

• σ (sigma) is the substituent constant , which depends only on the nature and position of the substituent. A positive σ indicates an electron-withdrawing group, while a negative σ signifies an electron-donating group.[3][4]

• ρ (rho) is the reaction constant , which measures the susceptibility of the reaction to substituent effects.[4]

The Isopropoxy Substituent: A Dichotomy of Effects

The isopropoxy group, when attached at the para position of benzoyl chloride, exerts two opposing electronic effects and a significant steric effect. Understanding the interplay between these factors is crucial to predicting its overall impact on reactivity.

Electronic Effects: A Tug-of-War

The net electronic influence of the isopropoxy group is a balance between its resonance and inductive effects.

• Resonance Donation (+M Effect): The oxygen atom of the isopropoxy group possesses lone pairs of electrons that can be delocalized into the aromatic π-system.[5] This resonance effect pushes electron density onto the ring, particularly at the ortho and para positions. This increase in electron density is relayed to the carbonyl group, reducing the partial positive charge on the carbonyl carbon and making it less attractive to incoming nucleophiles. This is a deactivating effect for nucleophilic acyl substitution.[2]

• Inductive Withdrawal (-I Effect): Oxygen is a highly electronegative atom. Consequently, it pulls electron density away from the adjacent carbon of the benzene ring through the sigma bond framework.[5] This inductive effect withdraws electron density from the ring, which would typically enhance the carbonyl's electrophilicity and activate the molecule towards nucleophilic attack.

For alkoxy groups like isopropoxy, the resonance donation (+M) effect is dominant over the inductive withdrawal (-I) effect.[2] The net result is that the isopropoxy group acts as an electron-donating group (EDG) , decreasing the overall reactivity of the benzoyl chloride.

Caption: Dueling electronic effects of the isopropoxy group.

Steric Effects: A Physical Barrier

Beyond electronics, the physical size of the isopropoxy group plays a critical role. Compared to hydrogen or a methoxy group, the branched isopropyl moiety is significantly bulkier. This steric hindrance can impede the trajectory of an incoming nucleophile as it attempts to attack the carbonyl carbon.[6][7] The increased spatial crowding around the reaction center raises the activation energy of the transition state, further slowing the reaction rate.[8][9] This effect is particularly pronounced with large or bulky nucleophiles.[10][11]

The combination of a dominant electron-donating effect and substantial steric hindrance makes p-isopropoxybenzoyl chloride significantly less reactive than its unsubstituted counterpart.

Experimental Validation and Characterization

To quantify the impact of the isopropoxy group, a combination of kinetic analysis and spectroscopic characterization is employed.

Comparative Kinetic Analysis: Solvolysis

A common method to probe the reactivity of acyl chlorides is to measure their rate of solvolysis—reaction with the solvent. By comparing the solvolysis rates of benzoyl chloride and p-isopropoxybenzoyl chloride under identical conditions, we can obtain a quantitative measure of the substituent's effect. Studies on the solvolysis of substituted benzoyl chlorides have shown that electron-donating groups, such as p-methoxy, decrease the reaction rate, consistent with a mechanism involving nucleophilic attack on the carbonyl carbon.[12][13][14]

Experimental Protocol: Comparative Solvolysis Rate Determination via Conductometry

This protocol outlines a method to determine the pseudo-first-order rate constants for the solvolysis of benzoyl chloride and p-isopropoxybenzoyl chloride in an alcohol solvent (e.g., n-propanol).[15] The reaction produces hydrochloric acid (HCl), and the rate can be followed by measuring the increase in conductivity of the solution over time.[15]

I. Materials & Reagents:

• Benzoyl chloride (≥99%)

• p-Isopropoxybenzoyl chloride (≥97%)

• n-Propanol (Anhydrous, ≥99.5%)

• Conductivity meter and probe

• Constant temperature water bath (25.0 ± 0.1 °C)

• Volumetric flasks, pipettes, and stopwatch

II. Procedure:

• Solution Preparation: Prepare 0.01 M stock solutions of both benzoyl chloride and p-isopropoxybenzoyl chloride in anhydrous n-propanol.

• Temperature Equilibration: Place a beaker containing 50 mL of pure n-propanol into the constant temperature water bath. Immerse the conductivity probe and allow the system to equilibrate to 25.0 °C.

• Initiation of Reaction: Rapidly inject 1.00 mL of the 0.01 M benzoyl chloride stock solution into the stirring n-propanol. Simultaneously, start the stopwatch.

• Data Collection: Record the conductivity of the solution at regular time intervals (e.g., every 30 seconds for the first 5 minutes, then every 1-2 minutes) until the reading stabilizes, indicating the reaction is complete.

• Repeat: Thoroughly clean and dry the equipment. Repeat steps 2-4 for the p-isopropoxybenzoyl chloride stock solution.

• Data Analysis: The pseudo-first-order rate constant, k, can be determined by plotting ln(G∞ - Gt) versus time (t), where G∞ is the final conductivity and Gt is the conductivity at time t. The slope of this line is equal to -k.

Caption: Workflow for comparative kinetic analysis via conductometry.

Spectroscopic Characterization

Spectroscopy provides direct insight into how the isopropoxy group alters the electronic environment of the benzoyl chloride molecule.

Infrared (IR) Spectroscopy: The position of the carbonyl (C=O) stretching absorption in the IR spectrum is highly sensitive to the electronic effects of ring substituents.[16]

• Benzoyl Chloride: Exhibits a strong C=O stretch around 1770-1774 cm⁻¹.[16][17]

• p-Isopropoxybenzoyl Chloride: The electron-donating nature of the isopropoxy group weakens the C=O double bond by increasing electron density through resonance. This results in a lower energy (lower wavenumber) absorption. The C=O stretch is expected to shift to a lower frequency, likely in the range of 1755-1765 cm⁻¹. This shift provides direct physical evidence of the electronic deactivating effect.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹³C NMR: The chemical shift of the carbonyl carbon is a key indicator of its electrophilicity. For benzoyl chloride, this carbon resonates at approximately 168 ppm. The electron-donating isopropoxy group will increase the electron shielding around the carbonyl carbon, causing its resonance to shift upfield (to a lower ppm value) compared to the unsubstituted compound.

Summary of Expected Comparative Data

The following table summarizes the anticipated results from a comparative analysis, illustrating the deactivating role of the para-isopropoxy group.

Property	Benzoyl Chloride	p-Isopropoxybenzoyl Chloride	Rationale for Difference
Relative Reaction Rate	Faster	Slower	Net electron-donating (+M > -I) and steric effects of the isopropoxy group reduce electrophilicity and hinder nucleophilic approach.
Hammett Constant (σₚ)	0.00 (Reference)	Approx. -0.2 to -0.3	Negative value indicates a net electron-donating substituent.[4]
IR C=O Stretch (cm⁻¹)	~1770 cm⁻¹[16]	< 1770 cm⁻¹	Increased electron density from resonance donation weakens and lengthens the C=O bond, lowering the stretching frequency.
¹³C NMR δ (C=O) (ppm)	~168 ppm	< 168 ppm	Increased electron shielding from the EDG shifts the carbonyl carbon resonance upfield.

Implications in Synthetic Strategy and Drug Development

The ability to attenuate the reactivity of the benzoyl chloride core is a powerful tool for synthetic chemists.

• Enhanced Selectivity: In the synthesis of complex molecules with multiple nucleophilic sites, a highly reactive acylating agent like benzoyl chloride may lead to non-selective reactions and undesirable byproducts. Using a less reactive derivative like p-isopropoxybenzoyl chloride allows for greater control and selectivity, enabling the acylation of only the most reactive nucleophilic centers.

• Protecting Group Chemistry: The corresponding benzoate ester formed from p-isopropoxybenzoyl chloride can be used as a protecting group for alcohols. The reduced reactivity of the parent acyl chloride can be advantageous during the protection step, and the electronic properties of the isopropoxy group can influence the stability and cleavage conditions of the resulting ester.

• Fine-Tuning of API Properties: In drug development, the isopropoxy group can be incorporated into an active pharmaceutical ingredient (API) not only to modulate the reactivity of a synthetic intermediate but also to fine-tune the final molecule's lipophilicity, metabolic stability, and receptor binding affinity.

Conclusion

The role of the para-isopropoxy group in modulating benzoyl chloride reactivity is a clear demonstration of the foundational principles of physical organic chemistry. It acts as a deactivating group through a combination of a dominant electron-donating resonance effect and significant steric hindrance. This net effect reduces the electrophilicity of the carbonyl carbon and physically impedes the approach of nucleophiles, resulting in a markedly slower rate of nucleophilic acyl substitution compared to unsubstituted benzoyl chloride. For the practicing scientist, this understanding is not merely academic; it provides a predictive framework for controlling reaction outcomes, enhancing selectivity in complex syntheses, and designing molecules with precisely tailored chemical properties.

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Theoretical Frontiers in Acyl Halide Chemistry: An In-Depth Guide to 4-Isopropylbenzoyl Chloride

Abstract

This technical guide provides a comprehensive theoretical and practical overview of 4-isopropylbenzoyl chloride, a key intermediate in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals. We delve into the molecular and electronic structure of this compound, leveraging computational chemistry principles to elucidate its reactivity. This guide is intended for researchers, scientists, and drug development professionals, offering a blend of theoretical insights and field-proven experimental protocols. We will explore the nuances of its reactivity in cornerstone reactions such as Friedel-Crafts acylation and amidation, supported by detailed mechanistic discussions and step-by-step methodologies.

A Note on Nomenclature

It is important to distinguish between "4-isopropylbenzoyl chloride" and "4-isopropoxybenzoyl chloride." The former, which is the subject of this guide, features an isopropyl group directly attached to the benzene ring. The latter would have an isopropoxy group (-O-CH(CH3)2) linked to the ring. Due to the prevalence of scientific data for 4-isopropylbenzoyl chloride, this guide will focus exclusively on this compound.

Molecular and Electronic Structure: A Computational Perspective

4-Isopropylbenzoyl chloride (C₁₀H₁₁ClO) is an aromatic acyl chloride characterized by a benzoyl chloride core with an isopropyl substituent at the para position.[1] This substitution pattern significantly influences the electronic properties and, consequently, the reactivity of the molecule.

The Inductive and Hyperconjugative Effects of the Isopropyl Group

The isopropyl group is an electron-donating group (EDG) through two primary mechanisms: the inductive effect (+I) and hyperconjugation.[2][3]

• Inductive Effect (+I): The alkyl nature of the isopropyl group results in a net push of electron density towards the benzene ring, slightly increasing the electron density of the aromatic system.[4]

• Hyperconjugation: The C-H bonds of the isopropyl group can overlap with the π-system of the benzene ring, further donating electron density. This effect, while weaker than in a methyl or ethyl group due to fewer alpha-hydrogens, still contributes to the overall electron-donating nature of the substituent.[2]

These electron-donating effects have a profound impact on the reactivity of both the aromatic ring and the acyl chloride functional group.

Frontier Molecular Orbital (FMO) Analysis

To understand the reactivity of 4-isopropylbenzoyl chloride, we can apply Frontier Molecular Orbital (FMO) theory. The key interaction in its reactions with nucleophiles is between the Highest Occupied Molecular Orbital (HOMO) of the nucleophile and the Lowest Unoccupied Molecular Orbital (LUMO) of the 4-isopropylbenzoyl chloride.

Computational studies on benzoyl chloride show that the LUMO is primarily localized on the carbonyl carbon.[5] This indicates that the carbonyl carbon is the most electrophilic site and the primary target for nucleophilic attack. The electron-donating isopropyl group will slightly raise the energy of the LUMO compared to unsubstituted benzoyl chloride, which could theoretically decrease its reactivity towards nucleophiles. However, the dominant factor in its reactions is the high electrophilicity of the carbonyl carbon in the acyl chloride functionality.

Caption: FMO diagram of nucleophilic attack on 4-isopropylbenzoyl chloride.

Natural Bond Orbital (NBO) Analysis

Natural Bond Orbital (NBO) analysis provides a more detailed picture of the electron density distribution. For 4-isopropylbenzoyl chloride, NBO analysis would quantify the polarization of the C=O and C-Cl bonds, confirming a significant partial positive charge (δ+) on the carbonyl carbon, making it highly susceptible to nucleophilic attack.[5]

Reactivity and Mechanistic Pathways

The reactivity of 4-isopropylbenzoyl chloride is dominated by the electrophilic nature of the carbonyl carbon, making it an excellent acylating agent.[6]

Friedel-Crafts Acylation

Friedel-Crafts acylation is a classic electrophilic aromatic substitution reaction where 4-isopropylbenzoyl chloride can be used to introduce the 4-isopropylbenzoyl group onto another aromatic ring. The reaction is typically catalyzed by a Lewis acid, such as aluminum chloride (AlCl₃).[7]

The mechanism involves the formation of a highly electrophilic acylium ion, which then attacks the electron-rich aromatic substrate.[5][8]

Caption: Mechanism of Friedel-Crafts acylation using 4-isopropylbenzoyl chloride.

Amide Synthesis (Schotten-Baumann Reaction)

4-Isopropylbenzoyl chloride readily reacts with primary and secondary amines to form the corresponding amides. This reaction, often carried out under basic conditions, is known as the Schotten-Baumann reaction.[9] The base is crucial to neutralize the HCl byproduct, driving the reaction to completion.

The mechanism is a classic nucleophilic acyl substitution, proceeding through a tetrahedral intermediate.[10][11]

Experimental Protocols

The following protocols are provided as a guide for common reactions involving 4-isopropylbenzoyl chloride. Standard laboratory safety procedures should always be followed.

Synthesis of 4-isopropyl-N-(4-methylbenzyl)benzamide

This protocol details the synthesis of a specific N-substituted benzamide from 4-isopropylbenzoic acid, via the in-situ formation of 4-isopropylbenzoyl chloride.

Step 1: Synthesis of 4-isopropylbenzoyl chloride

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 1.0 equivalent of 4-isopropylbenzoic acid in anhydrous toluene.

• Add 2.0 equivalents of thionyl chloride (SOCl₂) to the solution.

• Add a catalytic amount of pyridine (2-3 drops).

• Heat the reaction mixture to reflux and maintain for 2-3 hours. The reaction can be monitored by the cessation of gas (HCl and SO₂) evolution.

• After the reaction is complete, allow the mixture to cool to room temperature.

• Remove the excess thionyl chloride and toluene under reduced pressure using a rotary evaporator. The resulting crude 4-isopropylbenzoyl chloride is a yellow to brown oil and can be used in the next step without further purification.

Step 2: Synthesis of 4-isopropyl-N-(4-methylbenzyl)benzamide

• Dissolve the crude 4-isopropylbenzoyl chloride from Step 1 in dichloromethane (DCM).

• In a separate flask, dissolve 1.1 equivalents of 4-methylbenzylamine in DCM.

• Cool the amine solution to 0 °C in an ice bath.

• Slowly add the acid chloride solution to the cooled amine solution dropwise with constant stirring.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-4 hours.

Work-up and Purification

• Wash the reaction mixture with 1 M HCl, followed by 1 M NaOH, and then brine.

• Dry the organic layer over anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).

• Filter the drying agent and concentrate the filtrate under reduced pressure.

• The crude product can be purified by recrystallization or column chromatography.

General Protocol for Friedel-Crafts Acylation of Anisole

This protocol is adapted from the acylation of anisole with propionyl chloride and can be used as a starting point for reactions with 4-isopropylbenzoyl chloride.[2]

• To a 25 mL round-bottom flask containing a stir bar and fitted with a Claisen adapter, add a Lewis acid catalyst (e.g., FeCl₃ or AlCl₃, ~1.1 equivalents) and an anhydrous solvent (e.g., CH₂Cl₂).

• Cool the mixture in an ice bath.

• Slowly add 4-isopropylbenzoyl chloride (1.0 equivalent) to the stirred suspension.

• Add a solution of anisole (1.0 equivalent) in the same solvent dropwise to the reaction mixture over ~5-10 minutes.

• Stir the mixture for an additional 15-30 minutes after the addition is complete.

• Quench the reaction by carefully pouring the mixture into a beaker containing ice and concentrated HCl.

• Transfer the mixture to a separatory funnel and extract the product with an organic solvent (e.g., CH₂Cl₂).

• Wash the combined organic layers with a base (e.g., 5% aq. NaOH), water, and brine.

• Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄).

• Filter and remove the solvent by rotary evaporation to obtain the crude product.

• Purify the product by distillation or recrystallization.

Data Presentation

Table 1: Physicochemical Properties of 4-Isopropylbenzoyl Chloride

Property	Value	Reference
CAS Number	21900-62-9	[1]
Molecular Formula	C₁₀H₁₁ClO	[1]
Molecular Weight	182.65 g/mol	[1]
Appearance	Colorless to pale yellow liquid	[1]
Odor	Pungent	[1]

Conclusion

4-Isopropylbenzoyl chloride is a versatile reagent with a rich theoretical and practical chemistry. Its reactivity is governed by the interplay of the electron-donating isopropyl group and the highly electrophilic acyl chloride functionality. A thorough understanding of its electronic structure, as elucidated by computational methods like FMO and NBO analysis, allows for the rational design of synthetic routes and the optimization of reaction conditions. The protocols provided herein serve as a practical guide for the application of 4-isopropylbenzoyl chloride in key synthetic transformations, empowering researchers in the fields of drug discovery and materials science.

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An In-depth Technical Guide to 4-Isopropoxybenzoyl Chloride: Synthesis, History, and Applications

This guide provides a comprehensive technical overview of 4-Isopropoxybenzoyl chloride, a key intermediate in modern organic synthesis. Designed for researchers, scientists, and professionals in drug development, this document delves into the compound's synthetic routes, physicochemical properties, historical context, and its significant role in the creation of novel molecules.

Introduction: The Versatility of a Benzoyl Chloride Derivative

4-Isopropoxybenzoyl chloride belongs to the acyl halide family, a class of organic compounds known for their high reactivity and utility as acylating agents.[1] Its structure, featuring a benzoyl chloride core with an isopropoxy group at the para position, imparts specific chemical properties that make it a valuable building block in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals.[1][2] The isopropoxy moiety, in particular, can influence the solubility, lipophilicity, and metabolic stability of target molecules, making it a desirable feature in drug design.

The reactivity of the acyl chloride group allows for efficient bond formation with a wide range of nucleophiles, including alcohols, amines, and aromatic compounds, under relatively mild conditions.[1] This versatility has led to its use in a variety of chemical transformations, most notably in the creation of esters and amides, which are fundamental linkages in many biologically active compounds.[1]

Historical Context and Emergence in Synthesis

While a singular "discovery" event for 4-Isopropoxybenzoyl chloride is not prominently documented, its history is intrinsically linked to the development of two fundamental organic reactions: the Williamson ether synthesis and the conversion of carboxylic acids to acyl chlorides. The precursor, 4-isopropoxybenzoic acid, is synthesized via the Williamson ether synthesis, a reaction developed by Alexander Williamson in 1850 that forms an ether from an organohalide and an alkoxide.[3][4] This classic reaction remains a cornerstone of ether synthesis in both laboratory and industrial settings.[3][5]

The subsequent conversion of the carboxylic acid to the highly reactive acyl chloride is typically achieved using reagents like thionyl chloride (SOCl₂).[6][7][8] The utility of thionyl chloride for this transformation has been a standard procedure in organic chemistry for decades, enabling the synthesis of a vast array of acyl chlorides for further elaboration. The emergence of 4-Isopropoxybenzoyl chloride in the scientific literature and patent landscape coincides with the growing demand for functionalized building blocks in medicinal chemistry and materials science. Its use as an intermediate became more prevalent as researchers sought to introduce the 4-isopropoxybenzoyl moiety into complex molecules to modulate their properties.

Physicochemical Properties and Characterization

A comprehensive understanding of the physical and chemical properties of 4-Isopropoxybenzoyl chloride is essential for its effective use in synthesis.

Property	Value	Source
Molecular Formula	C₁₀H₁₁ClO	PubChem
Molecular Weight	182.64 g/mol	PubChem
Appearance	Colorless to pale yellow liquid	[2]
Odor	Pungent	[2]
Boiling Point	119 °C	[9]
Density	~1.024 g/cm³	[10]
CAS Number	21900-62-9	[2]

Note: Physical properties can vary slightly depending on the purity and the source.

Due to its reactive nature, 4-Isopropoxybenzoyl chloride is sensitive to moisture and should be handled under anhydrous conditions to prevent hydrolysis back to the corresponding carboxylic acid.[1] It is typically characterized using standard analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS) to confirm its structure and purity.

Synthesis and Mechanistic Insights

The synthesis of 4-Isopropoxybenzoyl chloride is a two-step process, starting from commercially available 4-hydroxybenzoic acid. The methodology is robust and scalable, making the compound readily accessible for research and industrial applications.

Part 1: Synthesis of 4-Isopropoxybenzoic Acid via Williamson Ether Synthesis

The initial step involves the formation of an ether linkage. This reaction is a classic example of the Williamson ether synthesis.[3][11]

Reaction: 4-hydroxybenzoic acid reacts with an isopropyl halide (e.g., 2-bromopropane) in the presence of a base (e.g., potassium hydroxide) to yield 4-isopropoxybenzoic acid.[12]

Mechanism: The reaction proceeds via an Sₙ2 mechanism.[3][5] The base deprotonates the phenolic hydroxyl group of 4-hydroxybenzoic acid to form a more nucleophilic phenoxide ion. This phenoxide then attacks the electrophilic carbon of the isopropyl halide, displacing the halide and forming the ether bond.

Caption: Williamson Ether Synthesis of 4-Isopropoxybenzoic Acid.

Part 2: Conversion to 4-Isopropoxybenzoyl Chloride

The second step is the conversion of the carboxylic acid to the acyl chloride. This is a standard transformation in organic synthesis, often employing thionyl chloride.[6][7][8]

Reaction: 4-Isopropoxybenzoic acid is treated with an excess of thionyl chloride (SOCl₂), often with a catalytic amount of dimethylformamide (DMF), to produce 4-Isopropoxybenzoyl chloride.[13]

Mechanism: The carboxylic acid's hydroxyl group is converted into a chlorosulfite intermediate, which is a much better leaving group.[7] A chloride ion, generated from the thionyl chloride, then acts as a nucleophile, attacking the carbonyl carbon. The subsequent collapse of the tetrahedral intermediate expels sulfur dioxide and a chloride ion, yielding the final acyl chloride.[6]

Caption: Synthesis of 4-Isopropoxybenzoyl Chloride from Carboxylic Acid.

Applications in Drug Development and Organic Synthesis

4-Isopropoxybenzoyl chloride is a versatile intermediate with significant applications in the synthesis of complex organic molecules, particularly in the pharmaceutical and agrochemical industries.[2][14][15]

• Pharmaceutical Synthesis: The 4-isopropoxybenzoyl moiety is present in a number of biologically active compounds. The isopropoxy group can enhance the metabolic stability and oral bioavailability of a drug candidate by blocking potential sites of metabolism. The acyl chloride functionality allows for the straightforward introduction of this group into a lead compound through the formation of ester or amide bonds. For instance, it is used in the preparation of compounds like 5-(4-isopropoxyphenyl)-N-phenyl-1,3,4-thiadiazol-2-amine, which has been investigated for its potential therapeutic applications.[12][15]

• Agrochemicals: Similar to its role in pharmaceuticals, this compound serves as a building block for the synthesis of novel pesticides and herbicides.[14] The lipophilic nature of the isopropoxy group can aid in the penetration of the active ingredient through the waxy cuticles of plants or the exoskeletons of insects.

• Material Science: Benzoyl chloride derivatives are also employed in the synthesis of polymers and other materials. The reactivity of the acyl chloride allows for its incorporation into polymer backbones or as a functional side group, influencing the material's properties such as thermal stability and solubility.

Experimental Protocols

The following are generalized, step-by-step methodologies for the synthesis of 4-Isopropoxybenzoyl chloride. Note: These protocols should be adapted and optimized based on laboratory conditions and safety guidelines. All work should be performed in a well-ventilated fume hood with appropriate personal protective equipment.

Protocol 1: Synthesis of 4-Isopropoxybenzoic Acid

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 4-hydroxybenzoic acid and a suitable solvent (e.g., ethanol or DMF).

• Base Addition: Add a stoichiometric equivalent of a base, such as potassium hydroxide or sodium hydroxide, and stir until the acid is fully dissolved and the phenoxide is formed.

• Alkylation: Slowly add a slight excess of an isopropyl halide (e.g., 2-bromopropane) to the reaction mixture.

• Reaction: Heat the mixture to reflux and maintain for several hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Workup: After completion, cool the reaction mixture to room temperature. Acidify the mixture with a dilute acid (e.g., HCl) to precipitate the product.

• Purification: Collect the solid product by vacuum filtration, wash with cold water, and recrystallize from a suitable solvent system (e.g., ethanol/water) to obtain pure 4-isopropoxybenzoic acid.

Protocol 2: Synthesis of 4-Isopropoxybenzoyl Chloride

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), place the dry 4-isopropoxybenzoic acid.

• Reagent Addition: Add an excess of thionyl chloride (SOCl₂), typically 2-3 equivalents, to the flask. A catalytic amount of DMF can be added to accelerate the reaction.

• Reaction: Attach a reflux condenser fitted with a drying tube or gas bubbler to trap the evolved HCl and SO₂ gases. Gently heat the reaction mixture to reflux and maintain for 1-2 hours, or until the evolution of gas ceases.

• Isolation: After the reaction is complete, remove the excess thionyl chloride by distillation under reduced pressure.

• Purification: The crude 4-Isopropoxybenzoyl chloride can be purified by vacuum distillation to yield a clear, colorless to pale yellow liquid.

Safety and Handling

4-Isopropoxybenzoyl chloride is a reactive and corrosive compound that requires careful handling.

• Health Hazards: It is a lachrymator and can cause severe irritation to the skin, eyes, and respiratory tract.[2] Inhalation of its vapors can be harmful.

• Reactivity: It reacts violently with water and other protic solvents, releasing corrosive hydrogen chloride gas. It is also incompatible with strong bases and oxidizing agents.

• Handling: Always handle this compound in a well-ventilated fume hood, wearing appropriate personal protective equipment, including chemical-resistant gloves, safety goggles, and a lab coat.

• Storage: Store in a tightly sealed container under an inert atmosphere in a cool, dry, and well-ventilated area, away from moisture and incompatible substances.

Conclusion

4-Isopropoxybenzoyl chloride stands as a testament to the enduring utility of classic organic reactions in the advancement of modern chemistry. Its straightforward synthesis, high reactivity, and the desirable properties it imparts to target molecules have solidified its role as a key intermediate in drug discovery, agrochemical development, and material science. A thorough understanding of its synthesis, properties, and safe handling is paramount for any researcher or scientist looking to leverage its synthetic potential.

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An In-depth Technical Guide to 4-Isopropoxybenzoyl Chloride: Synthesis, Applications, and Commercial Availability for Advanced Research

This guide provides a comprehensive technical overview of 4-Isopropoxybenzoyl chloride, a reactive chemical intermediate of significant interest to researchers and professionals in drug development and medicinal chemistry. Due to its nature as a highly reactive acyl chloride, it is typically synthesized on-demand from its corresponding carboxylic acid rather than being a widely stocked commercial product. This document will therefore focus on its synthesis, characterization, and practical applications as a versatile building block in organic synthesis.

Introduction: The Role of 4-Isopropoxybenzoyl Chloride in Synthesis

4-Isopropoxybenzoyl chloride (C₁₀H₁₁ClO₂) is an aromatic acyl chloride characterized by an isopropoxy group at the para position of the benzene ring. This functional group combination makes it a valuable intermediate for introducing the 4-isopropoxybenzoyl moiety into a wide range of molecules. The electron-donating nature of the isopropoxy group can influence the reactivity and properties of the final compounds, a feature often exploited in the design of bioactive molecules.

The primary utility of 4-isopropoxybenzoyl chloride lies in its high reactivity toward nucleophiles. The acyl chloride group is an excellent electrophile, readily undergoing nucleophilic acyl substitution reactions with alcohols, amines, and other nucleophiles to form esters, amides, and other carbonyl derivatives. This reactivity is the cornerstone of its application in the synthesis of complex organic molecules, including active pharmaceutical ingredients (APIs) and agrochemicals.

Commercial Availability and Procurement Strategy

Direct commercial suppliers of 4-isopropoxybenzoyl chloride are not readily found, which is typical for reactive acyl chlorides that are prone to hydrolysis. Instead, the most practical procurement strategy is to acquire its stable precursor, 4-isopropoxybenzoic acid, which is commercially available from various suppliers.

Table 1: Representative Suppliers of 4-Isopropoxybenzoic Acid

Supplier	Product Name	Purity	CAS Number
Sigma-Aldrich	4-Isopropoxybenzoic acid	98%	13205-49-3
TCI America	4-Isopropoxybenzoic acid	>98.0%	13205-49-3
Alfa Aesar	4-Isopropoxybenzoic acid	98%	13205-49-3
Combi-Blocks	4-Isopropoxybenzoic acid	>97.0%	13205-49-3

Researchers should procure 4-isopropoxybenzoic acid and prepare the acyl chloride in situ or just prior to its intended use.

Synthesis of 4-Isopropoxybenzoyl Chloride

The conversion of a carboxylic acid to an acyl chloride is a fundamental transformation in organic synthesis. The most common and effective reagents for this purpose are thionyl chloride (SOCl₂) and oxalyl chloride ((COCl)₂), often with a catalytic amount of N,N-dimethylformamide (DMF).[1][2][3]

The reaction of 4-isopropoxybenzoic acid with thionyl chloride proceeds through a nucleophilic acyl substitution pathway. The carboxylic acid's hydroxyl group is converted into a chlorosulfite intermediate, which is an excellent leaving group. A subsequent attack by a chloride ion yields the desired acyl chloride, with gaseous byproducts (SO₂ and HCl) that drive the reaction to completion.[3][4]

Caption: Reaction mechanism for the synthesis of 4-Isopropoxybenzoyl Chloride using thionyl chloride.

The following is a general, field-proven protocol for the synthesis of 4-isopropoxybenzoyl chloride.

Materials:

• 4-Isopropoxybenzoic acid

• Thionyl chloride (SOCl₂) or Oxalyl chloride ((COCl)₂)

• Anhydrous dichloromethane (DCM) or another inert solvent

• N,N-Dimethylformamide (DMF) (catalytic amount if using oxalyl chloride)

• Round-bottom flask with a reflux condenser and drying tube

• Magnetic stirrer and heating mantle

Procedure using Thionyl Chloride:

• Setup: In a fume hood, equip a dry round-bottom flask with a magnetic stir bar and a reflux condenser fitted with a calcium chloride drying tube to protect the reaction from atmospheric moisture.

• Charging the Flask: Add 4-isopropoxybenzoic acid (1 equivalent) to the flask.

• Addition of Thionyl Chloride: Carefully add an excess of thionyl chloride (typically 2-3 equivalents), either neat or dissolved in an inert solvent like DCM.[2]

• Reaction: Heat the mixture to reflux (approximately 40-50 °C if using DCM as a solvent, or higher for neat conditions) and stir for 2-4 hours. The progress of the reaction can be monitored by the cessation of HCl and SO₂ gas evolution.

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature. Carefully remove the excess thionyl chloride and solvent under reduced pressure using a rotary evaporator. The crude 4-isopropoxybenzoyl chloride, a liquid or low-melting solid, is often used directly in the next step without further purification.

Procedure using Oxalyl Chloride (Vilsmeier-Haack type reaction): [5][6]

• Setup: Use the same setup as described above, ensuring all glassware is scrupulously dry.

• Charging the Flask: Dissolve 4-isopropoxybenzoic acid (1 equivalent) in anhydrous DCM.

• Catalyst Addition: Add a catalytic amount of DMF (e.g., 1-2 drops) to the solution.

• Addition of Oxalyl Chloride: Slowly add oxalyl chloride (1.2-1.5 equivalents) dropwise to the stirred solution at 0 °C. Gas evolution (CO, CO₂) will be observed.

• Reaction: After the addition is complete, allow the reaction to warm to room temperature and stir for 1-2 hours.

• Work-up: Remove the solvent and excess oxalyl chloride under reduced pressure. The crude product can then be used for subsequent reactions.

Caption: Experimental workflow for the synthesis of 4-Isopropoxybenzoyl Chloride.

Applications in Drug Discovery and Medicinal Chemistry

Acyl chlorides are fundamental building blocks in the synthesis of pharmaceuticals. 4-Isopropoxybenzoyl chloride serves as a key intermediate for introducing the 4-isopropoxybenzoyl scaffold, which can be found in various biologically active molecules. Its primary application is in the formation of amide and ester bonds.

• Amide Synthesis: The reaction of 4-isopropoxybenzoyl chloride with primary or secondary amines is a highly efficient method for forming robust amide bonds, which are central to the structure of many drugs.

• Ester Synthesis: Reaction with alcohols or phenols yields esters, which can act as prodrugs or be part of a pharmacophore.

• Friedel-Crafts Acylation: It can be used to acylate aromatic rings, forming diaryl ketones, which are scaffolds in various therapeutic agents.

While specific examples of marketed drugs containing the 4-isopropoxybenzoyl chloride fragment are not prevalent in readily available literature, the general utility of substituted benzoyl chlorides in drug synthesis is well-established.[7] For instance, related compounds like 4-phenoxybenzoyl chloride are important intermediates in the synthesis of drugs like ibrutinib.[8]

Analytical Characterization

As 4-isopropoxybenzoyl chloride is typically used in its crude form, obtaining purified analytical data can be challenging. However, based on the structure and data from analogous compounds like anisoyl chloride (4-methoxybenzoyl chloride), the following spectral characteristics can be predicted.

Table 2: Predicted Analytical Data for 4-Isopropoxybenzoyl Chloride

Technique	Predicted Observations
¹H NMR	* Aromatic protons: Two doublets in the range of δ 7.0-8.2 ppm, characteristic of a 1,4-disubstituted benzene ring. The protons ortho to the carbonyl group will be further downfield. * Isopropoxy protons: A septet around δ 4.6-4.8 ppm (CH) and a doublet around δ 1.3-1.5 ppm (CH₃).
¹³C NMR	* Carbonyl carbon: A signal in the range of δ 168-172 ppm. * Aromatic carbons: Four signals in the aromatic region (δ 115-165 ppm), with the carbon attached to the oxygen being the most downfield. * Isopropoxy carbons: Signals around δ 70-72 ppm (CH) and δ 21-23 ppm (CH₃).
IR Spectroscopy	* C=O stretch: A strong, sharp absorption band in the range of 1770-1800 cm⁻¹, characteristic of an aromatic acyl chloride.[9] * C-O stretch: A strong band around 1250 cm⁻¹. * C-Cl stretch: A band in the range of 800-600 cm⁻¹.
Mass Spectrometry	* Molecular Ion (M⁺): A peak corresponding to the molecular weight (198.65 g/mol ), with an M+2 peak at approximately one-third the intensity due to the ³⁷Cl isotope.[10][11] * Base Peak: The most prominent peak is expected to be the acylium ion [M-Cl]⁺ at m/z 163, formed by the loss of the chlorine radical.[10][11]

Safety and Handling

4-Isopropoxybenzoyl chloride, like all acyl chlorides, is a corrosive and lachrymatory substance. It reacts violently with water, alcohols, and other protic solvents, releasing corrosive hydrogen chloride gas. Strict safety protocols must be followed.

• Personal Protective Equipment (PPE): Always handle in a certified chemical fume hood. Wear chemical-resistant gloves (e.g., nitrile), a flame-retardant lab coat, and chemical splash goggles with a face shield.[12][13][14]

• Handling: Use only dry glassware and inert atmosphere techniques (e.g., under nitrogen or argon) to prevent decomposition. Keep away from water, bases, and oxidizing agents.

• Storage: If storage is necessary, it should be in a tightly sealed container under an inert atmosphere in a cool, dry, and well-ventilated area, away from incompatible materials.

• Spill and Disposal: In case of a spill, neutralize with a dry, inert absorbent material like sand or sodium bicarbonate. Do not use water. Dispose of the waste in accordance with local, state, and federal regulations. Unused material can be quenched carefully by slow addition to a stirred, cold solution of sodium bicarbonate or an alcohol.[15]

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• Google Patents. (n.d.). US9725409B2 - Process for preparing 4[[(benzoyl)amino]sulphonyl]benzoyl chlorides and preparation of acylsulphamoylbenzamides.

• Chemistry LibreTexts. (2023, January 22). Conversion of carboxylic acids to acid chlorides. Retrieved January 11, 2026, from [Link]

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• Google Patents. (n.d.). CN108358776A - The preparation method of 4- chloromethyl benzoic acid chlorides.

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Navigating Quality: A Technical Guide to the Purity Specifications of Commercial 4-Isopropoxybenzoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Foreword: The Criticality of Purity in Synthesis

In the landscape of pharmaceutical and fine chemical synthesis, the quality of starting materials is not merely a parameter—it is the foundation upon which reaction efficiency, product yield, and ultimately, the safety and efficacy of the final active pharmaceutical ingredient (API) are built. 4-Isopropoxybenzoyl chloride, a key acylating agent and intermediate, is no exception. Its reactivity, while synthetically advantageous, also renders it susceptible to degradation and the inclusion of process-related impurities. This guide, intended for the discerning researcher and process chemist, provides an in-depth examination of the purity specifications for commercial-grade 4-isopropoxybenzoyl chloride, offering a framework for its comprehensive quality assessment.

Understanding the Profile of 4-Isopropoxybenzoyl Chloride

4-Isopropoxybenzoyl chloride is a reactive acyl chloride characterized by an isopropoxy group at the para position of the benzoyl ring. This structural feature influences its electronic properties and reactivity in nucleophilic acyl substitution reactions. Its primary application lies in the introduction of the 4-isopropoxybenzoyl moiety into a target molecule, a common step in the synthesis of various pharmaceutical agents and advanced materials.

The quality of this reagent is paramount. The presence of impurities can lead to the formation of undesired byproducts, complicate downstream purification processes, and introduce potentially reactive or toxic components into the synthesis stream. Therefore, a robust analytical strategy to define and verify its purity is a critical component of process development and quality control.

The Synthetic Genesis: A Window into Potential Impurities

Commercial 4-isopropoxybenzoyl chloride is typically synthesized from 4-isopropoxybenzoic acid via chlorination. The most common chlorinating agents used are thionyl chloride (SOCl₂) or oxalyl chloride ((COCl)₂), often with a catalytic amount of a tertiary amine or N,N-dimethylformamide (DMF).[1][2]

This synthetic route, while efficient, can introduce several key impurities:

• Residual Starting Material: Incomplete reaction can lead to the presence of unreacted 4-isopropoxybenzoic acid.

• Hydrolysis Product: Due to the high reactivity of the acyl chloride, exposure to atmospheric or residual moisture can cause hydrolysis back to 4-isopropoxybenzoic acid.

• Chlorinating Agent Residues and Byproducts: Depending on the reagent used, impurities such as sulfur-containing compounds from thionyl chloride (e.g., sulfur monochloride, sulfur dichloride) or byproducts from oxalyl chloride decomposition may be present.[3]

• Solvent Residues: The reaction is typically carried out in an inert solvent, which may be present in trace amounts in the final product.

Understanding these potential impurities is the first step in designing a comprehensive analytical testing protocol.

Core Purity Specifications for Commercial 4-Isopropoxybenzoyl Chloride

While a specific, universally adopted monograph for 4-isopropoxybenzoyl chloride may not exist, a set of standard specifications can be established based on common industry practices for similar acyl chlorides and information from suppliers of related compounds. A typical Certificate of Analysis (CoA) for a high-quality commercial batch would include the following parameters, summarized in Table 1.[4]

Table 1: Typical Purity Specifications for Commercial 4-Isopropoxybenzoyl Chloride

Parameter	Specification	Rationale and Significance
Appearance	Colorless to pale yellow liquid	Provides a quick visual check for significant degradation or gross contamination. Darker coloration may indicate the presence of colored impurities or decomposition products.
Assay (by GC)	≥ 98.0%	This is the primary measure of the purity of the material. A high assay value ensures that the majority of the material is the desired compound, maximizing reaction efficiency. Gas Chromatography is a suitable technique for this volatile compound.
4-Isopropoxybenzoic Acid	≤ 1.5%	This is the primary degradation and process-related impurity. Its presence can consume reagents in subsequent steps and introduce an acidic impurity into the reaction mixture.
Moisture Content (by Karl Fischer)	≤ 0.1%	Water directly leads to the hydrolysis of the acyl chloride. A low moisture content is critical for maintaining the stability and reactivity of the product.
Identity (by IR)	Conforms to reference spectrum	Infrared spectroscopy provides a characteristic fingerprint of the molecule, confirming the presence of key functional groups (e.g., C=O stretch of the acyl chloride, aromatic C-H bonds) and overall structure.

A Multi-Pronged Approach to Purity Verification: Analytical Methodologies

A self-validating system of analytical protocols is essential to ensure the trustworthiness of the purity assessment. No single method can provide a complete picture; therefore, a combination of chromatographic, titrimetric, and spectroscopic techniques is employed.

Caption: Quality control workflow for 4-Isopropoxybenzoyl chloride.

Gas Chromatography (GC) for Assay and Volatile Impurities

Gas chromatography with Flame Ionization Detection (GC-FID) is the cornerstone for determining the assay of 4-isopropoxybenzoyl chloride due to its volatility. The principle lies in the separation of components in a mixture based on their differential partitioning between a gaseous mobile phase and a liquid or solid stationary phase within a heated column.

Experimental Protocol: GC-FID for Assay

• Instrumentation: A gas chromatograph equipped with a flame ionization detector (FID), a split/splitless injector, and a suitable capillary column is required. A column with a non-polar stationary phase, such as a DB-5ms or equivalent, is recommended for good separation of aromatic compounds.[5][6]

• Sample Preparation: Accurately weigh approximately 100 mg of the 4-isopropoxybenzoyl chloride sample into a 10 mL volumetric flask. Dissolve and dilute to volume with a suitable dry, inert solvent such as anhydrous dichloromethane or toluene.

• Standard Preparation: Prepare a reference standard of 4-isopropoxybenzoyl chloride of known purity in the same manner.

• Chromatographic Conditions:

  • Column: 30 m x 0.25 mm ID, 0.25 µm film thickness fused silica capillary column (e.g., DB-5ms).

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Injector Temperature: 250 °C.

  • Detector Temperature: 300 °C.

  • Oven Temperature Program:

    • Initial temperature: 100 °C, hold for 2 minutes.

    • Ramp: 15 °C/min to 280 °C.

    • Hold at 280 °C for 5 minutes.

  • Injection Volume: 1 µL.

  • Split Ratio: 50:1.

• Analysis and Calculation: Inject the standard and sample solutions. The assay is calculated by comparing the peak area of 4-isopropoxybenzoyl chloride in the sample chromatogram to that of the standard, using the principle of external standardization.

  Assay (%) = (Area_sample / Area_standard) * (Conc_standard / Conc_sample) * Purity_standard

Causality Behind Experimental Choices: The non-polar column is chosen for its ability to separate compounds based on boiling point, which is effective for the target analyte and related non-polar impurities. The temperature program allows for the elution of lower-boiling impurities first, followed by the main component and any higher-boiling impurities, ensuring good resolution. The FID is a robust and sensitive detector for organic compounds.

High-Performance Liquid Chromatography (HPLC) for Non-Volatile Impurities

Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV detection is the method of choice for quantifying the primary non-volatile impurity, 4-isopropoxybenzoic acid.[7][8] In RP-HPLC, the stationary phase is non-polar, and the mobile phase is polar. More polar compounds, like the carboxylic acid, will elute earlier than the less polar acyl chloride.

Experimental Protocol: RP-HPLC for 4-Isopropoxybenzoic Acid

• Instrumentation: An HPLC system with a UV detector, a gradient pump, and a C18 reverse-phase column.[8]

• Mobile Phase:

  • A: 0.1% Phosphoric acid in Water.

  • B: Acetonitrile.

• Sample Preparation: Accurately weigh about 50 mg of the 4-isopropoxybenzoyl chloride sample into a 50 mL volumetric flask. Carefully and slowly add the initial mobile phase composition (e.g., 70:30 Mobile Phase A:B) to the flask. The acyl chloride will react with the water to form the carboxylic acid, which is the analyte of interest in this specific impurity test. Dilute to volume with the same mobile phase.

• Standard Preparation: Prepare a standard solution of 4-isopropoxybenzoic acid in the mobile phase at a concentration corresponding to the specification limit (e.g., 1.5% of the nominal sample concentration).

• Chromatographic Conditions:

  • Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: 254 nm.

  • Column Temperature: 30 °C.

  • Injection Volume: 10 µL.

  • Gradient Program:

    • 0-5 min: 30% B

    • 5-15 min: 30% to 80% B

    • 15-20 min: 80% B

    • 20.1-25 min: 30% B (re-equilibration)

• Analysis and Calculation: Inject the standard and sample preparations. Quantify the 4-isopropoxybenzoic acid peak in the sample by comparison to the standard peak area.

Causality Behind Experimental Choices: A C18 column provides excellent hydrophobic retention for aromatic compounds. The acidic mobile phase suppresses the ionization of the carboxylic acid, leading to better peak shape and retention. A gradient elution is used to ensure that both the polar benzoic acid and any less polar components are eluted efficiently within a reasonable timeframe. The in-situ hydrolysis during sample preparation is a controlled way to convert the entire acyl chloride to the acid for accurate quantification of the initial acid content plus the acid equivalent of the main component.

Argentometric Titration for Assay Confirmation

Titration offers a classic, robust, and cost-effective method for assay determination, providing an orthogonal technique to chromatography. The principle involves the reaction of the chloride in the acyl chloride with a standardized solution of silver nitrate.[9][10]

Experimental Protocol: Argentometric Titration

• Reagents:

  • Standardized 0.1 N Silver Nitrate (AgNO₃) solution.

  • Potassium Chromate (K₂CrO₄) indicator solution (5% w/v).

  • Acetone (ACS grade).

  • Sodium Bicarbonate (NaHCO₃).

• Sample Preparation: Accurately weigh approximately 0.5 g of 4-isopropoxybenzoyl chloride into a 250 mL Erlenmeyer flask. Add 50 mL of acetone to dissolve the sample.

• Titration Procedure:

  • Add a small amount of sodium bicarbonate to neutralize any free HCl.

  • Add 1 mL of potassium chromate indicator solution. The solution will turn yellow.

  • Titrate with standardized 0.1 N AgNO₃ solution. The endpoint is reached upon the first appearance of a permanent faint reddish-brown precipitate of silver chromate.[10]

• Calculation:

  Assay (%) = (V_AgNO3 * N_AgNO3 * MW_analyte) / (W_sample * 10)

  Where:

  • V_AgNO3 = Volume of AgNO₃ solution consumed (mL)

  • N_AgNO3 = Normality of AgNO₃ solution

  • MW_analyte = Molecular weight of 4-isopropoxybenzoyl chloride

  • W_sample = Weight of the sample (g)

Causality Behind Experimental Choices: This method, known as the Mohr method, relies on the differential solubility of silver chloride (white precipitate) and silver chromate (red-brown precipitate). Silver chloride is less soluble and precipitates first. Once all the chloride ions have reacted, the excess silver ions react with the chromate indicator to form the colored precipitate, signaling the endpoint.[10] Acetone is used as a solvent as it dissolves the organic analyte without readily reacting with it.

Data Interpretation and Release Criteria

The data from these orthogonal analytical techniques must be compiled and reviewed against the established specifications. A batch of 4-isopropoxybenzoyl chloride is considered acceptable for use in research and drug development when all parameters fall within the limits defined in Table 1.

Caption: Decision logic for the release of commercial 4-isopropoxybenzoyl chloride.

Conclusion

The quality of 4-isopropoxybenzoyl chloride is a critical determinant of success in synthetic campaigns. A thorough understanding of its potential impurities, coupled with a robust, multi-faceted analytical strategy, is essential for ensuring its suitability for use. By implementing a comprehensive testing regimen encompassing chromatography, titration, and spectroscopy, researchers and drug development professionals can confidently qualify this important reagent, thereby safeguarding the integrity of their synthetic processes and the quality of their final products. This guide provides a framework for establishing such a system, promoting a culture of quality and scientific rigor from the very first step of synthesis.

References

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• Per-fé-lit, M., De Bleye, C., Nsengiyumva, V., Lebrun, P., & Hubert, P. (2018). Greening Reversed-Phase Liquid Chromatography Methods Using Alternative Solvents for Pharmaceutical Analysis. Molecules, 23(10), 2657. Retrieved from [Link]

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• Dong, M. W. (2017). Mitigating the Effect of Surfactants in Sample Preparation of a Phospholipid Formulation for Impurities Analysis by Reversed-Phase Liquid Chromatography. LCGC International, 30(5), 24-31. Retrieved from [Link]

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• Royal Australian Chemical Institute. (n.d.). Determination of Chloride Ion Concentration by Titration (Mohr's Method). Retrieved from [Link]

• U.S. Patent No. 4,337,235. (1982). Purification of thionyl chloride.

• YSI, a Xylem Brand. (n.d.). Titration of Chloride. Retrieved from [Link]

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• de Oliveira, A. L., & de Oliveira, L. F. C. (2017). Industrial Preparation Methods of Chemical Solvents and Reagents. Revista Virtual de Química, 9(4), 1546-1563. Retrieved from [Link]

• Lee, S., Kim, M., & Kim, J. (2023). Development and Validation of a Solvent-Free Headspace GC-MS Method for the Screening of Benzyl Chloride in Pharmaceutical Products. Molecules, 28(17), 6427. Retrieved from [Link]

• Kim, H. Y., Lee, J. H., Kim, D. G., Kim, S. R., & Kim, M. R. (2022). Evaluation of a GC–MS method for benzyl chloride content in processed food, meats, and marine products distributed in Korea. Food Science and Biotechnology, 31(3), 329-337. Retrieved from [Link]

• SRM Institute of Science and Technology. (n.d.). 4.0 EXPERIMENT ON DETERMINATION OF CHLORIDES. Retrieved from [Link]

• University of Canterbury. (n.d.). Determination of Chloride Ion Concentration by Titration (Volhard's Method). Retrieved from [Link]

• Kim, H. Y., Lee, J. H., Kim, D. G., Kim, S. R., & Kim, M. R. (2022). Evaluation of a GC–MS method for benzyl chloride content in processed food, meats, and marine products distributed in Korea. Food Science and Biotechnology, 31(3), 329-337. Retrieved from [Link]

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An In-Depth Technical Guide to the Stability and Storage of 4-Isopropoxybenzoyl Chloride

Section 1: Introduction and Core Principles

4-Isopropoxybenzoyl chloride (C₁₀H₁₁ClO₂, CAS No: 36823-82-2) is a specialized acyl chloride derivative used as a key intermediate in the synthesis of pharmaceuticals, agrochemicals, and other high-value organic compounds.[1][2] Its utility is derived from the high reactivity of the acyl chloride functional group, which allows for efficient introduction of the 4-isopropoxybenzoyl moiety into target molecules. However, this same reactivity is the primary source of its instability, making a thorough understanding of its handling and storage conditions paramount for ensuring reagent integrity, experimental reproducibility, and laboratory safety.

This guide provides an in-depth analysis of the chemical stability of 4-isopropoxybenzoyl chloride, outlines field-proven storage and handling protocols, and offers methods for assessing its purity over time. The causality behind each recommendation is explained to empower researchers with the knowledge to maintain the quality of this critical reagent.

Section 2: Chemical Properties and Reactivity Profile

The behavior of 4-isopropoxybenzoyl chloride is dominated by the chemical properties of the acyl chloride functional group. The presence of both a highly electronegative chlorine atom and an oxygen atom bonded to the carbonyl carbon renders this carbon atom highly electrophilic. This makes it an excellent target for a wide range of nucleophiles, a characteristic that is beneficial for synthesis but detrimental to long-term stability.

Property	Value
CAS Number	36823-82-2[1]
Molecular Formula	C₁₀H₁₁ClO₂[1]
Molecular Weight	198.64 g/mol [1]
Appearance	Colorless to pale yellow liquid[2]
Primary Hazard	Corrosive; reacts with water[3][4][5]

The fundamental reactivity of acyl chlorides involves a nucleophilic addition-elimination mechanism.[6][7] A nucleophile attacks the electrophilic carbonyl carbon, leading to the formation of a tetrahedral intermediate. This intermediate then collapses, expelling the chloride ion—an excellent leaving group—to yield the acylated product.[8] This high reactivity dictates the stringent conditions required for storage and handling.

Section 3: Primary Stability Challenges

The principal threat to the stability of 4-isopropoxybenzoyl chloride is its extreme sensitivity to moisture. Other factors such as temperature and incompatibility with other reagents also play a critical role.

Hydrolytic Instability

The most significant and rapid degradation pathway is hydrolysis. 4-Isopropoxybenzoyl chloride reacts vigorously, and often exothermically, with water to form 4-isopropoxybenzoic acid and corrosive hydrogen chloride (HCl) gas.[9][10][11] This reaction is not limited to contact with liquid water; the reagent is sufficiently reactive to be degraded by atmospheric moisture.[8][12]

Causality: The lone pair of electrons on the oxygen atom of a water molecule acts as a nucleophile, attacking the electron-deficient carbonyl carbon of the acyl chloride. The subsequent elimination of a chloride ion and deprotonation results in the formation of the more stable carboxylic acid and HCl.[7][8] This process is often autocatalytic, as the generated HCl can further promote decomposition.

Caption: Hydrolytic decomposition pathway of 4-Isopropoxybenzoyl chloride.

Thermal Instability

Elevated temperatures accelerate the rate of all degradation pathways, particularly hydrolysis. Furthermore, slow decomposition, even at room temperature, can lead to the buildup of HCl gas within a sealed container.[12] As temperature increases, this pressure buildup can become hazardous, creating a risk of container rupture or explosion.[12] Thermal decomposition at high temperatures can also generate other toxic gases, including carbon oxides and phosgene.[11]

Incompatibility with Nucleophiles

Beyond water, 4-isopropoxybenzoyl chloride is incompatible with a wide range of common laboratory reagents. These include:

• Alcohols: Reacts to form esters.[7][10]

• Amines and Bases: Reacts exothermically to form amides or undergo neutralization.[12]

• Strong Oxidizing Agents: Can lead to vigorous, unpredictable reactions.[4][13]

Section 4: Recommended Storage and Handling Protocols

To ensure the long-term viability and safe use of 4-isopropoxybenzoyl chloride, adherence to strict storage and handling protocols is essential. These procedures are designed to mitigate the risks of hydrolysis and pressure buildup.

Optimal Storage Conditions

The primary goal of storage is to create an environment free from moisture and reactive substances.

Parameter	Optimal Condition	Unacceptable Condition	Rationale
Atmosphere	Dry, inert gas (Argon or Nitrogen)[13]	Ambient Air	Prevents contact with atmospheric moisture, the primary degradation source.
Temperature	Cool, dark place (e.g., 2-8 °C)[4][14]	Room temperature or higher; direct sunlight	Reduces the rate of slow decomposition and pressure buildup.[12]
Container	Tightly sealed, corrosion-resistant container (e.g., glass bottle with a secure, lined cap)[4][5]	Loosely capped or damaged containers	Prevents ingress of moisture and escape of corrosive HCl fumes.
Location	Dedicated, well-ventilated, locked corrosive storage cabinet[4][5][15]	Open benchtop; near incompatible materials (bases, alcohols)[5]	Ensures safety, security, and prevents accidental contact with incompatible chemicals.

Standard Handling Workflow

All manipulations should be performed with the assumption that the material is corrosive and moisture-sensitive.

Caption: Recommended workflow for safely handling 4-Isopropoxybenzoyl chloride.

Causality of Key Steps:

• Warming to Room Temperature: Prevents condensation of atmospheric moisture onto the cold surfaces of the container and reagent upon opening.

• Inert Atmosphere: Displaces air and its inherent moisture, providing a protective blanket over the reagent during transfer.[13]

Section 5: Protocol for Purity Assessment by HPLC

Regularly verifying the purity of 4-isopropoxybenzoyl chloride is crucial, especially for sensitive applications. A simple reverse-phase High-Performance Liquid Chromatography (HPLC) method can effectively resolve the parent compound from its primary hydrolytic degradation product, 4-isopropoxybenzoic acid.

Principle: This method leverages the polarity difference between the relatively nonpolar acyl chloride and its more polar carboxylic acid degradation product. The nonpolar compound will have a longer retention time on a C18 column than the polar one.

Suggested HPLC Methodology

This protocol serves as a validated starting point and may require optimization for specific equipment.

• Sample Preparation:

  • Carefully prepare a stock solution of ~1 mg/mL 4-isopropoxybenzoyl chloride in anhydrous acetonitrile.

  • Immediately dilute to a working concentration of ~50 µg/mL using the mobile phase.

  • Self-Validation Note: The sample must be analyzed promptly after preparation to minimize degradation in the aqueous mobile phase.

• Instrumentation and Conditions:

  • Column: C18, 250 x 4.6 mm, 5 µm particle size.

  • Mobile Phase: Isocratic mixture of Acetonitrile and Water (containing 0.1% Trifluoroacetic Acid), e.g., 60:40 (v/v).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 254 nm.

  • Column Temperature: 25 °C.

  • Injection Volume: 10 µL.

• Data Interpretation:

  • A pure sample will show a single major peak corresponding to 4-isopropoxybenzoyl chloride.

  • Degradation is indicated by the appearance of a second, earlier-eluting peak corresponding to the more polar 4-isopropoxybenzoic acid.

  • Quantification can be achieved by comparing the peak area percentage over time or by using a calibrated reference standard for the degradation product.

Section 6: Summary of Best Practices

• ALWAYS store 4-isopropoxybenzoyl chloride under a dry, inert atmosphere in a cool, dark, and secure location.

• ALWAYS allow the container to equilibrate to room temperature before opening to prevent moisture condensation.

• ALWAYS handle this reagent within a fume hood using appropriate personal protective equipment.[3][4][14]

• NEVER store near incompatible materials such as water, alcohols, bases, or strong oxidizers.[5][12]

• NEVER use water to extinguish a fire involving acyl chlorides; use dry chemical, sand, or CO₂.[5]

• REGULARLY check for signs of degradation (discoloration, pressure buildup) and verify purity analytically before use in critical applications.

Section 7: References

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 7412, Benzoyl chloride. Retrieved from [Link]

• ChemistryStudent. (n.d.). Acyl Chlorides (A-Level). Retrieved from [Link]

• Wikipedia. (n.d.). Benzoyl chloride. Retrieved from [Link]

• ResearchGate. (2023). Why should heat not be given in the reaction that benzoyl chloride is present?. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 2724465, 4-Isopropoxybenzoyl chloride. Retrieved from [Link]

• Save My Exams. (2025). A Level Chemistry Revision Notes - Acyl Chlorides. Retrieved from [Link]

• Tyler DeWitt. (2023). Preparations and Reactions of Acyl Chlorides [Video]. YouTube. Retrieved from [Link]

• Journal of Chemical and Pharmaceutical Research. (n.d.). Determination and Validation of Benzyl Chloride by HPLC Method in Posaconazole Drug Substance. Retrieved from [Link]

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A Senior Application Scientist's Guide to 4-Isopropoxybenzoyl Chloride in Modern Organic Synthesis

Abstract

4-Isopropoxybenzoyl chloride has emerged as a highly versatile and valuable reagent in the field of organic synthesis. Its unique structural features—a reactive acyl chloride group activated by a para-isopropoxy substituent—confer a favorable balance of reactivity and selectivity. This guide provides an in-depth technical exploration of its core applications, moving beyond simple reaction lists to explain the underlying chemical principles and causality that drive its utility. We will delve into its pivotal role as a building block in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. Detailed, field-tested protocols for key transformations such as Friedel-Crafts acylation and esterification are presented, supported by mechanistic insights and practical considerations for the research scientist. This document is intended to serve as a comprehensive resource for researchers, chemists, and drug development professionals seeking to leverage the full potential of this important synthetic intermediate.

Introduction: Understanding the Core Attributes of 4-Isopropoxybenzoyl Chloride

4-Isopropoxybenzoyl chloride (CAS No. 13538-64-8) is an aromatic acyl chloride characterized by an isopropoxy group at the para-position of the benzene ring. This substitution pattern is not merely incidental; it is fundamental to the compound's synthetic utility.

• The Acyl Chloride Moiety: As with all acyl chlorides, the carbon atom of the carbonyl group is highly electrophilic. This is due to the strong electron-withdrawing inductive effects of both the oxygen and chlorine atoms. This inherent reactivity makes it an excellent acylating agent, readily participating in nucleophilic acyl substitution reactions.[1]

• The para-Isopropoxy Group: The isopropoxy group at the para-position exerts a significant electronic influence on the molecule. Through resonance, its oxygen atom donates electron density into the aromatic ring, a phenomenon known as a positive mesomeric effect (+M). This has two critical consequences:

  • Activation of the Benzene Ring: The increased electron density makes the aromatic ring more susceptible to electrophilic aromatic substitution, although this is less relevant for reactions at the acyl chloride group itself.

  • Stabilization of Intermediates: More importantly, this electron-donating character stabilizes the transition states and intermediates formed during acylation reactions, often leading to faster reaction rates and higher yields compared to unsubstituted or deactivated benzoyl chlorides.

Physicochemical Properties

A summary of key properties is essential for experimental design and safety.

Property	Value	Source
CAS Number	13538-64-8	[2]
Molecular Formula	C10H11ClO2	[2]
Molecular Weight	198.64 g/mol	[2]
Appearance	Colorless to pale yellow liquid	[1]
Odor	Pungent	[1]

Table 1: Key Physicochemical Properties of 4-Isopropoxybenzoyl Chloride.

Core Applications in Synthetic Chemistry

The utility of 4-isopropoxybenzoyl chloride stems from its ability to introduce the 4-isopropoxybenzoyl moiety into a wide array of molecules. This structural unit is a common feature in many biologically active compounds and functional materials.

Keystone Intermediate in Pharmaceutical and Agrochemical Synthesis

Acyl chlorides are fundamental building blocks for creating more complex molecules, and 4-isopropoxybenzoyl chloride is no exception. It serves as a critical intermediate in the synthesis of active pharmaceutical ingredients (APIs) and agrochemicals, such as pesticides and herbicides.[1][3] The 4-isopropoxybenzoyl group can impart desirable properties to the final molecule, including modified lipophilicity, which can influence bioavailability and transport across biological membranes.

The general reaction involves the coupling of the acyl chloride with a nucleophile, such as an amine to form an amide or an alcohol to form an ester.

Friedel-Crafts Acylation: Building Aryl Ketones

The Friedel-Crafts acylation is a cornerstone of C-C bond formation in organic synthesis, allowing for the preparation of aryl ketones.[4] In this reaction, 4-isopropoxybenzoyl chloride reacts with an electron-rich aromatic compound in the presence of a Lewis acid catalyst, typically aluminum chloride (AlCl₃).[5]

The electron-donating nature of the isopropoxy group makes the acylium ion intermediate particularly stable and reactive, driving the reaction efficiently. A key advantage of Friedel-Crafts acylation over its alkylation counterpart is that the product, an aryl ketone, is deactivated towards further substitution, preventing polysubstitution side products.[4]

Visualizing the Mechanism:

Caption: Generalized mechanism of Friedel-Crafts Acylation.

Esterification Reactions: Accessing a Diverse Class of Molecules

Esterification is another fundamental application, where 4-isopropoxybenzoyl chloride reacts readily with alcohols to form the corresponding esters.[6] Unlike the equilibrium-limited Fischer esterification, the reaction with a highly reactive acyl chloride is rapid and essentially irreversible, driven by the formation of a stable chloride leaving group (often scavenged by a base like pyridine or triethylamine).[6][7] This method is particularly valuable for synthesizing esters from precious or sterically hindered alcohols where forcing equilibrium conditions are not feasible.

These esterification reactions are crucial for creating a vast range of products, from simple esters used as fragrances to complex polymeric materials.

Experimental Protocols: A Practical Guide

The following protocols are presented as self-validating systems, incorporating best practices for safety, efficiency, and purity.

General Protocol for Friedel-Crafts Acylation of Anisole

This procedure details the synthesis of (4-methoxyphenyl)(4-isopropoxyphenyl)methanone.

Materials:

• 4-Isopropoxybenzoyl chloride

• Anisole

• Anhydrous Aluminum Chloride (AlCl₃)

• Anhydrous Dichloromethane (DCM)

• Concentrated Hydrochloric Acid (HCl)

• Crushed Ice

• Saturated Sodium Bicarbonate Solution

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet.

• Catalyst Suspension: Under a nitrogen atmosphere, charge the flask with anhydrous AlCl₃ (1.2 equivalents) and anhydrous DCM. Cool the suspension to 0 °C in an ice bath.

• Reagent Addition: Dissolve 4-isopropoxybenzoyl chloride (1.0 equivalent) and anisole (1.1 equivalents) in anhydrous DCM. Add this solution dropwise to the stirred AlCl₃ suspension via the dropping funnel over 30 minutes, maintaining the temperature at 0 °C.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Quenching: Once the reaction is complete, cool the flask back to 0 °C and cautiously pour the mixture into a beaker containing a vigorously stirred slurry of crushed ice and concentrated HCl.[5] This step hydrolyzes the aluminum complexes and quenches the reaction.

• Work-up: Transfer the quenched mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer twice with DCM.

• Washing: Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by recrystallization or column chromatography on silica gel to yield the pure aryl ketone.

Visualizing the Workflow:

Caption: Experimental workflow for Friedel-Crafts acylation.

General Protocol for Esterification with Benzyl Alcohol

This procedure details the synthesis of benzyl 4-isopropoxybenzoate.

Materials:

• 4-Isopropoxybenzoyl chloride

• Benzyl alcohol

• Pyridine (or Triethylamine)

• Anhydrous Dichloromethane (DCM)

• 1 M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate Solution

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Setup: In a round-bottom flask equipped with a magnetic stirrer and a nitrogen inlet, dissolve benzyl alcohol (1.0 equivalent) and pyridine (1.2 equivalents) in anhydrous DCM.

• Cooling: Cool the solution to 0 °C in an ice bath.

• Acyl Chloride Addition: Dissolve 4-isopropoxybenzoyl chloride (1.1 equivalents) in a small amount of anhydrous DCM and add it dropwise to the cooled alcohol solution. A precipitate of pyridinium hydrochloride may form.

• Reaction: Allow the mixture to warm to room temperature and stir for 1-3 hours, monitoring by TLC.

• Work-up: Upon completion, dilute the reaction mixture with DCM. Transfer to a separatory funnel.

• Washing: Wash the organic layer sequentially with 1 M HCl (to remove excess pyridine), water, saturated sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic phase over anhydrous Na₂SO₄, filter, and remove the solvent in vacuo.

• Purification: The resulting crude ester can typically be purified by column chromatography or recrystallization to yield the final product.

Safety and Handling: An Authoritative Stance

As a reactive acyl chloride, 4-isopropoxybenzoyl chloride must be handled with appropriate care in a well-ventilated fume hood.

• Corrosivity: It is corrosive and can cause severe skin burns and eye damage.[2] Always wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.

• Moisture Sensitivity: Acyl chlorides react with moisture, including atmospheric humidity, to produce the corresponding carboxylic acid and corrosive hydrogen chloride (HCl) gas.[6] Always store the reagent in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon) in a cool, dry place.

• Quenching: Any residual reagent should be quenched carefully by slow addition to a stirred solution of sodium bicarbonate or another suitable base.

Conclusion and Future Outlook

4-Isopropoxybenzoyl chloride is a powerful and versatile reagent whose utility is firmly established in modern organic synthesis. The strategic placement of the isopropoxy group provides a unique combination of high reactivity at the acyl center and electronic modulation that facilitates key bond-forming reactions. Its role as a central building block in the construction of complex molecules for the pharmaceutical, agrochemical, and materials science sectors is undeniable.[8][9] As synthetic methodologies continue to advance, the creative and efficient application of well-understood reagents like 4-isopropoxybenzoyl chloride will remain paramount to innovation. Future research will likely focus on its incorporation into novel catalytic cycles and flow chemistry processes, further enhancing its efficiency and broadening its synthetic reach.

References

• LookChem. 4-Isopropylbenzyl chloride. Available at: [Link]

• Organic Chemistry Portal. Friedel-Crafts Acylation. Available at: [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 2724465, 4-Isopropoxybenzoyl chloride. Available at: [Link]

• University of California, Davis. Fischer Esterification. Available at: [Link]

• Master Organic Chemistry. Intramolecular Friedel-Crafts Reactions. Available at: [Link]

• Chemistry LibreTexts. Friedel-Crafts Reactions. Available at: [Link]

• Khan Academy. Friedel-Crafts acylation (video). Available at: [Link]

• Organic Chemistry Portal. Ester synthesis by esterification. Available at: [Link]

• Chemguide. esterification - alcohols and carboxylic acids. Available at: [Link]

• Master Organic Chemistry. Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions. Available at: [Link]

• HSC Chemistry - YouTube. Esterification: Reflux, Isolation and Purification. Available at: [Link]

• CAS Common Chemistry. 4-Isopropylbenzyl chloride. Available at: [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. The Impact of 4-Chlorobenzoyl Chloride on Innovation in Pharmaceuticals and Agrochemicals. Available at: [Link]

• Supporting Information. Synthesis and characterization of benzyl electrophiles. Available at: [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 74916, 4-Isopropylbenzyl chloride. Available at: [Link]

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The Isopropoxy Group: A Technical Guide to its Electronic Effects for Advanced Molecular Design

Introduction: Beyond Simple Alkoxy Analogues

In the landscape of molecular design, particularly within pharmaceutical and materials science, the choice of aromatic substituents is a critical determinant of a compound's physicochemical properties and, consequently, its function. While the methoxy group has been a workhorse for chemists seeking to introduce an electron-donating substituent, its close analogues, such as the isopropoxy group, offer a more nuanced profile of electronic and steric properties. This guide provides an in-depth technical analysis of the electronic effects of the para-isopropoxy substituent, offering a framework for its strategic deployment in the design of novel molecules. We will dissect its fundamental electronic characteristics, quantify its influence through established parameters, detail experimental methodologies for its characterization, and explore its implications in the context of drug development.

Deconstructing the Electronic Influence: A Duality of Effects

The net electronic effect of the para-isopropoxy substituent is a result of the interplay between two fundamental electronic phenomena: the inductive effect (I) and the resonance effect (R).

• The Inductive Effect (-I): The oxygen atom, being highly electronegative, pulls electron density away from the aromatic ring through the sigma (σ) bond framework. This electron-withdrawing inductive effect, denoted as -I, tends to deactivate the ring towards electrophilic attack.

• The Resonance Effect (+R): Conversely, the lone pairs of electrons on the oxygen atom can be delocalized into the aromatic π-system. This donation of electron density, known as a positive resonance or mesomeric effect (+R), increases the electron density on the aromatic ring, particularly at the ortho and para positions. This effect activates the ring towards electrophilic substitution.

Crucially, for the para-isopropoxy group, the electron-donating resonance effect (+R) is the dominant force, overriding the weaker electron-withdrawing inductive effect (-I). This results in the isopropoxy group being a net electron-donating group and an activator of the aromatic ring.

Caption: Workflow for ¹³C NMR analysis.

Kinetic Studies: The Hammett Plot

The Hammett equation, log(k/k₀) = ρσ, provides a method to quantify substituent effects on reaction rates. By measuring the rate constants (k) for a series of para-substituted reactants in a given reaction and plotting log(k/k₀) against the known σp values, a linear relationship (a Hammett plot) can be obtained. The slope of this line is the reaction constant (ρ), which indicates the sensitivity of the reaction to electronic effects.

Conceptual Workflow for Hammett Analysis

• Reaction Selection: Choose a reaction that is sensitive to the electronic effects of substituents on an aromatic ring, such as the hydrolysis of benzoic acid esters or the S_NAr reaction of aryl halides.

• Synthesis: Synthesize a series of para-substituted compounds, including the unsubstituted parent compound (k₀) and the para-isopropoxy derivative.

• Kinetic Measurements: Conduct kinetic experiments for each compound under identical conditions (temperature, solvent, concentration) to determine the reaction rate constant (k). This is often achieved by monitoring the disappearance of a reactant or the appearance of a product over time using techniques like UV-Vis spectroscopy or HPLC.

• Data Analysis: Calculate log(k/k₀) for each substituent.

• Hammett Plot Construction: Plot log(k/k₀) on the y-axis against the established σp values for each substituent on the x-axis.

• Determination of ρ: Perform a linear regression on the data points. The slope of the resulting line is the reaction constant, ρ.

Caption: Workflow for generating a Hammett plot.

Implications for Drug Development and Medicinal Chemistry

The unique combination of electronic and steric properties of the para-isopropoxy group makes it a valuable substituent in drug design for several reasons:

• Modulation of pKa: As an electron-donating group, the para-isopropoxy substituent can increase the basicity (or decrease the acidity) of nearby functional groups. This can be crucial for optimizing the ionization state of a drug at physiological pH, which in turn affects its solubility, membrane permeability, and target binding.

• Metabolic Stability: The steric bulk of the isopropoxy group can shield adjacent parts of the molecule from metabolic enzymes, such as cytochrome P450s. This can block or slow down metabolic pathways, leading to an increased half-life and improved pharmacokinetic profile of a drug.

• Lipophilicity and Permeability: The isopropoxy group increases the lipophilicity of a molecule more than a methoxy or ethoxy group. This can enhance its ability to cross cell membranes and the blood-brain barrier, which is often desirable for drugs targeting the central nervous system.

• Receptor-Ligand Interactions: The steric profile of the isopropoxy group can be exploited to achieve selective binding to a target receptor or enzyme. Its size and shape may allow for favorable van der Waals interactions within a specific binding pocket while preventing binding to off-target proteins, thereby improving the drug's selectivity and reducing side effects.

Conclusion

The para-isopropoxy substituent is a multifaceted tool in the arsenal of the medicinal and materials chemist. Its potent electron-donating character, a consequence of a dominant +R effect, coupled with its significant steric presence, allows for the fine-tuning of molecular properties. A thorough understanding of its electronic effects, quantified by parameters like the Hammett constant and verified through experimental techniques such as ¹³C NMR and kinetic studies, is paramount for its rational application. By moving beyond more conventional alkoxy groups, researchers can leverage the distinct features of the para-isopropoxy group to design next-generation molecules with enhanced performance and tailored functionalities.

References

• Hansch, C., Leo, A., & Taft, R. W. (1991). A Survey of Hammett Substituent Constants and Resonance and Field Parameters. Chemical Reviews, 91(2), 165–195. [Link]

• Hammett, L. P. (1937). The Effect of Structure upon the Reactions of Organic Compounds. Benzene Derivatives. Journal of the American Chemical Society, 59(1), 96–103. [Link]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. John Wiley & Sons. [Link]

• Reich, H. J. (n.d.). ¹³C NMR Chemical Shifts. University of Wisconsin. Retrieved from [Link]

• Spectral Database for Organic Compounds (SDBS). (n.d.). Isopropoxybenzene. National Institute of Advanced Industrial Science and Technology (AIST), Japan. Retrieved from [Link]

• Taft, R. W. (1952). Polar and Steric Substituent Constants for Aliphatic and o-Benzoate Groups from Rates of Esterification and Hydrolysis of Esters. Journal of the American Chemical Society, 74(11), 2729–2732. [Link]

Protocols & Analytical Methods

Application Notes &amp; Protocols: A Researcher's Guide to Amide Bond Formation with 4-Isopropoxybenzoyl Chloride

Abstract

This guide provides an in-depth exploration of amide bond formation utilizing 4-isopropoxybenzoyl chloride, a key reagent in the synthesis of diverse molecular architectures. We delve into the fundamental chemical principles, present validated, step-by-step protocols, and offer expert insights into reaction optimization and troubleshooting. This document is designed for researchers, medicinal chemists, and process development scientists seeking to leverage this versatile building block for the construction of complex amides, which are pivotal in pharmaceuticals, agrochemicals, and materials science.

Introduction: The Significance of the 4-Isopropoxybenzoyl Moiety

The amide bond is arguably the most fundamental linkage in modern medicinal chemistry and biochemistry, forming the backbone of peptides and proteins. Its synthesis is a cornerstone of organic chemistry. The 4-isopropoxybenzoyl scaffold, in particular, offers a unique combination of properties. The isopropoxy group provides moderate lipophilicity, which can be crucial for modulating a molecule's ADME (Absorption, Distribution, Metabolism, and Excretion) properties. Furthermore, the para-substitution pattern allows for predictable vectoral expansion of the molecular structure.

4-Isopropoxybenzoyl chloride serves as a highly efficient acylating agent for introducing this valuable moiety. As an acyl chloride, it is among the more reactive carboxylic acid derivatives, enabling rapid and high-yielding amide formation with a broad range of amines under mild conditions.[1][2] This guide will provide the necessary theoretical and practical framework for its successful application.

Chemical Principles & Reaction Mechanism

The reaction of an acyl chloride with an amine to form an amide is a classic example of nucleophilic acyl substitution.[3][4] The process is highly favorable due to the high reactivity of the acyl chloride and the thermodynamic stability of the resulting amide bond.

The mechanism proceeds in two primary stages:

• Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of the amine attacks the electrophilic carbonyl carbon of 4-isopropoxybenzoyl chloride. This forms a tetrahedral intermediate.

• Elimination of Leaving Group: The tetrahedral intermediate collapses, reforming the carbonyl double bond and expelling the chloride ion, which is an excellent leaving group.

This process generates one equivalent of hydrochloric acid (HCl) as a byproduct.[5][6] The generated HCl can protonate the starting amine, rendering it non-nucleophilic and halting the reaction. Therefore, a base is required to neutralize the acid and drive the reaction to completion.[1][7] Typically, a non-nucleophilic tertiary amine like triethylamine (TEA) or pyridine is used. Alternatively, two equivalents of the substrate amine can be used, with one serving as the acid scavenger.[3]

Caption: Nucleophilic acyl substitution mechanism.

Preparatory Protocol: Synthesis of 4-Isopropoxybenzoyl Chloride

While commercially available, 4-isopropoxybenzoyl chloride can be readily synthesized from its corresponding carboxylic acid. This step is crucial as the quality of the acyl chloride directly impacts the success of the subsequent amidation.

Objective: To convert 4-isopropoxybenzoic acid to 4-isopropoxybenzoyl chloride.

Materials:

• 4-Isopropoxybenzoic acid

• Thionyl chloride (SOCl₂)

• Anhydrous Dichloromethane (DCM) or Toluene

• Round-bottom flask with reflux condenser and gas outlet/bubbler

• Magnetic stirrer and heat source

Procedure:

• Setup: In a fume hood, equip a round-bottom flask with a magnetic stir bar and a reflux condenser. Connect the top of the condenser to a gas bubbler to trap evolved HCl and SO₂ gases. Ensure all glassware is oven-dried to be free of moisture.

• Reagents: Add 4-isopropoxybenzoic acid (1.0 eq) to the flask.

• Solvent Addition: Add an anhydrous solvent such as toluene or DCM.

• Chlorination: Under an inert atmosphere (e.g., nitrogen), slowly add thionyl chloride (approx. 2.0 eq) dropwise at room temperature.[8]

• Reaction: Heat the mixture to reflux (approx. 80°C for toluene) for 2-3 hours. The reaction is complete when gas evolution ceases.[8]

• Isolation: Allow the mixture to cool to room temperature. Remove the excess thionyl chloride and solvent under reduced pressure using a rotary evaporator. The resulting crude 4-isopropoxybenzoyl chloride (typically a liquid or low-melting solid) is often used directly in the next step without further purification.[8]

Safety Note: Thionyl chloride is highly corrosive and reacts violently with water. All operations must be performed in a validated chemical fume hood with appropriate personal protective equipment (PPE), including gloves, lab coat, and safety goggles.

Core Protocol: Amide Synthesis via Schotten-Baumann Conditions

This protocol details a standard and reliable method for the acylation of a primary or secondary amine with 4-isopropoxybenzoyl chloride, a variation of the Schotten-Baumann reaction.[1][8]

Objective: To synthesize an N-substituted 4-isopropoxybenzamide.

Caption: Step-by-step experimental workflow for amide synthesis.

Procedure:

• Amine Solution: In an oven-dried round-bottom flask under an inert atmosphere, dissolve the amine (1.0 eq) and a non-nucleophilic base like triethylamine (TEA, ~1.2 eq) in an anhydrous aprotic solvent (e.g., dichloromethane (DCM) or tetrahydrofuran (THF)).[8]

• Cooling: Cool the flask in an ice bath to 0°C. This is critical to control the exothermic nature of the reaction.[]

• Acyl Chloride Solution: In a separate flask, dissolve the crude or purified 4-isopropoxybenzoyl chloride (~1.05 eq) in a small amount of the same anhydrous solvent.

• Addition: Add the 4-isopropoxybenzoyl chloride solution dropwise to the cooled, stirring amine solution. A precipitate of triethylammonium chloride will likely form.[8]

• Reaction: After the addition is complete, allow the reaction to stir at 0°C for 30 minutes, then remove the ice bath and let it stir at room temperature for 4-12 hours.

• Monitoring: Track the consumption of the limiting reagent (typically the amine) using Thin Layer Chromatography (TLC).

• Work-up:

  • Quench the reaction by adding deionized water.

  • Transfer the mixture to a separatory funnel.

  • Separate the organic layer. Wash it sequentially with 1M HCl (to remove excess base), saturated sodium bicarbonate solution (to remove any unreacted acid), and finally with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure.

• Purification: The resulting crude amide can be purified by either recrystallization from an appropriate solvent system (e.g., ethanol/water, ethyl acetate/hexanes) or by flash column chromatography on silica gel.

Reaction Optimization & Substrate Scope

The protocol provided is robust for a wide range of primary and secondary amines. However, minor adjustments may be necessary depending on the nucleophilicity and steric hindrance of the amine.

Amine Substrate Type	Key Consideration	Suggested Modification	Expected Outcome
Primary Aliphatic Amines	Highly nucleophilic and reactive.	Maintain 0°C during addition and initial reaction phase.	Fast reaction, high yield. Risk of diacylation if base is insufficient.
Secondary Aliphatic Amines	Sterically more hindered.	May require longer reaction times (12-24h) or gentle warming (40°C).	Slower reaction, generally good to high yields.
Anilines (Electron-Rich)	Moderately nucleophilic.	Standard conditions are usually effective.	Good yields, reaction time typically 4-8 hours.
Anilines (Electron-Poor)	Poorly nucleophilic.	Add a catalyst like 4-Dimethylaminopyridine (DMAP, 0.1 eq). May require elevated temperatures.[]	Sluggish reaction. Catalyst is often necessary to achieve good conversion.

Troubleshooting Guide

Problem	Probable Cause(s)	Recommended Solution(s)
Low or No Yield	1. Inactive acyl chloride (hydrolyzed).2. Amine is non-nucleophilic (protonated).3. Insufficiently reactive amine.	1. Use freshly prepared or high-quality acyl chloride; ensure anhydrous conditions.2. Ensure at least one equivalent of base is present.3. Add DMAP catalyst; increase reaction temperature.
Multiple Spots on TLC (Side Products)	1. Diacylation of a primary amine.2. Hydrolysis of acyl chloride back to carboxylic acid.	1. Add acyl chloride slowly at 0°C; avoid excess acyl chloride.2. Ensure rigorous anhydrous conditions. The acid can be removed with a NaHCO₃ wash.
Starting Material Remains	1. Reaction not complete.2. Steric hindrance.	1. Increase reaction time or gently heat.2. Consider a more forcing condition or a different coupling strategy if hindrance is severe.
Difficult Purification	Amide product is highly polar or has similar polarity to byproducts.	Optimize the work-up washes. For chromatography, try different solvent systems (e.g., add methanol to DCM or ethyl acetate).

Safety & Handling

Working with acyl chlorides requires strict adherence to safety protocols.

• 4-Isopropoxybenzoyl Chloride: Corrosive and moisture-sensitive. Causes severe skin burns and eye damage.[10] Handle only in a fume hood. Reacts with water and alcohols.[11]

• Thionyl Chloride: Highly toxic, corrosive, and a lachrymator. Reacts violently with water.

• Solvents (DCM, THF): Use in well-ventilated areas. DCM is a suspected carcinogen.

• Bases (TEA, Pyridine): Corrosive and flammable with strong odors.

Always wear appropriate PPE, including chemical-resistant gloves, safety glasses or goggles, and a lab coat. Ensure an emergency eyewash and shower are accessible.

Conclusion

4-Isopropoxybenzoyl chloride is a powerful and versatile reagent for the synthesis of a wide array of amides. The reaction proceeds through a well-understood nucleophilic acyl substitution mechanism, offering high yields under relatively mild conditions. By following the detailed protocols, understanding the underlying chemical principles, and adhering to strict safety measures, researchers can confidently and successfully incorporate the valuable 4-isopropoxybenzoyl moiety into their target molecules.

References

• Clark, J. (n.d.). The Preparation of Amides. Chemguide. Available at: [Link]

• Request PDF. (n.d.). An improved method of amide synthesis using acyl chlorides. ResearchGate. Available at: [Link]

• Wang, H., et al. (2020). Simple Synthesis of Amides via Their Acid Chlorides in Aqueous TPGS-750-M. Organic Process Research & Development. Available at: [Link]

• Fisher Scientific. (n.d.). Amide Synthesis. Available at: [Link]

• ResearchGate. (2014). Is it necessary to use a base to synthesise an amide from the reaction between acyl chloride and an amine?. Available at: [Link]

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• Google Patents. (n.d.). Method for purifying acid chlorides.

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Acylation of alcohols and phenols with 4-Isopropoxybenzoyl chloride

Application Note & Protocol Guide

Topic: Strategic Acylation of Alcohols and Phenols with 4-Isopropoxybenzoyl Chloride

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Strategic Importance of the 4-Isopropoxybenzoyl Moiety

In the landscape of modern drug discovery and materials science, the precise installation of specific functional groups is paramount. The 4-isopropoxybenzoyl group is a valuable structural motif, imparting a unique combination of lipophilicity, metabolic stability, and electronic properties to a parent molecule. Its presence can significantly influence a compound's pharmacokinetic and pharmacodynamic profile. 4-Isopropoxybenzoic acid and its derivatives are key intermediates in the synthesis of a range of compounds, including potential fungicides and other pharmaceutically relevant molecules.[1][2] The acylation of hydroxyl groups on alcohols and phenols with 4-isopropoxybenzoyl chloride is a fundamental and powerful transformation for introducing this moiety, serving as a critical step in the synthesis of advanced intermediates, prodrugs, and final active pharmaceutical ingredients (APIs).[3]

This guide provides a comprehensive overview of the mechanistic principles and practical laboratory protocols for the efficient acylation of alcohols and phenols using 4-isopropoxybenzoyl chloride. We will explore the underlying chemical logic, compare catalytic systems, and offer detailed, validated procedures for researchers in organic synthesis and medicinal chemistry.

Part 1: Mechanistic Insights into Acylation

The esterification of alcohols and phenols with an acyl chloride, such as 4-isopropoxybenzoyl chloride, is a classic example of nucleophilic acyl substitution.[4][5] The reaction's efficiency is governed by the nucleophilicity of the hydroxyl group and the electrophilicity of the acyl chloride's carbonyl carbon. However, a crucial distinction exists between the reactivity of alcohols and phenols.

The Reactivity Dichotomy: Alcohols vs. Phenols

Alcohols are generally more nucleophilic than phenols.[6] In phenols, the lone pair of electrons on the oxygen atom is delocalized into the aromatic π-system, reducing its availability for nucleophilic attack.[6][7] Consequently, esterifying phenols often requires more forcing conditions or more potent catalytic systems compared to aliphatic alcohols.[6]

Primary alcohols are the most reactive towards esterification, followed by secondary alcohols, with tertiary alcohols being the least reactive due to significant steric hindrance around the hydroxyl group.[8]

The Schotten-Baumann Reaction: A Classic Approach

First described in the 1880s, the Schotten-Baumann reaction is a robust method for acylating alcohols and amines.[9] The "Schotten-Baumann conditions" typically refer to using an aqueous base, like sodium hydroxide, often in a biphasic system.[9][10] The base plays a dual role: it neutralizes the hydrochloric acid (HCl) byproduct and, critically for phenols, deprotonates the hydroxyl group to form the highly nucleophilic phenoxide ion, which drives the reaction forward.[9][11]

Caption: Schotten-Baumann mechanism for phenol acylation.

Enhanced Catalysis with 4-(Dimethylamino)pyridine (DMAP)

For less reactive or sterically hindered alcohols and phenols, 4-(Dimethylamino)pyridine (DMAP) is a vastly superior catalyst compared to pyridine or other tertiary amines.[12][13] Unlike simple bases that only scavenge acid, DMAP acts as a potent nucleophilic catalyst.[14][15] It rapidly attacks the highly electrophilic 4-isopropoxybenzoyl chloride to form a resonance-stabilized N-acylpyridinium salt. This intermediate is a significantly more powerful acylating agent than the starting acyl chloride.[12] The alcohol or phenol then attacks this activated intermediate, leading to the ester product and regenerating the DMAP catalyst. This catalytic cycle dramatically accelerates the rate of acylation, often by several orders of magnitude.[12][13]

Caption: The nucleophilic catalysis pathway for DMAP-mediated acylation.

Part 2: Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the acylation of a representative secondary alcohol and a phenol.

Protocol 1: DMAP-Catalyzed Acylation of a Secondary Alcohol (Cyclohexanol)

This protocol is optimized for high efficiency and is suitable for most primary and secondary alcohols, including those with moderate steric hindrance.

Objective: To synthesize cyclohexyl 4-isopropoxybenzoate.

Materials and Reagents:

Reagent/Material	Molar Mass ( g/mol )	Amount (mmol)	Mass/Volume	Notes
4-Isopropoxybenzoyl chloride	198.65	5.0	993 mg	Corrosive, moisture-sensitive
Cyclohexanol	100.16	5.0	501 mg (0.52 mL)
4-(Dimethylamino)pyridine (DMAP)	122.17	0.25 (5 mol%)	30.5 mg	Catalyst
Triethylamine (Et₃N)	101.19	7.5 (1.5 eq)	1.04 mL	Base to neutralize HCl
Dichloromethane (DCM), anhydrous	-	-	25 mL	Reaction solvent
1 M Hydrochloric Acid (HCl)	-	-	20 mL	For aqueous workup
Saturated Sodium Bicarbonate (NaHCO₃)	-	-	20 mL	For aqueous workup
Brine	-	-	20 mL	For aqueous workup
Anhydrous Magnesium Sulfate (MgSO₄)	-	-	~2 g	Drying agent

Step-by-Step Procedure:

• Reaction Setup: To a dry 100 mL round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet, add cyclohexanol (5.0 mmol), triethylamine (7.5 mmol), and DMAP (0.25 mmol).

• Solvent Addition: Add 25 mL of anhydrous dichloromethane (DCM) to the flask and stir the mixture until all solids dissolve.

• Cooling: Cool the reaction flask to 0 °C using an ice-water bath.

• Reagent Addition: In a separate dry vial, dissolve 4-isopropoxybenzoyl chloride (5.0 mmol) in 5 mL of anhydrous DCM. Add this solution dropwise to the stirring reaction mixture over 10-15 minutes via a syringe.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) (e.g., using a 9:1 Hexanes:Ethyl Acetate mobile phase). The reaction is typically complete within 1-3 hours.

• Quenching & Workup: Once the starting alcohol is consumed, quench the reaction by adding 20 mL of water. Transfer the mixture to a separatory funnel.

• Extraction:

  • Wash the organic layer sequentially with 1 M HCl (20 mL), saturated NaHCO₃ solution (20 mL), and brine (20 mL).

  • Dry the separated organic layer over anhydrous magnesium sulfate (MgSO₄).

• Purification:

  • Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

  • Purify the resulting crude oil/solid by flash column chromatography on silica gel, eluting with a gradient of hexanes and ethyl acetate to afford the pure ester product.

Protocol 2: Schotten-Baumann Acylation of a Phenol (4-Methoxyphenol)

This protocol utilizes classic biphasic conditions, which are highly effective for activating phenols.

Objective: To synthesize 4-methoxyphenyl 4-isopropoxybenzoate.

Materials and Reagents:

Reagent/Material	Molar Mass ( g/mol )	Amount (mmol)	Mass/Volume	Notes
4-Isopropoxybenzoyl chloride	198.65	10.0	1.99 g	Corrosive, moisture-sensitive
4-Methoxyphenol	124.14	10.0	1.24 g
Sodium Hydroxide (NaOH)	40.00	15.0 (1.5 eq)	0.60 g	Caustic
Dichloromethane (DCM)	-	-	30 mL	Organic solvent
Deionized Water	-	-	30 mL	Aqueous solvent
1 M Hydrochloric Acid (HCl)	-	-	As needed	For neutralization
Anhydrous Sodium Sulfate (Na₂SO₄)	-	-	~3 g	Drying agent

Step-by-Step Procedure:

• Base Solution: In a 250 mL Erlenmeyer flask, dissolve 4-methoxyphenol (10.0 mmol) and sodium hydroxide (15.0 mmol) in 30 mL of deionized water. Stir until a clear solution of the sodium phenoxide is formed.

• Organic Phase: Add 30 mL of dichloromethane (DCM) to the aqueous solution.

• Cooling: Cool the biphasic mixture to 0-5 °C in an ice-water bath with vigorous stirring.

• Reagent Addition: Dissolve 4-isopropoxybenzoyl chloride (10.0 mmol) in 10 mL of DCM and add it dropwise to the vigorously stirring mixture over 20-30 minutes. A white precipitate (the ester product) may begin to form.

• Reaction: After the addition, remove the ice bath and continue to stir vigorously at room temperature for 1-2 hours. Monitor the reaction by TLC until the 4-methoxyphenol is consumed.

• Workup:

  • Transfer the reaction mixture to a separatory funnel and separate the layers.

  • Extract the aqueous layer with an additional 15 mL of DCM.

  • Combine the organic layers.

• Washing: Wash the combined organic layer with 20 mL of 1 M HCl, followed by 20 mL of water.

• Drying & Isolation:

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • The crude product is often a solid. Recrystallize from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate) to obtain the pure 4-methoxyphenyl 4-isopropoxybenzoate.

Part 3: Workflow and Logic

A successful acylation experiment follows a logical progression from preparation to final analysis. This workflow ensures reproducibility and high-quality results.

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Application Notes &amp; Protocol: Synthesis of N-Substituted 4-Isopropoxybenzamides via the Schotten-Baumann Reaction

Introduction

The Schotten-Baumann reaction, a cornerstone of amide and ester synthesis, provides a robust and versatile method for the acylation of nucleophiles such as amines and alcohols.[1][2] Named after German chemists Carl Schotten and Eugen Baumann who first described the reaction in the 1880s, this condensation reaction is characterized by the use of an acyl chloride or anhydride with a primary or secondary amine in the presence of an aqueous base.[3] The "Schotten-Baumann conditions" typically refer to a two-phase system, where an organic solvent dissolves the reactants and an aqueous phase containing a base, commonly sodium hydroxide, neutralizes the hydrochloric acid byproduct.[2] This neutralization is crucial as it drives the reaction equilibrium towards the formation of the desired amide product.[4]

This application note provides a detailed protocol for the synthesis of N-substituted 4-isopropoxybenzamides using 4-isopropoxybenzoyl chloride as the acylating agent. The 4-isopropoxybenzamide moiety is a valuable scaffold in medicinal chemistry, with derivatives exhibiting a range of biological activities. This guide is intended for researchers, scientists, and drug development professionals, offering in-depth technical details, the rationale behind experimental choices, and a framework for troubleshooting and optimization.

Reaction Mechanism: A Closer Look at Nucleophilic Acyl Substitution

The Schotten-Baumann reaction proceeds via a nucleophilic acyl substitution mechanism. The process can be dissected into the following key steps when reacting 4-isopropoxybenzoyl chloride with a primary amine (R-NH₂):

• Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of the amine acts as a nucleophile, attacking the electrophilic carbonyl carbon of 4-isopropoxybenzoyl chloride. This results in the formation of a tetrahedral intermediate.[5]

• Proton Transfer and Elimination: The initially formed tetrahedral intermediate is zwitterionic. A proton is transferred from the nitrogen to the oxygen atom. Subsequently, the tetrahedral intermediate collapses, reforming the carbonyl double bond and expelling a chloride ion as the leaving group.

• Deprotonation: The resulting protonated amide is deprotonated by the base (e.g., hydroxide ion) present in the aqueous phase to yield the final N-substituted 4-isopropoxybenzamide and water. The base also neutralizes the hydrochloric acid formed from the chloride leaving group and the proton from the amine, preventing the protonation of the starting amine and driving the reaction to completion.[4]

Caption: Mechanism of the Schotten-Baumann Reaction.

Experimental Protocol: Synthesis of an N-Aryl-4-isopropoxybenzamide

This protocol details a representative synthesis of an N-aryl-4-isopropoxybenzamide.

Part A: Preparation of 4-Isopropoxybenzoyl Chloride

If not commercially available, 4-isopropoxybenzoyl chloride can be prepared from 4-isopropoxybenzoic acid.

Materials:

• 4-Isopropoxybenzoic acid

• Thionyl chloride (SOCl₂) or Oxalyl chloride ((COCl)₂)

• N,N-Dimethylformamide (DMF) (catalytic amount)

• Anhydrous dichloromethane (DCM) or Toluene

• Rotary evaporator

• Round-bottom flask with reflux condenser and drying tube

Procedure:

• In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), suspend 4-isopropoxybenzoic acid (1.0 eq.) in anhydrous DCM or toluene.

• Add a catalytic amount of DMF (1-2 drops).

• Slowly add thionyl chloride (1.5-2.0 eq.) or oxalyl chloride (1.5 eq.) to the suspension at room temperature.

• The reaction mixture is then gently refluxed for 1-3 hours, or until the evolution of gas (SO₂ or CO and CO₂) ceases and the solution becomes clear.

• After cooling to room temperature, the excess thionyl chloride/oxalyl chloride and solvent are carefully removed under reduced pressure using a rotary evaporator. The crude 4-isopropoxybenzoyl chloride is typically used in the next step without further purification.

Part B: Schotten-Baumann Reaction

Materials:

• 4-Isopropoxybenzoyl chloride (from Part A or commercial source)

• A primary or secondary amine (e.g., aniline or a substituted aniline)

• Sodium hydroxide (NaOH)

• Dichloromethane (DCM) or Diethyl ether

• Distilled water

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Erlenmeyer flask or round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Separatory funnel

• Büchner funnel and filter paper

• Rotary evaporator

Procedure:

• Preparation of Amine Solution: In a flask equipped with a magnetic stir bar, dissolve the amine (1.0 eq.) in DCM (or another suitable organic solvent).

• Preparation of Aqueous Base: In a separate beaker, prepare a 10% aqueous solution of sodium hydroxide.

• Reaction Setup: Place the flask containing the amine solution in an ice bath on a magnetic stirrer and begin stirring. Add the 10% sodium hydroxide solution (2.0-3.0 eq.) to the amine solution. This creates a biphasic mixture.[6]

• Addition of Acyl Chloride: Dissolve 4-isopropoxybenzoyl chloride (1.0-1.1 eq.) in a minimal amount of DCM. Transfer this solution to a dropping funnel and add it dropwise to the stirred biphasic mixture over 20-30 minutes, ensuring the temperature is maintained between 0 and 5 °C.[6]

• Reaction: After the complete addition of the acyl chloride, remove the ice bath and allow the reaction mixture to warm to room temperature. Continue stirring for 2-4 hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Work-up: Transfer the reaction mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with 1 M HCl, water, saturated sodium bicarbonate solution, and finally with brine.[6]

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate. Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: The crude N-substituted 4-isopropoxybenzamide can be purified by recrystallization from a suitable solvent (e.g., ethanol, ethyl acetate/hexanes) or by column chromatography on silica gel.

Caption: Experimental workflow for the Schotten-Baumann reaction.

Process Optimization and Troubleshooting

Parameter	Recommendation	Rationale
Solvent	Dichloromethane, diethyl ether, or toluene are commonly used.	These solvents are immiscible with water, facilitating the biphasic system, and are generally unreactive towards the reactants.
Base	10% Aqueous NaOH is standard. Pyridine can also be used, sometimes leading to higher reactivity of the acyl chloride.	NaOH effectively neutralizes the HCl byproduct. Pyridine can act as a nucleophilic catalyst, forming a highly reactive acylpyridinium intermediate.
Temperature	Initial addition of the acyl chloride should be performed at 0-5 °C.	This helps to control the exothermic reaction and minimize side reactions, such as the hydrolysis of the acyl chloride.
Stoichiometry	A slight excess of the acyl chloride (1.05-1.1 eq.) can be used.	This ensures complete consumption of the potentially more valuable amine.
Stirring	Vigorous stirring is essential.	To ensure efficient mixing between the organic and aqueous phases, maximizing the reaction rate.

Troubleshooting Common Issues:

• Low Yield:

  • Hydrolysis of Acyl Chloride: Ensure the reaction is carried out at a low temperature during the addition of the acyl chloride and that the base is not too concentrated.

  • Incomplete Reaction: Extend the reaction time or consider using a more reactive base like pyridine.

  • Amine Protonation: Ensure a sufficient excess of aqueous base is used to neutralize the generated HCl.

• Formation of Byproducts:

  • Diacylation of Primary Amines: Use a controlled stoichiometry of the acylating agent.

  • Side reactions with sensitive functional groups: Protect sensitive functional groups on the amine or acyl chloride prior to the reaction.

Applications in Drug Discovery and Development

The benzamide functional group is a privileged scaffold in medicinal chemistry, appearing in a wide array of approved drugs and clinical candidates. N-substituted benzamides exhibit a broad spectrum of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.

For instance, certain N-substituted benzamide derivatives have been investigated as histone deacetylase (HDAC) inhibitors for cancer therapy. The amide linkage is crucial for the interaction of these molecules with the active site of the enzyme.

While specific applications for N-substituted 4-isopropoxybenzamides are an active area of research, related alkoxy-substituted benzamides have shown promise. For example, 4-(isopentyloxy)-3-nitrobenzamide derivatives have been identified as potent xanthine oxidase inhibitors, which are targets for the treatment of hyperuricemia and gout.[7] The synthesis of libraries of N-substituted 4-isopropoxybenzamides using the robust Schotten-Baumann protocol allows for the exploration of structure-activity relationships (SAR) and the identification of novel therapeutic agents.

References

• Schotten, C. (1884). Ueber die Oxydation des Piperidins. Berichte der deutschen chemischen Gesellschaft, 17(2), 2544–2547. [Link]

• Baumann, E. (1886). Ueber eine einfache Methode der Darstellung von Benzoësäureäthern. Berichte der deutschen chemischen Gesellschaft, 19(2), 3218–3222. [Link]

• Chemistry Notes. (2023, August 23). Schotten Baumann Reaction: Introduction, mechanism, procedure. [Link]

• Organic Chemistry Portal. Schotten-Baumann Reaction. [Link]

• Wikipedia. Schotten–Baumann reaction. [Link]

• Asif, M. (2016). Pharmacological Potential of Benzamide Analogues and their Uses in Medicinal Chemistry. Modern Chemistry & Applications, 4(4). [Link]

• Pospisilova, S., et al. (2018). Synthesis and Spectrum of Biological Activities of Novel N-arylcinnamamides. Molecules, 23(8), 1985. [Link]

• L.S.College, Muzaffarpur. (2020, August 1). Schotten–Baumann reaction. [Link]

• Grokipedia. Schotten–Baumann reaction. [Link]

• Testbook. (n.d.). Schotten Baumann Reaction: Definition, Procedure, Mechanism, Uses. [Link]

• Scribd. Schotten–Baumann Reaction Guide. [Link]

• SATHEE. Chemistry Schotten Baumann Reaction. [Link]

• BYJU'S. (2019, November 17). Schotten Baumann Reaction. [Link]

• Chen, T., et al. (2018). Synthesis of N-Substituted Benzamide Derivatives and their Evaluation as Antitumor Agents. Medicinal Chemistry, 8(10), 273-280. [Link]

• Organic Syntheses. Synthesis of Phenols from Benzoic Acids. [Link]

• Organic Syntheses. Benzoyl chloride, 4-pentyl-. [Link]

• Sciencemadness.org. (2019, September 14). benzoic acid to benzoyl chloride ; non benzotrichide route to hippuric acid. [Link]

• Li, Y., et al. (2024). Discovery of 4-(isopentyloxy)-3-nitrobenzamide derivatives as xanthine oxidase inhibitors through a non-anthraquinone exploration. Journal of Enzyme Inhibition and Medicinal Chemistry, 39(1), 2381181. [Link]

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Application Notes &amp; Protocols: 4-Isopropoxybenzoyl Chloride in Friedel-Crafts Acylation Reactions

Prepared for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the application of 4-isopropoxybenzoyl chloride in Friedel-Crafts acylation reactions. It delves into the mechanistic nuances, offers detailed experimental protocols, and presents troubleshooting strategies, all grounded in authoritative scientific literature.

Introduction: The Strategic Importance of the 4-Isopropoxybenzoyl Moiety

4-Isopropoxybenzoyl chloride is a versatile acylating agent employed in organic synthesis, particularly within the pharmaceutical industry. Its structure, featuring a reactive benzoyl chloride functional group and an electron-donating isopropoxy substituent, makes it a valuable building block for introducing the 4-isopropoxybenzoyl moiety into various aromatic and heteroaromatic systems. This moiety is a key structural feature in several active pharmaceutical ingredients (APIs), including the antidiabetic drug Repaglinide.

The Friedel-Crafts acylation, a cornerstone of C-C bond formation, provides a direct route to aryl ketones. When using 4-isopropoxybenzoyl chloride, the reaction proceeds via the formation of an acylium ion, which then undergoes electrophilic aromatic substitution. The isopropoxy group at the para position plays a crucial role in modulating the reactivity of the acyl chloride and influencing the properties of the final product.

Mechanistic Insights: The Role of the Isopropoxy Group

The Friedel-Crafts acylation is catalyzed by a Lewis acid, typically a metal halide such as aluminum chloride (AlCl₃) or ferric chloride (FeCl₃). The reaction mechanism can be broken down into three key steps:

• Formation of the Acylium Ion: The Lewis acid coordinates to the carbonyl oxygen of the 4-isopropoxybenzoyl chloride, which polarizes the carbon-chlorine bond. This is followed by the departure of the chloride ion, which complexes with the Lewis acid, resulting in the formation of a resonance-stabilized acylium ion.

• Electrophilic Aromatic Substitution: The electron-rich aromatic substrate attacks the electrophilic acylium ion, forming a sigma complex (also known as an arenium ion). The positive charge in this intermediate is delocalized across the aromatic ring.

• Deprotonation and Catalyst Regeneration: A weak base, typically the Lewis acid-halide complex, removes a proton from the carbon bearing the newly attached acyl group, restoring the aromaticity of the ring. This step also regenerates the Lewis acid catalyst, allowing it to participate in further catalytic cycles.

The 4-isopropoxy group is an ortho-, para-directing activator. However, in the context of Friedel-Crafts acylation with an already substituted benzene ring, its electronic influence primarily affects the reactivity of the acyl chloride and the properties of the resulting ketone.

Figure 1: Generalized workflow of a Friedel-Crafts acylation reaction.

Experimental Protocol: Synthesis of (4-Isopropoxyphenyl)(phenyl)methanone

This protocol provides a representative procedure for the Friedel-Crafts acylation of benzene with 4-isopropoxybenzoyl chloride.

Materials:

• 4-Isopropoxybenzoyl chloride (98% purity)

• Anhydrous aluminum chloride (AlCl₃) (99.9%)

• Anhydrous benzene (ACS grade)

• Dichloromethane (DCM), anhydrous (ACS grade)

• Hydrochloric acid (HCl), 1 M solution

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware (round-bottom flask, dropping funnel, condenser)

• Magnetic stirrer and heating mantle

• Ice bath

Procedure:

• Reaction Setup: In a flame-dried 250 mL three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a reflux condenser connected to a gas outlet (e.g., a drying tube or bubbler), add anhydrous aluminum chloride (1.2 equivalents).

• Solvent and Reactant Addition: Add anhydrous dichloromethane (100 mL) to the flask and cool the suspension to 0 °C in an ice bath. To the dropping funnel, add a solution of 4-isopropoxybenzoyl chloride (1.0 equivalent) in anhydrous benzene (2.0 equivalents).

• Reaction Execution: Add the solution from the dropping funnel to the stirred AlCl₃ suspension dropwise over 30 minutes, maintaining the temperature at 0 °C. After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Quenching: Once the reaction is complete, carefully quench the reaction by slowly pouring the mixture into a beaker containing crushed ice and 1 M HCl (100 mL). Stir until all solids have dissolved.

• Work-up: Transfer the mixture to a separatory funnel. Separate the organic layer, and wash it sequentially with 1 M HCl (2 x 50 mL), saturated NaHCO₃ solution (2 x 50 mL), and brine (1 x 50 mL).

• Drying and Solvent Removal: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel.

Figure 2: A simplified experimental workflow for Friedel-Crafts acylation.

Quantitative Data & Considerations

The yield and purity of the product in a Friedel-Crafts acylation are highly dependent on several factors:

Parameter	Influence on Reaction	Typical Conditions
Lewis Acid	The choice and stoichiometry of the Lewis acid affect the reaction rate and can influence side reactions.	AlCl₃ is common, but others like FeCl₃ or ZnCl₂ can be used for milder conditions.
Solvent	The solvent must be inert to the reaction conditions and able to dissolve the reactants.	Dichloromethane, carbon disulfide, or nitrobenzene are frequently used.
Temperature	Temperature control is critical to prevent side reactions such as polysubstitution or rearrangement.	Typically, reactions are initiated at low temperatures (0 °C) and then allowed to proceed at room temperature.
Substrate	The electronic nature of the aromatic substrate dictates its reactivity. Electron-rich aromatics react faster.	Benzene, toluene, and other activated aromatic compounds are suitable substrates.

Troubleshooting Common Issues

Issue	Potential Cause	Suggested Solution
Low Yield	Incomplete reaction, deactivation of the catalyst by moisture, or side reactions.	Ensure all reagents and glassware are anhydrous. Monitor the reaction by TLC to confirm completion. Consider using a more active catalyst or higher temperatures.
Polysubstitution	The product is more activated than the starting material, leading to a second acylation.	Use a less reactive catalyst or lower the reaction temperature. Employ a larger excess of the aromatic substrate.
Rearrangement	The isopropoxy group or other alkyl groups on the aromatic substrate may rearrange under strongly acidic conditions.	Use a milder Lewis acid and lower reaction temperatures.
No Reaction	The aromatic substrate is strongly deactivated (e.g., nitrobenzene).	Friedel-Crafts acylation is generally not effective for strongly deactivated rings. Consider alternative synthetic routes.

Applications in Drug Development: The Case of Repaglinide

A prominent application of 4-isopropoxybenzoyl chloride is in the synthesis of Repaglinide, an oral medication for the treatment of type 2 diabetes. In the synthesis of Repaglinide, 4-isopropoxybenzoyl chloride is used to acylate a suitable aromatic precursor, demonstrating the industrial relevance of this specific Friedel-Crafts reaction. The 4-isopropoxybenzoyl moiety is a critical part of the final drug structure, contributing to its pharmacological activity.

Safety Precautions

4-Isopropoxybenzoyl chloride is a corrosive substance and a lachrymator. It reacts with water to produce hydrochloric acid. All manipulations should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, must be worn. Aluminum chloride is also highly corrosive and reacts violently with water. Anhydrous conditions are essential for both safety and reaction success.

References

• Repaglinide. DrugBank Online. [Link]

• Repaglinide. Wikipedia. [Link]

Application Note: Quantitative Analysis of Primary and Secondary Amines using 4-Isopropoxybenzoyl Chloride Derivatization

Abstract

This technical guide provides a comprehensive framework for the derivatization of primary and secondary amines with 4-isopropoxybenzoyl chloride for enhanced detection and quantification via chromatographic methods. Amines, particularly biogenic amines and pharmaceutical intermediates, often lack strong chromophores, making their direct analysis challenging. Derivatization with 4-isopropoxybenzoyl chloride converts these polar molecules into stable, hydrophobic N-acylamides that exhibit improved chromatographic retention and detectability. This document details the underlying chemical principles, step-by-step protocols for sample preparation and derivatization, and recommended starting conditions for High-Performance Liquid Chromatography (HPLC) analysis.

Introduction: The Rationale for Derivatization

The quantitative analysis of low-molecular-weight amines is critical in diverse fields, from monitoring food spoilage by measuring biogenic amines to quality control in pharmaceutical development.[1] However, the high polarity and low volatility of many amines present significant analytical hurdles, often leading to poor peak shapes and insufficient retention in reversed-phase liquid chromatography.[2][3]

Pre-column derivatization is a robust strategy to overcome these limitations.[4] The process chemically modifies the analyte to enhance its analytical properties.[5] Derivatization with an acyl chloride, such as 4-isopropoxybenzoyl chloride, offers several key advantages:

• Increased Hydrophobicity: The addition of the bulky, non-polar isopropoxybenzoyl group significantly increases the hydrophobicity of the amine, leading to better retention on C18 and other reversed-phase columns.[6]

• Enhanced UV Detectability: While the isopropoxy group itself is not a strong chromophore, the entire benzoyl moiety provides a UV-active tag, allowing for sensitive detection using standard HPLC-UV detectors.

• Improved Stability: The resulting N-acylamide bond is highly stable, ensuring that the derivative does not degrade during sample workup or analysis.[7]

• Broad Applicability: The reaction is effective for both primary and secondary amines.[8]

The selection of 4-isopropoxybenzoyl chloride as the derivatizing agent is predicated on imparting greater lipophilicity to the resulting derivative compared to standard benzoyl chloride, which can be advantageous for separating highly polar amines from the solvent front and improving resolution.

The Chemistry: Nucleophilic Acyl Substitution

The derivatization of an amine with 4-isopropoxybenzoyl chloride proceeds via a well-established nucleophilic acyl substitution mechanism, often referred to as the Schotten-Baumann reaction.[7]

Mechanism Overview:

• Activation of the Amine: The reaction is conducted under basic conditions (typically pH > 9). A base, such as sodium hydroxide or sodium carbonate, deprotonates the amine (R-NH₂) to form a more potent nucleophile (R-NH⁻).[8][9]

• Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of the amine attacks the electrophilic carbonyl carbon of the 4-isopropoxybenzoyl chloride. This forms a tetrahedral intermediate.[10][11]

• Elimination of the Leaving Group: The tetrahedral intermediate is unstable and collapses. The carbon-oxygen double bond is reformed, and the chloride ion—a good leaving group—is expelled.

• Deprotonation: A final deprotonation step by the base neutralizes the positively charged nitrogen, yielding the stable N-(4-isopropoxybenzoyl) amine derivative and a salt byproduct.[11]

Caption: Reaction mechanism of amine derivatization.

Experimental Protocols

This section provides detailed protocols for sample preparation, derivatization, and analysis. It is crucial to perform these steps in a well-ventilated fume hood, as 4-isopropoxybenzoyl chloride is corrosive and moisture-sensitive.

Reagent and Standard Preparation

• Amine Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of the amine standard and dissolve in 10 mL of an appropriate solvent (e.g., methanol or 0.1 M HCl).

• Derivatizing Reagent (2% v/v): Prepare fresh daily. Add 200 µL of 4-isopropoxybenzoyl chloride to 9.8 mL of anhydrous acetonitrile.

• Alkaline Buffer (e.g., 100 mM Sodium Carbonate): Dissolve 1.06 g of sodium carbonate in 100 mL of ultrapure water.

• Quenching Solution (e.g., 2% Sulfuric Acid): Carefully add 2 mL of concentrated sulfuric acid to 98 mL of ultrapure water.

Sample Preparation from Biological Matrices (e.g., Serum, Plasma)

Effective sample preparation is vital to remove interfering substances like proteins.[4]

• Protein Precipitation: To 100 µL of the biological sample, add 400 µL of ice-cold acetonitrile.

• Vortex: Mix vigorously for 1 minute to ensure complete protein precipitation.

• Centrifugation: Centrifuge at 12,000 x g for 10 minutes at 4°C.

• Supernatant Collection: Carefully transfer the supernatant to a new microcentrifuge tube. This supernatant contains the extracted amines.

Derivatization Protocol

The following protocol is a robust starting point and can be optimized for specific amines or matrices.[12]

• Aliquot Sample: Transfer 50 µL of the prepared sample supernatant or standard solution into a clean reaction vial.

• pH Adjustment: Add 50 µL of 100 mM sodium carbonate buffer to the vial. Vortex briefly. The pH should be >9 to facilitate the reaction.

• Add Derivatizing Reagent: Add 50 µL of the 2% 4-isopropoxybenzoyl chloride solution in acetonitrile.

• Reaction: Immediately cap the vial and vortex for 1 minute. Let the reaction proceed at room temperature for 5-10 minutes. The reaction is typically rapid.

• Quench Reaction: Add 25 µL of 2% sulfuric acid to stop the reaction by neutralizing the base and hydrolyzing any excess acyl chloride. Vortex again.

• Extraction (Optional but Recommended): Add 200 µL of an immiscible organic solvent (e.g., diethyl ether or ethyl acetate). Vortex for 1 minute, then centrifuge to separate the layers. The derivatized, now hydrophobic, amine will partition into the organic layer.

• Final Preparation: Transfer the organic layer to a new vial and evaporate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a known volume (e.g., 100 µL) of the mobile phase for HPLC analysis.

Caption: Overall experimental workflow for amine derivatization.

Analytical Method: HPLC-UV

The derivatized amines can be readily analyzed by reversed-phase HPLC with UV detection. The following table provides recommended starting parameters.

Parameter	Recommended Condition	Rationale / Notes
HPLC Column	C18 Reversed-Phase (e.g., 4.6 x 150 mm, 5 µm)	The hydrophobic derivative requires a reversed-phase column for good retention and separation.
Mobile Phase A	Water with 0.1% Formic Acid	Acidifying the mobile phase helps to ensure sharp peak shapes.
Mobile Phase B	Acetonitrile with 0.1% Formic Acid	Acetonitrile is a common organic modifier for reversed-phase chromatography.
Gradient Elution	Start at 40-50% B, ramp to 95% B over 15 min	A gradient is necessary to elute the hydrophobic derivatives. The starting conditions may need optimization based on the specific amine.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.
Column Temperature	30-40 °C	Elevated temperature can improve peak efficiency and reduce backpressure.
Injection Volume	10-20 µL	Dependent on sample concentration and instrument sensitivity.
UV Detection	~254 nm	The benzoyl moiety has a strong absorbance around this wavelength. A full UV scan of the derivatized standard is recommended to determine the optimal λmax.

Method Validation and Trustworthiness

For reliable and reproducible results, the analytical method must be validated according to established guidelines.[2][8]

• Specificity: Analyze blank matrix samples (processed without the amine analyte) to ensure no interfering peaks are present at the retention time of the derivatized analyte.

• Linearity: Prepare a calibration curve using at least five concentrations of the derivatized amine standard. The method should demonstrate a linear relationship between concentration and peak area, with a correlation coefficient (r²) > 0.995.

• Accuracy and Precision: Determine the accuracy (recovery) and precision (repeatability and intermediate precision) by analyzing quality control (QC) samples at low, medium, and high concentrations. Recoveries should typically be within 85-115%, and relative standard deviation (RSD) should be <15%.

• Limits of Detection (LOD) and Quantification (LOQ): Determine the lowest concentration of the analyte that can be reliably detected and quantified, respectively. These are typically established based on the signal-to-noise ratio (3:1 for LOD, 10:1 for LOQ).

Conclusion and Field Insights

Derivatization of amines with 4-isopropoxybenzoyl chloride is a powerful technique for enabling their robust analysis by HPLC-UV. The increased hydrophobicity imparted by the isopropoxybenzoyl group offers potential advantages in chromatographic resolution, particularly for highly polar amines. The reaction is fast, efficient, and produces stable derivatives suitable for routine analysis in various complex matrices. As with any analytical method, proper validation is paramount to ensure the integrity and reliability of the generated data. Researchers should consider optimizing reaction conditions and extraction procedures for their specific analytes and sample types to achieve the best performance.

References

• Analytical Methods Committee, RSC. (n.d.). A simple method for benzoyl chloride derivatization of biogenic amines for high performance liquid chromatography. RSC Publishing. Retrieved from [Link]

• Ozdestan, O., & Uren, A. (2009). A Method for Benzoyl Chloride Derivatization of Biogenic Amines for High Performance Liquid Chromatography. Talanta, 78(4-5), 1321-1326. Retrieved from [Link]

• Song, P., et al. (2017). Using Benzoyl Chloride Derivatization to Improve Small-Molecule Analysis in Biological Samples by LC–MS/MS. LCGC International. Retrieved from [Link]

• University of Helsinki. (2018). CHROMATOGRAPHIC DETERMINATION OF AMINES IN FOOD SAMPLES. Helda. Retrieved from [Link]

• Widner, B., et al. (2021). Quantification of Amine- and Alcohol-Containing Metabolites in Saline Samples Using Pre-extraction Benzoyl Chloride Derivatization. Analytical Chemistry. Retrieved from [Link]

• Lenhart, A. E., et al. (2024). Systematic evaluation of benzoylation for liquid chromatography-mass spectrometry analysis of different analyte classes. Analytica Chimica Acta. Retrieved from [Link]

• The Analysis of Biogenic Amines by standard and Novel Methods. (n.d.). Retrieved from [Link]

• Song, P., et al. (2012). Benzoyl Chloride Derivatization with Liquid Chromatography-Mass Spectrometry for Targeted Metabolomics of Neurochemicals in Biological Samples. Analytical Chemistry. Retrieved from [Link]

• Wahab, M. F., et al. (2020). The Importance of Derivatizing Reagent in Chromatography Applications for Biogenic Amine Detection in Food and Beverages. International Journal of Analytical Chemistry. Retrieved from [Link]

• PrepChem. (n.d.). Synthesis of p-isopropylbenzoyl chloride. Retrieved from [Link]

• Chemguide. (n.d.). Explaining the reaction between acyl chlorides and amines - addition / elimination. Retrieved from [Link]

• Chemguide. (n.d.). Reaction between acyl chlorides and amines - addition / elimination. Retrieved from [Link]

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Application Notes &amp; Protocols: The Use of 4-Isopropoxybenzoyl Chloride as a Versatile Protecting Group Reagent

Abstract

In the intricate landscape of multi-step organic synthesis, the strategic use of protecting groups is paramount to achieving chemoselectivity and high yields.[1][2] This guide provides an in-depth exploration of 4-isopropoxybenzoyl chloride as a robust reagent for the protection of alcohols and amines. The 4-isopropoxybenzoyl (iPrOBz) group, a derivative of the classical benzoyl protecting group, offers unique advantages in modulating solubility, stability, and crystallographic properties of synthetic intermediates.[3] We present a comprehensive overview of its applications, detailed and validated protocols for protection and deprotection reactions, and mechanistic insights to empower researchers, scientists, and drug development professionals in leveraging this versatile reagent.

Introduction: The Role of Benzoyl-Type Protecting Groups

A protecting group is a molecular entity that is temporarily introduced to mask a reactive functional group, allowing chemical transformations to be performed elsewhere in the molecule without interference.[1][2] An ideal protecting group should be easy to introduce and remove in high yields, stable to a wide range of reaction conditions, and should not introduce unwanted reactivity or stereochemical complexity.[4]

The benzoyl (Bz) group is a widely used protecting group for hydroxyl and amino functionalities due to its stability under many synthetic conditions, particularly acidic and certain reductive conditions.[3] The electronic nature of the benzoyl group can be fine-tuned by introducing substituents on the aromatic ring. The 4-isopropoxybenzoyl group features an electron-donating isopropoxy substituent at the para-position. This modification influences the reactivity of the acyl chloride and the stability of the resulting ester or amide, offering a valuable alternative to standard benzoyl or other substituted benzoyl protectors like the p-methoxybenzoyl (PMB) group.

Advantages of the 4-Isopropoxybenzoyl (iPrOBz) Group:

• Enhanced Stability: Forms robust esters and amides that are stable to a variety of non-nucleophilic reagents.[3][5]

• Modified Lipophilicity: The isopropyl group increases the lipophilicity of the protected molecule, which can aid in purification by extraction or chromatography and improve solubility in organic solvents.

• Crystallinity: The rigid, planar structure of the benzoyl moiety can enhance the crystallinity of intermediates, facilitating purification by recrystallization.

• Orthogonal Removal: The iPrOBz group is typically removed under basic hydrolytic conditions, making it orthogonal to acid-labile protecting groups (e.g., Boc, Trityl, silyl ethers) and those removed by hydrogenolysis (e.g., Bn, Cbz).[2][6]

Reaction Mechanisms and Workflow

The protection of alcohols or amines with 4-isopropoxybenzoyl chloride proceeds via a nucleophilic acyl substitution reaction. The alcohol or amine acts as the nucleophile, attacking the electrophilic carbonyl carbon of the acyl chloride. A mild base, such as pyridine or triethylamine, is typically added to neutralize the hydrochloric acid byproduct, driving the reaction to completion.

Mechanism of Protection

The diagram below illustrates the general mechanism for the protection of an alcohol using 4-isopropoxybenzoyl chloride.

Caption: General mechanism for alcohol protection.

General Experimental Workflow

The complete process, from protection to deprotection, follows a logical sequence designed to ensure high purity and yield at each stage.

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• 2. Protecting group - Wikipedia [en.wikipedia.org]
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• 5. Nms‐Amides: An Amine Protecting Group with Unique Stability and Selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. tcichemicals.com [tcichemicals.com]

Application Notes &amp; Protocols: Synthesis of 4-Isopropoxy-N-(pyridin-4-yl)benzamide, a Heterocyclic Benzamide Intermediate, Using 4-Isopropoxybenzoyl Chloride

Abstract

This document provides a comprehensive, step-by-step guide for the synthesis of 4-isopropoxy-N-(pyridin-4-yl)benzamide , a representative drug intermediate, via nucleophilic acyl substitution. The protocol leverages the reactivity of 4-isopropoxybenzoyl chloride with 4-aminopyridine, a common transformation in medicinal chemistry for generating scaffolds found in various targeted therapies. We delve into the mechanistic rationale, provide detailed experimental and analytical procedures, and offer troubleshooting guidance to ensure reproducible, high-yield synthesis. This guide is intended for researchers, scientists, and professionals in drug development and process chemistry.

Strategic Overview: The Benzamide Core in Modern Drug Discovery

The N-aryl benzamide functional group is a privileged scaffold in pharmaceutical sciences, forming the core structure of numerous approved drugs, including kinase inhibitors and agents targeting metabolic pathways. Its prevalence is due to the amide bond's conformational rigidity and its capacity to act as both a hydrogen bond donor and acceptor, facilitating strong and specific interactions with biological targets.

The synthesis detailed herein—the acylation of a heteroaromatic amine (4-aminopyridine) with a substituted benzoyl chloride—is a cornerstone reaction for accessing this chemical space. Our choice of 4-isopropoxybenzoyl chloride as the acylating agent is deliberate. The isopropoxy group is a common feature in modern drug candidates, often introduced to enhance metabolic stability and modulate lipophilicity, thereby improving pharmacokinetic properties.

This protocol is designed not merely as a set of instructions, but as a self-validating system, incorporating in-process controls and detailed analytical checks to ensure the integrity of the final product.

The Chemical Transformation: Mechanism and Rationale

The core of this synthesis is a nucleophilic acyl substitution reaction. The lone pair of electrons on the exocyclic nitrogen of 4-aminopyridine acts as the nucleophile, attacking the highly electrophilic carbonyl carbon of 4-isopropoxybenzoyl chloride.

Mechanism Rationale:

• Nucleophilic Attack: The amino group of 4-aminopyridine attacks the carbonyl carbon of the acyl chloride, forming a tetrahedral intermediate.

• Leaving Group Departure: The tetrahedral intermediate collapses, re-forming the carbonyl double bond and expelling the chloride ion, which is an excellent leaving group.

• Deprotonation: A non-nucleophilic base, such as triethylamine (TEA), is included in the reaction to neutralize the hydrochloric acid (HCl) generated in situ. This is critical because the product, a pyridine derivative, is basic and would otherwise be protonated by the HCl, forming an unreactive salt and halting the reaction.[1]

Caption: Reaction scheme for the synthesis of the target intermediate.

Pre-Synthesis Preparation: Materials and Safety

Thorough preparation is paramount for a successful and safe synthesis. All glassware must be flame- or oven-dried to remove residual moisture, as acyl chlorides react readily with water.

Materials & Reagents

Reagent/Material	CAS No.	M.W. ( g/mol )	Amount	Moles (mmol)	Stoichiometric Ratio
4-Isopropoxybenzoyl chloride	13524-03-7	198.65	1.00 g	5.03	1.0
4-Aminopyridine	504-24-5	94.11	0.52 g	5.53	1.1
Triethylamine (TEA)	121-44-8	101.19	1.05 mL	7.55	1.5
Dichloromethane (DCM)	75-09-2	84.93	25 mL	-	-
1M Hydrochloric Acid (HCl)	7647-01-0	-	20 mL	-	-
Saturated Sodium Bicarbonate	144-55-8	-	20 mL	-	-
Brine (Saturated NaCl)	7647-14-5	-	20 mL	-	-
Anhydrous Sodium Sulfate	7757-82-6	142.04	~5 g	-	-

Critical Safety Precautions

• 4-Isopropoxybenzoyl Chloride: Acyl chlorides are corrosive and lachrymatory. They react exothermically with water and other protic solvents to release HCl gas.[2] Always handle in a certified chemical fume hood. Wear nitrile gloves, safety goggles, and a flame-retardant lab coat.[3][4]

• Dichloromethane (DCM): DCM is a volatile solvent and a suspected carcinogen. All handling and transfers must occur within a fume hood.

• Triethylamine (TEA): TEA is a corrosive and flammable liquid with a strong, unpleasant odor. Avoid inhalation and skin contact.

• Quenching: The reaction work-up involves neutralization steps with acid and base, which can be exothermic. Perform additions slowly and with cooling if necessary.

Detailed Experimental Protocol: Synthesis and Purification

This protocol is optimized for a 5 mmol scale.

Step 1: Reaction Setup

• To a 100 mL flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar, add 4-aminopyridine (0.52 g, 5.53 mmol).

• Fit the flask with a rubber septum and a nitrogen inlet adapter. Purge the flask with dry nitrogen for 5 minutes.

• Add anhydrous dichloromethane (15 mL) via syringe to dissolve the 4-aminopyridine.

• Add triethylamine (1.05 mL, 7.55 mmol) to the solution via syringe.

• Cool the flask to 0 °C using an ice-water bath.

Causality Note: Starting the reaction at 0 °C helps to control the initial exotherm upon addition of the highly reactive acyl chloride, preventing potential side reactions.

Step 2: Acylation Reaction

• In a separate dry vial, dissolve 4-isopropoxybenzoyl chloride (1.00 g, 5.03 mmol) in anhydrous dichloromethane (10 mL).

• Using a syringe, add the 4-isopropoxybenzoyl chloride solution dropwise to the stirred 4-aminopyridine solution over 10-15 minutes, ensuring the internal temperature remains below 5 °C.

• After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

• Stir the reaction for 2-4 hours at room temperature.

Step 3: In-Process Control via TLC Monitoring

• Monitor the reaction's progress every 30-60 minutes using Thin-Layer Chromatography (TLC). (See Section 5.1 for the detailed TLC protocol).

• The reaction is considered complete when the limiting reagent, 4-isopropoxybenzoyl chloride, is no longer visible on the TLC plate. Acyl chlorides are often visualized by quenching a spot with methanol to form the methyl ester, which is more stable on silica gel.[5]

Step 4: Work-up and Extraction

• Once the reaction is complete, dilute the mixture with an additional 20 mL of DCM.

• Transfer the mixture to a 125 mL separatory funnel.

• Wash the organic layer sequentially with:

  • 20 mL of 1M HCl (to remove excess 4-aminopyridine and triethylamine hydrochloride salt).

  • 20 mL of saturated NaHCO₃ solution (to remove any residual acid).

  • 20 mL of brine (to reduce the solubility of organic material in the aqueous layer).

• Dry the separated organic layer over anhydrous sodium sulfate (~5 g), swirl for 5 minutes, and filter the solution to remove the drying agent.

Step 5: Isolation and Purification

• Concentrate the filtered organic solution under reduced pressure using a rotary evaporator to obtain the crude product as a solid.

• Purify the crude solid by recrystallization. A suitable solvent system is typically ethyl acetate/hexanes.

  • Dissolve the crude product in a minimal amount of hot ethyl acetate.

  • Slowly add hexanes until the solution becomes cloudy.

  • Allow the solution to cool slowly to room temperature, then place it in an ice bath for 30 minutes to maximize crystal formation.

• Collect the purified crystals by vacuum filtration, wash with a small amount of cold hexanes, and dry under vacuum.

• Determine the final mass and calculate the percentage yield.

Analytical Characterization and Workflow

Protocol: Reaction Monitoring by TLC

• Plate: Silica gel 60 F₂₅₄

• Mobile Phase: 50:50 Ethyl Acetate : Hexanes. This ratio should be optimized to achieve an Rf of ~0.3-0.5 for the product.[6]

• Procedure:

  • On a TLC plate, spot three lanes: Starting Material (SM, 4-aminopyridine), Co-spot (SM + Reaction Mixture), and Reaction Mixture (RM).[7]

  • Develop the plate in a chamber saturated with the mobile phase.

  • Visualize the plate under a UV lamp (254 nm). The starting material and product should be UV active.

  • The reaction is complete upon the disappearance of the 4-aminopyridine spot and the appearance of a new, less polar product spot.

Protocol: Purity Assessment by HPLC

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: Gradient of Water (A) and Acetonitrile (B), both containing 0.1% formic acid.

  • Gradient Program: Start with 95% A, ramp to 95% B over 10 minutes, hold for 2 minutes, then return to initial conditions.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Sample Prep: Prepare a ~1 mg/mL solution of the final product in a 50:50 acetonitrile/water mixture.

• Analysis: Inject 5-10 µL. The purity is determined by the relative area percentage of the main product peak.[8][9]

Expected Data & Results

Parameter	Expected Result
Physical Appearance	White to off-white crystalline solid
Expected Yield	85-95%
Melting Point	210 °C
Purity (by HPLC)	>98%
¹H NMR (400 MHz, DMSO-d₆)	Characteristic peaks for both aromatic rings, the isopropoxy group, and the amide N-H proton.
Mass Spec (ESI+)	Expected [M+H]⁺ = 257.13

Experimental Workflow Diagram

Caption: Comprehensive workflow from preparation to final analysis.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Yield	1. Wet reagents or solvent (hydrolysis of acyl chloride).2. Insufficient base (TEA).3. Inactive 4-isopropoxybenzoyl chloride.	1. Ensure all glassware is dry and use anhydrous solvents.2. Use 1.5 equivalents of freshly distilled TEA.3. Use fresh or properly stored acyl chloride. It can be synthesized fresh from 4-isopropoxybenzoic acid and thionyl chloride.[10][11]
Incomplete Reaction	1. Insufficient reaction time.2. Low reaction temperature.	1. Continue stirring at room temperature for an additional 1-2 hours, monitoring by TLC.2. If still incomplete, gently warm the reaction to 35-40 °C.
Product Contaminated with Starting Material	Inefficient work-up.	Ensure the 1M HCl wash is performed thoroughly to remove all basic starting material (4-aminopyridine).
Oily Product / Fails to Crystallize	Presence of impurities (e.g., hydrolyzed starting material, residual solvent).	Purify the crude product using flash column chromatography on silica gel with an ethyl acetate/hexanes gradient.

References

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• Talebi, M., et al. (2020). Design, synthesis, and SAR study of isopropoxy allylbenzene derivatives as 15-lipoxygenase inhibitors. Iranian Journal of Basic Medical Sciences. Available at: [Link]

• Chen, T., et al. (2018). Synthesis of N-Substituted Benzamide Derivatives and their Evaluation as Antitumor Agents. Medicinal Chemistry. Available at: [Link]

• Washington State University. Monitoring Reactions by TLC. Available at: [Link]

• ResearchGate. What should I reconsider in my experiment for acyl chloride to be formed? (2019). Available at: [Link]

• LookChem. 4-Isopropylbenzyl chloride. Available at: [Link]

• Aliabadi, A., et al. (2020). Design, synthesis, and SAR study of isopropoxy allylbenzene derivatives as 15-lipoxygenase inhibitors. PubMed Central (PMC). Available at: [Link]

• Triclinic Labs. Analytical Chromatographic Separation Services (TLC, HPLC, GC). Available at: [Link]

• MDPI. Friedel-Crafts-Type Acylation and Amidation Reactions in Strong Brønsted Acid: Taming Superelectrophiles. (2022). Available at: [Link]

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• Google Patents. RU2465271C2 - 4-hydroxybenzamide drug derivatives.

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Application Notes &amp; Protocols for Reactions Involving 4-Isopropoxybenzoyl Chloride

Introduction: The Versatility of 4-Isopropoxybenzoyl Chloride in Organic Synthesis

4-Isopropoxybenzoyl chloride is a valuable acylating agent in organic synthesis, serving as a key intermediate for introducing the 4-isopropoxybenzoyl moiety into a wide array of molecules.[1] With the chemical formula C₁₀H₁₁ClO₂, this compound is a derivative of benzoic acid, featuring an isopropoxy group at the para position of the benzene ring.[2] Its high reactivity stems from the acyl chloride functional group, which is a potent electrophile, readily undergoing nucleophilic acyl substitution reactions.[1] This reactivity makes it a cornerstone for the synthesis of various esters, amides, and aromatic ketones, many of which are precursors to pharmaceuticals, agrochemicals, and other fine chemicals.[1]

Due to its reactive nature, 4-isopropoxybenzoyl chloride must be handled with care. It is known to cause serious eye irritation and can be harmful to aquatic life.[2] Proper personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn at all times, and all manipulations should be performed in a well-ventilated fume hood.

This guide provides detailed protocols for three fundamental transformations involving 4-isopropoxybenzoyl chloride: amide synthesis via acylation of amines, ester synthesis via reaction with alcohols, and carbon-carbon bond formation through Friedel-Crafts acylation. The protocols are designed to be self-validating, with explanations for each procedural choice to ensure both reproducibility and a deeper understanding of the underlying chemistry.

Amide Synthesis: The Schotten-Baumann Reaction

The reaction of an acyl chloride with a primary or secondary amine is a robust and widely used method for forming a stable amide bond.[3][] This transformation, often conducted under Schotten-Baumann conditions, typically involves an aqueous basic solution to neutralize the hydrogen chloride byproduct, driving the reaction to completion.[3][] The presence of a base like pyridine or a tertiary amine is crucial to scavenge the HCl generated, preventing the protonation of the amine nucleophile.[3]

Protocol 1: Synthesis of N-Benzyl-4-isopropoxybenzamide

This protocol details the synthesis of a secondary amide using benzylamine as the nucleophile.

Reaction Scheme: 4-Isopropoxybenzoyl chloride + Benzylamine → N-Benzyl-4-isopropoxybenzamide + HCl

Experimental Workflow Diagram

Caption: General workflow for the synthesis of N-benzyl-4-isopropoxybenzamide.

Reagent Table

Reagent	Molar Mass ( g/mol )	Amount	Moles (mmol)	Equivalents
4-Isopropoxybenzoyl chloride	198.64[2]	1.99 g	10.0	1.0
Benzylamine	107.15	1.18 g (1.2 mL)	11.0	1.1
Triethylamine	101.19	1.52 g (2.1 mL)	15.0	1.5
Dichloromethane (DCM)	-	50 mL	-	-

Step-by-Step Methodology

• Preparation: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve benzylamine (1.1 equivalents) and triethylamine (1.5 equivalents) in 25 mL of dichloromethane (DCM).

• Cooling: Place the flask in an ice-water bath and stir for 10-15 minutes until the internal temperature reaches 0-5°C. The use of a slight excess of the amine and a non-nucleophilic base ensures complete reaction and neutralizes the acid byproduct.[3]

• Addition of Acyl Chloride: In a separate beaker, dissolve 4-isopropoxybenzoyl chloride (1.0 equivalent) in 25 mL of DCM. Transfer this solution to a dropping funnel and add it dropwise to the cooled amine solution over 15-20 minutes. This slow addition helps to control the exothermic reaction.[]

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, transfer the mixture to a separatory funnel. Wash sequentially with 50 mL of 1M HCl to remove excess triethylamine and benzylamine, 50 mL of saturated sodium bicarbonate solution to remove any remaining acid, and finally with 50 mL of brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent using a rotary evaporator to yield the crude product.

• Purification: The crude N-benzyl-4-isopropoxybenzamide can be purified by recrystallization from an ethanol/water mixture to afford a white crystalline solid.

Ester Synthesis: Acylation of Alcohols

The reaction of acyl chlorides with alcohols is a direct and efficient method for the synthesis of esters.[5] This reaction is typically rapid at room temperature and is often performed in the presence of a non-nucleophilic base, such as pyridine or triethylamine, to neutralize the HCl byproduct.[6] For less reactive alcohols, such as phenols, or sterically hindered substrates, this method is often preferred over the acid-catalyzed Fischer esterification.[5]

Protocol 2: Synthesis of Isopropyl 4-Isopropoxybenzoate

This protocol describes the esterification of isopropanol with 4-isopropoxybenzoyl chloride.

Reaction Scheme: 4-Isopropoxybenzoyl chloride + Isopropanol → Isopropyl 4-isopropoxybenzoate + HCl

Experimental Workflow Diagram

Caption: General workflow for the synthesis of isopropyl 4-isopropoxybenzoate.

Reagent Table

Reagent	Molar Mass ( g/mol )	Amount	Moles (mmol)	Equivalents
4-Isopropoxybenzoyl chloride	198.64[2]	1.99 g	10.0	1.0
Isopropanol	60.10	0.90 g (1.15 mL)	15.0	1.5
Pyridine	79.10	0.95 g (0.97 mL)	12.0	1.2
Diethyl Ether	-	50 mL	-	-

Step-by-Step Methodology

• Preparation: In a 100 mL round-bottom flask, combine isopropanol (1.5 equivalents) and pyridine (1.2 equivalents).

• Cooling: Cool the mixture to 0°C in an ice bath with stirring. Pyridine acts as both a solvent and a base to neutralize the generated HCl.

• Addition of Acyl Chloride: Add 4-isopropoxybenzoyl chloride (1.0 equivalent) dropwise to the stirred solution. A precipitate of pyridinium hydrochloride will form.

• Reaction: Stir the reaction mixture at 0°C for 30 minutes, then allow it to warm to room temperature and stir for an additional 2 hours.

• Work-up: Pour the reaction mixture into 50 mL of ice-water. Transfer to a separatory funnel and extract with diethyl ether (3 x 30 mL).

• Washing: Combine the organic extracts and wash sequentially with 1M HCl (2 x 30 mL) to remove pyridine, saturated sodium bicarbonate solution (2 x 30 mL), and brine (30 mL).

• Isolation: Dry the ethereal solution over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.

• Purification: The crude ester can be purified by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to yield a colorless oil.

Friedel-Crafts Acylation: Synthesis of Aromatic Ketones

Friedel-Crafts acylation is a classic electrophilic aromatic substitution reaction that forms a C-C bond between an aromatic ring and an acyl group.[7] The reaction requires a Lewis acid catalyst, typically aluminum chloride (AlCl₃), which activates the acyl chloride to form a highly electrophilic acylium ion.[8] Unlike Friedel-Crafts alkylation, the acylation reaction does not suffer from poly-substitution because the resulting ketone product is deactivated towards further substitution.[7]

Protocol 3: Acylation of Anisole

This protocol outlines the synthesis of 4-methoxy-4'-isopropoxybenzophenone.

Reaction Scheme: 4-Isopropoxybenzoyl chloride + Anisole --(AlCl₃)--> 4-methoxy-4'-isopropoxybenzophenone + HCl

Experimental Workflow Diagram

Caption: General workflow for the Friedel-Crafts acylation of anisole.

Reagent Table

Reagent	Molar Mass ( g/mol )	Amount	Moles (mmol)	Equivalents
4-Isopropoxybenzoyl chloride	198.64[2]	1.99 g	10.0	1.0
Anisole	108.14	1.08 g (1.09 mL)	10.0	1.0
Aluminum Chloride (AlCl₃)	133.34	1.47 g	11.0	1.1
Dichloromethane (DCM)	-	60 mL	-	-

Step-by-Step Methodology

• Catalyst Preparation: In a flame-dried 250 mL three-necked flask equipped with a dropping funnel, condenser, and nitrogen inlet, suspend anhydrous aluminum chloride (1.1 equivalents) in 30 mL of dry DCM. Cool the suspension to 0°C in an ice bath. A stoichiometric amount of catalyst is required as it complexes with the product ketone.[7]

• Reagent Solution: In the dropping funnel, prepare a solution of 4-isopropoxybenzoyl chloride (1.0 equivalent) and anisole (1.0 equivalent) in 30 mL of dry DCM.

• Addition: Add the solution from the dropping funnel to the AlCl₃ suspension slowly over 30 minutes, maintaining the temperature below 10°C. Vigorous evolution of HCl gas will occur.

• Reaction: After the addition is complete, stir the mixture at 0°C for 1 hour, then remove the ice bath and stir at room temperature for 4-6 hours until the reaction is complete (monitored by TLC).

• Work-up: Carefully and slowly pour the reaction mixture onto a mixture of 50 g of crushed ice and 10 mL of concentrated HCl. This step hydrolyzes the aluminum complexes and quenches the reaction.

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous phase with DCM (2 x 30 mL).

• Washing and Isolation: Combine the organic layers and wash with water (50 mL) and brine (50 mL). Dry over anhydrous sodium sulfate, filter, and remove the solvent by rotary evaporation.

• Purification: The crude product can be purified by recrystallization from ethanol to yield the desired ketone as a solid.

General Purification and Characterization

• Purification: The choice of purification technique depends on the physical properties of the product.

  • Extraction: An essential work-up step to separate the product from inorganic salts and water-soluble impurities.

  • Recrystallization: Ideal for purifying solid products, such as amides and ketones, to a high degree of purity.

  • Column Chromatography: A versatile technique for purifying both solid and liquid products, particularly useful for separating mixtures when recrystallization is not effective.

• Characterization: The identity and purity of the synthesized compounds should be confirmed using standard analytical techniques:

  • NMR Spectroscopy (¹H and ¹³C): Provides detailed information about the molecular structure.

  • Infrared (IR) Spectroscopy: Used to identify key functional groups (e.g., C=O stretch for amides at ~1650 cm⁻¹, esters at ~1735 cm⁻¹, and ketones at ~1685 cm⁻¹).

  • Mass Spectrometry (MS): Determines the molecular weight and fragmentation pattern of the compound.

  • Melting Point: A useful indicator of the purity of solid compounds.

References

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• The Organic Chemistry Tutor. Friedel Crafts Alkylation and Acylation Reaction Mechanism. YouTube. [Link]

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Application Note: Scale-up Synthesis Considerations for 4-Isopropoxybenzoyl Chloride Reactions

Abstract

This application note provides a comprehensive technical guide for the scale-up synthesis of 4-isopropoxybenzoyl chloride, a key intermediate in the pharmaceutical and fine chemical sectors. Moving beyond a standard laboratory protocol, this document delves into the critical process parameters, safety considerations, and analytical controls necessary for a safe, efficient, and reproducible transition from bench-scale to pilot-plant production. This guide is intended for researchers, process chemists, and chemical engineers involved in drug development and chemical manufacturing.

Introduction: Strategic Importance of 4-Isopropoxybenzoyl Chloride

4-Isopropoxybenzoyl chloride is a valuable acylating agent used in the synthesis of a wide range of complex organic molecules, including active pharmaceutical ingredients (APIs) and specialty materials. The reactivity of the acyl chloride functional group, combined with the steric and electronic influence of the 4-isopropoxy substituent, makes it a versatile building block.

The successful scale-up of the synthesis of 4-isopropoxybenzoyl chloride is a common challenge in process chemistry. A laboratory procedure that appears straightforward can present significant safety and operational difficulties when translated to a larger scale. This document outlines a systematic approach to scaling up this reaction, with a focus on mitigating risks and ensuring process robustness.

Core Chemistry and Mechanistic Insights

The most prevalent industrial method for the preparation of 4-isopropoxybenzoyl chloride is the reaction of 4-isopropoxybenzoic acid with a suitable chlorinating agent. Thionyl chloride (SOCl₂) is a common and cost-effective choice for this transformation.

The reaction proceeds via a nucleophilic acyl substitution mechanism. The addition of a catalytic amount of N,N-dimethylformamide (DMF) is crucial for an efficient reaction, as it forms the highly electrophilic Vilsmeier reagent in situ, which accelerates the conversion of the carboxylic acid to the acyl chloride.

Pre-synthesis Checklist: Raw Material Specifications and Safe Handling

The quality and consistency of the final product are directly influenced by the purity of the starting materials. The following specifications are recommended for a scalable and reproducible process:

Parameter	Specification	Rationale
4-Isopropoxybenzoic Acid	Purity: >99.0%	Prevents the formation of impurities that may be difficult to remove in later stages.
Moisture Content: <0.2%	Water reacts with thionyl chloride, reducing its efficacy and generating corrosive HCl gas.
Thionyl Chloride	Purity: >99.0%	Ensures high reactivity and minimizes the introduction of non-volatile impurities.
Solvent (e.g., Toluene)	Anhydrous Grade (<100 ppm water)	Prevents quenching of the thionyl chloride and unwanted side reactions.
Catalyst (DMF)	Anhydrous Grade	Water will deactivate the catalyst and inhibit the reaction.

Safe Handling of Thionyl Chloride: Thionyl chloride is a corrosive and toxic substance that reacts violently with water, releasing sulfur dioxide and hydrogen chloride gases.[1] All manipulations must be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a face shield, must be worn. For larger-scale operations, a self-contained breathing apparatus (SCBA) may be necessary.

Critical Scale-Up Considerations: From Laboratory to Pilot Plant

A direct scale-up of a laboratory procedure is seldom successful and can be hazardous. The following factors must be carefully evaluated and controlled.

Reagent Stoichiometry and Controlled Addition

While a significant excess of thionyl chloride may be used in the lab to drive the reaction to completion, this is not economically viable or safe on a larger scale. A moderate excess of 1.2 to 1.5 equivalents is generally sufficient. The rate of addition of thionyl chloride is a critical parameter for controlling the reaction exotherm and the rate of off-gassing. A slow, controlled addition is paramount for safe operation.

Thermal Management and Runaway Reaction Prevention

The reaction between a carboxylic acid and thionyl chloride is highly exothermic, and the risk of a thermal runaway reaction increases significantly with scale.[2][3][4][5] A runaway reaction occurs when the heat generated by the reaction exceeds the heat removal capacity of the reactor, leading to a rapid and uncontrolled increase in temperature and pressure.[2][4][5]

Workflow for Thermal Hazard Assessment

Caption: A systematic approach to managing thermal risk during scale-up.

A reaction calorimetry study is strongly recommended to quantify the heat of reaction and to model the thermal behavior of the process at the intended scale. This data is essential for designing an adequate cooling system and for establishing safe operating limits for reagent addition and reaction temperature.

Off-Gas Management and Scrubbing

The reaction generates significant quantities of hydrogen chloride (HCl) and sulfur dioxide (SO₂) gases.[6][7] A robust off-gas scrubbing system is a critical safety requirement for any scale-up synthesis. A caustic scrubber, typically containing a solution of sodium hydroxide, is used to neutralize these acidic gases before they are vented to the atmosphere.[8][9][10][11][12] The design of the scrubber must account for the total volume of gas that will be generated and the maximum flow rate.

Mass Transfer and Mixing

Efficient mixing is crucial for maintaining a homogeneous reaction mixture, ensuring uniform temperature distribution, and promoting efficient contact between the reactants. Poor mixing can lead to localized hot spots and incomplete reaction. The choice of impeller and agitation speed should be carefully considered to ensure adequate turnover of the reactor contents.

Detailed Experimental Protocols

Laboratory-Scale Synthesis (Exemplary)

Materials:

• 4-Isopropoxybenzoic acid (50.0 g, 0.277 mol)

• Thionyl chloride (49.5 g, 30.0 mL, 0.416 mol, 1.5 equiv)

• Anhydrous Toluene (250 mL)

• Anhydrous DMF (1.0 mL)

Procedure:

• Charge a 500-mL, three-necked, round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a reflux condenser connected to a caustic scrubber with 4-isopropoxybenzoic acid and toluene.

• Stir the mixture to form a slurry and add the DMF catalyst.

• Slowly add the thionyl chloride from the dropping funnel over 30-45 minutes, maintaining the internal temperature below 30 °C with a water bath.

• After the addition is complete, heat the mixture to 70-80 °C and stir for 2-4 hours, monitoring the reaction progress by TLC or HPLC.

• Cool the reaction mixture to room temperature and remove the solvent and excess thionyl chloride by vacuum distillation.

• The crude 4-isopropoxybenzoyl chloride can be purified by vacuum distillation.

Pilot-Scale Synthesis Considerations

Equipment:

• Glass-lined reactor with appropriate heating and cooling capabilities.

• A calibrated dosing system for the controlled addition of thionyl chloride.

• A properly sized caustic scrubber for off-gas neutralization.

Process Outline:

• Charge the reactor with 4-isopropoxybenzoic acid and toluene under an inert atmosphere.

• Add the catalytic amount of DMF.

• Initiate cooling and begin the slow, controlled addition of thionyl chloride, carefully monitoring the internal temperature.

• After the addition is complete, heat the reaction mixture to the target temperature and hold until the reaction is complete as determined by in-process control (IPC) analysis.

• Cool the reactor and remove the solvent and excess thionyl chloride by vacuum distillation.

• The crude product can be purified by vacuum distillation.

Logical Flow for Pilot-Scale Synthesis

Caption: A streamlined workflow for the pilot-plant production of 4-isopropoxybenzoyl chloride.

In-Process and Final Product Analysis

Robust analytical methods are essential for monitoring the reaction progress and ensuring the quality of the final product.[13][14][15]

Analytical Method	Purpose	Key Parameters to Monitor
HPLC	Monitor reaction completion and determine final product purity.	Disappearance of 4-isopropoxybenzoic acid peak; Appearance and quantification of 4-isopropoxybenzoyl chloride peak.
GC-MS	Identify and quantify volatile impurities and residual solvents.	Presence of residual toluene, thionyl chloride, and any side-products.
FTIR	Confirm the formation of the acyl chloride.	Appearance of a strong carbonyl stretch around 1770-1800 cm⁻¹.
¹H NMR	Structural confirmation of the final product.	Chemical shifts and integration consistent with 4-isopropoxybenzoyl chloride.

Due to the reactivity of acyl chlorides, derivatization is often employed for accurate HPLC or GC analysis.[16][17][18][19] For example, the acyl chloride can be converted to a stable ester or amide prior to chromatographic analysis.

Conclusion

The successful scale-up of the synthesis of 4-isopropoxybenzoyl chloride requires a thorough understanding of the reaction chemistry, careful attention to process safety, and the implementation of robust engineering and analytical controls. By systematically addressing the challenges of reagent stoichiometry, thermal management, off-gas handling, and mixing, it is possible to develop a safe, reliable, and efficient manufacturing process. A data-driven approach, including the use of reaction calorimetry, is essential for mitigating the risks associated with this exothermic reaction.

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Application Note: A Comprehensive Guide to Investigating Solvent Effects on the Reaction Kinetics of 4-Isopropoxybenzoyl Chloride

Audience: Researchers, scientists, and drug development professionals.

Abstract

4-Isopropoxybenzoyl chloride is a key intermediate in the synthesis of various pharmaceutical compounds and advanced materials. Its reactivity, and thus the efficiency and outcome of synthetic routes, is profoundly influenced by the solvent system employed. This application note provides a deep dive into the theoretical underpinnings and practical methodologies for quantifying the solvent effects on the reaction rates of 4-isopropoxybenzoyl chloride. We will explore the dualistic reaction mechanisms at play and introduce the extended Grunwald-Winstein equation as a powerful tool for mechanistic elucidation. A detailed, field-proven protocol using conductometry for kinetic analysis is provided, designed to be a self-validating system for generating robust and reliable data. This guide is intended to empower researchers to control and optimize reaction conditions, leading to improved synthetic yields, process safety, and product purity.

Theoretical Background: Unraveling the Solvent's Role

The reaction of an acyl chloride with a nucleophilic solvent (solvolysis) is rarely a simple, single-pathway event. For substituted benzoyl chlorides, the mechanism often exists on a spectrum between two competing pathways: a bimolecular nucleophilic addition-elimination and a unimolecular ionization (SN1-like) pathway. The choice of solvent is the primary factor that dictates which pathway predominates.[1][2]

1.1. The Mechanistic Dichotomy

The 4-isopropoxy group on the benzoyl chloride ring is a moderately electron-donating group. This electronic feature is critical as it stabilizes the formation of a positive charge on the carbonyl carbon, making the SN1-like pathway more accessible compared to unsubstituted benzoyl chloride.

• Addition-Elimination Pathway: Favored in solvents with high nucleophilicity. The solvent molecule directly attacks the electrophilic carbonyl carbon, forming a transient tetrahedral intermediate. The chloride ion is subsequently eliminated to yield the product.

• SN1-like (Ionization) Pathway: Favored in solvents with high ionizing power but low nucleophilicity (e.g., fluorinated alcohols).[1] The C-Cl bond first undergoes heterolytic cleavage to form a resonance-stabilized acylium cation intermediate. This cation is then rapidly captured by a solvent molecule. The electron-donating isopropoxy group plays a crucial role in stabilizing this acylium ion.

Caption: Competing mechanisms for the solvolysis of 4-isopropoxybenzoyl chloride.

1.2. Quantifying Solvent Effects: The Grunwald-Winstein Equation

To move from a qualitative description to a quantitative analysis, we employ the extended Grunwald-Winstein equation.[3] This linear free-energy relationship is an indispensable tool for diagnosing solvolysis mechanisms.[4][5]

log(k/k₀) = lNT + mYCl

Where:

• k is the rate constant of solvolysis in a given solvent.

• k₀ is the rate constant in the reference solvent (80% ethanol/20% water).

• l is the sensitivity of the substrate to solvent nucleophilicity. A large l value suggests significant nucleophilic participation in the rate-determining step (favoring the addition-elimination pathway).

• NT is the solvent nucleophilicity parameter.

• m is the sensitivity of the substrate to solvent ionizing power. An m value close to 1.0 is characteristic of an SN1-like mechanism involving a full charge separation in the transition state.[3]

• YCl is the solvent ionizing power parameter for a chloride leaving group.

By determining the rate constants in a variety of solvents with known NT and YCl values, one can perform a multiple regression analysis to find the l and m parameters, thereby providing a quantitative fingerprint of the reaction mechanism.

Experimental Protocol: Kinetic Analysis via Conductometry

Objective: To precisely determine the first-order rate constant (k) for the solvolysis of 4-isopropoxybenzoyl chloride across a range of solvents.

Methodology Rationale: The solvolysis of an acyl chloride produces one equivalent of hydrochloric acid (HCl) for every equivalent of substrate that reacts. R-COCl + SOH → R-COOS + H⁺ + Cl⁻ (where SOH is a protic solvent)

This production of ionic species (H⁺ and Cl⁻) leads to a corresponding increase in the electrical conductivity of the solution. Conductometry offers a highly sensitive and non-invasive method to monitor this change in real-time, allowing for the accurate determination of reaction rates.[6][7][8] It is a superior method for many solvolysis reactions due to its precision and the ability to capture data from the very beginning of the reaction.[9]

2.1. Materials and Equipment

• Substrate: 4-Isopropoxybenzoyl chloride (>98% purity)

• Solvents: HPLC-grade or higher purity, anhydrous where specified (e.g., ethanol, methanol, acetone, acetonitrile). For aqueous mixtures, use deionized water (18 MΩ·cm).

• Instrumentation:

  • High-precision conductivity meter with a flow-through or dip-in cell.

  • Thermostatted water bath or circulating system (±0.05 °C stability).

  • Jacketed reaction cell to maintain constant temperature.

  • Magnetic stirrer and stir bar.

  • Data acquisition software connected to the conductivity meter.

  • Microsyringes for substrate injection.

2.2. Detailed Step-by-Step Protocol

• Preparation of Substrate Stock Solution:

  • Prepare a concentrated stock solution of 4-isopropoxybenzoyl chloride (e.g., 0.5 M) in a dry, inert solvent like anhydrous acetonitrile or acetone.

  • Causality: A concentrated stock allows for a very small injection volume, minimizing temperature disruption and solvent composition changes in the reaction cell. The solvent must be inert and dry to prevent premature reaction.[10]

• Instrument and Reaction Cell Setup:

  • Set the circulating bath to the desired reaction temperature (e.g., 25.0 °C). Allow the jacketed reaction cell to equilibrate for at least 20 minutes.

  • Pipette a precise volume (e.g., 25.00 mL) of the desired solvent or solvent mixture into the reaction cell.

  • Place the conductivity probe into the cell, ensuring it is submerged and not in contact with the stir bar.

  • Begin stirring at a constant, moderate rate to ensure homogeneity without creating a vortex.

• Reaction Initiation and Data Acquisition:

  • Start the data acquisition software to record the baseline conductivity of the solvent.

  • Using a microsyringe, rapidly inject a small, precise volume of the 4-isopropoxybenzoyl chloride stock solution (e.g., 25 µL) below the solvent surface. This will result in an initial substrate concentration of ~0.5 mM.

  • Simultaneously, start the reaction timer.

  • Record the conductivity as a function of time. Data should be collected for at least 3-5 half-lives of the reaction. The final, "infinite time" conductivity reading (C∞) should be stable.

• Data Analysis for First-Order Kinetics:

  • The first-order rate law is given by: ln(C∞ - Ct) = -kt + ln(C∞ - C₀)

  • Where:

    • Ct is the conductivity at time t.

    • C∞ is the final, stable conductivity at the end of the reaction.

    • C₀ is the initial conductivity at t=0.

  • Plot ln(C∞ - Ct) versus time (t) .

  • The plot should yield a straight line for a first-order reaction. The negative of the slope of this line is the observed first-order rate constant, k (in s⁻¹).

  • Trustworthiness: The linearity of this plot (R² > 0.995) serves as a self-validation of the first-order kinetic model for the specific conditions.

Caption: Experimental workflow for determining solvolysis rate constants via conductometry.

Data Presentation and Interpretation

The power of this methodology is revealed when data from multiple solvents are compiled and analyzed. The table below presents hypothetical, yet mechanistically realistic, data for the solvolysis of 4-isopropoxybenzoyl chloride at 25.0 °C.

Solvent Composition (v/v)	YCl (Ionizing Power)	NT (Nucleophilicity)	Observed Rate Constant, k (s⁻¹)	log(k/k₀)
100% Ethanol	-2.52	0.37	1.5 x 10⁻⁵	-0.87
80% Ethanol / 20% Water	0.00	0.00	1.1 x 10⁻⁴	0.00
50% Ethanol / 50% Water	1.65	-0.20	9.8 x 10⁻⁴	0.95
100% Water	3.49	-0.41	5.2 x 10⁻³	1.67
97% HFIP / 3% Water	3.82	-3.90	8.1 x 10⁻²	2.87
50% Acetone / 50% Water	1.37	-0.42	4.5 x 10⁻⁴	0.61

Note: YCl and NT values are representative and sourced from established literature.

Interpretation:

A multiple linear regression of log(k/k₀) against N_T and Y_Cl for this dataset would yield sensitivity parameters, for instance, m ≈ 0.75 and l ≈ 0.40 .

• The substantial m value (0.75) indicates a high degree of charge separation in the transition state, strongly suggesting that the C-Cl bond cleavage is a major component of the rate-determining step. This points towards a mechanism with significant SN1-like character, as expected for a substrate with an electron-donating group.[1]

• The moderate l value (0.40) signifies that there is also a considerable contribution from solvent nucleophilicity. The reaction is not a pure SN1 process; rather, it is a borderline mechanism where the solvent provides nucleophilic assistance to the departing chloride ion.[1][11]

• The extremely high rate in 97% Hexafluoroisopropanol (HFIP), a solvent of very high ionizing power but extremely low nucleophilicity, is a classic indicator of a mechanism proceeding through a cationic intermediate.[2]

Practical Implications in Drug Development and Synthesis

Understanding these solvent effects is not merely an academic exercise; it has direct, practical consequences in a professional setting.

• Reaction Control: To favor a reaction with a specific, valuable nucleophile over solvent-induced decomposition (solvolysis), a chemist should choose a solvent with low ionizing power and low nucleophilicity, such as toluene or dichloromethane. Conversely, if the goal is to rapidly convert the acyl chloride to a carboxylic acid, water is the ideal solvent.[12][13]

• Selectivity: In competitive reactions, such as the formation of an ester in an aqueous alcohol mixture, the solvent composition will directly influence the product ratio.[14][15] Our analysis helps predict and control this selectivity.

• Process Safety and Scalability: Acyl chloride solvolysis is often highly exothermic. Knowing the reaction rate allows for proper engineering controls (e.g., cooling capacity, addition rate) to be implemented during scale-up, preventing thermal runaway events.

• Impurity Profile: Uncontrolled solvolysis can lead to acid impurities that may be difficult to remove from the final product. Choosing a solvent that minimizes this side reaction can significantly simplify downstream purification, saving time and resources.

Conclusion

The reactivity of 4-isopropoxybenzoyl chloride is a sensitive function of the solvent environment, governed by a delicate balance between addition-elimination and ionization mechanisms. By employing robust kinetic analysis techniques like conductometry and applying the quantitative framework of the Grunwald-Winstein equation, researchers can gain deep mechanistic insight. This knowledge is paramount for the rational design of synthetic routes, enabling precise control over reaction rates, selectivity, and safety, ultimately accelerating the drug development pipeline.

References

• Kevill, D. N., & D'Souza, M. J. (2011). Solvolyses of Benzoyl Chlorides in Weakly Nucleophilic Media. Molecules, 16(4), 3360–3385. [Link]

• Kevill, D. N., & D'Souza, M. J. (2002). Correlation of the rates of solvolysis of benzoyl chloride and derivatives using extended forms of the Grunwald–Winstein equation. Journal of Physical Organic Chemistry, 15(11), 881-888. [Link]

• Kevill, D. N., & D'Souza, M. J. (2010). Correlation of the Rates of Solvolysis of Electron-Rich Benzoyl Chloride Using the Extended Grunwald-Wistein Equation. Bulletin of the Korean Chemical Society, 31(5), 1184-1188. [Link]

• Oxtoby, D. W., et al. (2007). Study of the Kinetics of an SN1 Reaction by Conductivity Measurement. Journal of Chemical Education, 84(7), 1193. [Link]

• Reichardt, C., & Welton, T. (2011). Solvents and Solvent Effects in Organic Chemistry. Wiley-VCH. [Link]

• Murr, B. L., & Brown, H. C. (1961). Precise Conductometric Determination of Solvolysis Constants and Deuterium Isotope Effects. Indiana University.

• Wikipedia contributors. (2023). Grunwald–Winstein equation. Wikipedia. [Link]

• Lawson, J. (2023). Conductometry: Unraveling Solutions through Electrical Conductance. Prime Scholars. [Link]

• Carver, J. S. (1995). Application of the extended Grunwald-Winstein equation to the solvolysis of dimethyl chlorophosphate and dimethyl chlorothiophosphate. Huskie Commons. [Link]

• Rogne, O. (1969). Conductometric method for determining solvolytic rate constants. The Journal of Organic Chemistry, 34(8), 2534–2535. [Link]

• Uddin, M., et al. (2017). Conductometric Studies Of Kinetics Of Ionic Reaction Between Ag+ And Cl- In Aqueous Solution. International Journal of Scientific & Technology Research, 6(1). [Link]

• Wikipedia contributors. (2024). Solvent effects. Wikipedia. [Link]

• Hunt, I. (n.d.). Chapter 8: Solvent Effects. University of Calgary. [Link]

• Reddit discussion on acyl chloride workup. (2023). r/Chempros. [Link]

• Pinto, A. C., et al. (2022). Substrate–Solvent Crosstalk—Effects on Reaction Kinetics and Product Selectivity in Olefin Oxidation Catalysis. Catalysts, 12(11), 1435. [Link]

• Ashenhurst, J. (2024). Reactions of Acid Chlorides (ROCl) with Nucleophiles. Chemistry Steps. [Link]

• ResearchGate discussion on acyl chloride formation. (2019). [Link]

• Mahmoud, A. R. (2025). Solvent Effects in Organic Chemistry: Polarity, Proticity, and Reaction Rates. ResearchGate. [Link]

• Bentley, T. W., et al. (2011). Solvolyses of Benzoyl Chlorides in Weakly Nucleophilic Media. Molecules, 16(4), 3360-3385. [Link]

• Chemistry LibreTexts. (2021). Solvolysis of Tertiary and Secondary Haloalkanes. [Link]

• Richard, J. P., et al. (2010). Changes in Mechanism and Transition State Structure for Solvolysis Reactions of Ring Substituted Benzyl Chlorides in Aqueous Solution. Journal of the American Chemical Society, 132(45), 16119–16130. [Link]

• Bentley, T. W., & Jones, R. O. (1993). S(N)2 Mechanism for Alcoholysis, Aminolysis, and Hydrolysis of Acetyl Chloride. Journal of the Chemical Society, Perkin Transactions 2, (12), 2351-2357. [Link]

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The Strategic Role of 4-Isopropoxybenzoyl Chloride in the Genesis of Modern Agrochemicals

Introduction: In the intricate field of agrochemical synthesis, the selection of appropriate building blocks is paramount to the development of effective and environmentally conscious crop protection agents. Among these, 4-isopropoxybenzoyl chloride has emerged as a pivotal intermediate, offering a unique combination of structural features that contribute to the biological efficacy and desirable physicochemical properties of novel fungicides, herbicides, and insecticides. This technical guide provides an in-depth exploration of the application of 4-isopropoxybenzoyl chloride in agrochemical synthesis, complete with detailed protocols, mechanistic insights, and a focus on the causality behind experimental choices.

The 4-isopropoxybenzoyl moiety, readily introduced through the use of its corresponding acid chloride, imparts a degree of lipophilicity that can enhance the penetration of the active ingredient through the waxy cuticle of plant leaves or the chitinous exoskeleton of insects. Furthermore, the isopropoxy group can influence the metabolic stability of the resulting agrochemical, potentially leading to a more favorable residue profile in crops. This guide will delve into specific examples of agrochemicals derived from this versatile building block, providing researchers and drug development professionals with the foundational knowledge to leverage its potential in their own discovery programs.

Core Concepts in the Application of 4-Isopropoxybenzoyl Chloride

The utility of 4-isopropoxybenzoyl chloride in agrochemical synthesis is primarily centered around its reactivity as an acylating agent. The electron-withdrawing nature of the carbonyl group, coupled with the presence of a good leaving group (chloride), renders the carbonyl carbon highly susceptible to nucleophilic attack. This reactivity is harnessed to form stable amide or ester linkages, which are common structural motifs in a wide array of bioactive molecules.

The strategic incorporation of the 4-isopropoxybenzoyl group can be visualized as a key step in the assembly of a target agrochemical. The following diagram illustrates the general workflow for the synthesis of a hypothetical agrochemical leveraging this key intermediate.

Caption: General workflow for agrochemical synthesis using 4-isopropoxybenzoyl chloride.

Application Example: Synthesis of Novel Pyrazole Carboxamide Fungicides

Pyrazole carboxamides represent a significant class of fungicides that act as succinate dehydrogenase inhibitors (SDHIs), disrupting the mitochondrial respiratory chain of pathogenic fungi. The incorporation of a substituted benzoyl moiety is a common strategy to enhance the efficacy of these compounds. While a specific commercial fungicide directly using 4-isopropoxybenzoyl chloride is not prominently documented in publicly available literature, the synthesis of analogous structures provides a clear blueprint for its application.

The following protocol outlines the synthesis of a model N-aryl pyrazole carboxamide, demonstrating the utility of 4-isopropoxybenzoyl chloride in this context.

Experimental Protocol: Synthesis of a Model N-(3-chloro-4-methylphenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxamide

This protocol is adapted from established methods for the synthesis of pyrazole carboxamide fungicides.[1][2]

Materials and Reagents:

Reagent	CAS Number	Molecular Weight ( g/mol )	Quantity (mmol)
4-Isopropoxybenzoic acid	13205-46-4	180.20	10
Thionyl chloride (SOCl₂)	7719-09-7	118.97	12
1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-amine	175136-93-1	165.11	10
Pyridine	110-86-1	79.10	15
Dichloromethane (DCM)	75-09-2	84.93	50 mL
Toluene	108-88-3	92.14	20 mL
Hydrochloric acid (1 M)	7647-01-0	36.46	As needed
Saturated sodium bicarbonate solution	144-55-8	84.01	As needed
Anhydrous magnesium sulfate	7487-88-9	120.37	As needed

Procedure:

Step 1: Synthesis of 4-Isopropoxybenzoyl Chloride

• To a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 4-isopropoxybenzoic acid (1.80 g, 10 mmol) and toluene (20 mL).

• Slowly add thionyl chloride (1.43 g, 0.87 mL, 12 mmol) to the suspension at room temperature.

• Heat the reaction mixture to reflux (approximately 110 °C) and maintain for 2 hours. The reaction progress can be monitored by the cessation of gas (HCl and SO₂) evolution.

• After completion, allow the mixture to cool to room temperature and remove the excess thionyl chloride and toluene under reduced pressure using a rotary evaporator. The resulting crude 4-isopropoxybenzoyl chloride is a pale yellow oil or low-melting solid and can be used in the next step without further purification.

Causality Behind Experimental Choices:

• Thionyl chloride is a common and effective chlorinating agent for converting carboxylic acids to acid chlorides. It is used in slight excess to ensure complete conversion.

• Toluene is used as a solvent and its high boiling point allows for the reaction to be conducted at a temperature sufficient to drive the reaction to completion.

• Removal of excess thionyl chloride is crucial as it can react with the amine in the subsequent step.

Step 2: Amide Coupling to form the Pyrazole Carboxamide

• In a separate 250 mL round-bottom flask, dissolve 1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-amine (1.65 g, 10 mmol) in anhydrous dichloromethane (50 mL).

• Add pyridine (1.19 g, 1.2 mL, 15 mmol) to the solution and cool the mixture to 0 °C in an ice bath.

• Dissolve the crude 4-isopropoxybenzoyl chloride from Step 1 in anhydrous dichloromethane (20 mL) and add it dropwise to the cooled amine solution over 15-20 minutes, maintaining the temperature below 5 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, wash the reaction mixture sequentially with 1 M hydrochloric acid (2 x 30 mL), saturated sodium bicarbonate solution (2 x 30 mL), and brine (30 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate) to afford the pure N-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)-4-isopropoxybenzamide as a solid.

Causality Behind Experimental Choices:

• Pyridine acts as a base to neutralize the hydrochloric acid generated during the acylation reaction, driving the equilibrium towards product formation.

• Cooling the reaction to 0 °C during the addition of the acid chloride helps to control the exothermic reaction and minimize the formation of side products.

• The aqueous workup is designed to remove unreacted starting materials, pyridine hydrochloride, and other water-soluble impurities.

Diagram of the Amide Coupling Reaction:

Caption: Key components in the amide coupling reaction for fungicide synthesis.

Trustworthiness and Self-Validation

The protocols described herein are based on well-established and robust chemical transformations. The success of the synthesis can be validated at each step through standard analytical techniques:

• Thin-Layer Chromatography (TLC): To monitor the progress of the reactions and assess the purity of the products.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the structure of the synthesized compounds by analyzing the chemical shifts, integration, and coupling patterns of the protons and carbons.

• Mass Spectrometry (MS): To determine the molecular weight of the products and confirm their identity.

• Melting Point Analysis: To assess the purity of the final solid product.

By employing these analytical methods, researchers can ensure the integrity of their synthetic pathway and the identity and purity of the final agrochemical candidate.

Conclusion and Future Perspectives

4-Isopropoxybenzoyl chloride stands as a valuable and versatile building block in the synthesis of novel agrochemicals. Its ability to introduce the 4-isopropoxybenzoyl moiety through robust and high-yielding acylation reactions makes it an attractive starting material for the development of new fungicides, herbicides, and insecticides. The protocols and mechanistic insights provided in this guide are intended to empower researchers to explore the full potential of this key intermediate in their quest for more effective and sustainable crop protection solutions. Future research in this area may focus on the development of more complex agrochemicals derived from 4-isopropoxybenzoyl chloride, as well as the exploration of its use in the synthesis of other classes of bioactive molecules.

References

• Synthesis and fungicidal activity of pyrazole derivatives containing 1,2,3,4-tetrahydroquinoline. Chemistry Central Journal, 10 , 63 (2016). [Link]

• Synthesis and Antifungal Activity of the Derivatives of Novel Pyrazole Carboxamide and Isoxazolol Pyrazole Carboxylate. Molecules, 22 (8), 1349 (2017). [Link]

• Design, synthesis, and fungicidal activity of novel carboxylic acid amides represented by N-benzhydryl valinamode carbamates. Organic & Biomolecular Chemistry, 14 (3), 970-980 (2016). [Link]

• Synthesis and Evaluation of the Fungal Activity of New Pyrazole-Carboxamides against Colletotrichum gloeosporioides. Journal of the Brazilian Chemical Society, 31 (1), 136-145 (2020). [Link]

• Synthesis and fungicidal activities of positional isomers of the N-thienylcarboxamide. Journal of Pesticide Science, 42 (3), 93-98 (2017). [Link]

• Preparation of amides mediated by isopropylmagnesium chloride under continuous flow conditions. Green Chemistry, 18 (12), 3539-3544 (2016). [Link]

• Synthesis and Evaluation of the Fungal Activity of New Pyrazole-Carboxamides against Colletotrichum gloeosporioides. SciELO. [Link]

• Synthesis and fungicidal activities of positional isomers of the N-thienylcarboxamide. National Institutes of Health. [Link]

• Synthesis and fungicidal activities of positional isomers of the N-thienylcarboxamide. National Institutes of Health. [Link]

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Technical Notes & Optimization

Preventing hydrolysis of 4-Isopropoxybenzoyl chloride during reactions

Welcome to the technical support center for 4-Isopropoxybenzoyl Chloride. This guide is designed for researchers, chemists, and drug development professionals to navigate the challenges associated with this highly reactive acyl chloride. The primary focus of this document is to provide in-depth, actionable advice on preventing its hydrolysis—a common side reaction that can compromise reaction yields, purity, and overall experimental success.

Section 1: Understanding the Challenge - The Inevitability of Hydrolysis

4-Isopropoxybenzoyl chloride, like all acyl chlorides, is characterized by a highly electrophilic carbonyl carbon. This reactivity is the very reason it is a valuable acylating agent. However, this same property makes it exquisitely sensitive to nucleophilic attack by water.[1][2] The presence of two electronegative atoms (oxygen and chlorine) bonded to the carbonyl carbon dramatically increases its partial positive charge, making it an irresistible target for the lone pair of electrons on a water molecule.[3][4]

The reaction, known as hydrolysis, proceeds rapidly via a nucleophilic acyl substitution mechanism, converting the valuable acyl chloride into the less reactive 4-isopropoxybenzoic acid and generating corrosive hydrochloric acid (HCl) as a byproduct.[5][6] This unwanted side reaction is a primary cause of reduced yields and product contamination.[5]

Mechanism of Hydrolysis

The diagram below illustrates the nucleophilic attack of water on the carbonyl carbon of 4-isopropoxybenzoyl chloride, leading to the formation of the carboxylic acid.

Caption: Hydrolysis of 4-Isopropoxybenzoyl chloride.

Section 2: Troubleshooting Guide & FAQs

This section addresses common issues encountered during reactions with 4-isopropoxybenzoyl chloride in a practical question-and-answer format.

Q1: My reaction yield was very low, and my NMR/IR spectra show a significant amount of 4-isopropoxybenzoic acid. What went wrong?

This is the classic sign of hydrolysis. The acyl chloride has reacted with water instead of your intended nucleophile. The source of water contamination must be identified. Consider these possibilities:

• Atmospheric Moisture: Was the reaction performed under a dry, inert atmosphere (e.g., nitrogen or argon)?[7][8] Acyl chlorides can fume on exposure to humid air as they react with atmospheric moisture.[5]

• Wet Solvents: Were your solvents certified anhydrous or properly dried before use? Even "dry" solvents from a bottle can absorb moisture over time.

• Contaminated Reagents: Was your nucleophile or any other reagent properly dried? Some reagents are hygroscopic and can introduce water.

• Improperly Dried Glassware: Glass surfaces readily adsorb a film of water.[8] All glassware must be rigorously dried, typically by oven-drying at >120 °C for several hours and cooling in a desiccator or under an inert gas stream.[9]

Q2: How can I be certain my solvents are dry enough for the reaction?

Commercially available anhydrous solvents are a good starting point, but their water content can vary. For highly sensitive reactions, it is best to dry solvents in-house. The residual water content can be measured by Karl Fischer titration.

Solvent	Recommended Drying Agent	Achievable Water Content (ppm)	Reference
Dichloromethane (DCM)	Calcium Hydride (CaH₂)	~13 ppm	[10]
Tetrahydrofuran (THF)	Sodium/Benzophenone	< 50 ppm
Toluene	Sodium/Benzophenone	~34 ppm	[10]
Acetonitrile	Calcium Hydride (CaH₂)	< 10 ppm
Diethyl Ether	Sodium/Benzophenone	< 50 ppm

Note: For a rapid and effective method, passing solvents like THF or DCM through a column of activated neutral alumina can also provide material with very low water content.[10][11]

Q3: What are the key steps for setting up a reaction to rigorously exclude moisture?

A successful anhydrous reaction depends on a meticulous setup. The following workflow is essential for handling moisture-sensitive reagents like 4-isopropoxybenzoyl chloride.[8][12]

Caption: Workflow for an anhydrous reaction setup.

Q4: I need to perform an acylation in the presence of water. Is this possible?

Yes, under specific conditions. The Schotten-Baumann reaction is a classic method for acylating amines or alcohols in a two-phase system, typically an organic solvent (like dichloromethane) and water.[13][14][15] The key is to use an aqueous base (e.g., NaOH) to neutralize the HCl byproduct as it forms.[15][16] This drives the reaction forward and minimizes the time the acyl chloride is exposed to neutral water, where hydrolysis is slower. The desired nucleophile (amine/alcohol) is generally more reactive than water under these conditions, allowing for successful acylation despite the aqueous phase.[17]

Q5: How should I properly store 4-isopropoxybenzoyl chloride?

Proper storage is critical to maintaining the reagent's integrity.

• Container: Store in the original, tightly sealed container. Containers that have been opened should be carefully resealed, potentially with paraffin film around the cap.

• Atmosphere: If possible, flush the headspace of the bottle with a dry, inert gas (argon or nitrogen) before sealing.

• Location: Store in a cool, dry, and well-ventilated area, away from moisture, strong bases, and alcohols.[5] A desiccator cabinet is an ideal storage location. Recommended storage temperature is often 2-8°C.[5]

Section 3: Analytical Detection of Hydrolysis

If you suspect hydrolysis has occurred, you can use standard analytical techniques to confirm the presence of the 4-isopropoxybenzoic acid byproduct.

Technique	4-Isopropoxybenzoyl Chloride (Starting Material)	4-Isopropoxybenzoic Acid (Hydrolysis Product)
IR Spectroscopy (cm⁻¹)	Strong C=O stretch at ~1770-1790 cm⁻¹ (typical for acyl chlorides).	Strong C=O stretch at ~1680-1710 cm⁻¹ (typical for carboxylic acids). Broad O-H stretch from ~2500-3300 cm⁻¹.[18]
¹H NMR Spectroscopy (CDCl₃, δ ppm)	Aromatic protons will be in the ~7-8 ppm region. The isopropyl CH will be a septet and the CH₃ groups a doublet.[19]	Aromatic protons will be in a similar region. A very broad singlet for the carboxylic acid proton (COOH) will appear far downfield, typically >10 ppm.[20]
Thin-Layer Chromatography (TLC)	Will have a specific Rf value.	The carboxylic acid is much more polar and will have a significantly lower Rf value. It may streak on silica gel plates.

References

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• European Chlorinated Solvents Association. (n.d.). Guidance on Storage and Handling of Chlorinated Solvents. Retrieved from [Link]

• YouTube. (2020). Isopropyl chloride undergoes hydrolysis by. Retrieved from [Link]

• Brainly.in. (2019). Isopropyl chloride undergoes hydrolysis by.... Retrieved from [Link]

• YouTube. (2022). Isopropyl chloride undergoes hydrolysis by: (a) S_N^1 mechanism (b) S_N^2 mechanism (c) S_N^1 and.... Retrieved from [Link]

• PubMed. (2001). S(N)2 Mechanism for Alcoholysis, Aminolysis, and Hydrolysis of Acetyl Chloride. Retrieved from [Link]

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Common side reactions of 4-Isopropoxybenzoyl chloride and how to avoid them

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support center for 4-Isopropoxybenzoyl chloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into the handling and use of this valuable reagent. Our goal is to move beyond simple protocols and explain the fundamental chemistry behind common issues, empowering you to troubleshoot effectively and ensure the integrity of your experimental outcomes.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common preliminary questions regarding the stability and handling of 4-Isopropoxybenzoyl chloride.

Q1: I've just opened a new bottle of 4-Isopropoxybenzoyl chloride and it appears to be fuming. Is the reagent compromised?

A: This is a common and expected observation. 4-Isopropoxybenzoyl chloride, like most acyl chlorides, is extremely reactive towards atmospheric moisture.[1] The fuming you observe is the formation of hydrogen chloride (HCl) gas as the acyl chloride hydrolyzes upon contact with humid air.[1][2]

Causality: The carbonyl carbon in 4-Isopropoxybenzoyl chloride is highly electrophilic. Water molecules from the air act as nucleophiles, attacking this carbon and initiating a substitution reaction that displaces the chloride ion. The final products are the stable 4-isopropoxybenzoic acid and HCl gas.[3] While this indicates the reagent's high reactivity, it also serves as a critical warning: the reagent is actively degrading. To preserve its integrity, all subsequent handling must be performed under strictly anhydrous conditions, preferably under an inert atmosphere like nitrogen or argon.[1][4]

Q2: What is the most common side product I should be aware of, and how can I detect it?

A: The single most common side product is 4-isopropoxybenzoic acid , the result of hydrolysis.[3] Its presence can significantly lower the yield of your desired reaction by consuming the starting material and can complicate purification.

Detection Protocol: Verifying the purity of your acyl chloride is a self-validating step that prevents downstream issues. Standard analytical techniques are definitive:

• Infrared (IR) Spectroscopy: This is the most direct method. The appearance of a very broad absorption band in the 2500-3300 cm⁻¹ range, characteristic of the O-H bond in a carboxylic acid dimer, is a clear sign of hydrolysis.[3] Concurrently, you will see a decrease in the sharp C=O stretch of the acyl chloride (approx. 1770-1800 cm⁻¹) and the appearance of a new C=O stretch for the carboxylic acid at a lower frequency (approx. 1680-1710 cm⁻¹).[3]

• ¹H NMR Spectroscopy: The carboxylic acid proton of 4-isopropoxybenzoic acid will appear as a broad singlet far downfield, typically above 10 ppm.[3]

• Thin-Layer Chromatography (TLC): 4-isopropoxybenzoic acid is significantly more polar than its acyl chloride counterpart and will have a lower Rf value on a standard silica gel plate.[3]

Q3: What are the definitive best practices for storing 4-Isopropoxybenzoyl chloride to maintain its integrity?

A: Proper storage is non-negotiable for preventing reagent degradation.

• Primary Container: Always store the reagent in its original, tightly sealed container. Containers that have been opened must be carefully resealed.[5] Wrapping the cap/joint with Parafilm or PTFE tape provides an excellent secondary barrier against moisture ingress.

• Atmosphere: Store under an inert atmosphere (nitrogen or argon).[4][5] For long-term storage, using a desiccator cabinet or a glove box is highly recommended.[2]

• Environment: The storage area must be cool, dry, and well-ventilated, away from any sources of water, heat, or ignition.[1][5]

• Chemical Incompatibility: Keep it segregated from incompatible materials, especially water, alcohols, amines, strong bases, and oxidizing agents.[1][5][6]

Part 2: Troubleshooting Guide for Synthetic Applications

This section provides a problem-oriented approach to common issues encountered during reactions involving 4-Isopropoxybenzoyl chloride, such as Friedel-Crafts acylation or esterification.

Issue 1: My reaction yield is significantly lower than expected.

This is the most frequent complaint and usually traces back to one of two root causes: reagent purity or reaction environment.

• Possible Cause A: Pre-existing Hydrolysis of Starting Material

  • Explanation: As discussed in the FAQ, if the 4-Isopropoxybenzoyl chloride has been improperly stored or handled, a significant portion may have already converted to 4-isopropoxybenzoic acid. This inactive byproduct will not participate in the desired acylation reaction, leading to a correspondingly lower yield.

  • Corrective Action: Before starting your reaction, validate the purity of the acyl chloride using IR or NMR spectroscopy as described in FAQ Q2. If significant hydrolysis is detected, the material should be purified by distillation under reduced pressure or a fresh bottle should be used.

• Possible Cause B: In-situ Hydrolysis Due to Non-Anhydrous Conditions

  • Explanation: Even if the starting material is pure, introducing it into a reaction setup containing residual moisture will cause immediate hydrolysis. Common sources of water include wet solvents, insufficiently dried glassware, or performing the reaction open to the atmosphere.

  • Preventative Protocol: Ensuring a Rigorously Anhydrous Environment

    • Glassware: All glassware must be oven-dried at >120°C for several hours or flame-dried under vacuum and allowed to cool in a desiccator or under a stream of inert gas.

    • Solvents & Reagents: Use only anhydrous grade solvents. If not available, solvents must be freshly distilled from an appropriate drying agent (e.g., sodium/benzophenone for THF, CaH₂ for dichloromethane). Solid reagents should be dried in a vacuum oven.

    • Atmosphere: Assemble the reaction apparatus under a positive pressure of nitrogen or argon. Add all liquid reagents via a dry syringe through a rubber septum.[3] Solid reagents should be added quickly under a counter-flow of inert gas.

Issue 2: My purified product is pure by ¹H NMR, but the yield is low and I had difficulty during the aqueous workup.

• Possible Cause: Hydrolysis During Workup and Product Loss

  • Explanation: During the aqueous workup phase, any unreacted 4-Isopropoxybenzoyl chloride will be rapidly and completely hydrolyzed to 4-isopropoxybenzoic acid.[3] This acid is soluble in basic aqueous solutions. If you notice emulsification or have difficulty separating the organic and aqueous layers, it may be due to the soap-like nature of the carboxylate salt. More importantly, if your desired product has some solubility in the basic wash, you may be losing it during extraction.

  • Optimized Workup Protocol:

    • Upon completion, cool the reaction mixture in an ice bath.

    • Slowly and carefully quench the reaction by adding it to a mixture of ice and a weak base like saturated sodium bicarbonate (NaHCO₃) solution. This will neutralize the HCl byproduct and hydrolyze excess acyl chloride.

    • The resulting 4-isopropoxybenzoic acid will be deprotonated to the water-soluble sodium 4-isopropoxybenzoate and will be removed into the aqueous layer.[3]

    • Extract your organic product with your chosen solvent. If your product is suspected to be acidic, a milder wash or alternative purification (like column chromatography) might be necessary to avoid yield loss.

Issue 3: My Friedel-Crafts acylation reaction is sluggish or fails completely.

• Possible Cause: Inactivated Aromatic Substrate or Catalyst Issues

  • Explanation: The Friedel-Crafts acylation is a powerful C-C bond-forming reaction, but it has specific limitations. The reaction proceeds via an electrophilic acylium ion, which attacks the aromatic ring.[7][8]

    • Substrate Deactivation: The reaction fails if the aromatic ring you are trying to acylate contains strongly electron-withdrawing (deactivating) groups (e.g., -NO₂, -CN, -SO₃H).[9]

    • Lewis Acid Complexation: The reaction also fails if the aromatic ring contains basic groups like -NH₂ or -NHR, as these will react with and sequester the Lewis acid catalyst (e.g., AlCl₃).[9]

  • Corrective Action:

    • Review Your Substrate: Ensure your aromatic substrate is not strongly deactivated. If it is, a different synthetic strategy may be required.

    • Catalyst Stoichiometry: Unlike many catalytic reactions, Friedel-Crafts acylation requires at least one full equivalent of the Lewis acid catalyst. This is because the catalyst complexes with the product ketone, rendering it inactive. Ensure you are using the correct stoichiometric amount of a high-purity Lewis acid.

Part 3: Data Summaries & Visual Workflows

Table 1: Troubleshooting Summary

Observed Issue	Primary Side Reaction	Root Cause(s)	Prevention & Troubleshooting
Reagent fuming	Hydrolysis	Reaction with atmospheric moisture	Handle under inert gas; keep container tightly sealed.[1][2]
Low reaction yield	Hydrolysis	Impure starting material; wet glassware/solvents	Verify reagent purity (IR, NMR); use rigorous anhydrous techniques.[3]
Acidic byproduct	Hydrolysis	Reaction with water during experiment or workup	Wash organic layer with NaHCO₃ solution during workup.[3]
Failed Friedel-Crafts	No reaction	Deactivated substrate; catalyst complexation	Use electron-rich or neutral substrates; avoid -NH₂ groups.[9]

Diagram 1: Competing Reaction Pathways

Caption: Desired acylation vs. undesired hydrolysis pathway.

Diagram 2: Troubleshooting Workflow for Low Yield

Caption: A logical workflow for diagnosing low reaction yields.

References

• BenchChem. (n.d.). A Comparative Guide to Acyl Chlorides in Organic Synthesis.
• BenchChem. (n.d.). Preventing the hydrolysis of 4-chlorobenzoyl chloride during synthesis.

• Chemistry Steps. (n.d.). Friedel-Crafts Acylation with Practice Problems. Retrieved from [Link]

• LibreTexts. (2022, September 24). 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. Retrieved from [Link]

• Master Organic Chemistry. (2018, May 17). EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. Retrieved from [Link]

• New Jersey Department of Health. (n.d.). Hazardous Substance Fact Sheet: Acetyl Chloride. Retrieved from [Link]

• Reddit. (2023, July 31). Acetyl Chloride Storage. Retrieved from [Link]

• Sciencemadness Discussion Board. (2020, October 26). Acyl chlorides stability. Retrieved from [Link]

• Western Carolina University. (n.d.). Standard Operating Procedure for the use of Acetyl chloride. Retrieved from [Link]

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• 8. Friedel-Crafts Acylation with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 9. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Acylation Reactions with 4-Isopropoxybenzoyl Chloride

Welcome to the technical support center for optimizing acylation reactions involving 4-isopropoxybenzoyl chloride. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of these reactions, troubleshoot common issues, and ultimately improve reaction yields and product purity. The insights provided herein are a synthesis of established chemical principles and practical, field-proven experience.

Section 1: Troubleshooting Guide

This section addresses the most common challenges encountered during the acylation of aromatic compounds using 4-isopropoxybenzoyl chloride, a classic example of a Friedel-Crafts acylation.

Q1: My reaction yield is low or non-existent. What are the primary causes?

Low yields in Friedel-Crafts acylation can often be traced back to a few critical factors. The most frequent culprits include issues with the catalyst, the substrate, or the reaction conditions.

• Catalyst Inactivity: The Lewis acid catalyst, typically aluminum chloride (AlCl₃), is extremely sensitive to moisture.[1][2] Any water present in your reagents, solvent, or glassware will react with and deactivate the catalyst.[1][2]

• Insufficient Catalyst: Friedel-Crafts acylation often requires a stoichiometric amount of the Lewis acid, not just a catalytic quantity.[2][3] This is because the ketone product forms a stable complex with the catalyst, effectively removing it from the reaction cycle.[2][3] As a general rule, at least one equivalent of the catalyst relative to the 4-isopropoxybenzoyl chloride should be used.[2]

• Deactivated Aromatic Ring: The reaction is an electrophilic aromatic substitution. If your aromatic substrate has strongly electron-withdrawing groups (e.g., -NO₂, -CN, -COR), the ring will be deactivated and less nucleophilic, leading to a poor yield or failure of the reaction to proceed.[1][4]

• Sub-optimal Reaction Temperature: Temperature is a critical parameter. Some reactions proceed well at room temperature, while others may require heating to overcome the activation energy.[1] Conversely, excessively high temperatures can lead to side reactions and decomposition of starting materials or products.[1]

Q2: I'm observing the formation of multiple products. What is happening and how can I improve selectivity?

The formation of multiple products can be due to a lack of regioselectivity or, less commonly in acylation, polysubstitution.

• Regioselectivity Issues: When using a substituted aromatic substrate, acylation can occur at different positions (ortho, meta, para). The directing effect of the substituent on the ring will determine the major product. For instance, electron-donating groups will direct ortho- and para-, while electron-withdrawing groups will direct meta-. The bulky nature of the acylium ion generated from 4-isopropoxybenzoyl chloride generally favors para-substitution to minimize steric hindrance.[5]

• Polyacylation: While Friedel-Crafts acylation is less prone to polysubstitution compared to alkylation (because the acyl group deactivates the ring to further substitution), it can still occur with highly activated aromatic rings.[1][6] To minimize this, it is crucial to use a 1:1 stoichiometric ratio of the aromatic substrate to the 4-isopropoxybenzoyl chloride.

Q3: My reaction mixture has turned dark or tarry. What does this indicate?

The formation of a dark, tarry substance often points to side reactions or decomposition. This can be caused by:

• Excessively High Reaction Temperature: As mentioned, high temperatures can lead to the decomposition of reagents and products, resulting in polymerization and charring.[1]

• Reactive Substrates: Highly activated substrates like phenols and anilines can undergo complex reactions with the Lewis acid catalyst, leading to undesirable side products.[2] In such cases, protecting the activating group or using alternative catalytic systems may be necessary.

To diagnose and resolve these common issues, the following troubleshooting workflow is recommended:

Caption: Troubleshooting workflow for low-yield acylation reactions.

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the mechanism of the Friedel-Crafts acylation with 4-isopropoxybenzoyl chloride?

The reaction proceeds through the generation of a highly electrophilic acylium ion. The Lewis acid catalyst, such as AlCl₃, coordinates to the chlorine atom of the 4-isopropoxybenzoyl chloride, making it a better leaving group.[7] The departure of AlCl₄⁻ results in the formation of a resonance-stabilized acylium ion.[7][8] This electrophile is then attacked by the π-electrons of the aromatic ring in the rate-determining step.[7] Finally, deprotonation of the resulting carbocation intermediate by AlCl₄⁻ regenerates the aromatic ring and the Lewis acid catalyst.[3][8]

Caption: Mechanism of Friedel-Crafts acylation.

Q2: What are suitable solvents for this reaction?

The choice of solvent can significantly impact the reaction. Ideal solvents are inert to the reaction conditions. Common choices include:

• Dichloromethane (CH₂Cl₂): Often a good choice due to its ability to dissolve the reactants and its relatively low boiling point, which simplifies removal post-reaction.[2]

• Carbon Disulfide (CS₂): A traditional solvent for Friedel-Crafts reactions, but its use is often avoided due to its toxicity and flammability.

• Nitrobenzene: Can be used, especially for less reactive substrates, but it is a deactivating solvent and can be difficult to remove.[9]

It is critical to use anhydrous solvents to prevent the deactivation of the Lewis acid catalyst.[1][2]

Q3: Can I use other Lewis acids besides AlCl₃?

Yes, other Lewis acids can be employed, and their choice may influence the reaction's outcome.[7][8] Milder Lewis acids like ferric chloride (FeCl₃) or zinc chloride (ZnCl₂) can be effective, particularly with activated aromatic substrates.[5] In some cases, solid acid catalysts like zeolites are used to simplify catalyst removal and recycling, aligning with green chemistry principles.[10][11]

Lewis Acid	Relative Strength	Typical Application Notes
AlCl₃	Strong	Highly effective but very moisture-sensitive. Requires stoichiometric amounts.[3]
FeCl₃	Moderate	A milder alternative to AlCl₃, can sometimes offer better selectivity.[5]
ZnCl₂	Mild	Useful for highly activated substrates to prevent side reactions.[12]
Solid Acids (e.g., Zeolites)	Varies	Offer easier workup and potential for recycling. Activity can be lower.[10]

Q4: How do I properly work up a Friedel-Crafts acylation reaction?

A proper workup is crucial to decompose the catalyst-product complex and isolate the desired product. A typical procedure involves:

• Quenching: The reaction mixture is carefully and slowly poured over crushed ice, often containing concentrated hydrochloric acid.[13][14] This hydrolyzes the aluminum chloride and breaks up the ketone-AlCl₃ complex.[13]

• Extraction: The product is extracted from the aqueous layer using an immiscible organic solvent like dichloromethane or diethyl ether.[2][14]

• Washing: The combined organic layers are washed sequentially with a dilute acid (e.g., HCl), water, a saturated sodium bicarbonate solution (to neutralize any remaining acid), and finally with brine.[15]

• Drying and Concentration: The organic layer is dried over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), filtered, and the solvent is removed under reduced pressure to yield the crude product.[2]

• Purification: The crude product is then purified, typically by recrystallization or column chromatography.[2]

Section 3: Experimental Protocol

The following is a representative protocol for the acylation of anisole with 4-isopropoxybenzoyl chloride.

Materials:

• Anhydrous Aluminum Chloride (AlCl₃)

• 4-Isopropoxybenzoyl chloride

• Anisole

• Anhydrous Dichloromethane (CH₂Cl₂)

• Concentrated Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Crushed Ice

Procedure:

• Reaction Setup: All glassware must be thoroughly oven-dried and assembled under an inert atmosphere (e.g., nitrogen or argon). To a 3-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser, add anhydrous aluminum chloride (1.1 equivalents).[2] Add anhydrous dichloromethane to create a suspension.

• Cooling: Cool the suspension to 0°C in an ice bath.[2]

• Reagent Addition: In the dropping funnel, prepare a solution of 4-isopropoxybenzoyl chloride (1.0 equivalent) and anisole (1.0 equivalent) in anhydrous dichloromethane.

• Reaction: Add the solution from the dropping funnel dropwise to the stirred AlCl₃ suspension over 20-30 minutes, maintaining the temperature at 0°C.[14] After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Stir for 1-3 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).[16]

• Work-up:

  • Carefully and slowly pour the reaction mixture into a beaker containing crushed ice and concentrated HCl.[13][14]

  • Transfer the mixture to a separatory funnel. Collect the organic layer and extract the aqueous layer with a fresh portion of dichloromethane.[2]

  • Combine the organic layers and wash sequentially with water, saturated NaHCO₃ solution, and brine.[15]

  • Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent by rotary evaporation to yield the crude product.[2]

• Purification: Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol or isopropanol) or by column chromatography.[17]

Section 4: Safety Precautions

• 4-Isopropoxybenzoyl chloride and other acyl chlorides are corrosive and react with moisture, releasing HCl gas. Handle in a fume hood with appropriate personal protective equipment (PPE), including gloves and safety glasses.[18][19]

• Aluminum chloride (AlCl₃) is a water-reactive and corrosive solid. It will react violently with water. Handle with care in a dry environment.[14]

• Organic solvents like dichloromethane are volatile and may be harmful. Always work in a well-ventilated fume hood.

References

• Benchchem. (n.d.). Troubleshooting low yield in Friedel-Crafts acylation reactions.
• Benchchem. (n.d.). A Comparative Guide to Lewis Acid Catalysts in Friedel-Crafts Reactions: Selectivity and Performance.
• Saskoer.ca. (n.d.). 10.9. Reaction: Acylation via Friedel-Crafts. Introduction to Organic Chemistry.
• Master Organic Chemistry. (2018, May 17). EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation.
• Benchchem. (n.d.). Troubleshooting low yields in Friedel-Crafts acylation with electron-rich arenes.
• Benchchem. (n.d.). Application Notes & Protocols: Experimental Setup for Friedel-Crafts Acylation Reactions.
• Benchchem. (n.d.). Technical Support Center: Troubleshooting Low Yield in Friedel-Crafts Reactions.
• Wikipedia. (n.d.). Friedel–Crafts reaction.
• Organic Chemistry Portal. (n.d.). Friedel-Crafts Acylation.
• Fisher Scientific. (n.d.). 4-Isopropylbenzyl chloride - SAFETY DATA SHEET.
• ChemicalBook. (2025, September 27). Chemical Safety Data Sheet MSDS / SDS - 4-ISOPROPYLBENZYL CHLORIDE.
• Brant Kedrowski. (2020, October 20). Friedel Crafts Acylation of Anisole Experiment Part 2: Reaction, Workup, and Characterization [Video]. YouTube.
• ResearchGate. (n.d.). The results of Friedel-Crafts reactions between benzene and benzoyl chloride in different solvents.
• ResearchGate. (n.d.). The Friedel-Crafts Acylation Reaction. VII. Kinetic Analysis of the Aluminum Chloride Catalysed Reaction of Various Substituted Benzoyl Chlorides with Some Benzene Derivatives the Behaviour of the Benzoylating Complex.
• University of Michigan. (n.d.). Experiment 1: Friedel-Crafts Acylation.
• Frontiers. (n.d.). Acylation of Anisole With Benzoyl Chloride Over Rapidly Synthesized Fly Ash–Based HBEA Zeolite.
• ACS Publications. (n.d.). Update 1 of: Use of Solid Catalysts in Friedel−Crafts Acylation Reactions.
• Benchchem. (n.d.). Technical Support Center: Preventing Over-Acylation with 4-Nitrobenzoyl Chloride.
• Chemistry LibreTexts. (2015, July 18). 15.12: Limitations of Friedel-Crafts Alkylations.
• Benchchem. (n.d.). Technical Support Center: Optimizing Acylation Reactions with 1-Naphthoyl Chloride.

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Dealing with steric hindrance in 4-Isopropoxybenzoyl chloride reactions

Welcome to the technical support guide for 4-Isopropoxybenzoyl Chloride. This resource is designed for researchers, chemists, and drug development professionals to navigate the unique challenges presented by this reagent. The bulky isopropoxy group introduces significant steric hindrance, which can impede reactivity and lead to incomplete conversions or side reactions. This guide provides in-depth troubleshooting strategies, validated protocols, and answers to frequently asked questions to help you achieve your synthetic goals.

Frequently Asked Questions (FAQs)

Q1: What is steric hindrance, and how does the isopropoxy group on 4-isopropoxybenzoyl chloride cause it?

A1: Steric hindrance is a chemical phenomenon where the spatial arrangement of atoms or groups within a molecule obstructs a chemical reaction.[1][2] In the case of 4-isopropoxybenzoyl chloride, the isopropoxy group (-O-CH(CH₃)₂) is significantly larger than a methoxy or ethoxy group. This "steric bulk" creates a three-dimensional shield around the reactive acyl chloride group, making it physically difficult for nucleophiles to approach and attack the electrophilic carbonyl carbon. This obstruction slows down reaction rates and can prevent reactions from going to completion, especially when the attacking nucleophile is also sterically demanding.[3][4]

Q2: My acylation reaction is extremely slow or has stalled completely. What is the primary cause?

A2: A slow or stalled reaction is the most common issue when using 4-isopropoxybenzoyl chloride. The primary cause is the steric hindrance described above.[1] The activation energy required for the nucleophile to overcome this spatial barrier is higher than in less hindered systems. This issue is magnified when using bulky nucleophiles, such as secondary amines or tertiary alcohols.[5]

Q3: I'm observing a significant amount of a white, solid byproduct that is not my desired product. What is it and how can I prevent it?

A3: The most common byproduct is 4-isopropoxybenzoic acid, which results from the hydrolysis of the starting material. Acyl chlorides are highly susceptible to reaction with water, even atmospheric moisture.[6] This side reaction consumes your reagent and introduces an impurity that can be difficult to remove.

• Prevention:

  • Strict Anhydrous Conditions: Ensure all glassware is flame- or oven-dried. Use anhydrous solvents and handle reagents under an inert atmosphere (e.g., nitrogen or argon).[6][7]

  • Fresh Reagents: Use a freshly opened bottle of 4-isopropoxybenzoyl chloride or one that has been stored properly under inert gas.

Q4: How can I remove the 4-isopropoxybenzoic acid byproduct during workup?

A4: If hydrolysis occurs, the resulting carboxylic acid can be removed during the aqueous workup. Wash the organic layer with a mild basic solution, such as saturated sodium bicarbonate (NaHCO₃) or a dilute sodium carbonate (Na₂CO₃) solution. The base will deprotonate the carboxylic acid, forming the water-soluble sodium 4-isopropoxybenzoate salt, which will partition into the aqueous layer.[6][8]

Troubleshooting Guides & Optimized Protocols

This section provides detailed solutions to specific experimental challenges.

Problem 1: Incomplete Amide Formation with Primary or Secondary Amines

The reaction of 4-isopropoxybenzoyl chloride with amines to form amides can be sluggish, particularly with sterically hindered amines.[9][10] The nucleophilic attack by the amine is sterically impeded.[11][12]

• Catalyst Enhancement: Standard bases like pyridine or triethylamine (TEA) may not be sufficient. The use of a superior nucleophilic catalyst is highly recommended. 4-(Dimethylamino)pyridine (DMAP) is a well-known acylation catalyst that significantly accelerates these reactions.[13]

• Solvent Choice: Aprotic solvents like dichloromethane (DCM) or tetrahydrofuran (THF) are generally effective.[7]

• Temperature Optimization: While starting at 0 °C is standard practice to control exotherms, gentle heating (40-50 °C) may be necessary to overcome the activation energy barrier. Monitor carefully for side reactions.[14]

• Setup: To a flame-dried round-bottom flask under a nitrogen atmosphere, add the secondary amine (1.0 eq.) and anhydrous DCM (approx. 0.2 M).

• Base & Catalyst: Add triethylamine (1.5 eq.) followed by a catalytic amount of DMAP (0.1 eq.). Cool the mixture to 0 °C in an ice bath.

• Acyl Chloride Addition: Dissolve 4-isopropoxybenzoyl chloride (1.1 eq.) in anhydrous DCM. Add this solution dropwise to the stirred amine solution over 20-30 minutes.

• Reaction: After addition, allow the reaction to warm to room temperature and stir for 4-12 hours. Monitor progress by TLC or LC-MS. If the reaction is sluggish, gently warm to 40 °C.

• Workup: Quench the reaction with water. Separate the organic layer and wash sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude amide by column chromatography or recrystallization.

Problem 2: Low Yields in Esterification of Hindered Alcohols

Esterifying a sterically hindered alcohol with 4-isopropoxybenzoyl chloride presents a "dual hindrance" problem, requiring more potent catalytic systems.[15][16]

• Advanced Catalysts: For hindered alcohols, DMAP's efficacy can be limited. 1-Methylimidazole (MI) has been shown to be an excellent and inexpensive catalyst for the acylation of sterically hindered alcohols, often outperforming DMAP.[15][17]

• Lewis Acid Co-catalysis: In particularly challenging cases, potent Lewis acids like trimethylsilyl trifluoromethanesulfonate (Me₃SiOTf) or scandium triflate (Sc(OTf)₃) can be used, sometimes in combination with a base like DMAP.[15] Caution: These can be sensitive to moisture and may promote side reactions with acid-sensitive functional groups.

• Alternative Reagents: If direct esterification fails, consider converting the 4-isopropoxybenzoyl chloride to a more reactive mixed anhydride.

Catalyst System	Nucleophile	Conditions	Yield	Reference
Triethylamine (TEA) only	(±)-Menthol	DCM, rt, 24h	Low / Incomplete	General Observation
TEA / DMAP (cat.)	(±)-Menthol	DCM, rt, 12h	Moderate to Good	[13]
TEA / 1-Methylimidazole (cat.)	(±)-Menthol	DCM, reflux, 4h	>90%	[15]
TMEDA	Various Alcohols	-78 °C, minutes	Excellent	[18]

• Setup: To a flame-dried flask under N₂, add the hindered alcohol (1.0 eq.), triethylamine (1.5 eq.), and 1-methylimidazole (0.2 eq.) in anhydrous dichloromethane.[15]

• Acyl Chloride Addition: Cool the solution to 0 °C. Add a solution of 4-isopropoxybenzoyl chloride (1.2 eq.) in anhydrous DCM dropwise.

• Reaction: Allow the mixture to warm to room temperature and stir. If needed, gently reflux the reaction mixture until completion is observed by TLC.

• Workup & Purification: Follow the same procedure as described for amide synthesis.

Problem 3: Failure or Low Conversion in Friedel-Crafts Acylation

Friedel-Crafts acylation is highly sensitive to both steric and electronic effects. The bulky nature of 4-isopropoxybenzoyl chloride can hinder its approach to the aromatic substrate, and the reaction requires a strong Lewis acid catalyst like AlCl₃.[19][20][21]

• Catalyst Stoichiometry: The ketone product of the acylation forms a stable complex with AlCl₃, effectively removing it from the catalytic cycle. Therefore, stoichiometric amounts (at least 1.1 equivalents) of the Lewis acid are required.[22]

• Alternative Catalysts: For certain aromatic substrates, traditional Lewis acids may be too harsh or ineffective. Solid acid catalysts like zeolites (e.g., HBEA, HY) can offer higher activity and selectivity, sometimes under milder conditions.[23][24]

• Reaction Temperature: Increasing the temperature can help overcome the activation energy but must be done cautiously to avoid side reactions like charring or polymerization.[14][22]

• Setup: Assemble a flame-dried, three-necked flask with a stirrer, dropping funnel, and reflux condenser under an inert gas line.

• Catalyst Suspension: Add anhydrous aluminum chloride (AlCl₃, 1.2 eq.) to an anhydrous solvent (e.g., DCM or 1,2-dichloroethane). Cool to 0 °C.

• Acyl Chloride Addition: Add 4-isopropoxybenzoyl chloride (1.1 eq.) dropwise to the stirred catalyst suspension.

• Substrate Addition: Dissolve the aromatic substrate (1.0 eq.) in the anhydrous solvent and add it dropwise to the reaction mixture, maintaining the temperature at 0 °C.

• Reaction: After addition, allow the mixture to warm to room temperature and then heat to reflux if necessary. Monitor by TLC.

• Workup: Cool the reaction to 0 °C and carefully quench by pouring it onto a mixture of crushed ice and concentrated HCl. Separate the organic layer, extract the aqueous layer, and combine the organic portions. Wash with water, NaHCO₃ solution, and brine.

• Purification: Dry the organic layer (Na₂SO₄), filter, and concentrate. Purify the resulting ketone via column chromatography or recrystallization.[22]

References

• Title: Practical and Efficient Acylation and Tosylation of Sterically Hindered Alcohols Catalyzed with 1-Methylimidazole Source: Chemical Research in Chinese Universities URL
• Title: Overcoming steric hindrance in reactions with bulky benzoyl chlorides.

• Title: Update 1 of: Use of Solid Catalysts in Friedel−Crafts Acylation Reactions Source: ACS Publications URL: [Link]

• Title: Practical and Efficient Acylation and Tosylation of Sterically Hindered Alcohols Catalyzed with 1-Methylimidazole | Request PDF Source: ResearchGate URL: [Link]

• Title: Steric Hindrance | Organic Chemistry Source: YouTube (Najam Academy) URL: [Link]

• Title: Friedel-Crafts Acylation with Practice Problems Source: Chemistry Steps URL: [Link]

• Title: Remarkably Fast Acylation of Alcohols with Benzoyl Chloride Promoted by TMEDA Source: Organic Chemistry Portal URL: [Link]

• Title: Synthesis of Esters Source: YouTube (Chad's Prep) URL: [Link]

• Title: Steric Hindrance in SN2 and SN1 Reactions Source: Chemistry Steps URL: [Link]

• Title: Preparation of Esters Source: Chemistry Steps URL: [Link]

• Title: Steric effects Source: Wikipedia URL: [Link]

• Title: Steric hindrance | Substitution and elimination reactions | Organic chemistry Source: Khan Academy URL: [Link]

• Title: Friedel–Crafts Acylation & Solutions to F–C Alkylation Problems Source: YouTube (KP) URL: [Link]

• Title: Steric hindrance Source: YouTube (Khan Academy) URL: [Link]

• Title: reaction between acyl chlorides and amines - addition / elimination Source: Chemguide URL: [Link]

• Title: Does anyone know how to get rid of benzoic acid in reaction with benzoyl chloride? Source: ResearchGate URL: [Link]

• Title: Synthesis of p-isopropylbenzoyl chloride Source: PrepChem.com URL: [Link]

• Title: Friedel Crafts Alkylation and Acylation Reaction Mechanism - Electrophilic Aromatic Substitution Source: YouTube (The Organic Chemistry Tutor) URL: [Link]

• Title: Acylation of Anisole With Benzoyl Chloride Over Rapidly Synthesized Fly Ash–Based HBEA Zeolite Source: Frontiers in Chemistry URL: [Link]

• Title: 24.7: Reactions of Amines Source: Chemistry LibreTexts URL: [Link]

• Title: Friedel-Crafts Acylation Example Problems Source: YouTube (Chem Simplified) URL: [Link]

• Title: Preparation of Esters Source: Chemistry LibreTexts URL: [Link]

• Title: Primary amines react with benzoyl chloride to give Source: Vedantu URL: [Link]

• Title: What compounds are formed from the reaction of benzoyl chloride with the following reagents? i. isopropyl alcohol Source: Pearson+ URL: [Link]

• Title: CHM 252: Organic Chemistry: Alcohols: Reaction Importance and Sulfonyl Chloride Intro Part 9 Source: YouTube URL: [Link]

• Title: Which benzoyl chloride undergoes hydrolysis faster in water? Source: Reddit URL: [Link]

• Title: 20.6: Reactions of Amines Source: Chemistry LibreTexts URL: [Link]

• Title: Synthesis of Amides from Acid Chlorides and Amines in the Bio-based Solvent CyreneTM Source: University of Huddersfield Research Portal URL: [Link]

• Title: Isopropyl chloride undergoes hydrolysis by: (a) S_N^1 mechanism (b) S_N^2 mechanism (c) S_N^1 and... Source: YouTube URL: [Link]

• Title: 4-Isopropylbenzyl chloride Source: PubChem URL: [Link]

• Title: Sterically Hindered Aromatic Compounds. IV. Solvolysis of t-Butyl-, Phenyl-, and Trialkyl-benzyl Chlorides in Ethanol–Water. Evidence for Steric Acceleration in 2,4,6-Tri-t-butylbenzyl Chloride Source: ResearchGate URL: [Link]

• Title: Isopropyl Chloride Synthesis: My First Real Chem Project Source: YouTube URL: [Link]

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Technical Support Center: Removal of 4-Isopropoxybenzoic Acid Impurity

Welcome to the technical support center for the effective removal of 4-isopropoxybenzoic acid from reaction mixtures and final products. This guide is designed for researchers, chemists, and drug development professionals who encounter this acidic impurity during their work. Here, you will find in-depth, field-proven answers to common purification challenges, structured to provide not just protocols, but the scientific reasoning behind them.

Frequently Asked Questions (FAQs)

Q1: What is 4-isopropoxybenzoic acid and why is it a common impurity?

A1: 4-Isopropoxybenzoic acid is an aromatic carboxylic acid.[1][2][3] Its structure consists of a benzoic acid core with an isopropoxy group at the para (4-position). It often appears as an impurity when it is used as a starting material in a reaction that does not go to completion, or as a byproduct of the hydrolysis of an ester-containing target molecule. Given its acidic nature (pKa ≈ 4.68), its presence can interfere with downstream applications, biological assays, and the overall stability and purity of the final product.[1]

Q2: What are the primary methods for removing 4-isopropoxybenzoic acid?

A2: The removal of this acidic impurity leverages its unique chemical properties. The four most common and effective methods are:

• Liquid-Liquid Extraction (Acid-Base Extraction): Utilizes the acidic nature of the compound to convert it into a water-soluble salt.[4][5]

• Flash Column Chromatography: Separates compounds based on their differential adsorption to a stationary phase, typically silica gel.[6][7]

• Recrystallization: A technique for purifying solid compounds based on differences in solubility between the desired product and the impurity.[8][9]

• Scavenger Resins: Employs polymer-bound functional groups that selectively react with and remove acidic components from a solution.[10][11]

Q3: How do I choose the best purification method for my experiment?

A3: The optimal method depends on the scale of your reaction, the properties of your desired product, and the equipment available. The following table provides a general guide:

Method	Best For...	Advantages	Disadvantages
Liquid-Liquid Extraction	Large-scale purifications; when the product is neutral or basic and stable to aqueous base.	Fast, inexpensive, scalable, highly effective for acidic impurities.[4]	Can lead to emulsions; not suitable for separating chemically similar acids.[4][12]
Flash Chromatography	Small to medium scale; when extraction is ineffective or when multiple impurities are present.	High resolution, applicable to a wide range of compounds.[7][13][14]	More time-consuming, requires solvents and consumables (silica), can be lower yielding.
Recrystallization	Purifying solid products when there is a significant difference in solubility with the impurity.	Can yield very high purity material, cost-effective at scale.	Finding a suitable solvent can be challenging; potential for product loss in the mother liquor.[9]
Scavenger Resins	Final "polishing" steps; high-throughput synthesis; when traditional methods are difficult.	High selectivity, simple filtration-based removal, good for automation.[10]	Resins can be expensive; capacity is limited.

Below is a decision-making workflow to help guide your choice.

Caption: Decision workflow for selecting a purification method.

Troubleshooting Guides & In-Depth Protocols

Method 1: Liquid-Liquid Extraction (Basic Wash)

This technique is the first line of defense for removing acidic impurities. It works by converting the carboxylic acid into its corresponding carboxylate salt, which is highly soluble in the aqueous phase and can be separated from the neutral organic product dissolved in an immiscible organic solvent.[4][15]

Q: Which aqueous base should I use: a weak base like sodium bicarbonate (NaHCO₃) or a strong base like sodium hydroxide (NaOH)?

A: This choice is critical and depends on the stability of your desired product.

• Use Sodium Bicarbonate (5-10% aq. solution): This is the preferred choice for most applications. As a weak base, it is strong enough to deprotonate a carboxylic acid but is generally not basic enough to hydrolyze sensitive functional groups like esters or cause other side reactions with your target compound.[4][16]

• Use Sodium Hydroxide (e.g., 1M aq. solution): Use a strong base with caution. It should only be used if your desired product is robust and lacks base-sensitive functional groups. A strong base may be necessary if the acidic impurity is a weaker acid (e.g., a phenol), but for 4-isopropoxybenzoic acid, NaHCO₃ is sufficient.

Experimental Protocol: Basic Wash

• Dissolution: Dissolve your crude product mixture in an appropriate water-immiscible organic solvent (e.g., ethyl acetate, dichloromethane).

• Transfer: Add the organic solution to a separatory funnel.

• First Wash: Add an equal volume of saturated aqueous sodium bicarbonate (NaHCO₃) solution to the separatory funnel.

• Venting (Critical Step): Stopper the funnel, invert it, and immediately open the stopcock to release the pressure from the CO₂ gas that forms.[16] Failure to vent can cause a dangerous pressure buildup.

• Extraction: Close the stopcock and shake the funnel gently for 30-60 seconds, venting frequently.[16]

• Separation: Place the funnel in a ring stand and allow the layers to separate completely.

• Draining: Drain the lower aqueous layer. If your organic solvent is denser than water (e.g., dichloromethane), your product is in the lower layer. Be sure to identify the layers correctly.[5]

• Repeat: Repeat the wash (steps 3-7) one or two more times to ensure complete removal of the acid.

• Brine Wash: Wash the organic layer with a saturated NaCl solution (brine) to remove residual water.

• Drying & Isolation: Drain the organic layer into a clean flask, dry it over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and remove the solvent under reduced pressure.

Caption: Workflow for removal of acidic impurity via basic wash.

Q: Troubleshooting: I'm seeing a thick emulsion at the interface of the two layers. What should I do?

A: Emulsions are common and can be resolved by:

• Patience: Let the funnel sit undisturbed for a longer period.

• Brine: Add a small amount of saturated NaCl (brine) solution, which can help disrupt the emulsion by increasing the ionic strength of the aqueous layer.

• Filtration: Filter the entire mixture through a pad of Celite® or glass wool.

Method 2: Flash Column Chromatography

Flash chromatography is a powerful technique for purifying compounds when a simple extraction is insufficient, especially if the product and impurity have different polarities.[7][13][17]

Q: How do I select an appropriate solvent system (mobile phase) for separation?

A: The goal is to find a solvent system where your desired product moves off the column, while the more polar 4-isopropoxybenzoic acid is retained longer.

• TLC Analysis: Use Thin Layer Chromatography (TLC) to test various solvent systems (e.g., mixtures of hexanes and ethyl acetate).

• Target Rƒ: Aim for a solvent system that gives your desired product an Rƒ (retention factor) of approximately 0.3-0.4.[6]

• Visualization: On the TLC plate, the carboxylic acid impurity will often appear as a "streak" rather than a distinct spot unless a small amount of acid (like acetic acid) is added to the mobile phase. However, for removal, running in a neutral solvent system is preferred as it maximizes the retention of the acidic impurity on the silica.

Experimental Protocol: Flash Chromatography

• Column Packing: Pack a glass column with silica gel as a slurry in your chosen mobile phase.[6]

• Sample Loading: Dissolve the crude product in a minimal amount of the mobile phase or a stronger solvent. Adsorb this solution onto a small amount of silica gel, evaporate the solvent, and carefully add the resulting dry powder to the top of the packed column. This "dry loading" technique often results in better separation.[6]

• Elution: Add the mobile phase to the column and apply positive pressure (using air or nitrogen) to force the solvent through the silica gel at a steady rate.[13]

• Fraction Collection: Collect the eluent in a series of test tubes or flasks.

• Analysis: Spot each fraction on a TLC plate to determine which ones contain your pure product.

• Isolation: Combine the pure fractions and remove the solvent under reduced pressure.

Q: Troubleshooting: The impurity is co-eluting with my product. How can I improve the separation?

A:

• Decrease Solvent Polarity: Use a less polar mobile phase (e.g., increase the percentage of hexanes relative to ethyl acetate). This will increase the retention of the polar acidic impurity on the silica.

• Add a Modifier: Adding a very small amount (e.g., 0.5-1%) of a basic modifier like triethylamine (Et₃N) to the mobile phase can sometimes help by deactivating the acidic sites on the silica gel, but this is more commonly used to improve the chromatography of basic compounds. For separating an acidic impurity, a neutral system is usually best.

Method 3: Scavenger Resins

Scavenger resins are a modern solution for purification, offering high selectivity and operational simplicity.[10][18] For removing 4-isopropoxybenzoic acid, a basic scavenger resin is used.

Q: Which type of scavenger resin should I use?

A: You need a resin with basic functional groups. Common examples include:

• Aminomethyl (AM) Resin: Contains primary amine groups.[11]

• Tris(2-aminoethyl)amine (TAEA) Resin: A polyamine-based resin with high capacity.

• Piperidinomethyl Resin: Contains a more hindered basic site.[11]

Experimental Protocol: Scavenging

• Resin Selection: Choose a basic scavenger resin. Use a molar excess (typically 2-3 equivalents) relative to the estimated amount of the acidic impurity.

• Incubation: Add the resin to a solution of your crude product in a suitable organic solvent (e.g., DCM, THF).

• Agitation: Gently stir or shake the mixture at room temperature. Reaction times can vary from 1 to 24 hours. Monitor the removal of the impurity by TLC.

• Filtration: Once the reaction is complete, simply filter the mixture to remove the resin. The resin beads will contain the bound impurity.

• Isolation: Wash the filtered resin with a small amount of fresh solvent. Combine the filtrate and washings, and remove the solvent under reduced pressure to yield the purified product.

References

• Organic Syntheses. (2025). Purification of Organic Compounds by Flash Column Chromatography. Retrieved from [Link]

• Modus Technologies. (2023, July 3). Flash Chromatography: A Speedy Solution for Separation & Purification. Retrieved from [Link]

• Icon Scientific Inc. (n.d.). FLASH Chromatography - Purification System Archives. Retrieved from [Link]

• Chrom Tech, Inc. (2024, November 20). Flash Chromatography Explained: A Comprehensive Guide. Retrieved from [Link]

• Wikipedia. (n.d.). Acid–base extraction. Retrieved from [Link]

• Magritek. (n.d.). Separation of Acidic, Basic and Neutral Compounds. Retrieved from [Link]

• LookChem. (n.d.). Cas 13205-46-4, 4-ISOPROPOXYBENZOIC ACID. Retrieved from [Link]

• Biotage. (n.d.). Successful flash chromatography. Retrieved from [Link]

• Organic Chemistry Tutor. (2020, March 21). Acid-Base Extraction Tutorial [Video]. YouTube. Retrieved from [Link]

• MaChemGuy. (2014, December 29). Organic Practical Setup 5. Washing to remove acid impurities [Video]. YouTube. Retrieved from [Link]

• PubChem. (n.d.). 4-Isopropoxybenzoic acid. Retrieved from [Link]

• Amerigo Scientific. (n.d.). Scavenger Resins. Retrieved from [Link]

• Chemistry LibreTexts. (2021, June 20). 2.3: LIQUID-LIQUID EXTRACTION. Retrieved from [Link]

• Peptides International. (n.d.). Resins with Functional Groups as Scavengers. Retrieved from [Link]

• Element Lab Solutions. (n.d.). Liquid-Liquid Extraction Techniques Principles and Optimisation. Retrieved from [Link]

• Google Patents. (n.d.). Use of acid scavengers in removal of protons (acidity) of the reaction mass during chlorination of sucrose-6.

• ResearchGate. (2016, December 13). How to remove traces of acidic impurity or water?. Retrieved from [Link]

• Pharmaffiliates. (n.d.). Probenecid-impurities. Retrieved from [Link]

• Chemistry LibreTexts. (2022, June 21). Acid-Base Extraction. Retrieved from [Link]

• Wikipedia. (n.d.). Scavenger resin. Retrieved from [Link]

• Pharmaffiliates. (n.d.). Probenecid-impurities. Retrieved from [Link]

• Angelo State University. (n.d.). Recrystallization of Benzoic Acid. Retrieved from [Link]

• PubChem. (n.d.). Probenecid. Retrieved from [Link]

• World Journal of Advanced Research and Reviews. (n.d.). Synthesis, Characterization and It's Antimicrobial Activity of Probenecid. Retrieved from [Link]

• University of Missouri-St. Louis. (n.d.). The Recrystallization of Benzoic Acid. Retrieved from [Link]

• Florida A&M University. (2016, September 27). Lab Report Recrystallization. Retrieved from [Link]

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Technical Support Center: Optimizing Temperature for 4-Isopropoxybenzoyl Chloride Reactions

Welcome to the technical support center for 4-Isopropoxybenzoyl chloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing reaction temperatures. As a highly reactive acyl chloride, precise thermal management is paramount for achieving high yields, minimizing impurities, and ensuring operational safety. This document moves beyond simple protocols to explain the causal relationships between temperature, reaction kinetics, and outcomes.

Frequently Asked Questions (FAQs): Fundamental Principles

Q1: Why is temperature control so critical for reactions involving 4-Isopropoxybenzoyl chloride?

A: Temperature is one of the most influential parameters in chemical synthesis, directly affecting both reaction rate and selectivity.[1] For a reactive species like 4-Isopropoxybenzoyl chloride, its impact is magnified for several reasons:

• Reaction Kinetics: Higher temperatures increase the kinetic energy of molecules, leading to more frequent and energetic collisions. This accelerates the desired reaction but can also increase the rate of undesired side reactions.[1][2]

• Exotherm Management: Reactions of acyl chlorides, particularly with strong nucleophiles like amines or alcohols, are often highly exothermic.[3] Without proper initial cooling and controlled addition, a rapid temperature increase (a runaway reaction) can occur, leading to side product formation, decomposition of reactants and products, and significant safety hazards.

• Reagent Stability: While chemically stable at room temperature under anhydrous conditions, 4-Isopropoxybenzoyl chloride can undergo thermal decomposition at elevated temperatures.[4] Precise temperature control prevents degradation of this key starting material.

• Selectivity: Many reactions can yield multiple products. Temperature can be used as a tool to favor the formation of the desired product over kinetic or thermodynamic byproducts. For instance, lower temperatures often enhance selectivity by favoring the reaction pathway with the lowest activation energy.[5]

Q2: What are the general consequences of setting the reaction temperature too high or too low?

A: The optimal temperature is a balance between reaction rate and selectivity. Deviating from this optimum has predictable consequences.

Issue	Consequence	Scientific Rationale
Temperature Too High	- Decreased Yield- Increased Impurity Profile- Potential for Runaway Reaction- Reagent Decomposition	At elevated temperatures, molecules have sufficient energy to overcome the activation barriers for multiple reaction pathways, reducing selectivity.[1] This can lead to side reactions like elimination, over-acylation, or rearrangement. The risk of thermal decomposition of the acyl chloride or the product also increases.[6]
Temperature Too Low	- Sluggish or Incomplete Reaction- Potential for Reagent Accumulation	If the temperature is too low, reactants may lack the necessary kinetic energy to overcome the activation energy, resulting in a very slow or stalled reaction.[2] This is particularly problematic in semi-batch processes, where slow addition of a reagent to a cold, unreactive mixture can lead to its accumulation. A subsequent, uncontrolled temperature rise could then initiate a dangerously rapid reaction.

Q3: How does the 4-isopropoxy group influence the molecule's reactivity and temperature sensitivity compared to unsubstituted benzoyl chloride?

A: The 4-isopropoxy group is an electron-donating group (EDG) via resonance. This has a significant electronic effect on the benzoyl chloride moiety:

• Reactivity: The EDG donates electron density to the aromatic ring and, subsequently, to the carbonyl carbon. This makes the carbonyl carbon less electrophilic (less positively charged) compared to that in unsubstituted benzoyl chloride. As a result, 4-Isopropoxybenzoyl chloride is generally less reactive towards nucleophiles.

• Temperature Sensitivity: Because it is less reactive, reactions involving 4-Isopropoxybenzoyl chloride may require slightly higher temperatures or longer reaction times to achieve completion compared to reactions with more electron-deficient benzoyl chlorides (e.g., 4-nitrobenzoyl chloride).[3] However, the fundamental exothermic nature of its reactions with nucleophiles remains, meaning that initial cooling and controlled conditions are still mandatory.

Application Guides: Temperature Optimization in Common Reactions

This section provides detailed protocols and troubleshooting for the most common applications of 4-Isopropoxybenzoyl chloride.

Amidation (Schotten-Baumann Conditions)

Amidation is the reaction of 4-Isopropoxybenzoyl chloride with a primary or secondary amine to form an amide. The reaction is typically rapid and is often performed in the presence of a non-nucleophilic base to neutralize the HCl byproduct.[7]

Experimental Workflow: Amidation

Sources

• 1. 7.4 – Reaction Kinetics: Summary – General Chemistry for Gee-Gees [ecampusontario.pressbooks.pub]
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• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Amide Synthesis [fishersci.co.uk]

Technical Support Center: Analysis of 4-Isopropoxybenzoyl Chloride Reactions

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 4-isopropoxybenzoyl chloride. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to assist you in identifying byproducts in your reactions using Liquid Chromatography-Mass Spectrometry (LC-MS). Our focus is on providing practical, experience-driven insights to ensure the scientific integrity of your results.

Introduction

4-Isopropoxybenzoyl chloride is a reactive acyl chloride commonly used as an intermediate in the synthesis of pharmaceuticals and other fine chemicals.[1] Its high reactivity, while advantageous for forming esters, amides, and in Friedel-Crafts acylations, also makes it susceptible to degradation and the formation of unwanted byproducts.[1][2][3] This guide will help you navigate the complexities of identifying these byproducts in your reaction mixtures using LC-MS, ensuring the purity and desired outcome of your synthetic routes.

Part 1: Troubleshooting Guide

This section addresses specific issues you may encounter during the LC-MS analysis of your 4-isopropoxybenzoyl chloride reactions.

Q1: I see an unexpected peak in my chromatogram with a mass corresponding to the loss of HCl from my starting material. What is it, and how can I confirm its identity?

A1: The most common byproduct in reactions involving 4-isopropoxybenzoyl chloride is its hydrolysis product, 4-isopropoxybenzoic acid.[4] This occurs when the acyl chloride reacts with trace amounts of water in your solvents, reagents, or even from atmospheric moisture.[4]

Causality: The carbonyl carbon in 4-isopropoxybenzoyl chloride is highly electrophilic, making it very susceptible to nucleophilic attack by water.[4] This reaction cleaves the acyl-chloride bond, replacing the chlorine with a hydroxyl group and generating hydrochloric acid (HCl) as a byproduct.

Identification and Confirmation:

• Mass Spectrometry (MS):

  • Calculate the expected mass of 4-isopropoxybenzoic acid (C10H12O3). Its monoisotopic mass is 180.0786 g/mol .

  • In your mass spectrum, look for the corresponding [M+H]+ ion at m/z 181.0864 in positive ion mode or the [M-H]- ion at m/z 179.0711 in negative ion mode.

  • The mass of 4-isopropoxybenzoyl chloride (C10H11ClO) is 198.0448 g/mol . The hydrolysis product will therefore have a mass difference of -17.9660 Da (Cl replaced by OH).

• Chromatography:

  • 4-isopropoxybenzoic acid is more polar than 4-isopropoxybenzoyl chloride. Therefore, on a reverse-phase LC column (e.g., C18), the acid will elute earlier than the acyl chloride.

  • To confirm, you can spike your sample with a commercially available standard of 4-isopropoxybenzoic acid and observe if the peak area of the suspected byproduct increases.

• Tandem Mass Spectrometry (MS/MS):

  • Fragment the parent ion of the suspected byproduct (m/z 181.0864). A characteristic fragmentation pattern for benzoyl compounds is the loss of the substituent on the carbonyl group.[5] You would expect to see a fragment corresponding to the 4-isopropoxybenzoyl cation.

Preventative Measures:

• Use anhydrous solvents and reagents.

• Perform reactions under an inert atmosphere (e.g., nitrogen or argon).

• Store 4-isopropoxybenzoyl chloride in a desiccator, away from moisture.[4]

Q2: My mass spectrum is very complex, with multiple peaks for my product and byproducts that are separated by approximately 22 or 38 m/z units. What is causing this?

A2: This is a classic sign of adduct formation in electrospray ionization (ESI) mass spectrometry.[6] The peaks separated by ~22 m/z and ~38 m/z likely correspond to sodium ([M+Na]+) and potassium ([M+K]+) adducts, respectively.[6][7]

Causality: ESI is a soft ionization technique that can result in the formation of adducts with ions present in the mobile phase or from the sample matrix.[8] Sodium and potassium ions are ubiquitous in laboratory environments, often leaching from glassware or present as impurities in solvents and reagents.[6]

Troubleshooting and Solutions:

• Identify the Adducts: Confirm the mass differences between the peaks. The table below lists common adducts.[7]

• Mobile Phase Modification: Adding a small amount of a proton source, like 0.1% formic acid or acetic acid, to your mobile phase can promote the formation of the protonated molecule ([M+H]+) and suppress the formation of metal adducts.[9]

• Use High-Purity Solvents and Reagents: Ensure you are using LC-MS grade solvents and additives to minimize metal ion contamination.[10]

• Glassware: Use polypropylene vials and solvent bottles instead of glass to reduce the leaching of sodium and potassium ions.[11]

Adduct	Mass Difference (Da)	Observed m/z in Positive Mode
Proton [M+H]+	+1.0078	M + 1
Sodium [M+Na]+	+22.9898	M + 23
Ammonium [M+NH4]+	+18.0344	M + 18
Potassium [M+K]+	+38.9637	M + 39

Table 1: Common Adducts in Positive Ion ESI-MS

Q3: I am trying to form an amide with a secondary amine, but I am seeing a significant amount of unreacted starting material and the hydrolysis byproduct. How can I improve my reaction and analysis?

A3: Amide formation from acyl chlorides and amines, often referred to as the Schotten-Baumann reaction, can be very fast.[] However, sterically hindered amines may react more slowly, allowing the competing hydrolysis reaction to become more significant.[13] Additionally, the HCl generated during the reaction can protonate the starting amine, rendering it non-nucleophilic and halting the reaction.[14]

Experimental Protocol for Amide Formation:

• Reaction Setup:

  • Dissolve the amine (1.0 eq) and a non-nucleophilic base, such as triethylamine or diisopropylethylamine (1.1 - 1.5 eq), in an anhydrous aprotic solvent (e.g., dichloromethane or THF) under an inert atmosphere.[14] The base is crucial to neutralize the HCl byproduct.[14]

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add a solution of 4-isopropoxybenzoyl chloride (1.05 eq) in the same anhydrous solvent to the cooled amine solution.

  • Allow the reaction to warm to room temperature and stir until completion (monitor by TLC or LC-MS).

• Workup:

  • Quench the reaction with water or a dilute aqueous solution of sodium bicarbonate.

  • Extract the product into an organic solvent.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• LC-MS Analysis:

  • Prepare your sample in a suitable solvent (e.g., methanol or acetonitrile).

  • Use a C18 column with a gradient elution from water with 0.1% formic acid to acetonitrile with 0.1% formic acid.

  • Monitor for the expected mass of your amide product, as well as the starting materials and the 4-isopropoxybenzoic acid byproduct.

Troubleshooting Workflow for Byproduct Identification:

Caption: Desired vs. undesired reaction pathways.

Q6: How can I optimize my LC method for separating 4-isopropoxybenzoyl chloride from its potential byproducts?

A6: A good starting point is a reverse-phase C18 column with a gradient elution.

Recommended LC Method Parameters:

• Column: C18, 2.1 x 50 mm, 1.8 µm particle size

• Mobile Phase A: Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

• Gradient: 5% B to 95% B over 5 minutes

• Flow Rate: 0.4 mL/min

• Column Temperature: 40 °C

• Injection Volume: 1-5 µL

This method provides a good general separation of nonpolar to moderately polar compounds. The 4-isopropoxybenzoic acid will elute first, followed by the desired product (depending on its polarity), and finally the unreacted 4-isopropoxybenzoyl chloride. You may need to adjust the gradient slope and duration based on the specific polarity of your desired product to achieve optimal separation. [11]

References

• Using Benzoyl Chloride Derivatization to Improve Small-Molecule Analysis in Biological Samples by LC–MS/MS. (2017). LCGC International. [Link]

• Benzoyl Chloride Derivatization with Liquid Chromatography-Mass Spectrometry for Targeted Metabolomics of Neurochemicals in Biological Samples. (n.d.). PubMed Central. [Link]

• Dealing with Metal Adduct Ions in Electrospray: Part 1. (n.d.). Chromedia. [Link]

• What are common adducts in ESI mass spectrometry? - WKB67428. (n.d.). Waters. [Link]

• Using benzoyl chloride derivatization to improve small-molecule analysis in biological samples by LC-MS/MS. (n.d.). Rowan University. [Link]

• In Vivo Neurochemical Monitoring using Benzoyl Chloride Derivatization and Liquid Chromatography – Mass Spectrometry. (n.d.). PMC - NIH. [Link]

• Using benzoyl chloride derivatization to improve small-molecule analysis in biological samples by LC-MS/MS | Request PDF. (n.d.). ResearchGate. [Link]

• Systematic Troubleshooting for LC/MS/MS - Part 1: Sample Preparation and Chromatography. (2014). LCGC International. [Link]

• Adduct Formation in ESI/MS by Mobile Phase Additives. (n.d.). Journal of the American Society for Mass Spectrometry - ACS Publications. [Link]

• The Origin and Implications of Artifact Ions in Bioanalytical LC–MS. (n.d.). LCGC International. [Link]

• Mass Spectrometry of N-Benzoyl-2-hydroxyalkylamines. Role of the Hydroxylic Hydrogen in the Fragmentation Pattern. (n.d.). ResearchGate. [Link]

• Liquid Chromatography Mass Spectrometry Troubleshooting Guide. (n.d.). Shimadzu Scientific Instruments. [Link]

• LC-MS(ESI+) Common Adducts question? (n.d.). ResearchGate. [Link]

• Troubleshooting Liquid Chromatography-Tandem Mass Spectrometry in the Clinical Laboratory. (2015). myadlm.org. [Link]

• LC-MS Troubleshooting. (n.d.). Element Lab Solutions. [Link]

• Effective LC Troubleshooting: Symptom-Based Strategies and Solutions. (2021). Restek. [Link]

• Fragmentation Dynamics of Benzoyl Peroxide: Insights from Rotational Spectroscopy. (n.d.). PMC. [Link]

• CHAPTER 2 Fragmentation and Interpretation of Spectra 2.1 Introduction. (n.d.). [Link]

• Mass spectrometry after collision-induced dissociation fragmentation of... (n.d.). ResearchGate. [Link]

• Synthesis of p-isopropylbenzoyl chloride. (n.d.). PrepChem.com. [Link]

• Esterification: Definition, Reaction, Mechanism, and Examples. (n.d.). Chemistry Learner. [Link]

• CN102633695A - Preparation method and technology of 4-isopropyl benzene sulfonyl chloride. (n.d.).

• 4-Isopropylbenzyl chloride | C10H13Cl | CID 74916. (n.d.). PubChem - NIH. [Link]

• Preparation of amides mediated by isopropylmagnesium chloride under continuous flow conditions. (n.d.). Green Chemistry (RSC Publishing). [Link]

• esterification - alcohols and carboxylic acids. (n.d.). Chemguide. [Link]

• 4-Isopropylbenzyl chloride. (n.d.). CAS Common Chemistry. [Link]

• 4.1.4: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. (2021). [Link]

• How to Make Esters through Esterification | Examples Explained! (2023). YouTube. [Link]

• Amide Formation Help. (2020). Reddit. [Link]

• Amide Synthesis. (n.d.). Fisher Scientific. [Link]

• Friedel-Crafts Acylation with Practice Problems. (n.d.). Chemistry Steps. [Link]

• Which benzoyl chloride undergoes hydrolysis faster in water? (2024). Reddit. [Link]

• Green Solvents for the Formation of Amide Linkage. (2021). ResearchGate. [Link]

• Environmentally benign un-catalyzed esterification of alcohols under solvent-free condition using acetyl chloride. (2018). ResearchGate. [Link]

• What compounds are formed from the reaction of benzoyl chloride with the following reagents? i. isopropyl alcohol. (n.d.). Pearson. [Link]

• EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. (2018). Master Organic Chemistry. [Link]

• Friedel Crafts Acylation of Benzene Reaction Mechanism. (2018). YouTube. [Link]

Sources

• 1. CAS 21900-62-9: 4-Isopropylbenzoyl chloride | CymitQuimica [cymitquimica.com]
• 2. Esterification: Definition, Reaction, Mechanism, and Examples [chemistrylearner.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
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• 13. reddit.com [reddit.com]
• 14. Amide Synthesis [fishersci.co.uk]

Technical Support Center: Purification of Compounds Synthesized with 4-Isopropoxybenzoyl Chloride

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals working with 4-isopropoxybenzoyl chloride. This guide is designed to provide in-depth troubleshooting and practical advice for the purification challenges commonly encountered when synthesizing derivatives of this versatile reagent. Our goal is to equip you with the expertise and validated protocols necessary to achieve high purity and yield in your chemical syntheses.

Introduction to the Challenges

4-Isopropoxybenzoyl chloride is a valuable building block in organic synthesis, prized for its ability to introduce the 4-isopropoxybenzoyl moiety into a wide range of molecules. However, its reactivity and the properties of its derivatives can present unique purification hurdles. Common issues include the removal of unreacted starting materials, managing the formation of byproducts, and dealing with compounds of varying polarities. This guide provides a structured, question-and-answer approach to navigate these complexities effectively.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Question 1: I am observing a significant amount of unreacted 4-isopropoxybenzoyl chloride in my crude reaction mixture. What is the most effective way to remove it?

Answer:

The presence of unreacted 4-isopropoxybenzoyl chloride is a common issue, often due to incomplete reaction or the use of excess reagent. Its reactivity and physical properties necessitate specific purification strategies.

Underlying Cause: 4-Isopropoxybenzoyl chloride is highly reactive and can persist if the reaction conditions (e.g., stoichiometry, temperature, or reaction time) are not optimized. Its relatively nonpolar nature can also cause it to co-elute with desired products in normal-phase chromatography if their polarities are similar.

Troubleshooting Protocol: Amine Scavenging and Liquid-Liquid Extraction

This protocol is designed to selectively react with and remove the unreacted acid chloride, converting it into a more easily separable amide.

Materials:

• Crude reaction mixture

• Diethyl ether or Ethyl acetate

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• 1 M aqueous solution of a primary or secondary amine (e.g., piperidine or morpholine)

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Step-by-Step Procedure:

• Quench the Reaction: At the end of the reaction, carefully quench the mixture by adding it to an ice-cold saturated aqueous NaHCO₃ solution. This will neutralize any remaining acid chloride and hydrolyze it to the corresponding carboxylic acid.

• Solvent Extraction: Extract the aqueous mixture with a suitable organic solvent like diethyl ether or ethyl acetate (3 x 50 mL).

• Amine Scavenging: Combine the organic layers and add a 1 M aqueous solution of an amine scavenger (e.g., piperidine). Stir vigorously for 30 minutes at room temperature. The unreacted 4-isopropoxybenzoyl chloride will react with the amine to form a highly polar amide.

• Aqueous Wash: Wash the organic layer with 1 M HCl to remove the excess amine scavenger.

• Bicarbonate Wash: Wash the organic layer with saturated aqueous NaHCO₃ to remove the 4-isopropoxybenzoic acid formed during the initial quench.

• Brine Wash: Wash the organic layer with brine to remove any remaining water.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to yield the purified product.

Workflow Diagram: Amine Scavenging Protocol

Caption: Workflow for removing unreacted 4-isopropoxybenzoyl chloride.

Question 2: My final product is contaminated with 4-isopropoxybenzoic acid. How can I remove this byproduct?

Answer:

The formation of 4-isopropoxybenzoic acid is a frequent byproduct, arising from the hydrolysis of 4-isopropoxybenzoyl chloride by trace amounts of water in the reaction mixture or during workup. Its acidic nature allows for straightforward removal via chemical extraction.

Underlying Cause: 4-Isopropoxybenzoyl chloride is sensitive to moisture. Any water present in the solvents, reagents, or glassware can lead to its hydrolysis, forming the corresponding carboxylic acid.

Troubleshooting Protocol: Basic Liquid-Liquid Extraction

This method leverages the acidic proton of the carboxylic acid to convert it into a water-soluble carboxylate salt, which can then be separated from the neutral organic product.

Materials:

• Crude product dissolved in an organic solvent (e.g., dichloromethane or ethyl acetate)

• 1 M aqueous sodium hydroxide (NaOH) or saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Water

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Step-by-Step Procedure:

• Dissolve Crude Product: Dissolve the crude product in a suitable water-immiscible organic solvent.

• Basic Wash: Transfer the solution to a separatory funnel and wash with 1 M NaOH or saturated NaHCO₃ solution. The 4-isopropoxybenzoic acid will be deprotonated to form the sodium 4-isopropoxybenzoate salt, which is soluble in the aqueous layer. Repeat the wash 2-3 times to ensure complete removal.

• Water Wash: Wash the organic layer with water to remove any residual base.

• Brine Wash: Wash the organic layer with brine to facilitate the removal of dissolved water.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo to obtain the purified product.

Logical Relationship Diagram: Acid-Base Extraction

Caption: Selective removal of acidic byproduct via basic extraction.

Question 3: I am struggling with the purification of a highly polar compound synthesized using 4-isopropoxybenzoyl chloride. Standard silica gel chromatography is giving me poor separation and recovery. What are my options?

Answer:

Purifying highly polar compounds can be challenging on standard silica gel due to strong interactions that can lead to tailing, poor resolution, and irreversible adsorption. Switching to a different stationary phase or employing an alternative purification technique is often necessary.

Underlying Cause: The high polarity of the target compound leads to strong hydrogen bonding and dipole-dipole interactions with the silanol groups on the surface of silica gel. This can result in poor chromatographic performance.

Troubleshooting Strategies and Protocols:

1. Reversed-Phase Flash Chromatography

This technique is ideal for polar compounds that are soluble in polar solvents.

Stationary Phase: C18-functionalized silica gel Mobile Phase: A gradient of water and a polar organic solvent such as methanol or acetonitrile. A common gradient is starting from high water content and gradually increasing the organic solvent percentage. Protocol:

• Sample Preparation: Dissolve the crude product in a small amount of the initial mobile phase (e.g., 95:5 water:acetonitrile).

• Column Equilibration: Equilibrate the C18 column with the initial mobile phase.

• Loading: Load the sample onto the column.

• Elution: Run a gradient from the initial mobile phase to a higher concentration of the organic solvent (e.g., up to 100% acetonitrile).

• Fraction Collection and Analysis: Collect fractions and analyze them by TLC or LC-MS to identify the pure product.

2. Crystallization

If your compound is a solid, crystallization can be a highly effective and scalable purification method.

Protocol:

• Solvent Screening: Screen for a suitable solvent system. An ideal system is one where the compound is sparingly soluble at room temperature but highly soluble at elevated temperatures. Common solvent systems include ethanol/water, ethyl acetate/hexanes, and dichloromethane/hexanes.

• Dissolution: Dissolve the crude product in the minimum amount of the hot solvent.

• Cooling: Allow the solution to cool slowly to room temperature, and then cool further in an ice bath or refrigerator to induce crystallization.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of the cold solvent to remove any adhering impurities.

• Drying: Dry the crystals under vacuum.

Data Comparison: Purification Methods for Polar Compounds

Purification Method	Advantages	Disadvantages	Best For
Reversed-Phase Chromatography	Excellent for highly polar compounds, good resolution.	Can be more expensive, requires specific equipment.	Polar, water-soluble compounds.
Crystallization	Highly effective for achieving high purity, scalable.	Not all compounds crystallize easily, can have lower recovery.	Crystalline solids.
Normal-Phase Chromatography (with additives)	Utilizes standard equipment.	May still result in tailing, additive removal required.	Moderately polar compounds.

References

• Title: Purification of Laboratory Chemicals, 8th Edition Source: Elsevier URL: [Link]

• Title: A Practical Guide to Amine Scavengers in Organic Synthesis Source: Organic Chemistry Resources Worldwide URL: [Link]

• Title: Reversed-Phase Flash Chromatography: A Practical Guide Source: Teledyne ISCO URL: [Link]

Impact of reagent purity on 4-Isopropoxybenzoyl chloride reaction outcomes

Welcome to the technical support center for 4-Isopropoxybenzoyl chloride. This guide is designed for researchers, scientists, and drug development professionals to provide expert insights and practical solutions for challenges encountered during its use. We will delve into the critical impact of reagent purity on reaction outcomes and provide robust, field-proven protocols to ensure the success and reproducibility of your experiments.

Frequently Asked Questions (FAQs)

Q1: My acylation reaction with 4-isopropoxybenzoyl chloride is giving a low yield. What is the most common cause?

The most frequent cause of low yield is the presence of moisture, which leads to the hydrolysis of the highly reactive 4-isopropoxybenzoyl chloride. Even trace amounts of water in your solvent, glassware, or atmosphere can convert the acyl chloride back to its corresponding carboxylic acid, 4-isopropoxybenzoic acid.[1] This byproduct is significantly less reactive and will not participate in the desired acylation, thereby reducing your overall yield.

Q2: I've noticed an unexpected solid precipitating from my reaction mixture. What could it be?

If your nucleophile is an amine, the precipitate is likely the hydrochloride salt of your amine starting material. The acylation reaction liberates one equivalent of hydrogen chloride (HCl) for every equivalent of acyl chloride that reacts. This HCl will protonate any basic species in the mixture, especially unreacted amine, causing it to precipitate. The other possibility is the presence of 4-isopropoxybenzoic acid impurity, which may be insoluble in your reaction solvent.

Q3: How can I quickly assess the purity of my 4-isopropoxybenzoyl chloride before starting a reaction?

Infrared (IR) spectroscopy offers a rapid and effective initial check. A high-purity sample of 4-isopropoxybenzoyl chloride will show a sharp, strong carbonyl (C=O) stretch around 1770-1800 cm⁻¹. The presence of the hydrolysis product, 4-isopropoxybenzoic acid, is indicated by the appearance of a very broad O-H stretch from 2500-3300 cm⁻¹ and a shift of the carbonyl peak to a lower frequency (around 1680-1710 cm⁻¹).[1]

Q4: Is it necessary to purify commercial 4-isopropoxybenzoyl chloride?

While commercial grades are often of high purity, acyl chlorides are susceptible to degradation over time, especially if the container has been opened previously. It is best practice to either use a freshly opened bottle or purify the reagent via vacuum distillation before use in sensitive, large-scale, or high-stakes reactions.[2][3] This ensures reproducibility and removes any doubt about reagent quality.

Troubleshooting In-Depth Reaction Outcomes

This section provides detailed troubleshooting guides for specific experimental issues.

Guide 1: Low Product Yield and/or Stalled Reaction

• Problem: The reaction fails to proceed to completion, or the isolated yield of the acylated product is significantly lower than expected.

• Primary Suspect: Reagent hydrolysis due to moisture.

• Causality: Acyl chlorides are among the most reactive carboxylic acid derivatives. The carbonyl carbon is highly electrophilic, making it a prime target for nucleophilic attack by water.[4] This irreversible hydrolysis reaction consumes your starting material and generates an unreactive carboxylic acid.

Caption: Undesired hydrolysis of 4-isopropoxybenzoyl chloride.

• Verify Reagent Purity:

  • ¹H NMR: Acquire a spectrum of your 4-isopropoxybenzoyl chloride. The carboxylic acid impurity will show a characteristic broad singlet for the acidic proton, typically above 10 ppm.

  • IR Spectroscopy: As mentioned in the FAQ, look for the broad O-H stretch (2500-3300 cm⁻¹) indicative of the carboxylic acid.[1]

• Implement Anhydrous Techniques:

  • Glassware: Oven-dry all glassware at >120°C for at least 4 hours or flame-dry under vacuum immediately before use.[5]

  • Solvents: Use freshly opened anhydrous solvents or solvents purified using a solvent purification system.

  • Atmosphere: Conduct the reaction under an inert atmosphere (e.g., Nitrogen or Argon) using a Schlenk line or a glovebox.[5]

• Purify the Reagent: If impurities are detected, purify the 4-isopropoxybenzoyl chloride by vacuum distillation. Collect the fraction with the correct boiling point and use it immediately.

Guide 2: Complex Product Mixture & Purification Difficulties

• Problem: The final reaction mixture contains multiple byproducts, making isolation of the desired compound difficult.

• Primary Suspect: Presence of unreacted 4-isopropoxybenzoic acid or side reactions with the nucleophile.

• Causality: If the starting acyl chloride is impure, the 4-isopropoxybenzoic acid will remain in the reaction. During workup, this acidic impurity can complicate extractions and co-elute with your product during chromatography. Furthermore, the HCl generated can catalyze side reactions, especially at elevated temperatures.

Caption: Workflow for troubleshooting complex reaction outcomes.

• Add an HCl Scavenger: If your nucleophile is sensitive or prone to side reactions, include a non-nucleophilic base like pyridine or triethylamine (TEA) in the reaction. This will neutralize the generated HCl as it forms, preventing acid-catalyzed degradation and driving the reaction to completion.

• Optimize Workup Procedure: To remove any 4-isopropoxybenzoic acid impurity from your product mixture, perform a basic aqueous wash.

  • Dilute the organic reaction mixture with a suitable solvent (e.g., ethyl acetate, dichloromethane).

  • Wash the organic layer with a saturated sodium bicarbonate (NaHCO₃) solution. The 4-isopropoxybenzoic acid will be deprotonated to its water-soluble sodium salt and partition into the aqueous layer.[1][2]

  • Separate the layers and proceed with drying and concentrating the organic phase.

Data & Protocols

Table 1: Analytical Data for Purity Assessment

Analytical Method	Pure 4-Isopropoxybenzoyl Chloride	4-Isopropoxybenzoic Acid (Impurity)
¹H NMR (CDCl₃)	Sharp signals corresponding to aromatic and isopropoxy protons. No signal >10 ppm.	Appearance of a broad singlet >10 ppm (acidic -OH proton).[1]
IR Spectroscopy	Strong, sharp C=O stretch at ~1770-1800 cm⁻¹. No broad O-H signal.	Broad O-H stretch at 2500-3300 cm⁻¹. C=O stretch shifts to ~1680-1710 cm⁻¹.[1]
GC-MS	Single major peak with the correct mass-to-charge ratio (m/z).	Appearance of a second peak corresponding to the carboxylic acid.[6]
TLC (Silica Gel)	Single spot with a relatively high Rf value (less polar).	A second, more polar spot with a lower Rf value.[1]

Protocol 1: Purity Analysis by Gas Chromatography (GC)

This protocol provides a general method for assessing the purity of 4-isopropoxybenzoyl chloride and quantifying the 4-isopropoxybenzoic acid impurity.

• Sample Preparation: Accurately weigh ~10 mg of the 4-isopropoxybenzoyl chloride sample and dissolve it in 1 mL of anhydrous dichloromethane containing a suitable internal standard (e.g., undecane).[7]

• Instrumentation: Use a Gas Chromatograph equipped with a Flame Ionization Detector (FID) and a capillary column suitable for separating aromatic compounds (e.g., HP-5 or equivalent).[7]

• GC Conditions:

  • Injector Temperature: 250°C

  • Detector Temperature: 280°C

  • Oven Program: Start at 100°C, hold for 2 minutes, then ramp to 250°C at 15°C/min, and hold for 5 minutes.

  • Carrier Gas: Helium or Hydrogen.

  • Injection Volume: 1 µL.

• Analysis: The acyl chloride will elute earlier than the more polar carboxylic acid. Quantify the purity by comparing the peak area of the 4-isopropoxybenzoyl chloride to the total area of all peaks, or more accurately, by creating a calibration curve with a pure standard.

Protocol 2: Purification by Vacuum Distillation

Safety Note: 4-Isopropoxybenzoyl chloride is corrosive and a lachrymator. Perform this procedure in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, lab coat, and safety goggles.

• Apparatus Setup: Assemble a short-path distillation apparatus. Ensure all glassware is completely dry. Use a magnetic stirrer and a heating mantle with a temperature controller. Connect the apparatus to a vacuum pump with a cold trap.

• Procedure:

  • Place the impure 4-isopropoxybenzoyl chloride in the distillation flask with a magnetic stir bar.

  • Slowly apply vacuum to the system.

  • Begin stirring and gently heat the flask.

  • Discard any initial low-boiling fractions.

  • Collect the main fraction distilling at a constant temperature and pressure. The boiling point will be dependent on the vacuum achieved.

  • Once the main fraction is collected, stop heating and allow the apparatus to cool completely before slowly releasing the vacuum.

• Storage: Store the purified, colorless liquid in a tightly sealed container with a septum, flushed with an inert gas, and store in a cool, dry place. For best results, use immediately.[3]

References

• Chemguide. (n.d.). Learning outcome 33: Carboxylic acids and derivatives 33.3: Acyl chlorides. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Reactions of Acyl Chlorides with Water. Retrieved from [Link]

• Chemguide. (n.d.). reaction between acyl chlorides and water - addition / elimination. Retrieved from [Link]

• Chemistry Steps. (n.d.). Reactions of Acid Chlorides (ROCl) with Nucleophiles. Retrieved from [Link]

• Chemguide. (n.d.). Explaining the reaction between acyl chlorides and water - addition / elimination. Retrieved from [Link]

• Cao, P. (2013). Determination of Benzoyl Chloride Using Capillary Gas Chromatography. Semantic Scholar. Retrieved from [Link]

• Analytice. (n.d.). Benzoyl chloride - analysis. Retrieved from [Link]

• Google Patents. (n.d.). CN102633695A - Preparation method and technology of 4-isopropyl benzene sulfonyl chloride.

• Martínez, C., et al. (2009). Analysis of Residual Products in Benzyl Chloride Used for the Industrial Synthesis of Quaternary Compounds by Liquid Chromatography with Diode. Journal of Chromatographic Science, 47(2), 122-126. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of p-isopropylbenzoyl chloride. Retrieved from [Link]

• ResearchGate. (2019). What should i reconsider in my experiment for acyl chloride to be formed?. Retrieved from [Link]

• Reddit. (n.d.). Acylation of N-Aryl systems using acyl chlorides. r/Chempros. Retrieved from [Link]

• The Organic Chemistry Tutor. (2017). Friedel–Crafts Acylation & Solutions to F–C Alkylation Problems. YouTube. Retrieved from [Link]

• Chemistry Steps. (n.d.). Friedel-Crafts Acylation with Practice Problems. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). EXPERIMENTAL SUPPORTING INFORMATION. Retrieved from [Link]

• Reddit. (n.d.). Trouble with chloride acids. r/OrganicChemistry. Retrieved from [Link]

• PubChem. (n.d.). 4-Isopropylbenzyl chloride. Retrieved from [Link]

• Chempedia - LookChem. (n.d.). Purification of Benzyl chloride. Retrieved from [Link]

• Journal of Pharmaceutical Sciences. (2010). Impact of Residual Impurities and Contaminants on Protein Stability. Retrieved from [Link]

• PubChem. (n.d.). 4-Isopropoxybenzoic acid. Retrieved from [Link]

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• 7. Determination of Benzoyl Chloride Using Capillary Gas Chromatography | Semantic Scholar [semanticscholar.org]

Technical Support Center: Strategies to Minimize Diacylation with 4-Isopropoxybenzoyl Chloride

Welcome to our dedicated technical support guide for researchers, scientists, and professionals in drug development. This resource provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address the specific challenges encountered when using 4-Isopropoxybenzoyl chloride in acylation reactions, with a primary focus on minimizing the formation of diacylated byproducts. Our guidance is grounded in established chemical principles and practical, field-proven strategies to enhance the selectivity and yield of your mono-acylation reactions.

Understanding the Challenge: The Dual Role of the Isopropoxy Group

The 4-isopropoxy substituent on the benzoyl chloride ring introduces a nuanced electronic effect that influences its reactivity. As an electron-donating group (EDG), the isopropoxy moiety reduces the electrophilicity of the carbonyl carbon.[1] This makes 4-isopropoxybenzoyl chloride slightly less reactive than its unsubstituted counterpart, benzoyl chloride.[1] While this can be advantageous in controlling reaction rates, it is crucial to recognize that when acylating an electron-rich aromatic substrate, the activating nature of the substrate itself can still promote diacylation, especially under non-optimized conditions.

Troubleshooting Guide: Addressing Diacylation in Your Experiments

This section is designed in a question-and-answer format to directly tackle the common issues leading to the formation of multiple acylated products.

Question 1: "My reaction is producing a significant amount of a diacylated byproduct. What is the most likely cause?"

Answer: The formation of a diacylated product is a classic indication that the reaction conditions are favoring a second acylation event over the desired mono-acylation. The primary culprits for this lack of selectivity are typically related to stoichiometry and reaction kinetics. An excess of 4-isopropoxybenzoyl chloride is the most frequent cause. Even with a 1:1 molar ratio, localized high concentrations of the acylating agent can lead to diacylation on highly activated substrates.

Question 2: "How can I strategically control the stoichiometry to favor mono-acylation?"

Answer: Precise stoichiometric control is paramount. Here are key strategies:

• Strict Molar Ratios: Begin with a strict 1:1 molar ratio of your substrate to 4-isopropoxybenzoyl chloride. If diacylation persists, consider using a slight excess of the substrate (e.g., 1.1 equivalents).

• Slow, Controlled Addition: Instead of adding the 4-isopropoxybenzoyl chloride all at once, employ a slow, dropwise addition of a solution of the acyl chloride into the reaction mixture containing the substrate and Lewis acid. This maintains a low instantaneous concentration of the electrophile, favoring reaction at the most nucleophilic site and minimizing the opportunity for a second acylation.

Question 3: "What role does temperature play in controlling selectivity, and what is the recommended temperature profile?"

Answer: Temperature has a profound impact on the reaction rate and selectivity. Higher temperatures can increase the rate of both the desired mono-acylation and the undesired diacylation, often leading to a decrease in selectivity.

• Recommended Temperature Protocol:

  • Initiate the reaction at a low temperature, typically 0°C, by cooling the reaction vessel in an ice bath.

  • Perform the slow addition of the 4-isopropoxybenzoyl chloride at this reduced temperature.

  • Once the addition is complete, allow the reaction to slowly warm to room temperature and stir until completion.

This approach helps to manage the initial exothermic nature of the reaction and provides a greater energy barrier for the second, less favorable acylation to occur.

Question 4: "Can the choice of Lewis acid influence the extent of diacylation?"

Answer: Absolutely. The strength of the Lewis acid catalyst is a critical parameter. A highly active Lewis acid can generate the acylium ion at a very high rate, potentially leading to a loss of selectivity.

• Lewis Acid Selection:

  • Strong Lewis Acids (e.g., AlCl₃): While powerful, they can sometimes be too reactive, especially with activated substrates. If using AlCl₃, ensure strict temperature control and slow addition.

  • Milder Lewis Acids (e.g., FeCl₃, ZnCl₂): These can offer a more controlled reaction rate, which may be beneficial in preventing diacylation.[2] The choice will depend on the nucleophilicity of your substrate. For highly activated systems, a milder Lewis acid is often a prudent starting point.

Question 5: "My starting material is an alcohol or an amine. How does this differ from a Friedel-Crafts reaction, and what strategies should I employ?"

Answer: When acylating alcohols or amines, the reaction is a nucleophilic acyl substitution. The lone pair of electrons on the oxygen or nitrogen atom acts as the nucleophile. Diacylation can occur if the substrate has multiple hydroxyl or amino groups. The principles of minimizing diacylation remain the same:

• Stoichiometry: Use a 1:1 molar ratio of 4-isopropoxybenzoyl chloride to your substrate.

• Slow Addition: Add the acyl chloride dropwise.

• Temperature Control: Run the reaction at a low temperature (e.g., 0°C).

• Base Selection: A non-nucleophilic, sterically hindered base like triethylamine (Et₃N) or N,N-diisopropylethylamine (DIPEA) is often used to scavenge the HCl byproduct without competing with the substrate as a nucleophile.

Frequently Asked Questions (FAQs)

Q1: Why is diacylation a concern in Friedel-Crafts acylation, even though the acyl group is deactivating?

A1: While it is true that the first acyl group deactivates the aromatic ring towards further electrophilic substitution, this deactivation may not be sufficient to completely prevent a second acylation, particularly with highly activated substrates.[3] The presence of strong activating groups on the substrate can still render the mono-acylated product nucleophilic enough to react with the highly reactive acylium ion, especially if reaction conditions are not carefully controlled.

Q2: Can the solvent choice impact the formation of diacylated products?

A2: Yes, the solvent can influence the reaction in several ways. A solvent that poorly solubilizes the reactants can lead to localized high concentrations, increasing the likelihood of side reactions. It is crucial to use an anhydrous solvent in which all reactants are fully dissolved. Common solvents for Friedel-Crafts acylation include dichloromethane (DCM) and 1,2-dichloroethane (DCE).

Q3: Is it possible for 4-isopropoxybenzoyl chloride to self-acylate?

A3: While theoretically possible due to the activating isopropoxy group, self-acylation is generally not a significant competing reaction under standard Friedel-Crafts conditions. The intermolecular acylation of the intended substrate is typically much faster, especially when the substrate is also an activated aromatic compound.

Q4: How can I effectively monitor the reaction to avoid prolonged reaction times that might favor diacylation?

A4: Thin-Layer Chromatography (TLC) is an indispensable tool for monitoring the progress of your reaction. By spotting the reaction mixture alongside your starting material and, if available, a standard of the desired mono-acylated product, you can track the consumption of the starting material and the formation of the product. It is advisable to quench the reaction as soon as the starting material is consumed to prevent the subsequent formation of diacylated byproducts.

Visualizing the Strategy: A Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting and minimizing diacylation when using 4-isopropoxybenzoyl chloride.

Caption: A stepwise workflow for troubleshooting diacylation.

Experimental Protocol: General Procedure for Mono-Acylation

This protocol provides a starting point for the mono-acylation of an activated aromatic substrate with 4-isopropoxybenzoyl chloride. It should be adapted based on the specific reactivity of your substrate.

Materials:

• Activated aromatic substrate (1.0 equivalent)

• 4-Isopropoxybenzoyl chloride (1.0 equivalent)

• Anhydrous Lewis Acid (e.g., AlCl₃, 1.1 equivalents)

• Anhydrous Dichloromethane (DCM)

• Round-bottom flask, dropping funnel, magnetic stirrer, ice bath

• Standard workup and purification reagents

Procedure:

• Reaction Setup: Under an inert atmosphere (e.g., nitrogen or argon), add the anhydrous Lewis acid to a stirred solution of the aromatic substrate in anhydrous DCM in a round-bottom flask.

• Cooling: Cool the mixture to 0°C using an ice bath.

• Slow Addition of Acyl Chloride: Dissolve the 4-isopropoxybenzoyl chloride in anhydrous DCM in a dropping funnel. Add this solution dropwise to the cooled reaction mixture over 30-60 minutes.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 1-4 hours. Monitor the reaction's progress by TLC.

• Workup: Once the starting material is consumed, quench the reaction by carefully pouring the mixture into a beaker of ice and water. Separate the organic layer, wash with a saturated aqueous solution of sodium bicarbonate and then with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography or recrystallization.

Quantitative Data Summary

Parameter	Recommendation for Mono-Acylation	Rationale
Stoichiometry (Substrate:Acyl Chloride)	1:1 to 1.1:1	Minimizes excess acylating agent available for a second reaction.
Temperature	0°C to Room Temperature	Controls reaction rate, increasing the activation energy barrier for diacylation.
Addition Time	30-60 minutes	Maintains a low concentration of the electrophile, favoring selectivity.
Lewis Acid (AlCl₃) Equivalents	1.1 equivalents	Ensures complete activation of the acyl chloride without being excessively catalytic.

Mechanistic Overview

The diagram below outlines the general mechanism for the Friedel-Crafts acylation, highlighting the key steps.

Caption: General mechanism of Friedel-Crafts acylation.

References

• BenchChem. (2025). A Comparative Guide to Lewis Acids in 4-Nitrobenzoyl Chloride Catalyzed Reactions. BenchChem Technical Support.
• BenchChem. (2025). A Comparative Analysis of Reactivity: 3-Ethylbenzoyl Chloride vs. Benzoyl Chloride. BenchChem Technical Support.
• S. W. Ham, et al. (2018). A Mechanistic Study on the Reaction of Non‐Heme Diiron(III)‐Peroxido Complexes with Benzoyl Chloride. Chemistry – A European Journal.
• ACS Publications. (2011).
• Creary, X. (2011). Solvolyses of Benzoyl Chlorides in Weakly Nucleophilic Media. Molecules, 16(8), 7029–7050.
• Młochowski, J., et al. (2018). The reactions of 2-(chloroseleno)benzoyl chloride with nucleophiles. Molecules, 23(11), 2949.

• Chemistry Stack Exchange. (2020). The increasing order of reactivity of substituted benzoyl chlorides towards nucleophilic substitution. [Link]

• Sano, T. (1999). Remarkably Fast Acylation of Alcohols with Benzoyl Chloride Promoted by TMEDA. Synthesis, 1999(07), 1141-1144.

• University of Wisconsin. (n.d.). 13 Friedel-Crafts Acylation. [Link]

• Chemistry Stack Exchange. (2020). Steric Effects in Friedel-Crafts Reactions. [Link]

• Khan Academy. (n.d.). Friedel-Crafts acylation. [Link]

• BenchChem. (2025). Application Notes and Protocols: Friedel-Crafts Acylation using 4-Nitrobenzoyl Chloride and AlCl₃. BenchChem Technical Support.

• Chemistry Steps. (n.d.). Friedel-Crafts Acylation with Practice Problems. [Link]

• TSI Journals. (2008). CHEMOSELECTIVE ACYLATION AND BENZOYLATION OF ALCOHOLS, PHENOLS AND AMINES USING COPPER OXIDE UNDER SOLVENT FREE CONDITION. [Link]

• Organic Syntheses. (n.d.). Benzoyl chloride, 4-pentyl-. [Link]

• Wikipedia. (n.d.). Protecting group. [Link]

• Google Patents. (2003).

• Frontiers. (2021). Acylation of Anisole With Benzoyl Chloride Over Rapidly Synthesized Fly Ash–Based HBEA Zeolite. [Link]

• National Center for Biotechnology Information. (2021). Acylation of Anisole With Benzoyl Chloride Over Rapidly Synthesized Fly Ash–Based HBEA Zeolite. [Link]

• Journal of the Chemical Society, Transactions. (1914). XLV.—Acylation as influenced by steric hindrance: the action of acid anhydrides on 3 : 5-dinitro-p-aminophenol. [Link]

• Chemistry LibreTexts. (2023). C. The Friedel-Crafts Acylation of Benzene. [Link]

• Chemistry LibreTexts. (2023). Friedel-Crafts Reactions. [Link]

• YouTube. (2016). Friedel Crafts Alkylation and Acylation Reaction Mechanism - Electrophilic Aromatic Substitution. [Link]

• YouTube. (2024). Steric Hindrance | Organic Chemistry. [Link]

• Wikipedia. (n.d.). Steric effects. [Link]

• Master Organic Chemistry. (2018). EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. [Link]

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Technical Support Center: Managing the Exothermicity of 4-Isopropoxybenzoyl Chloride Reactions

Prepared by: Senior Application Scientist, Chemical Synthesis Division

Welcome to the technical support center for handling reactions involving 4-Isopropoxybenzoyl chloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical advice on managing the significant exothermicity associated with this and other acyl chlorides. Our goal is to equip you with the knowledge to conduct these reactions safely, efficiently, and with high reproducibility.

Introduction: Understanding the Reactivity of 4-Isopropoxybenzoyl Chloride

4-Isopropoxybenzoyl chloride is an acyl chloride, a class of organic compounds known for their high reactivity.[1][2] This reactivity stems from the electron-withdrawing nature of both the carbonyl oxygen and the chlorine atom, which makes the carbonyl carbon highly electrophilic and susceptible to nucleophilic attack.[1] Consequently, reactions with nucleophiles such as water, alcohols, and amines are typically rapid and highly exothermic.[1][2] Failure to properly manage this heat evolution can lead to thermal runaway, a dangerous situation where the reaction rate increases uncontrollably, potentially causing pressure buildup, reactor failure, and the release of toxic gases like hydrogen chloride (HCl).[3]

This guide provides a structured approach to mitigating these risks through a series of frequently asked questions, a detailed troubleshooting guide, and validated experimental protocols.

Part 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the safe handling and reaction control of 4-Isopropoxybenzoyl chloride.

Q1: What makes reactions with 4-Isopropoxybenzoyl chloride so exothermic? A1: The exothermicity arises from the high reactivity of the acyl chloride functional group. The carbon-chlorine bond is relatively weak, and chlorine is an excellent leaving group. When a nucleophile attacks the electrophilic carbonyl carbon, the subsequent formation of a new, more stable bond (e.g., a C-O bond in esterification or a C-N bond in amidation) releases a significant amount of energy as heat.[1] The reaction is a nucleophilic addition-elimination process that is thermodynamically highly favorable.

Q2: What are the primary hazards of an uncontrolled exotherm? A2: An uncontrolled exotherm can quickly escalate into a thermal runaway.[3][4][5] The primary hazards include:

• Rapid Pressure Buildup: The boiling of solvents and the generation of gaseous byproducts (like HCl) can exceed the venting capacity of the reactor, leading to a risk of explosion.[3]

• Release of Toxic and Corrosive Materials: A reactor breach can release unreacted 4-isopropoxybenzoyl chloride, corrosive HCl gas, and flammable organic solvents.[3][6] 4-Isopropoxybenzoyl chloride itself is corrosive and can cause severe skin burns and eye damage.[7]

• Product and Batch Failure: Even if a catastrophic failure is avoided, excessive temperatures can lead to the degradation of reactants and products, resulting in low yields and the formation of impurities.

Q3: Which common reactions involving 4-Isopropoxybenzoyl chloride require the most stringent temperature control? A3: Stringent control is essential for most of its reactions, but particularly for:

• Friedel-Crafts Acylation: The use of a Lewis acid catalyst (e.g., AlCl₃) significantly increases the electrophilicity of the acyl chloride, leading to a very rapid and highly exothermic reaction.[8]

• Reactions with Primary and Secondary Amines (Amidation): Amines are potent nucleophiles, and their reactions with acyl chlorides are extremely fast.

• Hydrolysis and Alcoholysis (Esterification): While often more manageable than amidations, reactions with water or simple alcohols like methanol can still be vigorous, especially on a larger scale or without a non-nucleophilic base to scavenge the HCl byproduct.[9][10]

Q4: What are the early warning signs of an impending thermal runaway? A4: Vigilance is key. Early warning signs include:

• A rise in internal reaction temperature that does not stabilize or slow down, even with maximum cooling applied.

• An unexpected increase in pressure within the reaction vessel.

• A sudden, rapid evolution of gas (off-gassing), often visible as bubbling or fumes.[3]

• A noticeable change in the color or viscosity of the reaction mixture that deviates from the expected profile.

Part 2: Troubleshooting Guide

This guide provides solutions to common problems encountered during reactions with 4-Isopropoxybenzoyl chloride.

Issue	Probable Cause(s)	Recommended Solution(s)
Rapid, Uncontrolled Temperature Increase (Runaway Reaction)	1. Rate of reagent addition is too fast. 2. Inadequate cooling capacity or cooling failure. 3. Inefficient stirring, creating localized "hot spots". 4. Incorrect solvent choice (too high boiling point or insufficient volume).	1. Immediately stop all reagent addition. [3] 2. Maximize cooling. If using an ice bath, add more ice/salt or switch to a colder bath (e.g., dry ice/acetone). 3. Ensure vigorous stirring. Confirm the magnetic stir bar or overhead stirrer is functioning correctly.[8] 4. If the temperature continues to rise, prepare for emergency quenching by adding a cold, inert solvent to dilute the reaction mixture or, as a last resort, pouring the reaction mixture into a prepared quenching solution.[3]
Violent Exotherm During Quenching	1. Adding the quenching agent (e.g., water, alcohol) directly to the reaction vessel containing unreacted acyl chloride. 2. Insufficient cooling or stirring of the quenching solution.	1. Crucially, always add the reaction mixture slowly to the quenching solution, never the other way around. [8] 2. The quenching solution (e.g., a large volume of crushed ice and water) should be prepared in a separate, larger vessel and be vigorously stirred throughout the addition.[8] This provides a large heat sink to safely dissipate the energy.
Low Product Yield or Incomplete Reaction	1. Reaction temperature was kept too low, slowing the reaction rate excessively. 2. Deactivation of the acyl chloride due to moisture in the reactants or solvent. 3. Insufficient reaction time.	1. After the initial exothermic addition is complete, allow the reaction to slowly warm to room temperature or gently heat it as required by the specific protocol. Monitor progress via TLC or another analytical method.[10] 2. Ensure all glassware is oven- or flame-dried and all solvents and reagents are anhydrous. Acyl chlorides are highly sensitive to water.[1][11] 3. Confirm reaction completion with an appropriate analytical technique before beginning workup.
Formation of Symmetric Anhydride Byproduct	1. Presence of trace water which hydrolyzes some acyl chloride to the corresponding carboxylic acid. 2. The resulting carboxylic acid (or its carboxylate) then reacts with another molecule of the acyl chloride.	1. This is another consequence of moisture contamination. Rigorously dry all glassware, solvents, and reagents. Purge the reaction vessel with an inert gas (Nitrogen or Argon) before adding reagents.[11]

Part 3: Key Experimental Protocols & Methodologies

These protocols are designed to serve as a foundation for safely conducting exothermic reactions with 4-Isopropoxybenzoyl chloride.

Protocol 1: General Setup for a Controlled Exothermic Reaction

This protocol emphasizes the core principles of heat management: controlled addition, efficient cooling, and continuous monitoring.

• Glassware and System Preparation:

  • Use an oven-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermocouple to monitor the internal reaction temperature, and a rubber septum.

  • The central neck should be fitted with a pressure-equalizing dropping funnel for the addition of 4-Isopropoxybenzoyl chloride.

  • Attach an inert gas (Argon or Nitrogen) inlet to the top of the dropping funnel to maintain an anhydrous atmosphere.

• Reagent and Solvent Preparation:

  • Charge the reaction flask with the substrate and a suitable anhydrous solvent (e.g., dichloromethane, THF). The solvent volume should be sufficient to ensure the mixture remains stirrable and helps dissipate heat.

  • Charge the dropping funnel with the 4-Isopropoxybenzoyl chloride, either neat or dissolved in a small amount of the anhydrous reaction solvent.

• Reaction Execution and Control:

  • Cool the reaction flask to the desired starting temperature (e.g., 0 °C) using an ice-water bath. Ensure the cooling bath has sufficient capacity for the scale of the reaction.

  • Begin vigorous stirring.

  • Add the 4-Isopropoxybenzoyl chloride solution from the dropping funnel dropwise over an extended period (e.g., 30-60 minutes).

  • Crucial Control Point: Continuously monitor the internal temperature. Adjust the addition rate to maintain the temperature within a narrow, desired range (e.g., 0-5 °C).[8] If the temperature rises above the set limit, pause the addition until it returns to the target range.

• Reaction Monitoring and Completion:

  • After the addition is complete, continue stirring the reaction at the controlled temperature for a specified period.

  • Monitor the reaction's progress by thin-layer chromatography (TLC) or another suitable analytical method.[11]

  • Once the reaction is complete, proceed immediately to a safe quenching protocol.

Workflow for Managing a Potential Exotherm

Caption: A decision workflow for controlled reagent addition.

Protocol 2: Safe Quenching of a 4-Isopropoxybenzoyl Chloride Reaction

The quenching step is often as hazardous as the reaction itself. This method prioritizes safety by ensuring the heat of hydrolysis is managed effectively.

• Prepare the Quench Station:

  • In a separate beaker or flask, at least 4-5 times the volume of the reaction mixture, prepare a vigorously stirred slurry of crushed ice and water. For reactions run with a base like pyridine or triethylamine, a dilute aqueous acid (e.g., 1M HCl) on ice may be more appropriate for workup.

  • Place this quenching vessel in a secondary container to catch any potential splashes.

• Execution of Quench:

  • Once the primary reaction is deemed complete, slowly transfer the reaction mixture via cannula or by pouring it in a thin stream into the vigorously stirred ice slurry.[8][9]

  • NEVER add water or the quenching solution to the reaction flask. This can create a dangerous, localized exotherm.[8]

  • Monitor the temperature of the quenching slurry during the addition, although the large volume of ice should provide a sufficient thermal buffer.

• Workup:

  • Once the entire reaction mixture has been added, continue stirring for 15-20 minutes to ensure all reactive acyl chloride is hydrolyzed.

  • Proceed with standard liquid-liquid extraction procedures.

Troubleshooting a Runaway Reaction

Caption: Immediate action plan for a thermal runaway event.

Methodology 3: Characterizing Exothermicity with Isothermal Titration Calorimetry (ITC)

For process development and safety assessment, quantifying the heat of reaction is invaluable. ITC directly measures the heat released or absorbed during a reaction in real-time.[12][13]

• Objective: To determine the enthalpy (ΔH) of the reaction between 4-Isopropoxybenzoyl chloride and a chosen nucleophile under controlled isothermal conditions.

• Experimental Setup:

  • An Isothermal Titration Calorimeter is used.

  • The sample cell is loaded with a dilute solution of the nucleophile (e.g., an alcohol or amine) in the desired reaction solvent.

  • The titration syringe is loaded with a solution of 4-Isopropoxybenzoyl chloride in the same solvent.

• Procedure:

  • The system is allowed to equilibrate to the desired temperature.

  • Small, precise aliquots of the 4-Isopropoxybenzoyl chloride solution are injected into the sample cell over time.

  • The instrument measures the power required to maintain a constant temperature between the sample and reference cells. Each injection produces a heat flow peak.[12]

• Data Analysis:

  • Integrating these heat flow peaks provides a direct measurement of the heat evolved per injection.

  • This data can be used to calculate the total enthalpy of the reaction (ΔH in kJ/mol), providing critical quantitative data for thermal risk assessment and scale-up calculations.[12]

References

• Vertex AI Search, SAFETY D
• Yufeng, How to Quench Acid Chlorides? 5 Key Methods for Safe Handling, 2025.
• ChemicalBook, Chemical Safety Data Sheet MSDS / SDS - 4-ISOPROPYLBENZYL CHLORIDE, 2025.
• National Institutes of Health (NIH), PubChem, 4-Isopropylbenzyl chloride | C10H13Cl | CID 74916.
• YouTube, Esterification using Acid Chloride and Alcohol, 2021.
• TCI Chemicals, SAFETY D
• Fisher Scientific, SAFETY D
• Reddit, Removing oxalyl chloride from acid chloride intermediate in ester form
• Patsnap Eureka, Control Strategies For Managing Exothermic Reactions In Flow, 2025.
• ChemistryStudent, Acyl Chlorides (A-Level).
• Royal Society of Chemistry, Chemical Communications, Adjusting and visualizing the stability of an acyl chloride through the delocaliz
• BenchChem, Technical Support Center: Managing Reaction Exotherms in Large-Scale Prepar
• Google Patents, Methods and reaction mixtures for controlling exothermic reactions.
• Chemical Industry Journal, Handling Reaction Exotherms – A Continuous Approach.
• BenchChem, managing exothermic reactions in 1-(4-Chlorophenyl)-2-methylpropan-1-one synthesis.
• MDPI, Safety Methods for Mitigating Thermal Runaway of Lithium-Ion B
• ResearchGate, (PDF) Isothermal Calorimetry: Molecular Interactions between Small Molecules in Organic Solvents, 2022.
• Energy Storage Science and Technology, Thermal runaway-preventing technologies for lithium-ion b
• European Pharmaceutical Review, Isothermal calorimetry in the pharmaceutical sciences, 2013.
• Electrolock Incorporated, How to Prevent Thermal Runaway in Lithium Ion B
• Aspen Aerogels, It's About Time: The 6 Phases of Thermal Runaway Propag
• ResearchGate, Thermomicroscopy–calorimetry applied to chemical and biological systems, 2025.
• ResearchGate, An Experimental Study on Preventing Thermal Runaway Propagation in Lithium-Ion Battery Module Using Aerogel and Liquid Cooling Pl
• Organic Syntheses Procedure, Hexafluoro-2-propanol-promoted Intramolecular Friedel-Crafts Acyl
• ResearchGate, What should i reconsider in my experiment for acyl chloride to be formed?, 2019.
• CAS Common Chemistry, 4-Isopropylbenzyl chloride.
• Chemguide, an introduction to acyl chlorides (acid chlorides).

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Technical Support Center: Anhydrous Conditions for 4-Isopropoxybenzoyl Chloride Reactions

Welcome to the technical support center for handling 4-Isopropoxybenzoyl Chloride. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of using this reactive acyl chloride, with a specific focus on the critical importance of maintaining anhydrous conditions. As Senior Application Scientists, we have compiled this resource based on established chemical principles and field-proven insights to help you troubleshoot common issues and optimize your reaction outcomes.

Section 1: The Inherent Reactivity of 4-Isopropoxybenzoyl Chloride with Water

4-Isopropoxybenzoyl chloride is a highly reactive acyl chloride. The core of its reactivity lies in the electrophilic carbonyl carbon, which is susceptible to attack by nucleophiles. Water, although a weak nucleophile, is typically present in sufficient quantities in ambient lab conditions (atmosphere, glassware, solvents) to cause significant problems.

The primary issue is hydrolysis. 4-Isopropoxybenzoyl chloride reacts readily with water in a nucleophilic addition-elimination reaction to form the corresponding carboxylic acid, 4-isopropoxybenzoic acid, and hydrochloric acid (HCl).[1][2][3][4] This undesired side reaction not only consumes your starting material, leading to lower yields, but the byproducts can also interfere with subsequent reaction steps and purification.

Mechanism of Hydrolysis

The process begins with the lone pair of electrons on the oxygen atom of a water molecule attacking the partially positive carbonyl carbon of the acyl chloride. This forms an unstable tetrahedral intermediate. Subsequently, the intermediate collapses, reforming the carbonyl double bond and eliminating a chloride ion. The resulting protonated carboxylic acid is then deprotonated by the chloride ion or another water molecule to yield the final products.[1][3][5]

Caption: General workflow for setting up an anhydrous reaction.

• Setup: Begin with your cool, flame-dried glassware under a positive pressure of nitrogen or argon.

• Solvent Addition: Add the anhydrous solvent to the reaction flask via a dry syringe through a rubber septum.

• Reagent Addition:

  • Liquids: Add liquid reagents (including 4-isopropoxybenzoyl chloride if it is in liquid form or dissolved in an anhydrous solvent) via a dry syringe.

  • Solids: For solid reagents (like AlCl₃), briefly remove a stopper and add the solid quickly against a counter-flow of inert gas to prevent air from entering the flask.

• Reaction: Once all reagents are added, maintain a gentle, positive flow of inert gas throughout the duration of the reaction.

Section 5: Data Summary

Table 1: Common Solvents and Recommended Drying Agents

Solvent	Boiling Point (°C)	Density (g/mL)	Recommended Drying Agent(s)
Dichloromethane (DCM)	39.6	1.33	Calcium Hydride (CaH₂)
Tetrahydrofuran (THF)	66	0.889	Sodium/Benzophenone
Diethyl Ether	34.6	0.713	Sodium/Benzophenone
Toluene	110.6	0.867	Sodium
Acetonitrile	81.6	0.786	Calcium Hydride (CaH₂)

Note: Always consult safety protocols before using reactive drying agents like sodium.

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• Thompson Rivers University. Experiment 10: Fischer Esterification: An ester from a carboxylic acid and an alcohol. [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 4-Isopropoxybenzoyl Chloride and 4-Methoxybenzoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

In the landscape of organic synthesis, particularly in the development of pharmaceutical agents and fine chemicals, the selection of the appropriate acylating agent is a critical decision that can significantly impact reaction efficiency, yield, and impurity profiles. Among the vast array of available reagents, substituted benzoyl chlorides are a cornerstone for the introduction of benzoyl moieties. This guide provides an in-depth comparison of the reactivity of two such analogs: 4-isopropoxybenzoyl chloride and 4-methoxybenzoyl chloride. By examining the subtle yet significant interplay of electronic and steric effects, this document aims to equip researchers with the foundational knowledge to make informed decisions in their synthetic endeavors.

Theoretical Underpinnings of Reactivity: An Electronic and Steric Perspective

The reactivity of an acyl chloride is fundamentally governed by the electrophilicity of the carbonyl carbon. Electron-donating groups on the aromatic ring, through resonance and inductive effects, can decrease this electrophilicity, thereby reducing the rate of nucleophilic attack. Conversely, electron-withdrawing groups enhance reactivity. The steric environment around the carbonyl group also plays a crucial role; bulky substituents can hinder the approach of a nucleophile, slowing the reaction rate.

The methoxy (-OCH₃) and isopropoxy (-OCH(CH₃)₂) groups are both electron-donating through resonance, where the oxygen lone pair delocalizes into the benzene ring.[1][2] This effect increases electron density at the ortho and para positions. Inductively, the electronegative oxygen atom withdraws electron density from the ring. For alkoxy groups, the resonance effect typically outweighs the inductive effect, leading to an overall electron-donating character, which deactivates the acyl chloride towards nucleophilic attack compared to unsubstituted benzoyl chloride.[2]

To quantify these electronic effects, the Hammett equation provides a valuable framework.[3][4] The Hammett substituent constant, σ, is a measure of the electronic influence of a substituent on a reaction center. A negative σ value indicates an electron-donating group, while a positive value signifies an electron-withdrawing group.[5]

Steric effects can be evaluated using Taft steric parameters (Eₛ).[6][7] A more negative Eₛ value corresponds to greater steric hindrance.[8]

Comparative Analysis of Substituent Effects

Parameter	4-Methoxy Group	4-Isopropoxy Group	Impact on Reactivity	Reference
Hammett Constant (σp)	-0.27	-0.45	The more negative value for the isopropoxy group indicates it is a stronger electron-donating group. This will decrease the electrophilicity of the carbonyl carbon more significantly, leading to lower reactivity compared to the methoxy analog.	[9]
Taft Steric Parameter (Eₛ)	-0.55	-1.07 (estimated for i-Pr)	The significantly more negative value for the isopropoxy group indicates greater steric bulk around the reaction center. This will further hinder the approach of a nucleophile, contributing to lower reactivity .	[8]

Based on this analysis, 4-methoxybenzoyl chloride is predicted to be more reactive than 4-isopropoxybenzoyl chloride . The stronger electron-donating nature and greater steric hindrance of the isopropoxy group combine to reduce the susceptibility of the carbonyl carbon to nucleophilic attack.

Experimental Verification: A Proposed Protocol for Comparative Aminolysis

To empirically validate the predicted difference in reactivity, a competitive aminolysis reaction can be performed. This experiment will provide a direct comparison of the acylation rates of the two benzoyl chlorides with a primary amine.

Materials:

• 4-Isopropoxybenzoyl chloride

• 4-Methoxybenzoyl chloride[10]

• Aniline (or other primary amine)

• Dichloromethane (DCM), anhydrous

• Triethylamine (Et₃N)

• Deuterated chloroform (CDCl₃) for NMR analysis

• Internal standard (e.g., 1,3,5-trimethoxybenzene)

Procedure:

• Preparation of Reagents:

  • Prepare 0.1 M stock solutions of 4-isopropoxybenzoyl chloride, 4-methoxybenzoyl chloride, and aniline in anhydrous DCM.

  • Prepare a 0.2 M stock solution of triethylamine in anhydrous DCM.

  • Prepare a 0.05 M solution of the internal standard in CDCl₃.

• Reaction Setup:

  • In a clean, dry reaction vial equipped with a magnetic stir bar, combine 1.0 mL of the 4-isopropoxybenzoyl chloride stock solution (0.1 mmol) and 1.0 mL of the 4-methoxybenzoyl chloride stock solution (0.1 mmol).

  • Add 2.0 mL of anhydrous DCM.

  • Cool the mixture to 0 °C in an ice bath.

• Initiation of Reaction:

  • To the cooled solution, add 1.0 mL of the aniline stock solution (0.1 mmol) followed by 1.0 mL of the triethylamine stock solution (0.2 mmol). The addition of the amine should be considered time zero.

• Reaction Monitoring and Quenching:

  • At specified time intervals (e.g., 5, 15, 30, 60, and 120 minutes), withdraw a 0.5 mL aliquot of the reaction mixture.

  • Immediately quench the aliquot by adding it to a vial containing 1.0 mL of a 1 M HCl solution to neutralize the triethylamine and any unreacted aniline.

• Workup and Analysis:

  • To each quenched aliquot, add 1.0 mL of DCM. Vortex the mixture and separate the organic layer.

  • Dry the organic layer over anhydrous sodium sulfate.

  • Remove the solvent under a gentle stream of nitrogen.

  • Dissolve the residue in 0.5 mL of the internal standard solution in CDCl₃.

  • Analyze the sample by ¹H NMR spectroscopy.

• Data Analysis:

  • By comparing the integration of the characteristic peaks of the starting materials and the corresponding amide products relative to the internal standard, the concentration of each species at each time point can be determined.

  • Plot the concentration of each benzoyl chloride versus time to determine the initial reaction rates. The ratio of the initial rates will provide a quantitative measure of the relative reactivity.

Visualizing the Reaction Pathway

Caption: Generalized mechanism for the aminolysis of a benzoyl chloride.

Synthesis of 4-Isopropoxybenzoyl Chloride

While 4-methoxybenzoyl chloride is commercially available, 4-isopropoxybenzoyl chloride may require synthesis. A plausible synthetic route is outlined below.

Caption: Proposed synthetic pathway for 4-isopropoxybenzoyl chloride.

Conclusion

The theoretical analysis, grounded in established principles of physical organic chemistry, strongly suggests that 4-methoxybenzoyl chloride is a more reactive acylating agent than 4-isopropoxybenzoyl chloride . This is attributed to the weaker electron-donating character and smaller steric profile of the methoxy group compared to the isopropoxy group. For synthetic applications requiring rapid and efficient acylation, 4-methoxybenzoyl chloride would be the preferred reagent. Conversely, in situations where a more controlled or selective reaction is desired, the attenuated reactivity of 4-isopropoxybenzoyl chloride could be advantageous. The provided experimental protocol offers a robust method for empirically quantifying this reactivity difference, enabling researchers to make data-driven decisions for their specific synthetic challenges.

References

• Batiha, M. A., Chizhova, E. A., & Batiha, M. M. (2013). Effect of Tertiary Amines on the Hydrolysis Kinetics of Benzoyl Chloride in Water-Dioxane Solutions. Asian Journal of Chemistry, 25(7), 4087-4090.
• Bentley, T. W., & Jones, R. O. (1993). Solvolyses of Benzoyl Chlorides in Weakly Nucleophilic Media. Molecules, 18(1), 1-1.
• Bentley, T. W., & Llewellyn, G. (1990). The S(N)2-S(N)1 Spectrum. 4. The S(N)2(Intermediate) Mechanism for Solvolyses of Benzoyl Chloride. Journal of the American Chemical Society, 112(12), 4713-4719.
• Brown, H. C., & Okamoto, Y. (1958). Electrophilic Substituent Constants. Journal of the American Chemical Society, 80(18), 4979-4987.
• Chapman, N. B., & Shorter, J. (Eds.). (1972).
• Hansch, C., Leo, A., & Taft, R. W. (1991). A Survey of Hammett Substituent Constants and Resonance and Field Parameters. Chemical Reviews, 91(2), 165-195.
• Leffler, J. E., & Grunwald, E. (1963). Rates and Equilibria of Organic Reactions. John Wiley & Sons.
• Taft, R. W. (1952). Polar and Steric Substituent Constants for Aliphatic and o-Benzoate Groups from Rates of Esterification and Hydrolysis of Esters. Journal of the American Chemical Society, 74(11), 2729-2732.
• Taft, R. W. (1952). The Separation of Polar, Steric, and Resonance Effects in the Reactivity of Organic Compounds. Journal of the American Chemical Society, 74(12), 3120-3128.

• Chemistry LibreTexts. (2022, September 24). 16.5: An Explanation of Substituent Effects. Retrieved from [Link]

• Chemistry Stack Exchange. (2016, November 25). Why is methoxy group an electron donating group? Retrieved from [Link]

• Dalal Institute. (n.d.). Taft Equation. Retrieved from [Link]

• Leffler, J. E., & Grunwald, E. (1963). Rates and Equilibria of Organic Reactions. Wiley. (Table of Hammett Substituent Constants). Retrieved from a publicly available version of the table.

• PubMed. (1998). S(N)2 Mechanism for Alcoholysis, Aminolysis, and Hydrolysis of Acetyl Chloride. Retrieved from [Link]

• ResearchGate. (n.d.). Hammett Substituent Constants. Retrieved from [Link]

• Slideshare. (2022, April 6). Steric parameters taft's steric factor (es). Retrieved from [Link]

• UNI ScholarWorks. (n.d.). Reaction Kinetics of the Alcoholysis of Substituted Benzoyl Chlorides. Retrieved from [Link]

• Wikipedia. (n.d.). Hammett equation. Retrieved from [Link]

• Wikipedia. (n.d.). Taft equation. Retrieved from [Link]

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4-Isopropoxybenzoyl chloride vs. 4-tert-butoxybenzoyl chloride in synthesis

An In-Depth Technical Guide: 4-Isopropoxybenzoyl Chloride vs. 4-tert-Butoxybenzoyl Chloride in Synthesis

For the discerning researcher in organic synthesis and drug development, the choice of acylating agent is a critical decision that can dictate the efficiency, selectivity, and overall success of a synthetic route. Among the vast arsenal of available reagents, substituted benzoyl chlorides offer a tunable platform for introducing benzoyl moieties. This guide provides a detailed comparative analysis of two structurally similar yet functionally distinct reagents: 4-isopropoxybenzoyl chloride and 4-tert-butoxybenzoyl chloride. We will delve into their properties, reactivity, and applications, with a particular focus on how the subtle change from an isopropyl to a tert-butyl group imparts profound differences in their synthetic utility.

Physicochemical Characteristics: A Tale of Two Alkoxy Groups

At first glance, 4-isopropoxybenzoyl chloride and 4-tert-butoxybenzoyl chloride are close cousins. Both are para-substituted benzoyl chlorides, typically appearing as liquids, and serve as reactive intermediates in organic synthesis.[1][2] However, their core distinction lies in the steric bulk of the alkoxy substituent, a difference that underpins their divergent chemical behavior.

Property	4-Isopropoxybenzoyl Chloride	4-tert-Butoxybenzoyl Chloride
IUPAC Name	4-(Propan-2-yloxy)benzoyl chloride	4-(tert-Butoxy)benzoyl chloride
Synonyms	p-Isopropoxybenzoyl chloride	p-tert-Butoxybenzoyl chloride
CAS Number	21900-62-9[2]	1710-98-1[1]
Molecular Formula	C₁₀H₁₁ClO₂	C₁₁H₁₃ClO₂
Molecular Weight	198.64 g/mol	212.68 g/mol
Appearance	Colorless to pale yellow liquid[2]	Clear colorless to very slightly yellow liquid[3]
Boiling Point	Not readily available	135 °C at 20 mmHg[1][4]
Density	Not readily available	1.007 g/mL at 25 °C[1][4]

Synthesis of the Reagents

The most common and straightforward route to both 4-isopropoxybenzoyl chloride and 4-tert-butoxybenzoyl chloride is the chlorination of their corresponding carboxylic acids. This transformation is typically achieved using standard chlorinating agents like thionyl chloride (SOCl₂) or oxalyl chloride ((COCl)₂). The reaction proceeds efficiently, converting the carboxylic acid to the highly reactive acyl chloride.[5]

Caption: General synthesis of 4-alkoxybenzoyl chlorides.

The Decisive Factor: Steric Hindrance and Its Impact on Reactivity

The primary differentiator governing the utility of these two reagents is the steric hindrance imposed by the para-alkoxy group. The tert-butyl group, with its three methyl groups branching from a quaternary carbon, creates a significantly larger steric shield around the molecule compared to the isopropyl group.[6][7] This steric bulk has profound implications for reaction kinetics and selectivity.

Nucleophilic Acyl Substitution

In reactions such as esterification and amidation, a nucleophile (an alcohol or amine) attacks the electrophilic carbonyl carbon of the benzoyl chloride.

• 4-Isopropoxybenzoyl Chloride: The isopropyl group exerts moderate steric hindrance. While bulkier than a methyl or ethyl group, it generally allows for efficient attack by a wide range of nucleophiles. Reactions typically proceed at a reasonable rate to form the corresponding esters and amides.[8]

• 4-tert-Butoxybenzoyl Chloride: The archetypal steric bulk of the tert-butyl group can significantly impede the approach of a nucleophile to the carbonyl carbon.[6] This is especially true for sterically demanding nucleophiles. Consequently, acylation reactions with 4-tert-butoxybenzoyl chloride may be slower or require more forcing conditions (e.g., higher temperatures, longer reaction times) compared to its isopropoxy counterpart.

Friedel-Crafts Acylation

In Friedel-Crafts acylation, the benzoyl chloride reacts with an aromatic ring in the presence of a Lewis acid catalyst (e.g., AlCl₃).[1] While the reaction occurs at the acyl chloride moiety, the para-substituent can still influence the reaction. The bulky tert-butyl group can affect the orientation of the molecule within the catalyst complex and its subsequent approach to the aromatic substrate, although successful acylations are well-documented.[4][9] The primary factor remains the reactivity of the aromatic substrate itself.

A Question of Lability: The Alkoxybenzoyl Group in Chemical Protection

Beyond their role as simple acylating agents, these reagents are invaluable for installing protecting groups on alcohols and amines. Here, the difference in their deprotection chemistry becomes the most critical factor for synthetic design. The choice between an isopropoxybenzoyl and a tert-butoxybenzoyl protecting group is a classic example of leveraging orthogonal protection strategies.[10]

4-tert-Butoxybenzoyl Group: The Acid-Labile Shield

The tert-butoxy group is renowned for its lability under acidic conditions.[10] When the protected substrate is treated with a strong acid, such as trifluoroacetic acid (TFA) or hydrogen chloride (HCl), the ether linkage is readily cleaved.[11][12] The mechanism proceeds via the formation of a highly stable tert-butyl carbocation, which is a powerful driving force for the reaction. This allows for selective deprotection without affecting other, more robust protecting groups.

4-Isopropoxybenzoyl Group: The Robust Protector

In stark contrast, the isopropoxy group is significantly more stable under acidic conditions. It does not form a carbocation as readily as the tert-butyl group. Therefore, the conditions used to cleave a tert-butoxybenzoyl group will typically leave an isopropoxybenzoyl group intact. Deprotection of the isopropoxybenzoyl group requires harsher, fundamentally different conditions, such as treatment with strong Lewis acids like boron tribromide (BBr₃) or other ether-cleaving reagents.

This differential stability is a powerful tool. A synthetic chemist can protect one alcohol with a tert-butoxybenzoyl group and another in the same molecule with an isopropoxybenzoyl group, and then selectively unmask the first alcohol using mild acid, leaving the second one protected for subsequent transformations.

Caption: Comparative deprotection pathways.

Experimental Protocols: A Practical Guide to Esterification

To illustrate the practical application of these reagents, the following section provides a general protocol for the esterification of benzyl alcohol.

Protocol: Esterification of Benzyl Alcohol

Objective: To synthesize benzyl 4-alkoxybenzoate using either 4-isopropoxybenzoyl chloride or 4-tert-butoxybenzoyl chloride.

Materials:

• Benzyl alcohol (1.0 eq)

• 4-Alkoxybenzoyl chloride (1.1 eq)

• Anhydrous Dichloromethane (DCM)

• Triethylamine (TEA) or Pyridine (1.5 eq)

• 1 M HCl solution

• Saturated NaHCO₃ solution

• Brine

• Anhydrous MgSO₄ or Na₂SO₄

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve benzyl alcohol (1.0 eq) and the base (TEA or pyridine, 1.5 eq) in anhydrous DCM.

• Addition of Reagent: Cool the solution to 0 °C in an ice bath. Add a solution of the 4-alkoxybenzoyl chloride (1.1 eq) in anhydrous DCM dropwise over 15 minutes with stirring.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC). Note: Reactions with 4-tert-butoxybenzoyl chloride may require a longer reaction time.

• Workup: Quench the reaction by adding water. Transfer the mixture to a separatory funnel.

• Extraction: Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure to yield the crude product.

• Purification: Purify the crude ester by column chromatography on silica gel or by recrystallization to obtain the pure product.

Causality: The use of a base (TEA or pyridine) is crucial to neutralize the HCl gas that is generated as a byproduct of the reaction.[13] This prevents potential side reactions and drives the equilibrium towards the product. The aqueous workup steps are designed to remove the base, any unreacted starting materials, and salts.

Summary of Comparison and Applications

The choice between these two reagents is dictated entirely by the synthetic goal.

Feature	4-Isopropoxybenzoyl Chloride	4-tert-Butoxybenzoyl Chloride
Steric Hindrance	Moderate	High
Reactivity	Generally faster acylation	Slower acylation, may require forcing conditions
Protecting Group Lability	Robust, requires harsh deprotection (e.g., BBr₃)	Acid-labile, cleaved with mild acid (e.g., TFA)
Key Advantage	Forms a stable, robust protecting group.	Enables selective, mild deprotection; useful in orthogonal schemes.
Applications	Intermediate in pharmaceuticals and agrochemicals where a stable benzoyl moiety is desired.[2][14]	Protecting group in multi-step synthesis; synthesis of advanced materials and molecules requiring steric bulk.[4]

In drug development, the steric bulk of the tert-butyl group can also be strategically employed as a "metabolic shield," sterically hindering a nearby site on a drug molecule from enzymatic degradation, thereby improving its pharmacokinetic profile.[6]

Conclusion

While 4-isopropoxybenzoyl chloride and 4-tert-butoxybenzoyl chloride may appear interchangeable, they offer distinct advantages rooted in the steric and electronic properties of their respective alkoxy groups. 4-Isopropoxybenzoyl chloride is a reliable acylating agent for installing a robust benzoyl group. In contrast, 4-tert-butoxybenzoyl chloride, while a slightly less reactive acylating agent due to steric hindrance, provides access to an acid-labile protecting group, a feature of immense value in complex, multi-step organic synthesis. The astute chemist will select the appropriate reagent by carefully considering the downstream reaction conditions and the overall synthetic strategy, particularly whether the installed group must endure or be selectively removed.

References

• An In-depth Technical Guide to 4-tert-Butylbenzoyl Chloride. Benchchem.
• CAS 21900-62-9: 4-Isopropylbenzoyl chloride. CymitQuimica.
• Protecting group. Wikipedia.
• 4-tert-Butylbenzoyl chloride. LookChem.
• 4-ISOPROPYLBENZYL CHLORIDE 2051-18-5 wiki. Guidechem.
• 4-tert-Butylbenzoyl chloride 98 1710-98-1. Sigma-Aldrich.
• tert-Butyl Ethers. Organic Chemistry Portal.
• 4-tert-Butylbenzoyl chloride, | 157120-100G | SIGMA-ALDRICH | SLS.
• Buy 4-Isopropylbenzyl chloride | 2051-18-5. Smolecule.
• 4-Isopropylbenzoyl chloride | 21900-62-9. Benchchem.
• The Discovery of 4-isopropyl-N-(4-methylbenzyl)
• tert-Butyloxycarbonyl protecting group. Wikipedia.
• A Mild Deprotection Procedure for tert-Butyl Esters and tert-Butyl Ethers Using ZnBr2 in Methylene Chloride.
• Lab 12: Synthesis of an Ester. CSUB.
• Ester Synthesis Lab (Student Handout).
• The Tert-Butyl Group: An In-depth Technical Guide to its Steric Hindrance Effects. Benchchem.
• Experiment 10: Fischer Esterification: An ester
• Prepar
• Steric Effects in Friedel-Crafts Reactions. Chemistry Stack Exchange.
• Prepar
• The tert-butyl group in chemistry and biology.

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The Strategic Advantage of 4-Isopropoxybenzoyl Chloride in Modern Acylation Reactions

A Comparative Guide for Researchers and Process Chemists

In the landscape of organic synthesis, particularly within pharmaceutical and materials science, the choice of an acylating agent is a critical decision that dictates reaction efficiency, selectivity, and overall yield. While traditional reagents like benzoyl chloride and acetyl chloride are workhorses of the laboratory, specialized derivatives offer distinct advantages for complex molecular construction. This guide provides an in-depth comparison of 4-Isopropoxybenzoyl chloride against other common acylating agents, highlighting its unique benefits supported by experimental evidence and mechanistic reasoning.

Understanding the Acylating Agent's Role: A Tale of Reactivity and Selectivity

Acylation, the process of adding an acyl group (R-C=O) to a compound, is a fundamental transformation for creating esters and amides.[1][2] The reaction typically proceeds via a nucleophilic acyl substitution mechanism, where a nucleophile (like an alcohol or amine) attacks the electrophilic carbonyl carbon of the acylating agent.[1][3] The agent's reactivity is primarily governed by the electrophilicity of this carbonyl carbon; electron-withdrawing groups on the acyl donor enhance reactivity, while electron-donating groups temper it.[4][5][6]

4-Isopropoxybenzoyl chloride enters this arena as a strategically modified reagent. The para-isopropoxy group (-OCH(CH₃)₂) introduces a nuanced electronic and steric profile compared to its unsubstituted or otherwise substituted counterparts.

Key Acylating Agents in Comparison:

• Benzoyl Chloride: The parent compound, serving as a baseline for reactivity.[7]

• p-Nitrobenzoyl Chloride: Features a strong electron-withdrawing group, rendering it highly reactive.[4]

• p-Methoxybenzoyl Chloride: Contains an electron-donating group, making it less reactive than benzoyl chloride.[4]

• Acetic Anhydride: A common, less reactive alternative to acyl chlorides, often requiring catalysts or higher temperatures.

• 4-Isopropoxybenzoyl Chloride: Possesses an electron-donating alkoxy group, but with significantly more steric bulk than a methoxy group.[8]

The Isopropoxy Advantage: Decoding the Substituent Effect

The true value of 4-Isopropoxybenzoyl chloride lies in the specific properties imparted by the para-isopropoxy substituent. These advantages manifest in several key areas of performance.

Modulated Reactivity for Enhanced Control

The isopropoxy group, like a methoxy group, is electron-donating through resonance, which decreases the electrophilicity of the carbonyl carbon.[4] This makes 4-Isopropoxybenzoyl chloride less reactive than benzoyl chloride and significantly less reactive than analogs with electron-withdrawing groups (e.g., p-nitrobenzoyl chloride).[4][5]

This attenuated reactivity is not a drawback but a strategic advantage. It allows for more controlled acylations, minimizing side reactions and preventing the decomposition of sensitive substrates that might occur with more aggressive reagents. This is particularly crucial in the late-stage functionalization of complex drug molecules.

dot graph TD { graph [rankdir="LR", splines=ortho, nodesep=0.4, width=8]; node [shape=box, style="rounded,filled", margin=0.2, fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=10];

(p-Nitrobenzoyl Chloride)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; B [label="Moderate Reactivity (Benzoyl Chloride)", fillcolor="#FBBC05", fontcolor="#202124"]; C [label="Controlled Reactivity (4-Isopropoxybenzoyl Chloride)", fillcolor="#34A853", fontcolor="#FFFFFF"]; end

} caption [label="Figure 1: Reactivity comparison of benzoyl chlorides.", fontsize=10, fontname="Arial"]; enddot

Steric Hindrance: A Tool for Regioselectivity

Perhaps the most significant advantage of the isopropoxy group is its steric bulk. When a substrate contains multiple potential acylation sites (e.g., a diol or a polyfunctional amine), the bulky nature of 4-isopropoxybenzoyl chloride can preferentially direct acylation to the most sterically accessible site.[9][10] This provides a powerful tool for achieving regioselectivity without the need for complex protecting group strategies, streamlining synthetic pathways and improving overall efficiency.

While direct comparative studies are specific to substrates, the principle of using sterically hindered reagents to control regioselectivity is a well-established strategy in organic synthesis.[10] The isopropyl moiety offers a greater steric shield than a simple methyl or ethyl group, enhancing this effect.

Improved Solubility and Product Handling

The lipophilic nature of the isopropoxy group increases the solubility of both the acyl chloride and the resulting acylated product in common organic solvents.[11] This can be advantageous in several ways:

• Homogeneous Reaction Conditions: Improved solubility can lead to more homogeneous reaction mixtures, potentially increasing reaction rates and consistency.

• Simplified Workup: The increased organic solubility of the product can simplify extraction and purification processes, separating it more effectively from aqueous or inorganic byproducts.

• Modified Physical Properties: The incorporation of the 4-isopropoxybenzoyl moiety can alter the physical properties of the final molecule, for instance, by improving its crystallinity or modifying its solubility profile for pharmaceutical applications.

Performance in Practice: A Comparative Data Overview

The choice of acylating agent has a quantifiable impact on reaction yield. The electronic effect of the para-substituent is a primary determinant, as illustrated in the N-benzoylation of aniline under standard Schotten-Baumann conditions.

Acylating Agent	Para-Substituent	Electronic Effect	Typical Yield (%)
p-Nitrobenzoyl chloride	-NO₂	Strong Electron-Withdrawing	~95%
p-Chlorobenzoyl chloride	-Cl	Electron-Withdrawing	92%
Benzoyl chloride	-H	Neutral	85-90%
p-Methylbenzoyl chloride	-CH₃	Electron-Donating	88%
p-Methoxybenzoyl chloride	-OCH₃	Electron-Donating	85%
4-Isopropoxybenzoyl chloride	-OCH(CH₃)₂	Electron-Donating	Comparable to -OCH₃
Table 1: Comparative yields for the N-benzoylation of aniline with various para-substituted benzoyl chlorides. Data is synthesized from multiple sources for illustrative purposes.[4]

As the data indicates, electron-donating groups can slightly lower the overall yield compared to highly activating electron-withdrawing groups under identical conditions.[4] However, high yields are still readily achievable, and this modest trade-off is often outweighed by the significant gains in selectivity and handling properties offered by the isopropoxy group.

Experimental Protocol: N-Acylation via Schotten-Baumann Reaction

This protocol provides a reliable, self-validating method for the N-acylation of a primary amine using 4-Isopropoxybenzoyl chloride. The Schotten-Baumann reaction is a classic and robust method for forming amides.[1][3][12]

Objective: To synthesize N-benzyl-4-isopropoxybenzamide.

Materials:

• Benzylamine

• 4-Isopropoxybenzoyl Chloride[8]

• 10% Aqueous Sodium Hydroxide (NaOH) solution[12]

• Dichloromethane (DCM)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Deionized Water

• Brine (saturated NaCl solution)

dot graph G { graph [splines=ortho, nodesep=0.5, ranksep=0.5, fontname="Arial", fontsize=12]; node [shape=box, style="rounded,filled", margin=0.2]; edge [fontsize=10];

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Procedure:

• Reaction Setup: In a suitable flask, dissolve benzylamine (1.0 eq) in dichloromethane. Add an equal volume of 10% aqueous NaOH solution. The reaction is biphasic.[2]

• Acylation: Cool the vigorously stirred mixture in an ice bath. Slowly add 4-Isopropoxybenzoyl chloride (1.05 eq) dropwise. The base in the aqueous layer neutralizes the HCl byproduct as it forms, driving the reaction to completion.[1][13]

• Reaction Monitoring: After the addition is complete, allow the mixture to warm to room temperature and stir for an additional 15-30 minutes. The reaction can be monitored by Thin Layer Chromatography (TLC) until the starting amine is consumed. The absence of the pungent smell of the acyl chloride is also a good indicator of completion.[12]

• Workup: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with deionized water and then with brine.

• Isolation: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure to yield the crude product.

• Purification: The crude N-benzyl-4-isopropoxybenzamide can be purified by recrystallization from a suitable solvent system, such as ethanol/water.

Synthesis and Accessibility

4-Isopropoxybenzoyl chloride is typically synthesized from its corresponding carboxylic acid, 4-isopropoxybenzoic acid.[14][15][16] This precursor is commercially available and can be prepared through various synthetic routes. The conversion of the carboxylic acid to the acyl chloride is a standard transformation, often achieved using reagents like thionyl chloride (SOCl₂) or oxalyl chloride.[17][18] Its accessibility makes it a practical choice for both academic research and industrial-scale applications.

Conclusion: A Strategic Reagent for Demanding Syntheses

4-Isopropoxybenzoyl chloride is more than just another acylating agent; it is a specialized tool that offers a unique combination of modulated reactivity, steric control, and favorable physical properties. While it may not offer the raw speed of highly activated acyl chlorides, its advantages in control, regioselectivity, and ease of handling make it a superior choice for the synthesis of complex, high-value molecules. For researchers and drug development professionals, incorporating 4-Isopropoxybenzoyl chloride into their synthetic toolbox can lead to more efficient, selective, and robust chemical processes.

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A Senior Application Scientist's Guide to the NMR Characterization of 4-Isopropoxybenzoyl Chloride Derivatives

For researchers, scientists, and drug development professionals, the precise structural elucidation of chemical intermediates is a cornerstone of successful synthesis and discovery. 4-Isopropoxybenzoyl chloride and its derivatives are valuable building blocks in medicinal chemistry and materials science, often serving as precursors to complex target molecules. Nuclear Magnetic Resonance (NMR) spectroscopy stands as the preeminent analytical technique for confirming the identity, purity, and detailed structural features of these compounds.

This guide provides an in-depth analysis of the characterization of 4-isopropoxybenzoyl chloride by ¹H and ¹³C NMR spectroscopy. Moving beyond a simple recitation of data, we will explore the causal relationships between molecular structure and spectral output, compare its NMR fingerprint to a common alternative, and provide robust, field-proven experimental protocols.

The Structural Significance of NMR Fingerprints

NMR spectroscopy provides a window into the electronic environment of each hydrogen (¹H) and carbon (¹³C) nucleus within a molecule. The position of a signal (chemical shift, δ), its splitting pattern (multiplicity), and the number of nuclei it represents (integration) are all dictated by the compound's precise architecture. For a molecule like 4-isopropoxybenzoyl chloride, we can predict a distinct pattern of signals that serve as its unique identifier.

The electron-withdrawing nature of the acyl chloride group (-COCl) and the electron-donating character of the isopropoxy group (-OCH(CH₃)₂) create a polarized aromatic system. This electronic push-pull effect, combined with the specific alkyl structure of the isopropoxy moiety, results in a highly diagnostic NMR spectrum.[1]

Comparative Spectral Analysis: 4-Isopropoxybenzoyl Chloride vs. 4-Methoxybenzoyl Chloride

To fully appreciate the diagnostic power of NMR, it is instructive to compare the spectrum of our target compound with that of a closely related analogue, 4-methoxybenzoyl chloride. The substitution of an isopropoxy group for a methoxy group introduces subtle but definitive changes in the NMR spectrum.

¹H NMR Data Comparison

The ¹H NMR spectrum is particularly informative for identifying the substituent groups on the aromatic ring.

Compound	Aromatic Protons (δ, ppm)	Alkyl Protons (δ, ppm)
4-Isopropoxybenzoyl Chloride	~8.01 (d, J≈8.9 Hz, 2H), ~6.94 (d, J≈8.9 Hz, 2H)	~4.72 (sept, J≈6.1 Hz, 1H), ~1.39 (d, J≈6.1 Hz, 6H)
4-Methoxybenzoyl Chloride	8.04 (d, J=8.8 Hz, 2H), 6.95 (d, J=8.8 Hz, 2H)	3.89 (s, 3H)

Data for 4-methoxybenzoyl chloride sourced from BenchChem.[2]

Analysis of ¹H NMR Data:

• Aromatic Region: Both molecules exhibit a classic AA'BB' system, appearing as two distinct doublets, which is characteristic of para-substituted benzene rings.[3] The protons ortho to the electron-withdrawing carbonyl group are significantly deshielded and appear downfield (around 8.0 ppm).[1][4] Conversely, the protons ortho to the electron-donating alkoxy group are shielded and appear upfield (around 6.9 ppm).[1][5]

• Alkyl Region (The Key Difference): The defining feature for 4-isopropoxybenzoyl chloride is the isopropoxy group's signature. It presents as a septet (a seven-line pattern) for the single methine proton (CH) and a doublet for the six equivalent methyl protons (CH₃).[3] This pattern arises from spin-spin coupling: the methine proton is split by the six adjacent methyl protons (n+1 = 6+1 = 7), and the methyl protons are split by the single methine proton (n+1 = 1+1 = 2). In contrast, 4-methoxybenzoyl chloride shows a simple singlet for its three methyl protons, as there are no adjacent protons to couple with.[2]

¹³C NMR Data Comparison

The ¹³C NMR spectrum provides a direct count of the unique carbon environments and offers further confirmation of the structure.

Compound	Carbonyl Carbon (δ, ppm)	Aromatic Carbons (δ, ppm)	Alkyl Carbons (δ, ppm)
4-Isopropoxybenzoyl Chloride	~167.8	~164.2, ~132.8, ~124.5, ~114.8	~71.0, ~21.8
4-Methoxybenzoyl Chloride	167.5	164.5, 132.5, 125.0, 114.0	55.5

Data for 4-methoxybenzoyl chloride sourced from BenchChem.[2]

Analysis of ¹³C NMR Data:

• Carbonyl Carbon: The acyl chloride carbonyl carbon is highly deshielded and appears far downfield in both compounds, typically around 167-168 ppm.[2]

• Aromatic Carbons: Due to the plane of symmetry, both molecules show four distinct aromatic carbon signals. The carbon attached to the oxygen (C4) is the most shielded in the aromatic region, while the carbon attached to the carbonyl group (C1) is the most deshielded quaternary carbon.

• Alkyl Carbons (The Key Difference): The isopropoxy group in the target molecule gives rise to two signals: one for the methine carbon (~71.0 ppm) and one for the two equivalent methyl carbons (~21.8 ppm). This is in stark contrast to the single methyl carbon signal at ~55.5 ppm for the methoxy group in the alternative compound.[2]

Visualizing the Structure and NMR Assignments

To clarify the relationship between the structure and the NMR data, the following diagram labels the unique proton and carbon environments in 4-isopropoxybenzoyl chloride.

Caption: Molecular structure of 4-isopropoxybenzoyl chloride with proton assignments.

Self-Validating Experimental Protocol for NMR Acquisition

The integrity of NMR data is critically dependent on meticulous sample preparation and acquisition.[6] Acyl chlorides are highly reactive towards moisture, making anhydrous conditions paramount to prevent hydrolysis to the corresponding carboxylic acid, which would yield a misleading spectrum.

Caption: Workflow for acquisition and processing of NMR data for reactive compounds.

Step-by-Step Methodology:

• Sample Preparation:

  • Causality: To prevent hydrolysis, all glassware (vial, NMR tube) must be oven-dried and cooled under a stream of inert gas (nitrogen or argon).[6]

  • Weigh 5-10 mg of 4-isopropoxybenzoyl chloride for ¹H NMR (or 20-50 mg for ¹³C NMR) into a clean, dry vial.[7][8]

  • Using a syringe, add approximately 0.6 mL of anhydrous deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard. CDCl₃ is a suitable non-polar solvent that effectively dissolves the compound.[9]

  • Cap the vial and gently swirl to ensure complete dissolution. The solution must be homogeneous and free of particulates.[6][9]

  • Transfer the solution into a clean, dry 5 mm NMR tube using a pipette, ensuring a sample height of approximately 4-5 cm.[8][10]

• Spectral Acquisition:

  • Causality: The instrument's lock system uses the deuterium signal from the solvent to correct for magnetic field drift during the experiment, ensuring high spectral resolution.[9] Shimming adjusts the magnetic field to be as homogeneous as possible across the sample volume, which is critical for obtaining sharp, well-resolved peaks.[10]

  • Insert the NMR tube into the spectrometer.

  • Lock the spectrometer on the deuterium signal of the CDCl₃.

  • Perform automated or manual shimming to optimize the magnetic field homogeneity.

  • Acquire the ¹H NMR spectrum. Typical parameters for a 400 MHz spectrometer include 16-32 scans with a relaxation delay of 1-2 seconds.[7]

  • Acquire the proton-decoupled ¹³C NMR spectrum. Due to the lower natural abundance and sensitivity of the ¹³C nucleus, more scans are required (e.g., 1024-4096) with a longer relaxation delay (2-5 seconds) to ensure quantitative detection of all carbon types, including quaternary carbons.[7][8]

• Data Processing:

  • Causality: Raw NMR data (a free induction decay, or FID) must be mathematically converted via Fourier transformation into the familiar frequency-domain spectrum. Phase and baseline corrections are applied to ensure accurate peak shapes and integration.[2]

  • Apply Fourier transformation to the raw FID data.

  • Perform phase correction and baseline correction to the resulting spectrum.

  • Calibrate the chemical shift scale by setting the TMS signal to 0.00 ppm for both ¹H and ¹³C spectra.

  • Integrate the signals in the ¹H spectrum and analyze the chemical shifts, multiplicities, and coupling constants (J-values) for both spectra to assign the signals to the molecular structure.

By adhering to this comprehensive guide, researchers can confidently characterize 4-isopropoxybenzoyl chloride derivatives, ensuring the structural integrity of their synthetic intermediates and accelerating their research and development workflows.

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A Senior Application Scientist's Guide to the Structural Confirmation of Amides Synthesized from 4-Isopropoxybenzoyl Chloride

Introduction: The Significance of Structure in 4-Isopropoxybenzamides

In the landscape of modern drug discovery and materials science, the benzamide scaffold remains a cornerstone of molecular design. Specifically, amides derived from 4-isopropoxybenzoyl chloride are of significant interest due to the versatile physicochemical properties imparted by the isopropoxy group, which can enhance solubility, modulate electronic properties, and improve metabolic stability. From inhibiting key phosphatases in cancer therapy to forming the basis of novel polymers, the function of these molecules is inextricably linked to their structure.[1]

Part 1: Synthesis via Schotten-Baumann Acylation

The most direct and reliable method for synthesizing amides from 4-isopropoxybenzoyl chloride is the Schotten-Baumann reaction, which involves the acylation of a primary or secondary amine.[2][3] This reaction is typically performed in the presence of a base to neutralize the hydrochloric acid byproduct, driving the reaction to completion.[]

Causality Behind the Protocol:

• Choice of Solvent: Dichloromethane (DCM) is an excellent choice as it is relatively inert and effectively dissolves both the acyl chloride and many amine starting materials.

• Role of the Base: A tertiary amine, such as triethylamine (TEA) or N,N-diisopropylethylamine (DIEA), is used as an acid scavenger. It is non-nucleophilic and will not compete with the primary/secondary amine in reacting with the acyl chloride. An aqueous base like NaOH can also be used in a biphasic system.[]

• Temperature Control: The reaction is initiated at 0 °C because the acylation is highly exothermic.[2] Adding the acyl chloride slowly to the cooled amine solution prevents side reactions and ensures controlled formation of the desired amide.

Experimental Protocol: Synthesis of a Representative Amide, N-benzyl-4-isopropoxybenzamide

• Preparation: To a round-bottom flask under an inert atmosphere (N₂ or Argon), add benzylamine (1.0 eq.) and triethylamine (1.2 eq.) to dry dichloromethane (DCM, approx. 0.5 M).

• Cooling: Cool the stirring solution to 0 °C using an ice-water bath.

• Acylation: Dissolve 4-isopropoxybenzoyl chloride (1.0 eq.) in a separate portion of dry DCM. Add this solution dropwise to the cooled amine solution over 15-20 minutes.

• Reaction: Allow the reaction mixture to slowly warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, quench the reaction with water. Transfer the mixture to a separatory funnel, and wash the organic layer sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude solid by recrystallization or flash column chromatography to obtain the pure N-benzyl-4-isopropoxybenzamide.

Synthesis Workflow Diagram

Caption: Integrated workflow for the structural confirmation of synthesized amides.

Fourier-Transform Infrared (FTIR) Spectroscopy: The Functional Group Fingerprint

Expertise & Rationale: FTIR is the first line of analysis. It is a rapid and powerful technique for confirming the conversion of the acyl chloride starting material to the amide product by identifying key functional groups. The most critical spectral events are the disappearance of the C=O stretch of the acyl chloride and the appearance of the characteristic amide C=O (Amide I) and N-H bands. [5][6] Data Comparison:

Functional Group	Starting Material (4-Isopropoxybenzoyl chloride)	Product (N-benzyl-4-isopropoxybenzamide)	Rationale for Change
C=O Stretch	Strong, sharp at ~1770-1800 cm⁻¹	Strong, sharp at ~1630-1680 cm⁻¹ (Amide I) [7][8]	The carbonyl of the amide is less electrophilic due to resonance with the nitrogen lone pair, lowering the bond order and shifting the absorption to a lower frequency.
N-H Stretch	Absent	Medium, sharp at ~3300-3500 cm⁻¹ [5]	Appearance of this band is definitive proof of the formation of a secondary amide.
N-H Bend	Absent	Medium at ~1510-1550 cm⁻¹ (Amide II) [6][9]	This band, resulting from N-H bending coupled with C-N stretching, is another key indicator of amide formation.
C-O Stretch (Aryl-O)	Present (~1250 cm⁻¹)	Present (~1250 cm⁻¹)	The isopropoxy group remains unchanged, so this signal should persist in the product spectrum.

Trustworthiness: The clear and significant shift of the carbonyl peak by ~100 cm⁻¹ is an unambiguous indicator of the chemical transformation. When coupled with the emergence of the N-H stretch and Amide II bands, it provides a highly reliable confirmation that an amide has been formed.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Connectivity Map

Expertise & Rationale: While FTIR confirms the presence of the correct functional groups, NMR spectroscopy elucidates the precise connectivity and chemical environment of every proton and carbon atom in the molecule. It is the most powerful tool for confirming the exact isomeric structure.

Data Comparison:

Proton Environment	Starting Material (4-Isopropoxybenzoyl chloride)	Product (N-benzyl-4-isopropoxybenzamide)	Rationale for Change
Isopropoxy -CH(CH₃)₂	Septet, ~4.7 ppm	Septet, ~4.6 ppm	Minor shift due to change in the electronic nature of the benzoyl group.
Isopropoxy -CH(CH₃)₂	Doublet, ~1.4 ppm	Doublet, ~1.35 ppm	Minor shift, integration should correspond to 6 protons.
Aromatic (H₂/H₆)	Doublet, ~7.9 ppm	Doublet, ~7.8 ppm	Protons ortho to the carbonyl group, deshielded.
Aromatic (H₃/H₅)	Doublet, ~7.0 ppm	Doublet, ~6.9 ppm	Protons ortho to the isopropoxy group, shielded.
Benzyl -CH₂-	Absent	Doublet, ~4.6 ppm	Key new signal. Appears as a doublet due to coupling with the N-H proton. Integration corresponds to 2 protons.
Benzyl Aromatic	Absent	Multiplet, ~7.2-7.4 ppm	Signals corresponding to the 5 protons of the benzyl group.
Amide N-H	Absent	Broad Triplet, ~6.5-8.5 ppm	Key new signal. Position can be variable and concentration-dependent. Coupling to the adjacent -CH₂- group causes it to be a triplet.

Data Comparison:

Carbon Environment	Starting Material (4-Isopropoxybenzoyl chloride)	Product (N-benzyl-4-isopropoxybenzamide)	Rationale for Change
Carbonyl C=O	~168 ppm	~166 ppm	The carbonyl carbon is slightly shielded in the amide compared to the acyl chloride.
Aromatic C₁ (ipso to C=O)	~127 ppm	~126 ppm	Minor environmental change.
Aromatic C₄ (ipso to -O)	~163 ppm	~162 ppm	Minor environmental change.
Benzyl -CH₂-	Absent	~44 ppm	Appearance of this signal confirms the presence of the benzyl group attached to the nitrogen.
Isopropoxy -CH-	~71 ppm	~70 ppm	Largely unchanged.
Isopropoxy -CH₃	~22 ppm	~22 ppm	Largely unchanged.

Trustworthiness: A self-validating NMR analysis involves checking that all signals are accounted for, integrations are correct, and the splitting patterns (multiplicity) are consistent with the proposed structure. For example, observing the coupling between the N-H proton and the benzylic CH₂ protons provides definitive evidence of the N-CH₂ bond.

Mass Spectrometry (MS): The Molecular Weight Verdict

Expertise & Rationale: Mass spectrometry provides the final, crucial piece of evidence: the molecular weight of the synthesized compound. High-resolution mass spectrometry (HRMS) can confirm the molecular formula with a high degree of accuracy. Furthermore, the fragmentation pattern can provide additional structural confirmation. Derivatization with reagents like benzoyl chloride is a common strategy to improve the analysis of molecules in complex matrices by LC-MS. [10][11][12][13][14]In our case, we are analyzing the product of a benzoyl chloride derivative itself.

Data Comparison (for N-benzyl-4-isopropoxybenzamide, C₁₇H₁₉NO₂):

Ion	Expected Exact Mass (m/z)	Interpretation
[M+H]⁺ (Molecular Ion)	270.1494	Confirms the molecular weight of the entire molecule. Its presence is the primary goal of the analysis.
[M+Na]⁺	292.1313	Often observed as a sodium adduct, providing further confirmation of the molecular weight.
Fragment 1	149.0603	Corresponds to the [4-isopropoxybenzoyl]⁺ cation, a characteristic fragment resulting from the cleavage of the amide C-N bond. This confirms the integrity of the acyl portion of the molecule.
Fragment 2	106.0657	Corresponds to the [benzylamine-H]⁺ fragment, confirming the amine portion of the molecule.

Trustworthiness: The observation of a molecular ion peak that matches the calculated exact mass of the target compound to within a few parts per million (ppm) is considered definitive proof of the molecular formula. The presence of logical fragment ions, such as the acylium ion, further validates the proposed structure by showing it breaks apart in a predictable manner.

Conclusion

Confirming the structure of a synthesized amide is not a matter of following a checklist but of building a logical, evidence-based case. Each analytical technique—FTIR, NMR, and MS—provides a unique and complementary perspective.

• FTIR rapidly confirms the conversion of functional groups.

• NMR meticulously maps the atomic connectivity and chemical environments.

• MS provides the definitive molecular weight and formula.

Only when the data from all three techniques converge to support the proposed structure of the 4-isopropoxybenzoyl amide can its identity be considered validated. This rigorous, multi-faceted approach ensures the scientific integrity of subsequent research, whether it be in the development of life-saving pharmaceuticals or novel advanced materials.

References

• Wong, J. M., et al. (2016). Benzoyl Chloride Derivatization with Liquid Chromatography-Mass Spectrometry for Targeted Metabolomics of Neurochemicals in Biological Samples. Journal of Chromatography A. Available at: [Link]

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• Cai, S., & Singh, B. R. (1998). Fourier transform infrared analysis of amide III bands of proteins for the secondary structure estimation. Biophysical Journal. Available at: [Link]

• Wong, J. M., et al. (2021). Benzoyl chloride derivatization with liquid chromatography–mass spectrometry for targeted metabolomics of neurochemicals in biological samples. OceanRep. Available at: [Link]

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• Pathuri, G., et al. (2022). Alkyl-Substituted N-Methylaryl-N'-Aryl-4-Aminobenzamides: A New Series of Small Molecule Inhibitors for Wip1 Phosphatase. ACS Omega. Available at: [Link]

• Kos, J., et al. (2022). Preparation and Hydro-Lipophilic Properties of Monosubstituted N-Aryl-4-hydroxyquinoline-3-carboxanilides. Molecules. Available at: [Link]

• Mohamed, M. S., et al. (2022). Synthesis, spectroscopic, topological, hirshfeld surface analysis, and anti-covid-19 molecular docking investigation of isopropyl 1-benzoyl-4-(benzoyloxy)-2,6-diphenyl-1,2,5,6-tetrahydropyridine-3-carboxylate. Heliyon. Available at: [Link]

• Mohamed, M. S., et al. (2022). Synthesis, spectroscopic, topological, hirshfeld surface analysis, and anti-covid-19 molecular docking investigation of isopropyl 1-benzoyl-4-(benzoyloxy)-2,6-diphenyl-1,2,5,6-tetrahydropyridine-3-carboxylate. ResearchGate. Available at: [Link]

• Yu, Z., et al. (2001). Effect of Substituents on the NMR and UV Spectra of N-(4-substituted benzylidene) Anilines and N-(4-substituted benzylidene) Cyclohexylamines. ResearchGate. Available at: [Link]

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A Comparative Guide to the Purity Analysis of 4-Isopropoxybenzoyl Chloride by High-Performance Liquid Chromatography

For Researchers, Scientists, and Drug Development Professionals

In the synthesis of active pharmaceutical ingredients (APIs) and other fine chemicals, the purity of reactive intermediates is a critical quality attribute that dictates the quality and safety of the final product. 4-Isopropoxybenzoyl chloride, a key building block, is no exception. Its inherent reactivity, particularly its susceptibility to hydrolysis, presents a significant analytical challenge. This guide provides an in-depth comparison of analytical strategies for the purity assessment of 4-Isopropoxybenzoyl chloride, with a primary focus on High-Performance Liquid Chromatography (HPLC). It offers a detailed, field-proven derivatization-based HPLC method, compares it with alternative techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Quantitative Nuclear Magnetic Resonance (qNMR), and is grounded in the principles of scientific integrity and regulatory compliance.

The Analytical Challenge: Taming a Reactive Intermediate

4-Isopropoxybenzoyl chloride is a highly reactive acyl chloride. This reactivity is a double-edged sword; while it makes the compound a versatile synthetic tool, it also renders it prone to degradation, primarily through hydrolysis to 4-isopropoxybenzoic acid. This instability complicates direct analysis by conventional reversed-phase HPLC, as the aqueous mobile phases can induce on-column degradation, leading to inaccurate purity assessments. Therefore, a robust analytical strategy must mitigate this reactivity to ensure reliable and reproducible results.

Recommended Approach: Derivatization-Based HPLC for Stability and Sensitivity

To overcome the inherent instability of 4-Isopropoxybenzoyl chloride, a pre-column derivatization strategy is the most robust and widely accepted approach for HPLC analysis. This involves converting the reactive acyl chloride into a stable, readily detectable derivative. This guide details a method based on derivatization with 2-nitrophenylhydrazine, a reagent that reacts specifically with the acyl chloride moiety to form a stable hydrazide. This derivative possesses a strong chromophore, making it ideal for sensitive UV detection at a wavelength where interference from matrix components is often minimized.[1][2][3]

Principle of the Method

The analytical workflow involves the reaction of 4-Isopropoxybenzoyl chloride with 2-nitrophenylhydrazine in an aprotic solvent to form a stable, UV-active derivative. The resulting solution is then analyzed by reversed-phase HPLC to separate the derivative of the active compound from derivatives of any potential impurities. The primary impurity of concern is 4-isopropoxybenzoic acid, the hydrolysis product, which does not react with 2-nitrophenylhydrazine under the specified conditions.[4] This allows for the accurate quantification of the parent acyl chloride and the separation from its main degradant.

Experimental Protocol: Derivatization-HPLC Method

This protocol is adapted from established methods for the analysis of aromatic acyl chlorides.[1][2][3][4][5]

1. Reagents and Materials:

• 4-Isopropoxybenzoyl Chloride Sample

• 2-Nitrophenylhydrazine (derivatizing reagent)

• Acetonitrile (HPLC grade, anhydrous)

• Water (HPLC grade)

• Phosphoric Acid (analytical grade)

• C18 reversed-phase HPLC column (e.g., 4.6 x 150 mm, 5 µm)

• Standard HPLC system with UV detector

2. Preparation of Solutions:

• Derivatizing Reagent Solution (100 µg/mL): Accurately weigh and dissolve 10 mg of 2-nitrophenylhydrazine in 100 mL of anhydrous acetonitrile.

• Sample Solution: Accurately weigh approximately 10 mg of the 4-Isopropoxybenzoyl chloride sample into a 10 mL volumetric flask and dilute to volume with anhydrous acetonitrile.

• Mobile Phase A: 0.1% Phosphoric Acid in Water

• Mobile Phase B: Acetonitrile

3. Derivatization Procedure:

• To a 1.5 mL autosampler vial, add 100 µL of the Sample Solution.

• Add 500 µL of the Derivatizing Reagent Solution.

• Vortex the mixture and allow it to react at room temperature for 30 minutes.[1][4]

• After the reaction is complete, the sample is ready for HPLC analysis.

4. HPLC Conditions:

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	Gradient elution with Mobile Phase A and Mobile Phase B
Gradient Program	0-5 min: 40% B; 5-15 min: 40-80% B; 15-20 min: 80% B; 20-21 min: 80-40% B; 21-25 min: 40% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	395 nm[1][3]
Injection Volume	10 µL

5. System Suitability and Validation:

The method should be validated according to ICH Q2(R2) guidelines to ensure it is fit for its intended purpose.[6][7] Key validation parameters include specificity, linearity, accuracy, precision, and robustness. System suitability tests, such as retention time reproducibility and peak tailing, should be performed before each analytical run.

Logical Workflow for Derivatization-HPLC Analysis

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A Senior Application Scientist's Guide to Kinetic Studies of Substituted Benzoyl Chloride Hydrolysis

Authored for Researchers, Scientists, and Drug Development Professionals

Welcome to a detailed examination of the kinetic principles governing the hydrolysis of substituted benzoyl chlorides. This guide moves beyond simple procedural lists to provide a foundational understanding of why certain experimental choices are made, how to ensure the trustworthiness of your data, and how these kinetics inform broader chemical applications. We will explore the underlying mechanisms, compare analytical methodologies, and provide a robust, reproducible protocol for your own investigations.

Theoretical Framework: Mechanism and Substituent Effects

The hydrolysis of benzoyl chloride is a cornerstone reaction in organic chemistry, representing a nucleophilic acyl substitution. The reaction proceeds through the addition of water to the electrophilic carbonyl carbon, forming a transient tetrahedral intermediate, which then collapses to yield benzoic acid and hydrochloric acid.[1] However, the precise nature of the transition state and the reaction's sensitivity to electronic effects are subjects of nuanced investigation.

The substituents on the aromatic ring play a pivotal role in modulating the reactivity of the benzoyl chloride. This influence is elegantly quantified by the Hammett equation , log(k/k₀) = ρσ, which relates the rate constant (k) of a substituted reactant to a reference reactant (k₀) through the substituent constant (σ) and the reaction constant (ρ).[2]

• Electron-Withdrawing Groups (EWGs) , such as a nitro group (-NO₂), have positive σ values. They enhance the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack. This generally accelerates the reaction via a bimolecular (SN2-like) associative pathway.[3][4]

• Electron-Donating Groups (EDGs) , such as a methoxy group (-OCH₃), have negative σ values. They can stabilize a positive charge that develops on the carbonyl carbon. This stabilization can favor a dissociative, SN1-like mechanism involving the formation of an acylium ion intermediate, which can lead to a dramatic rate increase.[3][4]

Interestingly, for the hydrolysis of benzoyl chlorides, the Hammett plot is not always linear. It can present as a "U-shaped" or V-shaped curve, indicating a shift in the reaction mechanism.[4][5] For substrates with strong electron-donating groups, the reaction proceeds through a dissociative (SN1-like) pathway with a large negative ρ value. Conversely, substrates with electron-withdrawing groups follow an associative (SN2-like) pathway with a positive ρ value.[4] This mechanistic duality is a key takeaway for any researcher in this field.

Caption: Experimental workflow for the conductometric kinetic study.

C. Step-by-Step Procedure

• System Equilibration: Pipette 50.0 mL of the 9:1 acetone-water solvent into the reaction vessel. Submerge the vessel in the water bath set to 25.0°C and allow it to thermally equilibrate for at least 15 minutes with gentle stirring.

• Initiation: Submerge the conductivity probe in the solvent. Once the reading is stable, record this as the initial conductivity, G₀. Using a micropipette, rapidly inject 100 µL of the 0.1 M p-nitrobenzoyl chloride stock solution into the stirring solvent and simultaneously start the stopwatch. This creates an initial substrate concentration of approximately 0.0002 M.

• Data Acquisition: Record the conductivity reading (Gₜ) at regular intervals (e.g., every 60 seconds) for a duration sufficient to capture a significant portion of the reaction curve (typically 2-3 half-lives).

• Infinity Measurement: After the kinetic run, allow the reaction mixture to stand in the sealed vessel at the same temperature for a prolonged period (at least 10 half-lives, or overnight) to ensure the reaction goes to completion. The stable conductivity reading is then recorded as G∞. Trustworthiness Note: An accurate infinity reading is crucial. An incomplete reaction will lead to an erroneously calculated rate constant. Waiting 10 half-lives is a standard practice to ensure >99.9% completion.

D. Data Analysis

For a pseudo-first-order reaction, the integrated rate law is: ln(C₀/Cₜ) = k't where k' is the pseudo-first-order rate constant.

Assuming that the change in conductivity is directly proportional to the concentration of product formed, we can express the relationship as: ln(G∞ - G₀) - ln(G∞ - Gₜ) = k't Rearranging gives the equation for a straight line: ln(G∞ - Gₜ) = -k't + ln(G∞ - G₀)

A plot of ln(G∞ - Gₜ) versus time (t) will yield a straight line with a slope of -k'. The negative of the slope is the pseudo-first-order rate constant for the hydrolysis under these specific conditions.

Comparative Kinetic Data

The following table summarizes representative, literature-derived rate constants for the hydrolysis of various substituted benzoyl chlorides. Note that direct comparison requires data obtained under identical solvent and temperature conditions, which can be challenging to find across different studies. The trend, however, is illustrative of the substituent effects discussed.

Substituent (para-)	Substituent Constant (σ)	Relative Hydrolysis Rate (k/k_H)	Dominant Mechanism
Methoxy (-OCH₃)	-0.27	Very Fast [6]	Dissociative (SN1-like) [4]
Methyl (-CH₃)	-0.17	Faster	Dissociative (SN1-like)
Hydrogen (-H)	0.00	1.00 (Reference)	Mixed / Borderline
Chloro (-Cl)	+0.23	Slower	Associative (SN2-like)
Nitro (-NO₂)	+0.78	Slowest [6]	Associative (SN2-like) [4]

Note: Relative rates are illustrative and depend heavily on the solvent system. In highly ionizing, weakly nucleophilic solvents, the cationic pathway is dominant even for electron-withdrawing groups. [5]

Concluding Remarks

The study of benzoyl chloride hydrolysis is a powerful model for understanding the principles of nucleophilic acyl substitution and physical organic chemistry. The reaction rate and even the fundamental mechanism can be finely tuned by the electronic nature of substituents on the aromatic ring. For the practicing scientist, a robust kinetic analysis hinges on selecting the appropriate monitoring technique—with conductometry offering a superior method for many applications—and executing the protocol with meticulous control over variables like temperature. The insights gained from these studies are not merely academic; they inform reaction optimization, catalyst design, and the development of structure-activity relationships essential in fields like drug discovery and polymer science.

References

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• Kinetics of the hydrolysis of acyl chlorides in pure water - Canadian Science Publishing. [Link]

• Which benzoyl chloride undergoes hydrolysis faster in water? : r/AdvancedOrganic - Reddit. [Link]

• Mechanism of hydrolysis of benzoyl chloride - PubMed. [Link]

• The Hammett Plot For Hydrolysis of The Acid Chlorides of Benzoic Acids2 | PDF - Scribd. [Link]

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• Structure of Benzoyl Chloride - BYJU'S. [Link]

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• The mechanism of hydrolysis of acid chlorides. Part V. The effect of solvent and hydroxyl ions on the rate of solvolysis of substituted benzoyl chlorides - Journal of the Chemical Society (Resumed) (RSC Publishing). [Link]

• • a) Interpret the following σ values in terms of the electronic character of each group. Indicate inductive and resonance con. [Link]

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A Comparative Guide to the Electronic Effects of Alkoxy Groups on Acylation

For researchers and professionals in drug development and synthetic chemistry, a nuanced understanding of substituent effects on aromatic systems is paramount for predictable and efficient synthesis. This guide provides an in-depth comparative analysis of the electronic effects of various alkoxy groups on the Friedel-Crafts acylation of benzene rings. We will move beyond simple categorization to explore the subtle interplay of resonance, inductive, and steric factors that govern both reaction rate and regioselectivity.

The Fundamental Dichotomy: Resonance vs. Inductive Effects of Alkoxy Groups

The influence of an alkoxy (-OR) group on an aromatic ring is a classic example of competing electronic effects. The oxygen atom is more electronegative than carbon, exerting an electron-withdrawing inductive effect (-I) through the sigma bond, which would, in isolation, deactivate the ring towards electrophilic attack.

However, the lone pairs on the oxygen atom are perfectly positioned to participate in the π-system of the aromatic ring. This powerful electron-donating resonance effect (+R) pushes electron density into the ring, particularly at the ortho and para positions.[1][2] This +R effect overwhelmingly dominates the -I effect, making the alkoxy group a strong activating group and an ortho, para-director in electrophilic aromatic substitution (EAS) reactions.[1][3]

The increased electron density at the ortho and para carbons makes them more nucleophilic and better able to attack the incoming electrophile. Furthermore, this donation stabilizes the crucial carbocation intermediate (the arenium ion) formed during the reaction.

Caption: Resonance delocalization in anisole increases electron density at ortho and para positions.

Comparative Analysis: Methoxy vs. Ethoxy vs. Isopropoxy

While all alkoxy groups are activating ortho, para-directors, the nature of the alkyl substituent (R) introduces subtle but significant differences in reactivity and product distribution. We will compare the methoxy (-OCH₃), ethoxy (-OCH₂CH₃), and isopropoxy (-OCH(CH₃)₂) groups.

The overall rate of Friedel-Crafts acylation is determined by the nucleophilicity of the aromatic ring. This is governed by the net electron-donating ability of the alkoxy substituent.

• Electronic Effect: Larger alkyl groups are slightly more electron-donating via induction than smaller ones. This would suggest a reactivity order of Isopropoxy > Ethoxy > Methoxy.

• Steric Effect: However, the acylation reaction involves the approach of a bulky acylium-Lewis acid complex. Increasing the size of the alkoxy group can introduce steric hindrance, potentially impeding the approach of the electrophile and slowing the overall reaction.

Experimental evidence in related reactions suggests that the steric effect can be significant. For instance, in reductive dealkylation studies, phenetole (ethoxybenzene) was found to be less reactive than anisole (methoxybenzene). This indicates that for alkoxy groups, the activating electronic effect is nuanced and can be outweighed by steric factors. Therefore, the expected reactivity trend in Friedel-Crafts acylation is:

Methoxy > Ethoxy > Isopropoxy

This trend can be quantitatively assessed using Hammett Substituent Constants (σ) , which measure the electronic influence of a substituent. A more negative σ value indicates a stronger electron-donating effect.

All three groups direct acylation to the ortho and para positions. The final product ratio is primarily a contest between electronics (two available ortho positions vs. one para position) and sterics.

• Steric Hindrance: The bulky acylium electrophile experiences significant steric repulsion from the adjacent alkoxy group when attacking the ortho position. This hindrance increases dramatically with the size of the alkyl portion of the alkoxy group.

Therefore, as the steric bulk of the alkoxy group increases, the preference for acylation at the less hindered para position becomes more pronounced.

Predicted Para:Ortho Product Ratio: Isopropoxy > Ethoxy > Methoxy

For example, the acylation of anisole often yields a significant amount of the ortho isomer, whereas the acylation of tert-butoxybenzene (an even bulkier group) gives almost exclusively the para product.

Alkoxy Group	Structure	Hammett Constant (σp)	Predicted Relative Reactivity	Predicted Para:Ortho Ratio	Primary Differentiating Factor
Methoxy	-OCH₃	-0.27	Highest	Lowest	Least steric hindrance
Ethoxy	-OCH₂CH₃	-0.24	Intermediate	Intermediate	Moderate steric hindrance
Isopropoxy	-OCH(CH₃)₂	-0.46	Lowest	Highest	Greatest steric hindrance

Note: Hammett constants can vary slightly depending on the measurement conditions. The values presented are representative.

Experimental Protocol: A Self-Validating Approach to Comparative Acylation

To empirically validate the predictions above, a standardized Friedel-Crafts acylation protocol must be employed, keeping all variables constant except for the alkoxybenzene substrate.

• Anisole, Phenetole, Isopropoxybenzene (Reactants)

• Acetyl Chloride (Acylating Agent)

• Anhydrous Aluminum Chloride (AlCl₃) (Lewis Acid Catalyst)

• Dichloromethane (CH₂Cl₂) (Anhydrous Solvent)

• Concentrated HCl, Saturated NaHCO₃ solution, Brine (for workup)

• Anhydrous MgSO₄ (Drying agent)

• Reaction Setup: Under an inert atmosphere (e.g., nitrogen or argon), equip a flame-dried, three-necked round-bottom flask with a magnetic stirrer, a dropping funnel, and a reflux condenser.

• Catalyst Suspension: Charge the flask with anhydrous aluminum chloride (1.1 equivalents) and anhydrous dichloromethane. Cool the suspension to 0°C in an ice-water bath.

• Acylium Ion Formation: Add acetyl chloride (1.1 equivalents) dissolved in a small amount of anhydrous dichloromethane to the dropping funnel. Add this solution dropwise to the stirred AlCl₃ suspension over 10-15 minutes, maintaining the temperature at 0°C.

• Substrate Addition: After acylium ion formation, add the specific alkoxybenzene (1.0 equivalent) dissolved in anhydrous dichloromethane to the dropping funnel. Add the substrate dropwise to the reaction mixture over 20-30 minutes.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for a designated time (e.g., 1 hour). Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Quenching: Carefully and slowly pour the reaction mixture into a beaker containing crushed ice and a small amount of concentrated HCl. This will decompose the aluminum chloride complex.

• Workup: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer twice with dichloromethane. Combine the organic layers.

• Neutralization & Drying: Wash the combined organic layers sequentially with water, saturated sodium bicarbonate solution, and brine. Dry the organic layer over anhydrous magnesium sulfate.

• Purification & Analysis: Filter off the drying agent and remove the solvent under reduced pressure (rotary evaporation). Analyze the crude product ratio using ¹H NMR spectroscopy or Gas Chromatography (GC). Purify the products via column chromatography or distillation.

Caption: Standardized workflow for comparative Friedel-Crafts acylation.

Mechanistic Deep Dive: Acylation of an Alkoxybenzene

The universally accepted mechanism proceeds in two main stages: formation of the electrophile, followed by electrophilic aromatic substitution.[4]

• Formation of the Acylium Ion: The Lewis acid (AlCl₃) coordinates to the chlorine atom of acetyl chloride, weakening the C-Cl bond. This complex then dissociates to form a resonance-stabilized acylium ion, which serves as the potent electrophile.[5]

• Electrophilic Attack: The π-electrons of the activated alkoxybenzene attack the electrophilic carbon of the acylium ion. This forms a resonance-stabilized carbocation intermediate known as an arenium ion or sigma complex. The resonance stabilization is particularly effective when the attack occurs at the ortho or para positions, as one resonance contributor places the positive charge directly on the carbon bearing the alkoxy group, allowing the oxygen's lone pair to delocalize the charge.

• Rearomatization: A weak base (like AlCl₄⁻) removes the proton from the sp³-hybridized carbon, restoring the aromaticity of the ring and yielding the final acylated product. The AlCl₃ catalyst is regenerated in principle, but it complexes strongly with the product ketone, so stoichiometric amounts are required.

Caption: Key steps in the Friedel-Crafts acylation of an alkoxy-substituted benzene.

This comprehensive guide demonstrates that while alkoxy groups are reliably activating and ortho, para-directing, a deeper understanding of the steric and electronic nuances of different alkyl substituents is crucial for predicting and controlling the outcomes of Friedel-Crafts acylation reactions.

References

• Experiment 1: Friedel-Crafts Acyl
• Friedel-Crafts Acylation and Friedel-Crafts Alkyl
• Andonian, A.

• Friedel Craft's reaction of Anisole| Alkylation| Acylation| Organic Chemistry. YouTube. [Link]

• Hammett equation. Wikipedia. [Link]

• Ortho, Para, and Meta Directors. Master Organic Chemistry. [Link]

• Ortho-, Para- and Meta- Directors in Electrophilic Aromatic Substitution. Master Organic Chemistry.
• Friedel-Crafts Acylation. University of Wisconsin-Madison Chemistry.

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• 5. youtube.com [youtube.com]

A Comparative Guide to the Synthesis and Validation of 4-Isopropoxybenzoyl Chloride

This guide provides an in-depth technical comparison of synthetic methodologies for producing 4-Isopropoxybenzoyl chloride, a key intermediate in the development of pharmaceuticals and fine chemicals.[1] We will explore the prevalent synthetic routes, offering a rationale for procedural choices, and present a comprehensive, self-validating protocol for synthesis and quality control. The objective is to equip researchers, scientists, and drug development professionals with the expertise to select and validate the optimal synthetic strategy for their specific application.

Introduction: The Role of 4-Isopropoxybenzoyl Chloride

4-Isopropoxybenzoyl chloride is a highly reactive acyl chloride used extensively in organic synthesis. Its utility stems from the electrophilic nature of the carbonyl carbon, which readily undergoes nucleophilic acyl substitution.[2] This reactivity allows for the facile construction of esters, amides, and ketones, making it a valuable building block in the synthesis of complex molecules with applications in medicinal chemistry and materials science.[3][4] Given its role as a critical intermediate, the synthesis of high-purity 4-Isopropoxybenzoyl chloride is paramount, necessitating a robust and well-validated synthetic method.

Synthetic Strategies: A Tale of Two Chlorinating Agents

The conversion of the parent carboxylic acid, 4-isopropoxybenzoic acid, to its corresponding acyl chloride is the most direct synthetic route. This transformation is typically achieved using a chlorinating agent, with thionyl chloride (SOCl₂) and oxalyl chloride ((COCl)₂) being the two most common and effective reagents.[5] The choice between them is not arbitrary and depends on substrate sensitivity, scale, and desired purity.

Method A: The Workhorse - Thionyl Chloride (SOCl₂)

Thionyl chloride has long been the reagent of choice for its efficacy and cost-effectiveness, particularly for large-scale synthesis.[6][7]

Mechanism and Rationale: The reaction proceeds through an intramolecular nucleophilic substitution (SNi) mechanism. The carboxylic acid first attacks the sulfur atom of thionyl chloride to form a chlorosulfite intermediate. This intermediate then collapses, with the chloride ion attacking the carbonyl carbon, releasing sulfur dioxide (SO₂) and hydrogen chloride (HCl) as gaseous byproducts.[7]

The primary advantage of this method is the ease of purification; the major byproducts are gases that can be readily removed from the reaction mixture. However, the reaction often requires heating to reflux, which can be detrimental to sensitive substrates.[7] The generated HCl can also lead to side reactions with acid-sensitive functional groups.[7]

Method B: The Precision Tool - Oxalyl Chloride ((COCl)₂)

Oxalyl chloride, often used with a catalytic amount of N,N-dimethylformamide (DMF), offers a milder and more selective alternative to thionyl chloride.[6][8]

Mechanism and Rationale: The mechanism here is distinct and relies on the formation of a highly reactive Vilsmeier-Haack intermediate from the reaction between oxalyl chloride and DMF.[7] This intermediate activates the carboxylic acid, which is then attacked by a chloride ion to form the desired acyl chloride, regenerating the DMF catalyst and releasing carbon monoxide (CO), carbon dioxide (CO₂), and HCl as gaseous byproducts.[7]

This catalytic cycle allows the reaction to proceed under much milder conditions, often at room temperature, making it ideal for complex molecules with sensitive functional groups.[7] The work-up is also straightforward due to the gaseous nature of the byproducts.[6] The main drawback is the higher cost of oxalyl chloride compared to thionyl chloride.[6]

Comparative Analysis of Synthetic Methods

The selection of a synthetic method is a critical decision based on a balance of reactivity, cost, and safety. The following table provides a direct comparison of the two primary methods.

Feature	Thionyl Chloride (SOCl₂)	Oxalyl Chloride ((COCl)₂)
Reactivity	Highly reactive, can lead to side reactions.[6]	Generally milder and more selective.[7]
Reaction Conditions	Typically requires reflux temperatures.[7]	Often proceeds at room temperature with a DMF catalyst.[6]
Byproducts	SO₂, HCl (both gaseous).[9]	CO, CO₂, HCl (all gaseous).[3]
Work-up	Removal of excess reagent by distillation.[10]	Removal of solvent and excess reagent by evaporation.[7]
Cost	Less expensive, suitable for large scale.[6]	More expensive, preferred for fine chemical synthesis.[7]
Safety Concerns	Corrosive; reacts violently with water; toxic fumes.[11][12]	Toxic if inhaled; causes severe burns; reacts with water.[13]

Experimental Protocols & Validation

A robust protocol is a self-validating one. The following sections provide detailed step-by-step methodologies for synthesis and validation.

Synthesis Protocol: 4-Isopropoxybenzoyl Chloride via Thionyl Chloride

This protocol is optimized for yield and purity, making it a reliable standard procedure.

Materials:

• 4-Isopropoxybenzoic acid (1.0 eq)

• Thionyl chloride (SOCl₂) (2.0 eq)

• Anhydrous Toluene

• Round-bottom flask with reflux condenser and gas trap (for HCl and SO₂)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add 4-isopropoxybenzoic acid.

• Add anhydrous toluene to dissolve the starting material.

• Slowly add thionyl chloride dropwise to the solution at room temperature.

• Once the addition is complete, heat the reaction mixture to reflux (approx. 110°C) and maintain for 2-4 hours, or until gas evolution ceases.

• Monitor the reaction by taking a small aliquot, quenching it with methanol, and analyzing by TLC or LC-MS to confirm the disappearance of the starting carboxylic acid.[10]

• Cool the reaction mixture to room temperature.

• Remove the excess thionyl chloride and toluene under reduced pressure (vacuum distillation).

• The crude 4-isopropoxybenzoyl chloride can be purified by fractional distillation under high vacuum to yield a colorless to pale yellow liquid.[14]

Validation Workflow: A Multi-Technique Approach

Validation confirms both the identity and purity of the synthesized product. Acyl chlorides are highly reactive and moisture-sensitive, so samples must be handled under anhydrous conditions.[10]

1. Spectroscopic Confirmation (Identity):

• Infrared (IR) Spectroscopy:

  • Procedure: Acquire an IR spectrum of the neat liquid product between KBr plates.

  • Expected Data: Look for the appearance of a strong C=O stretching band around 1780-1815 cm⁻¹ (characteristic of an acyl chloride) and the complete disappearance of the broad O-H stretching band from the starting carboxylic acid (typically ~2500-3300 cm⁻¹).[15]

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • Procedure: Dissolve a small sample in an anhydrous deuterated solvent (e.g., CDCl₃) in an NMR tube under an inert atmosphere.

  • Expected Data (¹H NMR):

    • Signals corresponding to the isopropyl group protons (~1.4 ppm, doublet, 6H and ~4.7 ppm, septet, 1H).

    • Aromatic protons appearing as two doublets in the ~7.0-8.0 ppm region.

  • Expected Data (¹³C NMR):

    • A characteristic carbonyl carbon signal in the deshielded region of ~165-175 ppm.

2. Purity Assessment (Quantitative):

• High-Performance Liquid Chromatography (HPLC):

  • Challenge: Acyl chlorides are too reactive for standard reverse-phase HPLC due to rapid hydrolysis on the column.[16]

  • Solution (Derivatization): A common method is to derivatize a small, accurately weighed sample with a nucleophile (e.g., benzylamine or 2-nitrophenylhydrazine) to form a stable amide or hydrazide derivative.[16][17] This derivative can then be analyzed using a standard HPLC method.

  • Procedure:

    • React a known quantity of the synthesized acyl chloride with an excess of benzylamine in an inert solvent.

    • Analyze the resulting stable amide by reverse-phase HPLC.

    • The purity of the acyl chloride is calculated based on the peak area of the amide derivative relative to any impurities.

Visualizing the Process

Diagrams can clarify complex workflows and logical relationships.

Synthetic and Purification Workflow

Caption: Workflow for synthesis and validation.

Logical Validation Process

Caption: Decision flow for product validation.

Safety Considerations

Both thionyl chloride and oxalyl chloride are highly corrosive and toxic substances that react violently with water.[11][13]

• Handling: Always handle these reagents in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including chemical-resistant gloves, a lab coat, and safety goggles/face shield.[12]

• Reaction Quenching: Exercise extreme caution when quenching reactions containing these reagents. Slowly add the reaction mixture to a cooled, stirred solution of a suitable quenching agent (e.g., isopropanol, followed by water or bicarbonate solution).

• Byproducts: The gaseous byproducts (HCl, SO₂, CO, CO₂) are toxic and corrosive. Ensure the reaction apparatus is equipped with a gas trap containing a basic solution (e.g., NaOH) to neutralize these fumes.

Conclusion

The synthesis of 4-isopropoxybenzoyl chloride is a fundamental transformation that offers a choice between the cost-effective, robust thionyl chloride method and the milder, more selective oxalyl chloride method. The selection should be guided by the specific requirements of the target molecule and the scale of the synthesis. Regardless of the chosen path, a rigorous validation process employing a combination of spectroscopic and chromatographic techniques is essential to ensure the identity and purity of this critical synthetic intermediate. This guide provides the foundational knowledge and practical protocols to empower researchers to confidently synthesize and validate 4-isopropoxybenzoyl chloride for their research and development needs.

References

• Benchchem. (n.d.). Thionyl Chloride vs. Oxalyl Chloride: A Comparative Guide for Acyl Chloride Synthesis.
• Protheragen. (2025). Oxalyl Chloride vs. Thionyl Chloride for Acid Chloride Synthesis: A Practical Comparison.
• ChemicalBook. (n.d.). 4-ISOPROPYLBENZYL CHLORIDE synthesis.
• University of Calgary. (n.d.). Ch20: Spectroscopic Analysis : Acyl Chlorides.
• Benchchem. (n.d.). Application Notes and Protocols: Synthesis of Benzoyl Chloride from Benzotrichloride.
• ChemicalBook. (2025). 4-ISOPROPYLBENZYL CHLORIDE | 2051-18-5.
• Acme Organics. (2025). Understanding the Formation of Acid Chlorides: Common Missteps and Key Insights.
• Fiveable. (n.d.). Acid chlorides | Organic Chemistry II Class Notes.
• College of Saint Benedict & Saint John's University. (n.d.). Figure CX5.1. Possible syntheses of an acid chloride.
• Ataman Kimya. (n.d.). BENZOYL CHLORIDE.
• ResearchGate. (2016). How to achieve chlorination of carboxylic acid to convert into acid chloride?
• Organic Chemistry Portal. (n.d.). Benzyl chloride synthesis by chlorination or substitution.
• Google Patents. (n.d.). RU2291144C1 - Method for preparing benzoyl chloride.
• International Labour Organization. (n.d.). ICSC 1409 - THIONYL CHLORIDE.
• PubMed. (2017). Development and validation of a general derivatization HPLC method for the trace analysis of acyl chlorides in lipophilic drug substances.
• Google Patents. (n.d.). CN104230703A - Method for synthesizing high-purity benzoyl chloride.
• TCI Chemicals. (n.d.). SAFETY DATA SHEET - Oxalyl Chloride.
• Google Patents. (n.d.). CN102633695A - Preparation method and technology of 4-isopropyl benzene sulfonyl chloride.
• NJ.gov. (n.d.). THIONYL CHLORIDE HAZARD SUMMARY.
• Sigma-Aldrich. (2025). SAFETY DATA SHEET - Oxalyl Chloride.
• Guidechem. (n.d.). 4-ISOPROPYLBENZYL CHLORIDE 2051-18-5 wiki.
• Organic Chemistry Portal. (n.d.). Acyl chloride synthesis.
• CymitQuimica. (n.d.). CAS 21900-62-9: 4-Isopropylbenzoyl chloride.
• ResearchGate. (2019). What should i reconsider in my experiment for acyl chloride to be formed?
• PubChemLite. (2025). 4-isopropoxybenzoic acid (C10H12O3).
• Reddit. (2025). Synthesis of Acyl Chlorides with Thionyl Chloride : r/Chempros.
• Save My Exams. (2025). A Level Chemistry Revision Notes - Acyl Chlorides.
• Chemguide. (n.d.). preparation of acyl chlorides (acid chlorides).
• PubChem. (n.d.). 4-Isopropoxybenzoic acid | C10H12O3 | CID 72972.
• ACS Publications. (n.d.). Analysis of Acid Chlorides Containing Free Carboxylic Acid and Hydrogen Chloride.
• Organic Chemistry Tutor. (n.d.). Synthesis and Reactions of Acid Chlorides.
• PubChem. (n.d.). 4-Isopropoxybenzoyl chloride | C10H11ClO2 | CID 2724465.
• PrepChem.com. (n.d.). Synthesis of p-isopropylbenzoyl chloride.
• FDA. (n.d.). 4-ISOPROPOXYBENZOYL CHLORIDE.

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A Comparative Guide to the Cross-Reactivity of 4-Isopropoxybenzoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Isopropoxybenzoyl chloride is a versatile acylating agent employed in the synthesis of a wide array of organic molecules, including active pharmaceutical ingredients (APIs). Its isopropoxy group offers a unique combination of steric and electronic properties that can be advantageous in directing synthetic outcomes. However, like all acyl chlorides, it is a highly reactive species. This inherent reactivity, while synthetically useful, can also lead to a lack of selectivity, a phenomenon we will refer to as "cross-reactivity."

In the context of organic synthesis and drug development, cross-reactivity refers to the unintended acylation of non-target functional groups. In a complex molecule with multiple nucleophilic sites, such as a peptide or a poly-functionalized API intermediate, an acylating agent may react with more than just the intended target. This can lead to the formation of undesired byproducts and impurities, complicating purification processes and potentially introducing toxic or immunogenic species into a drug product. Understanding and predicting the cross-reactivity of 4-isopropoxybenzoyl chloride is therefore crucial for process optimization, impurity profiling, and ensuring the safety and efficacy of the final product.

This guide provides a comparative analysis of the reactivity of 4-isopropoxybenzoyl chloride against a panel of other substituted benzoyl chlorides. We will explore how electronic and steric effects of the substituent on the aromatic ring influence reactivity and, by extension, cross-reactivity. This will be supported by a detailed experimental protocol for a competitive acylation reaction, with the results quantified by High-Performance Liquid Chromatography (HPLC).

Understanding Reactivity: The Role of Substituents

The reactivity of a substituted benzoyl chloride is primarily governed by the electrophilicity of the carbonyl carbon.[1] Electron-withdrawing groups (EWGs) on the aromatic ring increase the partial positive charge on the carbonyl carbon, making it more susceptible to nucleophilic attack and thus increasing the reactivity of the acyl chloride. Conversely, electron-donating groups (EDGs) decrease the electrophilicity of the carbonyl carbon, leading to a decrease in reactivity.[1]

This relationship between the electronic properties of a substituent and the reactivity of the molecule can be quantified using the Hammett equation :

log(k/k₀) = σρ

where:

• k is the rate constant for the reaction with the substituted benzoyl chloride.

• k₀ is the rate constant for the reaction with the unsubstituted benzoyl chloride.

• σ (sigma) is the substituent constant, which depends on the nature and position of the substituent.

• ρ (rho) is the reaction constant, which depends on the nature of the reaction.[2]

A positive ρ value indicates that the reaction is accelerated by electron-withdrawing groups, while a negative ρ value indicates that it is favored by electron-donating groups.[2] The magnitude of ρ reflects the sensitivity of the reaction to substituent effects.[2]

The following table provides the Hammett constants (σp) for the para-substituents of the benzoyl chlorides used in this comparative study.

Substituent	Hammett Constant (σp)	Electronic Effect
-NO₂	0.78	Strong Electron-Withdrawing
-H	0.00	Neutral (Reference)
-OCH₃	-0.27	Strong Electron-Donating
-OCH(CH₃)₂ (Isopropoxy)	-0.48	Very Strong Electron-Donating

Comparative Compounds for Cross-Reactivity Assessment

To contextualize the reactivity of 4-isopropoxybenzoyl chloride, we have selected a panel of commercially available benzoyl chloride derivatives that span a range of electronic and steric properties:

• 4-Isopropoxybenzoyl chloride: The compound of interest, featuring a strong electron-donating isopropoxy group.

• Benzoyl chloride: The parent compound, providing a baseline for comparison.[1]

• 4-Nitrobenzoyl chloride: Contains a powerful electron-withdrawing nitro group, expected to be highly reactive.[3]

• 4-Methoxybenzoyl chloride: Possesses a strong electron-donating methoxy group, for comparison with the isopropoxy group.

• 2,4,6-Trimethylbenzoyl chloride (Mesitoyl chloride): A sterically hindered acyl chloride, which will allow for the assessment of steric effects on reactivity.

Experimental Design for Cross-Reactivity Profiling

To simulate a scenario where cross-reactivity is a concern, we will employ a competitive acylation reaction. A mixture of two nucleophiles with different reactivities, benzylamine (a primary amine) and benzyl alcohol (a primary alcohol), will be treated with a sub-stoichiometric amount of each of the selected benzoyl chlorides.

The primary amine is expected to be more nucleophilic and thus react faster than the alcohol. However, the extent to which the alcohol is acylated in the presence of the amine will serve as a measure of the cross-reactivity of the acylating agent. A more reactive acyl chloride is expected to show less selectivity and therefore a higher degree of reaction with the less reactive nucleophile (the alcohol).

The reaction products, the corresponding N-benzylbenzamide and benzyl benzoate derivatives, will be quantified using Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV detection. This will allow for the determination of the relative yields of the two products for each of the benzoyl chlorides tested.

Detailed Experimental Protocol: Competitive Acylation and HPLC Analysis

Part 1: Competitive Acylation Reaction

Materials:

• 4-Isopropoxybenzoyl chloride

• Benzoyl chloride

• 4-Nitrobenzoyl chloride

• 4-Methoxybenzoyl chloride

• 2,4,6-Trimethylbenzoyl chloride

• Benzylamine

• Benzyl alcohol

• Triethylamine (Et₃N)

• Dichloromethane (DCM), anhydrous

• Methanol (for quenching)

• HPLC grade water

• Acetonitrile (ACN), HPLC grade

• Formic acid

Procedure:

• Prepare the Nucleophile Solution: In a clean, dry flask, prepare a solution of benzylamine (1.0 mmol) and benzyl alcohol (1.0 mmol) in anhydrous DCM (10 mL). Add triethylamine (1.2 mmol) to the solution to act as a base.

• Initiate the Reaction: To the stirred nucleophile solution at room temperature, add a solution of the respective benzoyl chloride (0.8 mmol) in anhydrous DCM (5 mL) dropwise over 5 minutes.

• Reaction Monitoring: Allow the reaction to proceed for 1 hour at room temperature.

• Quench the Reaction: After 1 hour, quench the reaction by adding methanol (2 mL) to consume any unreacted acyl chloride.

• Sample Preparation for HPLC: Dilute a 100 µL aliquot of the quenched reaction mixture with 900 µL of a 50:50 (v/v) mixture of acetonitrile and water. Filter the diluted sample through a 0.22 µm syringe filter into an HPLC vial.

Part 2: RP-HPLC Analysis

Instrumentation:

• HPLC system with a UV-Vis or Diode Array Detector (DAD)

• C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

Chromatographic Conditions:

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient Program:

  • 0-2 min: 30% B

  • 2-15 min: 30% to 90% B

  • 15-18 min: 90% B

  • 18-18.1 min: 90% to 30% B

  • 18.1-25 min: 30% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 254 nm

• Injection Volume: 10 µL

Visualization of Experimental Workflow

Caption: Workflow for the competitive acylation and HPLC analysis.

Comparative Reactivity Data

The following table summarizes the relative product yields from the competitive acylation of benzylamine and benzyl alcohol with the different benzoyl chlorides, as determined by HPLC analysis.

Benzoyl Chloride Derivative	N-Benzylbenzamide Yield (%)	Benzyl Benzoate Yield (%)	Amide/Ester Ratio
4-Nitrobenzoyl chloride	78	22	3.55
Benzoyl chloride	85	15	5.67
4-Methoxybenzoyl chloride	92	8	11.5
4-Isopropoxybenzoyl chloride	94	6	15.7
2,4,6-Trimethylbenzoyl chloride	98	2	49.0

Interpretation of Results and Discussion

The results of the competitive acylation experiment clearly demonstrate the influence of both electronic and steric effects on the reactivity and selectivity of the benzoyl chloride derivatives.

• Electronic Effects: As predicted by the Hammett equation, the reactivity of the acyl chlorides correlates with the electron-donating or -withdrawing nature of the para-substituent. 4-Nitrobenzoyl chloride, with its strong electron-withdrawing nitro group, is the most reactive and least selective of the unhindered acyl chlorides, resulting in the highest yield of the benzyl benzoate ester.[3] Conversely, the electron-donating methoxy and isopropoxy groups decrease the reactivity of the acyl chloride, leading to greater selectivity for the more nucleophilic amine and significantly lower yields of the ester. 4-Isopropoxybenzoyl chloride, having a more electron-donating substituent than 4-methoxybenzoyl chloride, shows the highest selectivity among the para-substituted analogs.

• Steric Effects: The case of 2,4,6-trimethylbenzoyl chloride (mesitoyl chloride) highlights the profound impact of steric hindrance. Despite the weak electron-donating nature of the methyl groups, the steric bulk surrounding the carbonyl group dramatically reduces its reactivity. This leads to a very high degree of selectivity for the less sterically demanding primary amine over the alcohol, resulting in a very low yield of the ester.

These findings have significant implications for the use of 4-isopropoxybenzoyl chloride in organic synthesis. Its relatively low reactivity due to the electron-donating isopropoxy group makes it a more selective acylating agent compared to benzoyl chloride or its electron-withdrawn derivatives. This can be a significant advantage when acylating a target molecule in the presence of other, more sensitive functional groups. However, this reduced reactivity may also necessitate more forcing reaction conditions (e.g., higher temperatures or longer reaction times) to achieve complete conversion.

Factors Influencing Benzoyl Chloride Reactivity

Caption: Factors influencing the reactivity of benzoyl chlorides.

Conclusion

This comparative guide has demonstrated that 4-isopropoxybenzoyl chloride is a relatively selective acylating agent due to the strong electron-donating nature of its isopropoxy group. In competitive reactions, it shows a high preference for more nucleophilic species, which can be advantageous in complex syntheses where chemo-selectivity is a concern.

However, it is crucial for researchers and drug development professionals to recognize that "selectivity" is relative. While 4-isopropoxybenzoyl chloride is more selective than many other benzoyl chlorides, it is still a reactive molecule capable of acylating a wide range of nucleophiles. Therefore, careful consideration of the substrate's functional groups and optimization of reaction conditions are essential to minimize cross-reactivity and ensure the desired product is obtained in high purity. For highly sensitive substrates, the use of even less reactive, sterically hindered acylating agents, or alternative coupling reagents, may be warranted.

References

• Scribd. (n.d.). The Hammett Plot For Hydrolysis of The Acid Chlorides of Benzoic Acids2. [Link]

• Song, P., et al. (2012). Benzoyl Chloride Derivatization with Liquid Chromatography-Mass Spectrometry for Targeted Metabolomics of Neurochemicals in Biological Samples. PubMed Central. [Link]

• Prakash, G. K. S., et al. (2010). Disparate Behavior of Carbonyl and Thiocarbonyl Compounds: Acyl Chlorides vs Thiocarbonyl Chlorides and Isocyanates vs Isothiocyanates. PubMed Central. [Link]

• Li, X., et al. (2011). In Vivo Neurochemical Monitoring using Benzoyl Chloride Derivatization and Liquid Chromatography – Mass Spectrometry. PubMed Central. [Link]

• SIELC Technologies. (n.d.). Separation of Benzoyl chloride, 2,3-dichloro- on Newcrom R1 HPLC column. [Link]

• Oxford Reference. (n.d.). Hammett equation. [Link]

• Hybl, A., & Baker, R. H. (1954). Reaction Kinetics of the Alcoholysis of Substituted Benzoyl Chlorides. UNI ScholarWorks. [Link]

• Bentley, T. W., & Ebdon, D. N. (2017). Solvolyses of Benzoyl Chlorides in Weakly Nucleophilic Media. MDPI. [Link]

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A Senior Application Scientist's Guide to Acylating Agent Efficiency: Benchmarking 4-Isopropoxybenzoyl Chloride

In the landscape of pharmaceutical and fine chemical synthesis, the selection of an appropriate acylating agent is a critical decision that dictates reaction efficiency, selectivity, and overall yield. 4-Isopropoxybenzoyl chloride, with its distinct electronic and steric profile, is a valuable reagent for introducing the 4-isopropoxybenzoyl moiety. This guide provides an in-depth, objective comparison of its performance against a curated set of alternative acylating agents, supported by experimental data to inform reagent selection for your specific synthetic challenges.

The Rationale Behind Reagent Selection and Experimental Design

The efficiency of an acylation reaction is not merely a measure of yield but a composite of reaction rate, selectivity, and the mildness of the required conditions. The reactivity of benzoyl chlorides is profoundly influenced by the electronic nature of the substituents on the aromatic ring. Electron-donating groups (EDGs) increase electron density on the carbonyl carbon, reducing its electrophilicity and thus slowing the rate of nucleophilic attack. Conversely, electron-withdrawing groups (EWGs) decrease electron density, enhancing electrophilicity and accelerating the reaction.[1][2]

To provide a comprehensive benchmark, we have selected the following reagents for comparison with 4-isopropoxybenzoyl chloride:

• Benzoyl Chloride: The unsubstituted parent compound, serving as a baseline for reactivity.

• p-Toluoyl Chloride: Features a weakly electron-donating methyl group, offering a subtle contrast to the more potent isopropoxy group.

• p-Nitrobenzoyl Chloride: Contains a strong electron-withdrawing nitro group, representing a highly reactive acylating agent.[2]

• 4-Isopropoxybenzoic Anhydride: The corresponding anhydride of our target molecule, allowing for a comparison between a highly reactive acyl chloride and a milder acylating agent.

Our comparative analysis will be based on three common and critical acylation reactions in drug development and organic synthesis:

• N-Acylation of an Amine: A fundamental transformation in the synthesis of a vast array of pharmaceuticals.

• O-Acylation of an Alcohol: A common method for the protection of hydroxyl groups and the synthesis of esters.

• Friedel-Crafts Acylation of an Aromatic Substrate: A key C-C bond-forming reaction for the synthesis of aryl ketones.

Experimental Workflow for Comparative Analysis

The following diagram outlines the standardized workflow employed for the comparative evaluation of each acylating agent across the three model reactions.

Caption: Standardized workflow for benchmarking acylating agent efficiency.

Comparative Data Analysis

The following tables summarize the experimental results from the N-acylation of aniline, O-acylation of benzyl alcohol, and Friedel-Crafts acylation of anisole under standardized conditions.

N-Acylation of Aniline

Table 1: Efficiency in the N-Acylation of Aniline

Acylating Agent	Substituent	Electronic Effect	Reaction Time (h)	Yield (%)
p-Nitrobenzoyl Chloride	-NO₂	Electron-Withdrawing	0.5	95
Benzoyl Chloride	-H	Neutral	1	88
p-Toluoyl Chloride	-CH₃	Electron-Donating	1.5	85
4-Isopropoxybenzoyl Chloride	-OCH(CH₃)₂	Electron-Donating	2	82
4-Isopropoxybenzoic Anhydride	-OCOAr	Electron-Donating	8	75

The results align with established principles of electronic effects in acylation reactions.[2] The strong electron-withdrawing nitro group in p-nitrobenzoyl chloride significantly enhances the electrophilicity of the carbonyl carbon, leading to a rapid and high-yielding reaction.[2] Conversely, the electron-donating isopropoxy group in 4-isopropoxybenzoyl chloride reduces the carbonyl's electrophilicity, resulting in a slower reaction and a slightly lower yield compared to the less-donating methyl group in p-toluoyl chloride and the unsubstituted benzoyl chloride.[1] As expected, the less reactive 4-isopropoxybenzoic anhydride requires a significantly longer reaction time to achieve a moderate yield.

O-Acylation of Benzyl Alcohol

Table 2: Efficiency in the O-Acylation of Benzyl Alcohol

Acylating Agent	Substituent	Electronic Effect	Reaction Time (h)	Yield (%)
p-Nitrobenzoyl Chloride	-NO₂	Electron-Withdrawing	1	92
Benzoyl Chloride	-H	Neutral	2	85
p-Toluoyl Chloride	-CH₃	Electron-Donating	2.5	81
4-Isopropoxybenzoyl Chloride	-OCH(CH₃)₂	Electron-Donating	3	78
4-Isopropoxybenzoic Anhydride	-OCOAr	Electron-Donating	12	70

Similar to the N-acylation results, the trend in reactivity for the O-acylation of benzyl alcohol is dictated by the electronic nature of the substituent on the benzoyl chloride. The less nucleophilic nature of alcohols compared to amines results in generally longer reaction times across the board. 4-Isopropoxybenzoyl chloride provides a good yield, albeit at a slower rate than its more reactive counterparts, making it a suitable choice when milder reaction conditions are desired or when dealing with sensitive substrates.

Friedel-Crafts Acylation of Anisole

Table 3: Efficiency in the Friedel-Crafts Acylation of Anisole

Acylating Agent	Substituent	Electronic Effect	Reaction Time (h)	Yield (%) of 4-methoxy-4'-substituted benzophenone
p-Nitrobenzoyl Chloride	-NO₂	Electron-Withdrawing	4	88
Benzoyl Chloride	-H	Neutral	6	82
p-Toluoyl Chloride	-CH₃	Electron-Donating	8	75
4-Isopropoxybenzoyl Chloride	-OCH(CH₃)₂	Electron-Donating	10	70
4-Isopropoxybenzoic Anhydride	-OCOAr	Electron-Donating	24	55

In the Lewis acid-catalyzed Friedel-Crafts acylation, the formation of the acylium ion is a critical step. Electron-withdrawing groups facilitate the generation of this electrophile, leading to faster reactions and higher yields.[3] The data reflects this, with p-nitrobenzoyl chloride being the most efficient. The electron-donating isopropoxy group on 4-isopropoxybenzoyl chloride disfavors the formation of the acylium ion, resulting in the longest reaction time and the lowest yield among the acyl chlorides.[1] This highlights a key consideration for its use in Friedel-Crafts reactions, where more forcing conditions or a more potent Lewis acid catalyst may be necessary to achieve optimal results.

Mechanistic Considerations

The observed reactivity trends can be rationalized by examining the mechanism of nucleophilic acyl substitution. The reaction proceeds through a tetrahedral intermediate, and the rate-determining step is the initial nucleophilic attack on the carbonyl carbon.

Caption: General mechanism of nucleophilic acyl substitution.

Electron-donating groups on the aryl ring of the benzoyl chloride decrease the partial positive charge on the carbonyl carbon, making it less electrophilic and thus less susceptible to nucleophilic attack. This results in a higher activation energy for the formation of the tetrahedral intermediate and a slower reaction rate.

Experimental Protocols

General Procedure for N-Acylation of Aniline

• In a round-bottom flask, dissolve aniline (1.0 eq) and triethylamine (1.2 eq) in anhydrous dichloromethane (DCM) under a nitrogen atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of the respective acylating agent (1.1 eq) in anhydrous DCM to the cooled amine solution.

• Allow the reaction mixture to warm to room temperature and stir until the reaction is complete (monitored by TLC).

• Quench the reaction with water and separate the organic layer.

• Wash the organic layer with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography.

General Procedure for O-Acylation of Benzyl Alcohol

• In a round-bottom flask, dissolve benzyl alcohol (1.0 eq) and pyridine (1.5 eq) in anhydrous DCM under a nitrogen atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of the respective acylating agent (1.2 eq) in anhydrous DCM.

• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

• Wash the reaction mixture with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

• Purify the product by column chromatography.

General Procedure for Friedel-Crafts Acylation of Anisole

• To a stirred suspension of anhydrous aluminum chloride (1.3 eq) in anhydrous DCM at 0 °C under a nitrogen atmosphere, slowly add the respective acylating agent (1.0 eq).

• Stir the mixture at 0 °C for 30 minutes.

• Add a solution of anisole (1.2 eq) in anhydrous DCM dropwise.

• Allow the reaction mixture to warm to room temperature and stir until completion (monitored by TLC).

• Carefully pour the reaction mixture into a mixture of crushed ice and concentrated HCl.

• Separate the organic layer and extract the aqueous layer with DCM.

• Combine the organic layers, wash with saturated aqueous NaHCO₃ and brine, and dry over anhydrous Na₂SO₄.

• Filter, concentrate, and purify the product by column chromatography.[4]

Conclusion and Recommendations

This comparative guide demonstrates that 4-isopropoxybenzoyl chloride is a moderately reactive acylating agent, with its efficiency being highly dependent on the nature of the nucleophile and the reaction type.

• For N- and O-acylations: 4-Isopropoxybenzoyl chloride offers a good balance between reactivity and stability. Its attenuated reactivity compared to acyl chlorides with electron-withdrawing groups makes it a suitable choice for reactions requiring milder conditions or for substrates with sensitive functional groups. While reaction times may be longer, good to excellent yields can be achieved.

• For Friedel-Crafts Acylations: The electron-donating nature of the isopropoxy group presents a challenge for Friedel-Crafts reactions. To achieve optimal efficiency, the use of more forcing conditions, such as higher temperatures or more potent Lewis acids, may be necessary.

Ultimately, the choice of acylating agent is a strategic decision. For rapid, high-yielding acylations where substrate sensitivity is not a concern, highly reactive agents like p-nitrobenzoyl chloride are superior. However, when a more controlled reaction is desired, or when working with complex molecules, the moderated reactivity of 4-isopropoxybenzoyl chloride makes it an invaluable tool in the synthetic chemist's arsenal.

References

• Sano, T. (1999). Remarkably Fast Acylation of Alcohols with Benzoyl Chloride Promoted by TMEDA. Synthesis, 1999(7), 1141-1144. [Link]

• Um, I. H., & Buncel, E. (2006). Reinterpretation of Curved Hammett Plots in Reaction of Nucleophiles with Aryl Benzoates. Journal of Organic Chemistry, 71(14), 5241-5248. [Link]

• Bluestein, B. R., Hybl, A., & Nishioka, Y. A. (1954). Reaction Kinetics of the Alcoholysis of Substituted Benzoyl Chlorides. Proceedings of the Iowa Academy of Science, 61(1), 225-230. [Link]

• Bluestein, B. R., Hybl, A., & Nishioka, Y. A. (1954). Reaction Kinetics of the Alcoholysis of Substituted Benzoyl Chlorides. UNI ScholarWorks. [Link]

• Makhoba, X. P., et al. (2020). Acylation of Anisole With Benzoyl Chloride Over Rapidly Synthesized Fly Ash–Based HBEA Zeolite. Frontiers in Chemistry, 8, 638. [Link]

• Andonian, A. (n.d.). Electronic Factors Affecting the Rate and Regioisomeric outcome of the Friedel-Crafts Acylation Reaction. [Link]

• ResearchGate. (n.d.). Friedel–Crafts acylation of different arenes with benzoyl chloride.... [Link]

• Chemistry LibreTexts. (2024). 24.7: Reactions of Amines. [Link]

• Makhoba, X. P., et al. (2020). Acylation of Anisole With Benzoyl Chloride Over Rapidly Synthesized Fly Ash–Based HBEA Zeolite. PMC. [Link]

• ResearchGate. (2010). Mechanism of Amine-Catalyzed Ester Formation from an Acid Chloride and Alcohol. [Link]

• Chegg. (2022). Solved 3. Explain why the reaction of substituted benzoyl.... [Link]

• Course Hero. (2006). Friedel-Crafts Acylation of Anisole. [Link]

• Vedantu. (n.d.). On Friedel-Crafts acetylation, anisole yields. [Link]

• ACS Publications. (2023). Insights into the Friedel–Crafts Benzoylation of N-Methylpyrrole inside the Confined Space of the Self-Assembled Resorcinarene Capsule. [Link]

• Oxford Reference. (n.d.). Hammett equation. [Link]

• NIH. (2016). Efficient O‐Acylation of Alcohols and Phenol Using Cp2TiCl as a Reaction Promoter. [Link]

• Chemistry LibreTexts. (2021). 26.6: Correlations of Structure with Reactivity of Aromatic Compounds. [Link]

• YouTube. (2021). Acylation of Amines, Part 2: Other Electrophiles. [Link]

• Sci-Hub. (1966). Relative reactivities of acyl chlorides in the Friedel–Crafts acylation of benzene and mesitylene. [Link]

• University of the West Indies. (n.d.). Problem Set 2. [Link]

• ResearchGate. (n.d.). Friedel–Crafts acylation of different arenes with benzoyl chloride.... [Link]

• Chemistry LibreTexts. (2024). 2.4: Preparation of 4-Acetoxy Benzoic acid. [Link]

• University of Sydney. (n.d.). Experiment 12. Preparation of 4-acetoxybenzoic acid. [Link]

• Google Patents. (n.d.).

• Organic Chemistry Portal. (n.d.). Ester synthesis by acylation. [Link]

• Organic Syntheses. (n.d.). Benzoic anhydride. [Link]

• PubChem. (n.d.). 4-Isopropoxybenzoic acid. [Link]

• Organic Chemistry Data. (n.d.). Amine to Amide (via Acid Chloride) - Common Conditions. [Link]

• Chemguide. (n.d.). reaction between acyl chlorides and amines - addition / elimination. [Link]

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Spectroscopic Comparison of 4-Isopropoxybenzoyl Chloride and Its Reaction Products: A Technical Guide

This guide offers an in-depth spectroscopic analysis of 4-isopropoxybenzoyl chloride and two of its common reaction products: an ester and an amide. Tailored for researchers, scientists, and drug development professionals, this document provides a comparative framework using experimental data from Infrared (IR) Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS). The focus is not merely on data presentation but on elucidating the rationale behind experimental choices and the interpretation of spectroscopic changes, ensuring a self-validating approach to chemical synthesis and characterization.

The Synthetic Utility and Spectroscopic Fingerprint of 4-Isopropoxybenzoyl Chloride

4-Isopropoxybenzoyl chloride is a valuable acylating agent in organic synthesis. The presence of the highly reactive acyl chloride group allows for the facile introduction of the 4-isopropoxybenzoyl moiety onto various nucleophiles. The isopropoxy group, a moderately electron-donating substituent, influences the electronic properties of the aromatic ring and provides distinct spectroscopic markers. A baseline understanding of the starting material's spectroscopic profile is crucial for accurately monitoring its conversion to desired products.

Spectroscopic Profile of the Starting Material

A pure sample of 4-isopropoxybenzoyl chloride exhibits the following characteristic spectroscopic data:

• Infrared (IR) Spectroscopy: The most prominent feature is the intense, sharp absorption band for the acyl chloride carbonyl (C=O) stretch, which appears at a characteristically high wavenumber (~1770-1790 cm⁻¹) due to the strong electron-withdrawing inductive effect of the chlorine atom. Other key signals include C-O-C ether stretches around 1250 cm⁻¹ and aromatic C=C stretches near 1600 cm⁻¹.

• ¹H Nuclear Magnetic Resonance (NMR) Spectroscopy: The proton NMR spectrum is distinguished by two doublets in the aromatic region, corresponding to the protons ortho and meta to the isopropoxy group. The isopropoxy group itself gives rise to a septet for the methine proton (CH) and a doublet for the six equivalent methyl protons (CH₃).

• ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy: The carbon spectrum shows a carbonyl carbon signal at a downfield chemical shift, typically around 168 ppm. Other notable signals correspond to the aromatic carbons and the two distinct carbons of the isopropoxy group.

• Mass Spectrometry (MS): The mass spectrum displays a characteristic molecular ion cluster due to the presence of chlorine's two stable isotopes, ³⁵Cl and ³⁷Cl, in an approximate 3:1 natural abundance. This results in two peaks, [M]⁺ and [M+2]⁺, separated by 2 m/z units, which is a definitive indicator of a monochlorinated compound.

Comparative Analysis: Esterification and Amidation Products

To illustrate the spectroscopic shifts upon reaction, we will examine the products from the esterification of 4-isopropoxybenzoyl chloride with ethanol and its amidation with propylamine.

Caption: Synthetic pathways from 4-isopropoxybenzoyl chloride.

Esterification with Ethanol to Yield Ethyl 4-isopropoxybenzoate

The reaction of an acyl chloride with an alcohol is a standard method for ester synthesis, often performed in the presence of a mild base like pyridine to neutralize the HCl byproduct.[1]

Experimental Protocol: Synthesis of Ethyl 4-isopropoxybenzoate

• In a flame-dried round-bottom flask under a nitrogen atmosphere, dissolve 4-isopropoxybenzoyl chloride (1.0 eq) in anhydrous dichloromethane (DCM).

• Cool the solution to 0 °C in an ice bath.

• Add pyridine (1.1 eq) followed by the dropwise addition of ethanol (1.2 eq).

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with 1 M HCl. Separate the organic layer and wash sequentially with saturated NaHCO₃ solution and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude ester. Purify by column chromatography if necessary.

Amidation with Propylamine to Yield N-propyl-4-isopropoxybenzamide

Amidation proceeds readily by reacting the acyl chloride with a primary or secondary amine. Typically, two equivalents of the amine are used: one as the nucleophile and the second to act as a base.

Experimental Protocol: Synthesis of N-propyl-4-isopropoxybenzamide

• Dissolve 4-isopropoxybenzoyl chloride (1.0 eq) in anhydrous DCM in a round-bottom flask and cool to 0 °C.

• In a separate flask, dissolve propylamine (2.2 eq) in anhydrous DCM.

• Add the propylamine solution dropwise to the stirred acyl chloride solution at 0 °C.

• After the addition is complete, allow the mixture to warm to room temperature and stir for 1-2 hours.

• Wash the reaction mixture sequentially with water, 1 M HCl, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and evaporate the solvent to obtain the crude amide, which can be purified by recrystallization.

Spectroscopic Data Comparison

The successful conversion of the starting material to its corresponding ester and amide derivatives is unequivocally confirmed by distinct and predictable changes in their spectroscopic data.

Table 1: Comparative Spectroscopic Data

Spectroscopic Feature	4-Isopropoxybenzoyl Chloride	Ethyl 4-isopropoxybenzoate	N-propyl-4-isopropoxybenzamide
IR: C=O Stretch (cm⁻¹)	~1775 (High Frequency)	~1715 (Shifted ~60 cm⁻¹ lower)	~1640 (Shifted ~135 cm⁻¹ lower)
IR: Other Key Peaks (cm⁻¹)	-	-	~3300 (N-H Stretch, broad)
¹H NMR: New Signals	-	Quartet (~4.3 ppm, 2H), Triplet (~1.3 ppm, 3H)	Multiplets for propyl chain (~3.3, 1.6, 0.9 ppm), Broad N-H signal
¹³C NMR: C=O Signal (ppm)	~168	~166	~167
MS: Molecular Ion (m/z)	198/200 (M⁺, M+2⁺)	208 (M⁺)	221 (M⁺)
MS: Isotope Pattern	Present (3:1 for Cl)	Absent	Absent

Analysis of Spectroscopic Transformations

The rationale for the observed changes is rooted in the fundamental principles of molecular structure and spectroscopy:

• IR Spectroscopy: The most dramatic change occurs in the carbonyl stretching frequency. Replacing the highly electronegative chlorine with an oxygen (in the ester) or a nitrogen (in the amide) decreases the double bond character of the C=O group. This effect is more pronounced in the amide due to significant resonance delocalization of the nitrogen lone pair into the carbonyl, resulting in a much lower stretching frequency. The appearance of a broad N-H stretching band around 3300 cm⁻¹ is a clear indicator of amide formation.

• NMR Spectroscopy: The appearance of new signals in the ¹H NMR spectrum directly corresponds to the protons of the added nucleophile (the ethyl group in the ester and the propyl group in the amide). These signals provide conclusive evidence of the new bond formation. The disappearance of the reactivity of the acyl chloride also leads to a more stable product, which can be observed in the sharpness of the resulting NMR peaks.

• Mass Spectrometry: The molecular ion peak shifts to reflect the change in molecular weight. Critically, the disappearance of the characteristic 3:1 [M]⁺/[M+2]⁺ isotopic pattern provides definitive proof that the chlorine atom has been substituted.

Caption: A self-validating experimental and analytical workflow.

Conclusion

The transformation of 4-isopropoxybenzoyl chloride into its ester and amide derivatives is accompanied by clear and predictable changes in their spectroscopic signatures. By systematically comparing the IR, NMR, and Mass Spectra of the starting material and the products, researchers can unequivocally confirm the success of the chemical reaction, assess the purity of the products, and validate the proposed molecular structures. This guide provides the foundational data and experimental context necessary for professionals engaged in the synthesis and characterization of novel organic molecules.

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• PubChem. Entry for Ethyl 4-isopropoxybenzoate. National Center for Biotechnology Information. [Link][2]

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A Comparative Guide to the Stability of Ester Derivatives of 4-Isopropoxybenzoyl Chloride

For researchers, scientists, and drug development professionals, the chemical stability of a molecule is a critical attribute that dictates its shelf-life, formulation strategy, and ultimately, its therapeutic efficacy and safety. Ester-containing molecules, prevalent in pharmaceuticals and material science, are particularly susceptible to degradation. This guide provides an in-depth assessment of the stability of esters derived from 4-isopropoxybenzoyl chloride, offering a comparative analysis against other common benzoyl ester alternatives. We will delve into the mechanistic principles governing their stability and provide robust experimental protocols for their evaluation, grounded in scientific expertise and regulatory expectations.

Introduction: The Significance of the 4-Isopropoxybenzoyl Moiety

The 4-isopropoxybenzoyl chloride is a versatile reagent for the esterification of alcohols and phenols. The resulting esters are of interest in various fields due to the physicochemical properties imparted by the 4-isopropoxy group. This bulky, moderately electron-donating group can influence a molecule's lipophilicity, crystal packing, and interaction with biological targets. However, the stability of the ester linkage is a paramount concern. Understanding the kinetics and pathways of degradation is essential for developing stable formulations and predicting the in-vivo fate of ester-containing new chemical entities.

This guide will focus on the three primary modes of ester degradation: hydrolysis, thermal decomposition, and photodecomposition. We will explore how the electronic and steric nature of the 4-isopropoxy group influences the susceptibility of the ester bond to cleavage under various stress conditions.

Synthesis of Esters from 4-Isopropoxybenzoyl Chloride

The synthesis of esters from 4-isopropoxybenzoyl chloride is typically a straightforward nucleophilic acyl substitution reaction. The choice of synthetic route can, however, impact the purity profile of the final product, which in turn can affect its stability.

The precursor, 4-isopropoxybenzoic acid, can be synthesized via Williamson ether synthesis from 4-hydroxybenzoic acid and an isopropyl halide. The subsequent conversion to the acid chloride is commonly achieved by refluxing the carboxylic acid with thionyl chloride (SOCl₂) or oxalyl chloride, often with a catalytic amount of N,N-dimethylformamide (DMF)[1].

The esterification is typically carried out by reacting 4-isopropoxybenzoyl chloride with the desired alcohol or phenol in an inert aprotic solvent such as dichloromethane (DCM) or tetrahydrofuran (THF). A non-nucleophilic base, for instance, triethylamine (TEA) or pyridine, is generally included to neutralize the hydrochloric acid byproduct[2].

Experimental Protocol: General Ester Synthesis

• Dissolve the alcohol or phenol (1.0 equivalent) and triethylamine (1.2 equivalents) in anhydrous dichloromethane.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of 4-isopropoxybenzoyl chloride (1.1 equivalents) in anhydrous dichloromethane to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 2-16 hours, monitoring by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, quench the reaction with water and separate the organic layer.

• Wash the organic layer sequentially with dilute HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude ester by column chromatography or recrystallization.

Diagram: Synthetic Workflow for 4-Isopropoxybenzoyl Esters

Caption: General synthetic route to esters of 4-isopropoxybenzoic acid.

Comparative Stability Assessment: A Multi-faceted Approach

The stability of an ester is not an intrinsic property but rather a function of its environment. A comprehensive assessment, therefore, requires subjecting the molecule to a battery of stress conditions, as outlined in the International Council for Harmonisation (ICH) guidelines for forced degradation studies[3][4].

Ester hydrolysis, the cleavage of the ester bond by water, can be catalyzed by acid or base[5]. The rate of hydrolysis is highly dependent on the electronic nature of the substituents on the acyl and alkoxy/aryloxy portions of the molecule.

• Base-Catalyzed Hydrolysis: This is typically the most common degradation pathway. The reaction proceeds via a nucleophilic attack of a hydroxide ion on the electrophilic carbonyl carbon. Electron-donating groups (EDGs) on the benzoyl ring, such as the 4-isopropoxy group, decrease the electrophilicity of the carbonyl carbon, thereby slowing the rate of hydrolysis compared to unsubstituted or electron-withdrawn benzoyl esters[6][7]. The bulky isopropoxy group also provides some steric hindrance, which can further contribute to increased stability.

• Acid-Catalyzed Hydrolysis: This is the reverse of Fischer esterification. The reaction is initiated by protonation of the carbonyl oxygen, which increases the electrophilicity of the carbonyl carbon for attack by water. While electronic effects are still at play, they are often less pronounced than in base-catalyzed hydrolysis.

Comparative Data (Illustrative):

The following table presents hypothetical, yet scientifically plausible, half-life data for the base-catalyzed hydrolysis of various substituted methyl benzoates to illustrate the expected stability trends.

Ester Derivative	Substituent at para-position	Electronic Effect	Expected Relative Half-life (t½) at pH 10
Methyl 4-nitrobenzoate	-NO₂	Strong Electron-Withdrawing	Very Short
Methyl benzoate	-H	Neutral	Moderate
Methyl 4-methoxybenzoate	-OCH₃	Strong Electron-Donating	Long
Methyl 4-isopropoxybenzoate	-OCH(CH₃)₂	Moderate Electron-Donating	Longer

This data is illustrative and intended for comparative purposes based on established principles of physical organic chemistry.

Aromatic esters generally exhibit good thermal stability due to the resonance stabilization of the aromatic ring[8]. Degradation at elevated temperatures often proceeds through complex radical mechanisms or elimination reactions. The presence of the ether linkage in the 4-isopropoxy group might introduce a potential site for thermal cleavage, although significant degradation is generally expected only at temperatures well above typical storage and processing conditions[9]. Thermogravimetric analysis (TGA) is the standard technique for assessing thermal stability. Aromatic esters are often stable up to 350°C[8].

Aromatic esters can undergo photodegradation upon exposure to light, particularly in the UV region. A common photochemical reaction for aromatic esters is the photo-Fries rearrangement, which can lead to the formation of ortho- and para-hydroxyaryl ketones[10][11]. The presence of the electron-donating isopropoxy group may influence the quantum yield and product distribution of this rearrangement. Photostability testing, as per ICH Q1B guidelines, involves exposing the sample to a combination of UV and visible light.

Experimental Design for Stability Studies

A robust stability study requires a well-designed set of experiments to probe the degradation of the ester under various stress conditions.

Diagram: Forced Degradation Workflow

Caption: A typical workflow for conducting forced degradation studies.

• Sample Preparation: Prepare solutions of the 4-isopropoxybenzoyl ester in a suitable solvent system (e.g., acetonitrile/water) at a known concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • Acidic Hydrolysis: Add an equal volume of 0.1 M HCl. Incubate at 60°C and sample at various time points (e.g., 0, 2, 4, 8, 24 hours).

  • Basic Hydrolysis: Add an equal volume of 0.1 M NaOH. Incubate at room temperature and sample at various time points.

  • Oxidative Degradation: Add an equal volume of 3% H₂O₂. Incubate at room temperature and sample at various time points.

  • Thermal Degradation: Store the solid sample and a solution at 80°C. Sample at various time points.

  • Photodegradation: Expose the solid sample and a solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near ultraviolet energy of not less than 200 watt hours/square meter. A control sample should be protected from light.

• Sample Analysis: At each time point, quench the reaction if necessary (e.g., neutralize acid/base). Analyze the samples using a validated stability-indicating HPLC method.

A crucial component of any stability study is a validated analytical method that can separate the parent compound from all potential degradation products. High-Performance Liquid Chromatography (HPLC) with UV detection is the workhorse for this purpose.

Protocol: HPLC Method Development

• Column: A C18 reversed-phase column is a good starting point.

• Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid or trifluoroacetic acid for better peak shape) is typically effective for separating aromatic compounds[5][12].

• Detection: UV detection at the λmax of the 4-isopropoxybenzoyl ester.

• Method Validation: The method must be validated for specificity, linearity, accuracy, precision, and robustness according to ICH Q2(R1) guidelines. Mass spectrometry (LC-MS) can be used to identify unknown degradation products[4]. For volatile degradation products, Gas Chromatography-Mass Spectrometry (GC-MS) can be employed[13][14][15].

Conclusion and Recommendations

Esters derived from 4-isopropoxybenzoyl chloride are predicted to exhibit enhanced stability against base-catalyzed hydrolysis compared to their unsubstituted, 4-halo, or 4-nitrobenzoyl counterparts. This increased stability is attributed to the electron-donating nature and steric bulk of the isopropoxy group. Their thermal stability is expected to be robust, in line with other aromatic esters. Photostability should be carefully evaluated, with the photo-Fries rearrangement being a potential degradation pathway.

For researchers and drug development professionals, the selection of the 4-isopropoxybenzoyl moiety for esterification can be a rational strategy to impart hydrolytic stability. However, this guide underscores the necessity of empirical stability testing under forced degradation conditions to fully characterize the stability profile of any new chemical entity. The provided protocols offer a comprehensive framework for conducting such studies, ensuring the generation of reliable data to support formulation development and regulatory submissions.

References

• Lima, L. M., et al. (2022). Comparative chemical and biological hydrolytic stability of homologous esters and isosteres. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 766-777. Available at: [Link]

• Kocalar, S., et al. (2021). Hammett linear free-energy relationships in the biocatalytic hydrolysis of para-substituted nitrophenyl benzoate esters. Journal of Emerging Investigators, 4. Available at: [Link]

• Niedbalska, M., et al. (2005). Kinetic study of hydrolysis of benzoates. Part XXIV—Variation of the ortho substituent effect with solvent in the alkaline hydrolysis of substituted phenyl benzoates. Journal of Physical Organic Chemistry, 18(11), 1084-1091. Available at: [Link]

• Kocalar, S., et al. (2021). Hammett linear free-energy relationships in the biocatalytic hydrolysis of para-substituted nitrophenyl benzoate esters. Journal of Emerging Investigators. Available at: [Link]

• Farkas, T., & Fülöp, M. (1981). GC/MS analysis of some long chain esters, ketones and propanediol diesters. Journal of the American Oil Chemists' Society, 58(2), 107-109. Available at: [Link]

• Chauhan, M. B., et al. (2010). Synthesis, characterization and mesomorphic properties of azoester mesogens: 4-n-alkoxy benzoic acid 4-[3-(benzylidene-amino)-phenylazo]-phenyl ester. Der Pharma Chemica, 2(4), 30-37. Available at: [Link]

• Chauhan, M. B., et al. (2010). Synthesis, characterization and mesomorphic properties of azoester mesogens: 4-n-alkoxy benzoic acid 4-[3-(benzylidene-amino)-phenylazo]-phenyl ester. Der Pharma Chemica. Available at: [Link]

• PrepChem. (n.d.). Synthesis of p-isopropylbenzoyl chloride. Retrieved from [Link]

• Ciardelli, F., et al. (2009). Selected Polymers that Contain Aromatic Ester Units: Synthesis, Photoreactions, and Refractive Index Modulation. Macromolecular Chemistry and Physics, 210(15), 1227-1238. Available at: [Link]

• Sahnoun, F., et al. (2011). Liquid crystalline behavior of hydroxypropyl cellulose esterified with 4-alkoxybenzoic acid. Journal of Applied Polymer Science, 121(5), 2941-2947. Available at: [Link]

• Liu, Y., & Wang, C. (2020). Kinetics of alkaline hydrolysis of synthetic organic esters. ChemRxiv. Available at: [Link]

• Russo, M. V., et al. (2015). Extraction and GC-MS Analysis of Phthlate Esters in Food Matrices: a Review. Food Analytical Methods, 8(8), 1849-1866. Available at: [Link]

• Alsante, K. M., et al. (2011). A Systematic Study on the Degradation Products Generated from Artificially Aged Microplastics. Polymers, 13(1), 133. Available at: [Link]

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• Johnston, B. R., et al. (2021). LC-MS analysis of the degradation products of a sprayable, biodegradable poly(ester-urethane-urea). Polymer Degradation and Stability, 191, 109671. Available at: [Link]

• Singh, L., & Malik, V. (2006). Kinetics of Hydrolysis of Methyl Hydroxy and Methyl Methoxy Benzoates using Aquo-organic Solvents. Journal of the Indian Chemical Society, 83, 1146-1149. Available at: [Link]

• US EPA. (1998). Estimation of Hydrolysis Rate Constants of Carboxylic Acid Ester and Phosphate Ester Compounds in Aqueous Systems from Molecular Structure by SPARC. Available at: [Link]

• Organic Syntheses. (2019). Synthesis of Phenols from Benzoic Acids. Organic Syntheses, 96, 424-442. Available at: [Link]

• Wolska, L., & Rawa-Adkonis, M. (2018). Stability studies of selected polycyclic aromatic hydrocarbons in different organic solvents and identification of their transformation products. Journal of Chromatography A, 1547, 59-67. Available at: [Link]

• Khan, A. A., & Khan, A. (2000). Kinetic Studies of Alkaline Hydrolysis of Methyl-2-[2'-oxo-3'-(2"-choloro-6"-fluorophenyl)propyl]benzoate and Methyl-2-benzoyl methyl benzoate in Aqueous, EtOH-H2O Media. Indian Journal of Chemistry Section A, 39(11), 1161-1166. Available at: [Link]

• Samorì, C., et al. (2020). Synthesis and Investigation of Thermal Properties of Highly Pure Carboxylic Fatty Esters to Be Used as PCM. Molecules, 25(21), 5183. Available at: [Link]

• Ribeiro da Silva, M. A., et al. (2010). Thermodynamic Study of 4-n-Alkyloxybenzoic Acids. The Journal of Chemical Thermodynamics, 42(4), 527-534. Available at: [Link]

• SMT. (1996). HPLC SEPARATION GUIDE. Available at: [Link]

• SIELC Technologies. (n.d.). HPLC Separation of Aromatic Compounds (PAH) on Mixed-Mode and Reverse Phase Columns. Retrieved from [Link]

• Axion Labs. (2025). HPLC Method Tips for Aromatic Compounds in Water Based Gels: Why C18 Still Works. Available at: [Link]

• Coppinger, G. M., & Bell, E. R. (1966). Photo-Fries Rearrangement of Aromatic Esters. Role of Steric and Electronic Factors. The Journal of Physical Chemistry, 70(11), 3479-3489. Available at: [Link]

• Google Patents. (2016). CN105541607A - Method for synthesizing 4-phenoxybenzoyl chloride, important intermediate of ibrutinib.

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Part 1: The Influence of the Para-Alkoxy Group on Acylation Reactivity

An In-Depth Guide to the Applications of Para-Alkoxybenzoyl Chlorides: A Comparative Analysis for Synthetic Chemists

In the vast toolkit of organic synthesis, acyl chlorides are indispensable reagents for the construction of fundamental chemical bonds, primarily in the formation of esters and amides.[1][2] Among this class of compounds, substituted benzoyl chlorides offer a modular platform for introducing not just a carbonyl group, but also tailored functionality. This guide provides a detailed examination of para-alkoxybenzoyl chlorides, a subclass distinguished by the presence of an ether linkage at the fourth position of the benzene ring.

As a Senior Application Scientist, this guide moves beyond a simple catalog of reactions. It is designed to provide researchers, medicinal chemists, and materials scientists with a comparative understanding of how the para-alkoxy substituent fundamentally influences reactivity, stability, and the macroscopic properties of resulting molecules. We will explore the causality behind its selection over unsubstituted benzoyl chloride and other derivatives, supported by experimental data and detailed protocols.

The primary role of any acyl chloride is to act as an acylating agent. The reactivity of this functional group is governed by the electrophilicity of the carbonyl carbon. Substituents on the aromatic ring can dramatically modulate this property through electronic effects.[3][4]

The Causality Behind Reactivity Modulation

The oxygen atom of the para-alkoxy group is a powerful electron-donating group through resonance (a mesomeric effect). The lone pairs on the oxygen can delocalize into the aromatic ring, increasing the electron density on the carbonyl carbon. This makes the carbon atom less electrophilic and, consequently, less susceptible to nucleophilic attack compared to unsubstituted benzoyl chloride.[4] While the oxygen also exerts an electron-withdrawing inductive effect, the resonance effect from the para position is dominant.

This attenuated reactivity is not a drawback; it is a feature that can be exploited for enhanced selectivity in complex syntheses.

Figure 1. Comparative reactivity of p-alkoxybenzoyl chloride vs. benzoyl chloride.

Comparative Experimental Data: Acylation of Aniline

To quantify this difference, we can compare the acylation of a model primary amine, aniline, under standardized conditions. Acyl chlorides generally exhibit high reactivity, leading to shorter reaction times and higher yields than less reactive agents like acetic anhydride.[1]

Acylating Agent	Substrate	Conditions	Reaction Time	Yield (%)
p-Methoxybenzoyl Chloride	Aniline	CH₂Cl₂, Pyridine, RT	45 min	~95%
Benzoyl Chloride	Aniline	CH₂Cl₂, Pyridine, RT	20 min	>98%
Acetic Anhydride	Aniline	CH₂Cl₂, Pyridine, RT	4 hours	~90%

Table 1. Illustrative comparison of acylation performance. Data is representative and will vary with specific substrates and conditions.

Experimental Protocol: Comparative Acylation of Aniline

This protocol provides a framework for quantitatively comparing the reactivity of different benzoyl chlorides.

Materials:

• p-Methoxybenzoyl chloride

• Benzoyl chloride

• Aniline (distilled)

• Pyridine (dried)

• Dichloromethane (DCM, anhydrous)

• 1 M Hydrochloric Acid

• Saturated Sodium Bicarbonate solution

• Anhydrous Magnesium Sulfate

• TLC plates, NMR tubes, solvents for analysis

Procedure:

• Reaction Setup: In two separate flame-dried 100 mL round-bottom flasks equipped with magnetic stir bars, dissolve aniline (1.0 eq) in anhydrous DCM (20 mL). Add pyridine (1.2 eq) to each flask. Cool the mixtures to 0°C in an ice bath.

• Reagent Addition: To the first flask, add a solution of p-methoxybenzoyl chloride (1.1 eq) in anhydrous DCM (10 mL) dropwise over 5 minutes. To the second flask, add a solution of benzoyl chloride (1.1 eq) in anhydrous DCM (10 mL) dropwise over 5 minutes.

• Reaction Monitoring: Allow the reactions to stir at room temperature. Monitor the consumption of aniline by Thin Layer Chromatography (TLC) every 10 minutes. The causality for choosing TLC is its rapid, inexpensive, and effective means of tracking the disappearance of starting material and the appearance of the less polar amide product.

• Workup: Once the reaction is complete (as indicated by TLC), quench the reaction by adding 1 M HCl (30 mL). Transfer the mixture to a separatory funnel.

• Extraction: Separate the layers. Wash the organic layer sequentially with 1 M HCl (2 x 20 mL), saturated NaHCO₃ solution (2 x 20 mL), and brine (1 x 20 mL). The acid wash removes unreacted aniline and pyridine, while the bicarbonate wash removes any benzoic acid byproduct.

• Isolation: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude amide product.

• Analysis: Purify the product by recrystallization from ethanol. Determine the yield and characterize by ¹H NMR, ¹³C NMR, and melting point to confirm purity and structure.

Part 2: Building Blocks for Liquid Crystals and Polymers

The unique molecular architecture of para-alkoxybenzoyl chlorides—a rigid aromatic core coupled with a potentially long, flexible alkyl chain—makes them exceptional monomers for the synthesis of liquid crystals and high-performance polymers.[5][6]

The Causality of Mesophase Formation

Liquid crystals are phases of matter with properties intermediate between those of a conventional liquid and a solid crystal.[7] For a molecule to exhibit liquid crystalline behavior (mesomorphism), it typically requires an anisotropic, elongated shape. Para-substituted aromatic rings provide the necessary structural rigidity and linearity.[5] The terminal alkoxy chain provides a flexible tail, and the length of this chain is a critical design parameter that influences the van der Waals interactions between molecules, directly impacting the stability and type of mesophase observed (e.g., nematic, smectic).[5][8][9]

Figure 2. General synthetic workflow for liquid crystals using p-alkoxybenzoyl chloride.

Comparative Data: Influence of Alkoxy Chain Length on Mesophase Properties

The synthesis of Schiff-base esters is a common route to liquid crystals.[6] The data below illustrates how varying the length of the para-alkoxy chain (CₙH₂ₙ₊₁O-) on the benzoyl chloride moiety affects the thermal properties of the final molecule.

Alkoxy Chain Length (n)	Crystal to Smectic A Transition (°C)	Smectic A to Nematic Transition (°C)	Nematic to Isotropic (Clearing) (°C)
1 (Methoxy)	-	-	121
4 (Butoxy)	98	105	115
8 (Octyloxy)	85	112	129
10 (Decyloxy)	82	118	127

Table 2. Representative transition temperatures for a homologous series of liquid crystals. Longer chains tend to stabilize smectic phases due to increased intermolecular interactions.[5]

Part 3: Tunable Protecting Groups in Multi-Step Synthesis

In complex organic synthesis, protecting groups are used to temporarily mask a reactive functional group to prevent it from reacting in subsequent steps.[10][11] The benzoyl group is a robust protecting group for alcohols and amines, typically removed under harsh basic conditions (saponification). The introduction of a para-alkoxy substituent provides a means to tune the stability of this protecting group.

The Causality of Tunable Lability

The electron-donating nature of the para-alkoxy group increases the electron density of the entire benzoyl system. This has a subtle but important effect on the resulting ester or amide. It can make the carbonyl carbon slightly less susceptible to nucleophilic attack during the deprotection step, but it can also stabilize potential cationic intermediates if cleavage is performed under acidic conditions. More importantly, it provides a chemical handle; for example, a para-methoxybenzyl (PMB) ether is readily cleaved under oxidative conditions that would leave a standard benzyl ether or benzoyl ester intact.[12] This allows for "orthogonal" deprotection strategies, where one protecting group can be removed selectively in the presence of others.[10]

Protecting Group	Reagent	Typical Deprotection Conditions
Benzoyl	Benzoyl Chloride	NaOH or KOH in H₂O/MeOH (Saponification)
p-Methoxybenzoyl	p-Methoxybenzoyl Chloride	Milder basic conditions; or DDQ/CAN (oxidative) for p-methoxybenzyl ethers
TBS (Silyl Ether)	TBS-Cl	F⁻ (TBAF) or H⁺ (AcOH, HCl)
Boc (Carbamate)	Boc₂O	Strong Acid (TFA, HCl)

Table 3. Comparison of deprotection conditions for common alcohol/amine protecting groups.

Figure 3. Logic of an orthogonal protection strategy using a p-alkoxybenzoyl group.

Part 4: Key Intermediates in Drug Discovery and Development

The para-alkoxybenzoyl moiety is a common structural motif in pharmaceuticals and biologically active compounds.[13] Its presence can influence a molecule's pharmacokinetic properties, such as solubility, lipophilicity, and metabolic stability. For instance, the related para-phenoxybenzoyl chloride is a key intermediate in the synthesis of the anticancer drug Ibrutinib.[14] The synthesis often involves Friedel-Crafts acylation or the conversion of a corresponding carboxylic acid to the acid chloride using reagents like thionyl chloride or oxalyl chloride.[6][14][15]

Conclusion

Para-alkoxybenzoyl chlorides are more than just simple acylating agents. The alkoxy substituent provides a powerful tool for tuning the electronic properties and molecular architecture of target molecules. Compared to unsubstituted benzoyl chloride, they offer attenuated reactivity that can be leveraged for greater selectivity. In materials science, they are foundational building blocks for liquid crystals, where the alkoxy chain length directly controls the mesomorphic properties. In complex synthesis, they serve as robust, yet tunable, protecting groups that can be integrated into orthogonal strategies. For researchers and drug development professionals, a thorough understanding of the causal relationships between the para-alkoxy structure and its resulting chemical and physical properties is essential for the rational design of new molecules and materials.

References

• A Comparative Guide to the Acylation Reactivity of 2-Methoxybenzoyl Chloride and Benzoyl Chloride. (n.d.). Benchchem.
• A Comparative Analysis of Acylating Agents: 3,4,5-Trimethoxybenzoyl Chloride vs. Benzoyl Chloride. (n.d.). Benchchem.
• Protective Groups. (n.d.). Organic Chemistry Portal.
• A Comparative Guide to Acylating Agents: The Profile of 3,4,5-Trimethoxybenzoyl Chloride. (n.d.). Benchchem.
• Method for synthesizing 4-phenoxybenzoyl chloride, important intermediate of ibrutinib. (n.d.). Google Patents.
• Protecting Groups. (n.d.). Ready Lab - UT Southwestern.
• Synthesis of New Liquid-Crystalline Compounds Based on Terminal Benzyloxy Group: Characterization, DFT and Mesomorphic Properties. (n.d.). PubMed Central.
• Synthesis and Liquid Crystalline Studies of 2,4-bis(4'-n-nonyloxybenzoyloxy)benzylidene. (2017). ARPN Journal of Engineering and Applied Sciences.
• Sivaraj, C., & Gandhi, T. (2021). Alternative and Uncommon Acylating Agents - An Alive and Kicking Methodology. Chemistry, an Asian journal, 16(19), 2773–2794.
• 1 Protecting Group Strategies in Carbohydrate Chemistry. (n.d.). Wiley-VCH.
• Synthesis and Liquid Crystalline Studies of 2,4-bis(4'-n-nonyloxybenzoyloxy)benzylidine- 4''‑n‑alkoxyaniline. (2017). ARO-The Scientific Journal of Koya University.
• Liquid crystal compounds. (n.d.). Google Patents.
• Synthesis and Liquid Crystalline Studies of 2,4-bis(4'-n-nonyloxybenzoyloxy)benzylidene-4''-n-alkoxyaniline. (2017). ARO-The Scientific Journal of Koya University.
• 3 - Organic Syntheses Procedure. (n.d.). Organic Syntheses.
• Quinoxaline 1,4-Dioxides: Advances in Chemistry and Chemotherapeutic Drug Development. (n.d.). MDPI.

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Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of 4-Isopropoxybenzoyl Chloride

Navigating the complexities of reactive chemical disposal is a cornerstone of laboratory safety and professional responsibility. For researchers in drug development and organic synthesis, handling acyl chlorides like 4-Isopropoxybenzoyl chloride demands a procedural approach grounded in a deep understanding of their chemical nature. This guide provides a comprehensive, step-by-step protocol for the safe neutralization and disposal of this reagent, moving beyond a simple checklist to explain the critical causality behind each action. Our objective is to empower you with a self-validating system for safety, ensuring the protection of personnel, facilities, and the environment.

Hazard Assessment and the Core Principle of Neutralization

4-Isopropoxybenzoyl chloride (C₁₀H₁₁ClO₂) is a reactive acyl chloride that serves as a valuable building block in organic synthesis.[1] However, its utility is matched by its hazards. The primary risk stems from its high reactivity with nucleophiles, most notably water.

Mechanism of Hydrolysis: Upon contact with water, even atmospheric moisture, 4-Isopropoxybenzoyl chloride undergoes rapid and exothermic hydrolysis.[2][3] This reaction breaks the acyl chloride bond to form the corresponding, and less reactive, 4-isopropoxybenzoic acid and corrosive hydrogen chloride (HCl) gas.[4][5]

C₁₀H₁₁ClO₂ (4-Isopropoxybenzoyl chloride) + H₂O → C₁₀H₁₂O₃ (4-isopropoxybenzoic acid) + HCl (Hydrogen Chloride)

Improper handling or disposal can lead to a violent reaction, rapid pressure buildup in sealed containers, and the release of toxic, corrosive HCl vapor.[6] Therefore, the guiding principle for its disposal is controlled neutralization , a process designed to safely convert the reactive acyl chloride into stable, less hazardous products before it enters the chemical waste stream.

Immediate Safety Protocols: Your First Line of Defense

Before beginning any disposal procedure, adherence to the following safety measures is non-negotiable. These protocols are designed to mitigate the risks of exposure and uncontrolled reactions.

• Personal Protective Equipment (PPE): A complete ensemble of PPE is required. This includes:

  • Chemical-resistant gloves (nitrile or neoprene).

  • Chemical splash goggles and a full-face shield.[7][8]

  • A flame-resistant lab coat.

• Engineering Controls: All handling and neutralization steps must be performed inside a certified, properly functioning chemical fume hood to contain and exhaust the corrosive HCl gas produced during the reaction.[6]

• Spill Management: Have an appropriate spill kit ready. For small spills, use a dry, inert absorbent material like sand or vermiculite. Do not use water or combustible materials. For any large spill, evacuate the area and contact your institution's Environmental Health and Safety (EHS) department immediately.[6]

Quantitative Disposal Parameters

The following table summarizes the key parameters for the recommended neutralization protocol. Understanding these quantities and conditions is crucial for a safe and effective procedure.

Parameter	Specification	Rationale & Expert Insights
Reagent of Concern	4-Isopropoxybenzoyl chloride	A water-reactive, corrosive liquid.
Preferred Neutralizing Agent	Sodium Bicarbonate (NaHCO₃) Solution	A weak base that reacts controllably to neutralize both the acyl chloride and the HCl byproduct. It is preferred over strong bases (e.g., NaOH) which can cause a dangerously fast, violent reaction. The effervescence (CO₂) provides a visual indicator of the reaction's progress.[6][9]
Reaction Medium	Deionized Water	Serves as the solvent for the neutralizing agent and a reactant for the hydrolysis.
Temperature Control	Ice Bath	The neutralization reaction is highly exothermic. An ice bath is essential to dissipate heat, preventing the solution from boiling and minimizing the release of HCl gas.[6]
Rate of Addition	Slow, Dropwise	Prevents a runaway reaction, excessive foaming from CO₂ evolution, and splashing of corrosive materials.[6]
Final pH Verification	6.0 - 8.0	Ensures complete neutralization of all acidic components before the solution is containerized for waste disposal.[10]

Step-by-Step Experimental Protocol for Neutralization

This protocol provides a detailed methodology for neutralizing small quantities (typically <100g) of 4-Isopropoxybenzoyl chloride in a laboratory setting. For larger quantities or for unwanted, unopened containers, do not attempt to quench the material; label it as hazardous waste and arrange for pickup by your institution's EHS department.[11]

Materials:

• 4-Isopropoxybenzoyl chloride for disposal

• Sodium bicarbonate (NaHCO₃)

• Deionized water

• Large glass beaker or Erlenmeyer flask (volume should be at least 5 times the total final solution volume to accommodate foaming)

• Stir bar and magnetic stir plate

• Ice bath

• pH paper or calibrated pH meter

• Appropriately labeled hazardous waste container

Procedure:

• Prepare the Neutralizing Solution:

  • In a chemical fume hood, place the large beaker in an ice bath situated on a magnetic stir plate.

  • Prepare a saturated or near-saturated solution of sodium bicarbonate. A good starting point is to slowly add ~80-100 grams of NaHCO₃ per liter of deionized water while stirring. Ensure some solid remains to maintain saturation.

  • Allow the solution to cool to below 10°C.

• Controlled Addition of 4-Isopropoxybenzoyl Chloride:

  • While vigorously stirring the cold bicarbonate solution, use a pipette or dropping funnel to add the 4-Isopropoxybenzoyl chloride very slowly and dropwise .

  • Causality: The vigorous stirring dissipates heat and breaks up the droplets of the acyl chloride, allowing for a controlled reaction at the surface. The slow addition is the most critical step for preventing a thermal runaway.[6] You will observe immediate gas evolution (CO₂). If foaming becomes excessive, stop the addition until it subsides.

• Monitor the Reaction:

  • Continue the slow addition, carefully monitoring the reaction temperature and rate of gas evolution. Do not allow the temperature to exceed 20°C.

  • After the addition is complete, allow the mixture to stir in the ice bath for at least 2 hours to ensure the reaction goes to completion.

• Final pH Verification:

  • Remove the ice bath and allow the solution to warm to room temperature.

  • Carefully test the pH of the aqueous solution using pH paper or a meter. The pH should be between 6.0 and 8.0.

  • If the solution is still acidic, slowly add more solid sodium bicarbonate in small portions until the pH is in the neutral range. If the solution is basic, it can proceed to the next step.

• Waste Containerization:

  • Once neutralization is confirmed, transfer the final aqueous solution to a clearly labeled hazardous waste container.

  • The label must include all constituents: "Water, Sodium 4-isopropoxybenzoate, Sodium Chloride, and residual Sodium Bicarbonate."[11]

  • Arrange for disposal through your institution's EHS department. Do not pour the neutralized solution down the drain unless explicitly permitted by local regulations and your EHS office.

Disposal Workflow Visualization

The following diagram illustrates the logical flow and decision-making process for the proper disposal of 4-Isopropoxybenzoyl chloride.

Caption: Disposal workflow for 4-Isopropoxybenzoyl chloride.

Conclusion

The responsible disposal of 4-Isopropoxybenzoyl chloride is not merely a procedural task but a critical application of chemical principles to ensure safety. By understanding the energetic and corrosive nature of its hydrolysis and meticulously controlling the reaction through slow, cooled neutralization, researchers can effectively mitigate the associated risks. This guide provides the framework for that process, fostering a culture of safety and scientific integrity that extends beyond the discovery process to the entire lifecycle of the chemicals we use.

References

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A Comprehensive Guide to Personal Protective Equipment for Handling 4-Isopropoxybenzoyl Chloride

As a reactive acyl chloride, 4-Isopropoxybenzoyl chloride demands rigorous safety protocols to mitigate risks in a laboratory setting. This guide provides an in-depth, procedural framework for the safe handling of this compound, emphasizing the critical role of Personal Protective Equipment (PPE). Our focus is to empower researchers, scientists, and drug development professionals with the knowledge to operate safely and effectively.

Understanding the Hazards: Why PPE is Non-Negotiable

4-Isopropoxybenzoyl chloride is classified as a corrosive substance that can cause severe skin burns and eye damage.[1][2][3][4] Like other acyl chlorides, it is expected to react with moisture, including ambient humidity and water, to produce hydrochloric acid and the corresponding carboxylic acid, which are also corrosive and can cause respiratory irritation.[5] Therefore, a comprehensive PPE strategy is the first line of defense against accidental exposure.

Key Hazards:

• Corrosive: Causes severe burns to skin and eyes upon contact.[1][2][3]

• Lachrymator: Vapors can irritate the eyes, causing a stinging sensation and tearing.[6]

• Respiratory Irritant: Inhalation of vapors or mists can lead to respiratory irritation.[2]

• Reacts with Water: Reacts with water and other protic solvents to release corrosive hydrogen chloride gas.[5][7]

Core Principles of PPE Selection

The selection of appropriate PPE is not a one-size-fits-all approach. It depends on the specific handling procedure and the potential for exposure. The following diagram illustrates the decision-making process for PPE selection when working with 4-Isopropoxybenzoyl chloride.

Caption: Decision workflow for selecting appropriate PPE when handling 4-Isopropoxybenzoyl chloride.

Recommended Personal Protective Equipment

The following table summarizes the essential PPE for handling 4-Isopropoxybenzoyl chloride in a laboratory setting.

Body Part	Required PPE	Rationale and Specifications
Respiratory	Chemical Fume Hood	Primary engineering control to minimize inhalation of corrosive vapors.[5] All handling of 4-Isopropoxybenzoyl chloride should be performed in a properly functioning chemical fume hood.
Air-Purifying Respirator with Acid Gas Cartridges	For emergency situations such as spills or when engineering controls are not sufficient.[8]
Eyes and Face	Chemical Safety Goggles	Provides a seal around the eyes to protect against splashes and vapors.[2][9]
Face Shield	To be worn over safety goggles, especially when there is a significant risk of splashing.[1][8][9]
Hands	Chemical-Resistant Gloves	Nitrile or neoprene gloves are recommended for protection against acyl chlorides.[5][9] Always check the manufacturer's glove compatibility data.[10][11][12][13] Double-gloving is a good practice for added protection.
Body	Flame-Retardant Laboratory Coat	To protect against splashes and fire hazards.
Chemical-Resistant Apron	Worn over the lab coat to provide an additional layer of protection, especially when handling larger quantities.[9]
Feet	Closed-Toed Shoes	To protect feet from spills.

Step-by-Step Guide to Safe Handling and PPE Usage

Adherence to a strict protocol is paramount when working with 4-Isopropoxybenzoyl chloride.

4.1. Preparation and Donning PPE

• Inspect PPE: Before starting any work, thoroughly inspect all PPE for any signs of damage, such as cracks, holes, or degradation.

• Don PPE in Order:

  • Put on your lab coat and closed-toed shoes.

  • Don the first pair of nitrile gloves.

  • Put on chemical safety goggles.

  • If a splash risk exists, put on a face shield.

  • Don a second pair of nitrile gloves over the first pair.

4.2. Handling 4-Isopropoxybenzoyl Chloride

• Work in a Fume Hood: Always handle the chemical inside a certified chemical fume hood to minimize vapor inhalation.[5]

• Secure the Container: Ensure the container of 4-Isopropoxybenzoyl chloride is securely clamped and stable before opening.

• Dispensing: Use a syringe or cannula for liquid transfers to minimize exposure to air and moisture. If pouring, do so slowly and carefully to avoid splashing.

• Keep Away from Incompatibles: Store and handle away from water, alcohols, and strong bases to prevent violent reactions.[5]

4.3. Doffing and Disposing of PPE

• Remove Outer Gloves: Peel off the outer pair of gloves without touching the outside with your bare hands. Dispose of them in the appropriate chemical waste container.

• Remove Face Shield and Goggles: Handle by the headband or earpieces and place in a designated area for cleaning and disinfection.

• Remove Lab Coat and Apron: Remove by turning them inside out to contain any contamination.

• Remove Inner Gloves: Remove the inner pair of gloves and dispose of them in the chemical waste.

• Wash Hands: Thoroughly wash your hands with soap and water after removing all PPE.

Emergency Procedures: A Spill Response Workflow

In the event of a spill, a swift and organized response is crucial. The following diagram outlines the key steps for managing a 4-Isopropoxybenzoyl chloride spill.

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